4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

• CAS: 148077-69-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a key intermediate in contemporary medicinal chemistry. This document delves into the nuanced reactivity of this acyl chloride, offering field-proven insights into its handling, stability, and role in the synthesis of targeted therapeutics, most notably as a cornerstone building block for the tyrosine kinase inhibitor Imatinib. Detailed protocols for its synthesis and subsequent use in amide bond formation are provided, alongside a thorough characterization based on spectroscopic data. This guide is intended to serve as an essential resource for researchers leveraging this versatile reagent in the discovery and development of novel pharmaceuticals.

Introduction: A Key Intermediate in Kinase Inhibitor Synthesis

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride has emerged as a critical reagent in the field of medicinal chemistry, primarily recognized for its integral role in the synthesis of the groundbreaking anti-cancer drug, Imatinib (Gleevec®).[1][2] Imatinib, a highly specific inhibitor of the BCR-ABL tyrosine kinase, has revolutionized the treatment of chronic myelogenous leukemia (CML) and certain forms of acute lymphoblastic leukemia (ALL).[1][2] The title compound constitutes a significant portion of the Imatinib structure, specifically the N-(4-methylpiperazin-1-ylmethyl)benzoyl moiety, which is crucial for its pharmacological activity.

The utility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride extends beyond Imatinib, finding application in the synthesis of a range of other kinase inhibitors and biologically active molecules.[3] Its structure combines the high reactivity of a benzoyl chloride functional group with the solubilizing and pharmacokinetically favorable properties of the 4-methylpiperazine group. This dual functionality makes it an attractive building block for creating complex molecular architectures with therapeutic potential. This guide will provide a detailed exploration of its chemical and physical properties, synthesis, and applications, equipping researchers with the knowledge to effectively and safely utilize this important synthetic intermediate.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is paramount for its successful application in synthesis. These properties dictate its reactivity, handling, and storage requirements.

Structure and Identification

• Chemical Name: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

• Synonyms: 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride

• CAS Number: 148077-69-4[4]

• Molecular Formula: C₁₃H₁₇ClN₂O[4]

• Molecular Weight: 252.74 g/mol [4]

The molecule consists of a central benzene ring substituted at the 1 and 4 positions. The 1-position is occupied by the reactive acyl chloride group, while the 4-position bears a methylpiperazin-1-ylmethyl substituent.

Physicochemical Properties

Quantitative data for the physicochemical properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is not extensively reported in publicly available literature, with many sources listing values as "not available". However, based on the properties of its dihydrochloride salt and analogous structures, the following can be inferred and are summarized in Table 1. The dihydrochloride salt is a white to off-white solid that is hygroscopic and moisture-sensitive.[1][2] It has a high melting point, decomposing at over 240°C.[1][2] It exhibits slight solubility in DMSO.[1][2]

Table 1: Physicochemical Properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and its Dihydrochloride Salt

Property	4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride	4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dihydrochloride
CAS Number	148077-69-4	106261-64-7
Molecular Formula	C₁₃H₁₇ClN₂O	C₁₃H₁₉Cl₃N₂O
Molecular Weight	252.74 g/mol	325.66 g/mol
Appearance	Not specified (likely a solid)	White to off-white solid[1][2]
Melting Point	Not specified	>240°C (decomposes)[1][2]
Solubility	Soluble in aprotic organic solvents (e.g., DCM, THF)	Slightly soluble in DMSO[1][2]
Stability	Moisture sensitive	Hygroscopic, moisture sensitive[1][2]

Synthesis and Purification

The synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is typically achieved in a two-step process from commercially available starting materials. The first step involves the synthesis of the precursor carboxylic acid, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, which is then converted to the desired acyl chloride.

Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid

Several routes to the precursor carboxylic acid have been reported. A common method involves the reaction of 4-(chloromethyl)benzoic acid with N-methylpiperazine in the presence of a base.[5]

Workflow for the Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid:

Caption: Synthesis of the carboxylic acid precursor.

Conversion to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

The conversion of the carboxylic acid to the acyl chloride is a standard transformation in organic synthesis. Common reagents for this purpose include thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[6][7][8] The use of oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF), is generally preferred for its milder reaction conditions and the formation of volatile byproducts, which simplifies purification.[8]

Experimental Protocol: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride from its carboxylic acid

• Preparation: In a flame-dried, two-necked round-bottomed flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, suspend 4-(4-methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride (1.0 eq) in anhydrous dichloromethane (DCM, 10-15 mL per gram of starting material).

• Reagent Addition: To the stirred suspension, add oxalyl chloride (2.0-2.5 eq) dropwise at room temperature. After the initial gas evolution subsides, add a catalytic amount of anhydrous DMF (2-3 drops).

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete (monitored by the cessation of gas evolution and TLC analysis).

• Workup: Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator. To ensure complete removal of volatile impurities, co-evaporate the residue with anhydrous toluene (2 x 10 mL).

• Product: The resulting crude 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is typically used in the next step without further purification. If necessary, purification can be attempted by crystallization from a suitable solvent system, though its reactive nature makes this challenging.

Chemical Reactivity and Handling

Reactivity Profile

The reactivity of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is dominated by the electrophilic nature of the acyl chloride group. It readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles.

• Hydrolysis: Like all acyl chlorides, it is highly sensitive to moisture and will rapidly hydrolyze in the presence of water to form the corresponding carboxylic acid and hydrochloric acid. This necessitates handling under anhydrous conditions.

• Amide Formation: This is the most significant reaction of this compound in medicinal chemistry. It reacts readily with primary and secondary amines to form stable amide bonds. These reactions are typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to neutralize the HCl byproduct.[9]

• Esterification: Reaction with alcohols yields the corresponding esters. This reaction is also typically performed in the presence of a base.

The 4-(4-methylpiperazin-1-ylmethyl) substituent is generally stable under the conditions used for acylation reactions. The tertiary amine of the piperazine ring can be protonated in the presence of acid, which can influence the solubility and reactivity of the molecule.

Reaction Scheme: Nucleophilic Acyl Substitution

Caption: General acylation reaction pathway.

Handling and Storage

Due to its moisture sensitivity and corrosive nature, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride requires careful handling.

• Handling: All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Operations should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Storage: The compound should be stored in a tightly sealed container, preferably under an inert atmosphere, in a cool, dry, and well-ventilated area away from moisture and incompatible materials such as alcohols, amines, and strong bases.[1][2] For long-term storage, refrigeration (-20°C) is recommended.[1]

Spectroscopic Characterization

While experimentally obtained spectra are not widely published, data can be predicted and interpreted based on the known structure.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the benzylic methylene protons, the piperazine ring protons, and the N-methyl protons. The aromatic protons would likely appear as two doublets in the 7-8 ppm region. The benzylic protons would be a singlet around 3.5-4.0 ppm. The piperazine protons would appear as two multiplets in the 2.3-2.7 ppm range, and the N-methyl protons would be a singlet around 2.2-2.3 ppm.

• ¹³C NMR: The carbon NMR spectrum would show a signal for the carbonyl carbon around 168-172 ppm. The aromatic carbons would resonate in the 125-145 ppm region. The benzylic carbon would be expected around 62-65 ppm, the piperazine carbons in the 50-55 ppm range, and the N-methyl carbon around 45-48 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a strong absorption band for the C=O stretch of the acyl chloride, typically found in the range of 1770-1810 cm⁻¹. Other characteristic bands would include C-H stretching and aromatic C=C stretching vibrations.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak (M⁺) at m/z 252.1029 (for the most common isotopes).[10] Key fragmentation patterns would likely involve the loss of the chlorine atom and fragmentation of the piperazine ring.

Applications in Drug Discovery and Development

The primary application of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is as a key building block in the synthesis of pharmaceutical compounds, particularly kinase inhibitors.

Synthesis of Imatinib

As previously mentioned, this acyl chloride is a crucial intermediate in the industrial synthesis of Imatinib.[1][2] It is reacted with N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine to form the final amide bond of the drug molecule.

Other Kinase Inhibitors

The 4-(4-methylpiperazin-1-ylmethyl)benzoyl moiety is a recurring structural motif in a number of other kinase inhibitors, suggesting its importance for binding and/or pharmacokinetic properties. Its presence in various developmental and approved drugs highlights the continued relevance of its corresponding acyl chloride in modern drug discovery.

General Amide Synthesis

Beyond kinase inhibitors, this reagent can be employed in the synthesis of a wide variety of amides. The methylpiperazine group can impart desirable properties to the final molecule, such as increased aqueous solubility and the potential for improved cell permeability. Its hydrochloride form can also enhance stability and solubility for use in organic synthesis.[3]

Experimental Protocol: General Procedure for Amide Synthesis

• Amine Solution: In a dry round-bottomed flask under a nitrogen atmosphere, dissolve the desired primary or secondary amine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2-1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or N,N-dimethylformamide). Cool the solution to 0°C in an ice bath.

• Acyl Chloride Addition: Dissolve 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (1.1 eq) in the same anhydrous solvent and add it dropwise to the stirred amine solution at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Workup: Quench the reaction by the addition of water. Separate the organic layer and wash it sequentially with a dilute aqueous acid solution (e.g., 1 M HCl) to remove excess base, followed by a saturated aqueous sodium bicarbonate solution to remove any unreacted starting acid, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to afford the desired amide.

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a valuable and versatile intermediate for organic synthesis, particularly in the realm of medicinal chemistry. Its combination of a reactive acylating group and a pharmacologically relevant piperazine moiety has established it as a key building block in the synthesis of numerous targeted therapeutics, including the blockbuster drug Imatinib. A comprehensive understanding of its chemical properties, synthesis, and reactivity, as detailed in this guide, is essential for its safe and effective utilization in the laboratory. As the search for novel kinase inhibitors and other bioactive molecules continues, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is poised to remain a relevant and important tool for drug discovery and development professionals.

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4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride CAS number 148077-69-4

An In-Depth Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride: A Cornerstone Intermediate in Targeted Therapy

Introduction: The Unseen Architect of a Cancer Breakthrough

In the landscape of modern medicinal chemistry, certain molecules, while not therapeutic agents themselves, are of profound importance, serving as critical building blocks for life-saving drugs. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, identified by its CAS number 148077-69-4 , is a paramount example of such a compound.[1][2] This highly reactive acylating agent is not merely another chemical intermediate; it is the lynchpin in the synthesis of Imatinib (marketed as Gleevec®), the revolutionary targeted therapy that transformed the prognosis for patients with chronic myelogenous leukemia (CML) and other cancers.[1][3][4]

This guide, intended for researchers, chemists, and drug development professionals, provides a comprehensive technical overview of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. We will delve into its chemical properties, synthesis, and reactivity, with a core focus on its pivotal application in the industrial-scale production of Imatinib. Furthermore, we will cover essential safety, handling, and storage protocols to ensure its effective and safe utilization in a laboratory setting. Understanding the nuances of this intermediate is crucial for optimizing the synthesis of Imatinib and for potentially innovating new molecularly targeted agents.

Physicochemical Properties and Characterization

The identity, purity, and stability of a starting material are foundational to any successful synthesis. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a derivative of benzoyl chloride, featuring a methylpiperazine moiety that is essential for the final drug's activity.[1] Its key properties are summarized below.

Property	Data	Source(s)
CAS Number	148077-69-4	[1][2][5]
Molecular Formula	C₁₃H₁₇ClN₂O	[1][2][6]
Molecular Weight	252.74 g/mol	[1][2]
IUPAC Name	4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride	[1]
Synonyms	Imatinib Intermediate, 4-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOYL CHLORIDE	[1][7]
Appearance	White to Off-White Solid	[8]
Stability	Hygroscopic, Moisture Sensitive	[8]
Storage	Store at -20°C under an inert atmosphere. Keep tightly closed.	[8][9]

Due to its reactive acyl chloride group, the compound is highly susceptible to hydrolysis, readily converting to its corresponding carboxylic acid in the presence of moisture.[10] Therefore, stringent anhydrous conditions are mandatory during its handling and in reactions. Purity is typically assessed using High-Performance Liquid Chromatography (HPLC), while structural confirmation is achieved through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Synthesis and Chemical Reactivity

The industrial viability of a drug is heavily dependent on an efficient and scalable synthesis of its key intermediates. The synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is typically a two-step process starting from more readily available precursors.

Step 1: Synthesis of 4-((4-Methylpiperazin-1-yl)methyl)benzoic Acid

The precursor carboxylic acid is commonly synthesized via the nucleophilic substitution of a benzylic halide with 1-methylpiperazine.[11] A common starting material is 4-(chloromethyl)benzoic acid or 4-(bromomethyl)benzoic acid.[11][12] The reaction is performed in a suitable solvent with a base to neutralize the hydrogen halide formed.

Caption: Workflow for the synthesis of the carboxylic acid precursor.

Step 2: Conversion to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

The synthesized carboxylic acid is then converted to the highly reactive acyl chloride. This is a standard organic transformation achieved using a chlorinating agent. Thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) are commonly used for this purpose, often in an inert solvent like dichloromethane (DCM) or with a catalytic amount of dimethylformamide (DMF) when using oxalyl chloride.

Exemplary Protocol for Chlorination:

• Suspend 4-((4-methylpiperazin-1-yl)methyl)benzoic acid in anhydrous dichloromethane under a nitrogen atmosphere.

• Cool the suspension to 0°C in an ice bath.

• Add oxalyl chloride (approx. 1.5 equivalents) dropwise to the stirred suspension.

• Add a catalytic amount of anhydrous DMF (1-2 drops).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring for the cessation of gas evolution.

• The solvent and excess reagent are removed under reduced pressure to yield the crude 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, often as its hydrochloride salt, which is typically used directly in the next step without further purification.

The primary reactivity of this molecule is centered on the electrophilic carbonyl carbon of the acyl chloride. It readily reacts with nucleophiles, particularly amines, to form stable amide bonds in acylation reactions.[1] This is the exact transformation required for the synthesis of Imatinib.

Application in Drug Development: The Synthesis of Imatinib

The sole purpose for the large-scale industrial synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is its function as the final acylating agent in the construction of Imatinib.[1][13]

The Coupling Reaction

Imatinib is formed through an amide bond formation between N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine and 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.[4][13] The reaction is typically carried out in a basic solvent like pyridine, which acts as both the solvent and an acid scavenger, or in an inert solvent with an added base.[4][13]

Caption: The final amide coupling step in the synthesis of Imatinib.

Protocol for Imatinib Synthesis:

• Dissolve N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyridineamine in pyridine and cool the solution to 0°C.[13]

• Add 4-((4-methyl-1-piperazinyl)methyl)benzoyl chloride (or its dihydrochloride salt) portion-wise, maintaining the temperature between 15-20°C.[13]

• Stir the reaction mixture for approximately 1 hour at room temperature.[13]

• Initiate workup by adding water to the reaction mixture.

• Add a base, such as aqueous ammonia, to precipitate the Imatinib free base.[13]

• Stir the resulting slurry overnight at room temperature to ensure complete precipitation.

• Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum to yield crude Imatinib.[13]

Mechanism of Action of Imatinib

Imatinib functions as a potent and selective tyrosine kinase inhibitor.[3][14] In CML, it specifically targets the Bcr-Abl tyrosine kinase, an abnormal enzyme created by the Philadelphia chromosome genetic mutation.[3][15] Imatinib binds to the ATP-binding site of the Bcr-Abl kinase, preventing it from transferring a phosphate group to its substrates.[15][16] This action blocks the downstream signaling cascade that drives uncontrolled cell proliferation and survival, ultimately inducing apoptosis in the cancer cells.[15][16]

Caption: Imatinib blocks the Bcr-Abl kinase, inhibiting proliferation.

Safe Handling, Storage, and Disposal

As a reactive acyl chloride, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride requires careful handling. Information synthesized from safety data sheets (SDS) underscores its hazardous nature.[7][10]

Safety Aspect	Guideline	Source(s)
Hazard Pictogram	GHS05 (Corrosion)	[8]
Signal Word	Danger	[8]
Hazard Statements	H314: Causes severe skin burns and eye damage. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[7][8][17]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P310: Immediately call a POISON CENTER or doctor/physician.	[7][17]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Use chemical safety goggles and a face shield.

• Skin Protection: Wear a flame-retardant lab coat and chemically resistant gloves (e.g., nitrile).

• Respiratory Protection: Handle only in a well-ventilated fume hood. If the substance is aerosolized, a NIOSH-approved respirator with appropriate cartridges is necessary.[10]

Storage: The compound must be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[8] It should be kept in a cool, dry, and well-ventilated area, away from incompatible materials such as water, alcohols, bases, and strong oxidizing agents.[7][10] Long-term storage at -20°C is recommended.[8]

First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician immediately.[10]

• Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated clothing. Consult a physician.[10]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician immediately.[10]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[10]

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal company. Contaminated packaging should be disposed of as unused product in accordance with local, state, and federal regulations.[7]

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (CAS 148077-69-4) is a testament to the critical role of synthetic intermediates in pharmaceutical manufacturing. Its structure is precisely tailored for its function: to serve as the final acylating agent in the synthesis of Imatinib, a drug that has saved countless lives. Its reactivity as a benzoyl chloride demands rigorous and careful handling, but it is this very reactivity that enables the efficient formation of the crucial amide bond in the final drug product. For any scientist or researcher in the field of oncology drug development, a thorough technical understanding of this key intermediate is not just beneficial—it is essential for the continued innovation and production of targeted cancer therapies.

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An In-depth Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride

This guide provides an in-depth technical overview of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride, a critical intermediate in pharmaceutical synthesis. Designed for researchers, chemists, and drug development professionals, this document synthesizes core chemical principles with practical, field-proven insights into its properties, handling, and application.

Introduction: A Pivotal Intermediate in Targeted Cancer Therapy

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (CAS No. 106261-64-7) is a highly reactive acyl chloride that serves as a cornerstone in the synthesis of pioneering targeted pharmaceuticals.[1] Its primary significance lies in its role as a key building block for Imatinib (marketed as Gleevec®), a tyrosine kinase inhibitor that has revolutionized the treatment of chronic myelogenous leukemia (CML) and certain forms of acute lymphoblastic leukemia (ALL).[1][2][3] The molecule's structure is bifunctional: the reactive benzoyl chloride moiety allows for facile amide bond formation, while the N-methylpiperazine group enhances aqueous solubility and provides a key pharmacophoric element for kinase binding.[4] This guide will elucidate the essential technical knowledge required to effectively and safely utilize this important compound.

Chemical Identity and Physicochemical Properties

A comprehensive understanding of a compound's properties is foundational to its successful application. The dihydrochloride salt form enhances the compound's stability, mitigates the reactivity of the tertiary amine, and improves its handling characteristics compared to the free base.[5]

Property	Value	Reference(s)
CAS Number	106261-64-7	[1][2][3][6]
Molecular Formula	C₁₃H₁₉Cl₃N₂O	[1][7][8]
Molecular Weight	325.66 g/mol	[1][6][7][8]
Appearance	White to off-white solid/powder	[1][2][3]
Melting Point	>240°C (decomposes)	[2][3]
Solubility	Slightly soluble in DMSO. Reacts with water.	[1][2][3]
Storage Conditions	Hygroscopic, Moisture Sensitive. Store at -20°C under an inert atmosphere.	[1][2][3]
Stability	Stable under recommended storage conditions; reacts with moisture.	[1][3][9]

Synthesis and Mechanistic Considerations

The synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride typically involves a multi-step process culminating in the conversion of the corresponding carboxylic acid to the highly reactive acyl chloride.

A common synthetic route begins with the reaction of 4-(chloromethyl)benzoic acid with N-methylpiperazine.[10] This nucleophilic substitution reaction forms the precursor, 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid. The final, critical step is the chlorination of this carboxylic acid. This is typically achieved using a strong chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Causality in Reagent Choice: The use of thionyl chloride is prevalent due to its efficacy and the fact that its byproducts (SO₂ and HCl) are gaseous, which simplifies product purification. The reaction proceeds via a chlorosulfite intermediate, which then undergoes nucleophilic attack by the chloride ion to yield the final acyl chloride. It is imperative that this step is conducted under anhydrous conditions to prevent immediate hydrolysis of the product back to the carboxylic acid.

Caption: Synthesis pathway of the target compound.

Reactivity, Stability, and Handling

Reactivity Profile: The primary site of reactivity is the benzoyl chloride functional group (-COCl). As an acyl chloride, it is a potent electrophile, highly susceptible to nucleophilic attack. It will readily react with:

• Water/Moisture: Rapid hydrolysis occurs to form the corresponding carboxylic acid, releasing HCl gas. This is why stringent anhydrous conditions are mandatory for its storage and use.[9]

• Alcohols: Reacts to form esters.

• Amines: Reacts to form amides. This is the key reaction in the synthesis of Imatinib.

• Carboxylates: Reacts to form acid anhydrides.

Stability and Storage Protocol: The compound's stability is critically dependent on the exclusion of moisture.[1][3] The dihydrochloride form renders the piperazine nitrogens as ammonium salts, preventing them from acting as nucleophiles or bases, thus enhancing the compound's shelf-life.

• Protocol for Storage:

  • Upon receipt, immediately transfer the container to a desiccator to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.

  • Store in a tightly sealed container, preferably under a blanket of inert gas (e.g., Argon or Nitrogen).

  • For long-term storage, a freezer at -20°C is recommended.[1][2][3]

  • The storage area should be dry and well-ventilated.

Safe Handling and Personal Protective Equipment (PPE): This compound is classified as hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[11]

• Engineering Controls: Always handle this chemical within a certified chemical fume hood to avoid inhalation of dust or vapors.[9] Ensure an eyewash station and safety shower are readily accessible.[12]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.[13]

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Avoid contact with skin.[11]

  • Respiratory Protection: For situations where dust may be generated, use a NIOSH-approved respirator with an appropriate particulate filter.[9]

Core Application: Synthesis of Imatinib

The principal application of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride is in the final amide coupling step for the synthesis of Imatinib. In this reaction, it serves as the acylating agent that connects with the primary amine of N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine.

Caption: General workflow for an acylation reaction.

Example Experimental Protocol: Amide Coupling

The following is a representative, self-validating protocol for the acylation of a generic primary amine (R-NH₂) using 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride

• Primary amine (R-NH₂)

• Anhydrous polar aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Protocol:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the primary amine (1.0 eq) and the base (2.2 eq) in the anhydrous solvent.

  • Expert Insight: At least two equivalents of base are required. One to neutralize the dihydrochloride salt of the starting material, and one to scavenge the HCl byproduct generated during the acylation.

• Reagent Addition: Dissolve 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (1.05 eq) in a separate flask with a small amount of anhydrous solvent. Add this solution dropwise to the stirring amine solution at 0°C (ice bath).

  • Expert Insight: Slow, cold addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Workup & Extraction:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and dilute with the organic solvent.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove excess acid) and brine (to remove water-soluble components).

  • Self-Validation: The wash steps are critical for removing impurities and ensuring a clean crude product for the next stage.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Characterization:

  • Purify the resulting crude solid by flash column chromatography or recrystallization.

  • Characterize the final product using NMR (¹H, ¹³C), High-Resolution Mass Spectrometry (HRMS), and HPLC to confirm its structure and purity.

  • Self-Validation: Purity confirmation via analytical techniques is a non-negotiable step to validate the success of the synthesis.

References

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• Google Patents. (n.d.). CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.

• PharmaCompass. (n.d.). 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride. Retrieved from [Link]

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IUPAC name for 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride

An In-Depth Technical Guide to 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride: A Cornerstone Intermediate in Kinase Inhibitor Synthesis

Abstract

4-[(4-Methylpiperazin-1-yl)methyl]benzoyl chloride is a critical chemical intermediate, most notably recognized for its indispensable role in the synthesis of Imatinib (Gleevec), a first-in-class tyrosine kinase inhibitor that revolutionized the treatment of Chronic Myeloid Leukemia (CML). The molecule's unique structure, featuring a reactive acyl chloride group for amide coupling and a solubilizing N-methylpiperazine moiety, has established it as a privileged scaffold in modern medicinal chemistry. This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the compound's physicochemical properties, robust synthetic protocols, mechanistic insights into its application, and stringent safety procedures required for its handling. By synthesizing field-proven insights with established chemical principles, this document serves as an authoritative resource for the synthesis, application, and safe management of this high-value chemical entity.

Nomenclature and Physicochemical Properties

The unambiguous identification of a chemical reagent is paramount for scientific integrity and reproducibility. The compound is most commonly available and utilized as its dihydrochloride salt to enhance stability and manage the basicity of the piperazine nitrogen atoms.

IUPAC Name: 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride[1] Common Form: Dihydrochloride salt[2][3][4] Synonyms: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, Imatinib Intermediate 5[5][6]

Table 1: Physicochemical and Identification Data

Property	Value (Free Base)	Value (Dihydrochloride Salt)	References
CAS Number	148077-69-4	106261-64-7	[1][7],[2][4][8]
Molecular Formula	C₁₃H₁₇ClN₂O	C₁₃H₁₉Cl₃N₂O	[1][7],[2][3]
Molecular Weight	252.74 g/mol	325.66 g/mol	[7],[2][6]
Appearance	White to off-white solid	White to off-white solid	[9]
Storage	Inert atmosphere, 2-8°C, moisture sensitive	Inert atmosphere, 2-8°C	[2][10]
InChI Key	KNBRFZWWCBSGDU-UHFFFAOYSA-N	DDKLQZDSVJKYLJ-UHFFFAOYSA-N	[7],[3][8]

The 4-[(4-Methylpiperazin-1-yl)methyl]benzoyl Moiety: A Privileged Scaffold in Medicinal Chemistry

The prevalence of the 4-((4-methylpiperazin-1-yl)methyl)phenyl group in numerous potent kinase inhibitors is not coincidental; it is a "privileged structural feature" that imparts several desirable pharmacological attributes.[11] Its utility extends beyond Imatinib to a new generation of ABL inhibitors designed to overcome clinical resistance.[11][12][13]

• Enhanced Solubility: The terminal N-methylpiperazine group is basic and readily protonated at physiological pH. This positive charge significantly enhances the aqueous solubility of the parent molecule, a critical factor for oral bioavailability and formulation development.

• Receptor Interactions: While the primary pharmacophore of a drug dictates its specific binding, the piperazine moiety can form crucial secondary interactions, such as hydrogen bonds or ionic interactions with amino acid residues (e.g., aspartate, glutamate) on the protein surface, thereby increasing binding affinity and residence time.

• Modulation of Pharmacokinetics: The piperazine ring can influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile. For instance, the 4-methylpiperazine moiety in some compounds can enhance blood-brain barrier penetration, a valuable trait for targeting neurological disorders.[14]

Synthesis and Reaction Workflow

The synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride is typically achieved via a two-stage process: first, the construction of the corresponding carboxylic acid precursor, followed by its conversion to the highly reactive acyl chloride.

Stage 1: Synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid

A robust and scalable method for preparing the key carboxylic acid intermediate is through the direct reductive amination of 4-formylbenzoic acid with 1-methylpiperazine. This approach is efficient and avoids the use of harsher alkylating agents.[15]

• Reaction Setup: To a stirred solution of 4-formylbenzoic acid (1 equivalent) in a suitable solvent such as methanol, add 1-methylpiperazine (1.2 equivalents).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate iminium ion.

• Reduction: Cool the reaction mixture in an ice bath. Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents), portion-wise to control the exothermic reaction.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Isolation: Upon completion, quench the reaction by carefully adding water. Adjust the pH to ~8-9 with a base (e.g., NaHCO₃ solution) to neutralize the acid. Extract the aqueous layer with an organic solvent like dichloromethane. The product, 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, can then be isolated and purified.[15] For subsequent conversion, the product is often isolated as its dihydrochloride salt by bubbling hydrogen chloride gas through the solution.[16][17]

Stage 2: Conversion to 4-[(4-Methylpiperazin-1-yl)methyl]benzoyl chloride

The conversion of the carboxylic acid to the acyl chloride is a standard transformation that activates the carboxyl group for subsequent acylation reactions. The use of thionyl chloride (SOCl₂) is a common and effective method.

• Precaution: This reaction must be performed under strictly anhydrous conditions in a well-ventilated fume hood, as thionyl chloride reacts violently with water to release toxic HCl and SO₂ gases.[18]

• Reaction Setup: Suspend the precursor, 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride (1 equivalent), in an inert, high-boiling solvent like toluene.

• Reagent Addition: Add a catalytic amount of N,N-dimethylformamide (DMF). Slowly add thionyl chloride (SOCl₂) (2-3 equivalents) to the suspension at room temperature.

• Reaction Conditions: Heat the mixture to reflux (approximately 80-90°C) and maintain for 2-4 hours, or until the evolution of gas ceases and the reaction mixture becomes a clear solution.

• Isolation: Cool the reaction mixture to room temperature. Remove the excess thionyl chloride and solvent under reduced pressure. The resulting solid is the desired 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride, typically as its dihydrochloride salt, which can be used in the next step without further purification.

Diagram 1: Synthetic Workflow

Caption: Amide bond formation via nucleophilic acyl substitution.

• Reaction Setup: Dissolve the amine intermediate, N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine (1 equivalent), in a dry, aprotic solvent such as pyridine or dichloromethane. Pyridine can act as both the solvent and the base to neutralize the HCl byproduct. [18][19]2. Acylation: Cool the solution to 0-5°C in an ice bath. Add a solution of 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride dihydrochloride (1.1 equivalents) in the same solvent dropwise over 30 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours. [19]Monitor for completion by TLC or LC-MS.

• Workup and Purification: Upon completion, the reaction mixture is typically diluted with water and a base (e.g., NaOH solution) to precipitate the crude product. The solid is collected by vacuum filtration. Further purification is achieved by recrystallization or column chromatography to yield Imatinib base with high purity.

Safety, Handling, and Storage

Acyl chlorides are hazardous reagents that demand strict adherence to safety protocols. [18]4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride shares these class-specific hazards.

• Reactivity with Water: The compound reacts violently with water, including atmospheric moisture, to release corrosive and toxic hydrogen chloride (HCl) gas. [18][20]This reaction is exothermic and can cause pressure buildup in sealed containers. All handling must be performed under an inert atmosphere (e.g., nitrogen or argon). [2][21]* Corrosivity: It is corrosive and can cause severe skin and eye burns. [18][22]Inhalation of dust or fumes may cause respiratory irritation. [4][22]* Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a flame-retardant lab coat. [18][21]* Storage: Store in a cool, dry, well-ventilated area away from water, alcohols, amines, and strong bases. [2][21]Containers must be kept tightly sealed, often under an inert gas, to prevent degradation and reaction with moisture. [9][21]* Spill & Disposal: In case of a spill, evacuate the area and eliminate ignition sources. Absorb the spill with a dry, inert material (e.g., vermiculite, dry sand) and place it in a sealed container for hazardous waste disposal. Do not use water for cleanup. [21][23]Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

4-[(4-Methylpiperazin-1-yl)methyl]benzoyl chloride is more than a mere intermediate; it is a testament to the power of rational drug design. Its structure elegantly combines a highly reactive functional group for efficient chemical coupling with a "privileged" moiety that confers favorable pharmacokinetic properties. A thorough understanding of its synthesis, reactivity, and handling, as detailed in this guide, is essential for its effective and safe utilization in the development of Imatinib and the next generation of life-saving kinase inhibitors.

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An In-depth Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, a key intermediate in pharmaceutical synthesis. We will delve into its chemical and physical properties, explore its synthesis, discuss its significant applications in drug development, and detail the necessary safety and handling protocols.

Core Chemical Identity and Properties

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a derivative of benzoyl chloride and is primarily utilized in acylation reactions to introduce a 4-methylpiperazine-containing benzamide moiety into a target molecule.[1] Its chemical structure and fundamental properties are summarized below.

Property	Value	Source(s)
IUPAC Name	4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride	[2]
CAS Number	148077-69-4	[3]
Molecular Formula	C₁₃H₁₇ClN₂O	[2][3]
Molecular Weight	252.74 g/mol	[2][3]
Purity	Typically ≥95%	[4]

It is important to distinguish this compound from its dihydrochloride salt, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (CAS No: 106261-64-7), which has a molecular formula of C₁₃H₁₉Cl₃N₂O and a molecular weight of 325.66 g/mol .[5][6] The dihydrochloride form is also commercially available and used in various synthetic applications.

Synthesis and Reaction Mechanisms

The synthesis of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride typically involves the conversion of the corresponding carboxylic acid, 4-((4-Methylpiperazin-1-yl)methyl)benzoic acid, to the acyl chloride. This is a standard transformation in organic chemistry, often achieved using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

A common synthetic pathway to the precursor, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid dihydrochloride, starts from 4-(chloromethyl)benzoic acid and N-methylpiperazine.[7] Another route involves the hydrolysis of 4-(4-Methylpiperazin-1-yl)methylbenzonitrile with hydrochloric acid.[8]

Caption: A generalized synthetic workflow for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Applications in Drug Development

The primary application of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride lies in its role as a crucial building block in the synthesis of active pharmaceutical ingredients (APIs).[1]

Synthesis of Imatinib

This compound is a key intermediate in the synthesis of Imatinib, a tyrosine kinase inhibitor used in the treatment of various cancers, most notably chronic myeloid leukemia (CML).[1] The benzoyl chloride moiety allows for the facile formation of an amide bond with an appropriate amine, which is a central linkage in the final Imatinib structure.

General Use in Medicinal Chemistry

The reactive nature of the benzoyl chloride group makes it a valuable reagent for creating amide bonds, which are fundamental in the structure of many drug candidates.[9] The 4-methylpiperazine portion of the molecule can be particularly advantageous in drug design as it may enhance properties such as solubility and the ability to cross the blood-brain barrier, which is beneficial for compounds targeting neurological disorders.[9]

Experimental Protocols

General Acylation Protocol

The following is a generalized, illustrative protocol for an acylation reaction using 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. Note: This is a template and must be adapted to the specific substrate and reaction conditions.

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine-containing substrate in a suitable anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran).

• Base Addition: Add a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) to the reaction mixture to act as a scavenger for the HCl generated during the reaction.

• Reagent Addition: Slowly add a solution of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride in the same anhydrous solvent to the reaction mixture at a controlled temperature (often 0 °C to room temperature).

• Reaction Monitoring: Monitor the progress of the reaction by an appropriate analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with an aqueous solution (e.g., saturated sodium bicarbonate). Separate the organic layer, and wash it sequentially with water and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate), filter, and concentrate under reduced pressure. The crude product can then be purified by a suitable method, such as column chromatography or recrystallization.

Caption: A standard experimental workflow for an acylation reaction.

Safety, Handling, and Storage

As with all reactive chemical compounds, proper safety precautions are paramount when handling 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride.

Hazard Identification

This compound is classified with the following hazards:

• Skin Irritation (Category 2) [2]

• Serious Eye Irritation (Category 2A) [2]

• Specific target organ toxicity — single exposure (Category 3), Respiratory system [2][10]

Recommended Handling Procedures

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][11]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[2][11]

• Hygiene: Wash hands thoroughly after handling.[2][11] Do not eat, drink, or smoke in the handling area.[2]

• Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][11]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

• Keep away from incompatible substances such as strong oxidizing agents.[11]

• For long-term storage, maintain in a cool, dry place.[2]

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a valuable and reactive intermediate in the field of medicinal chemistry and drug development. Its utility in the synthesis of Imatinib and other potential therapeutic agents underscores its importance. A thorough understanding of its properties, synthesis, and handling requirements is essential for its safe and effective use in research and manufacturing.

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• CAS NO : 106261-64-7 | Product Name : 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dichydrochloride | Pharmaffiliates. [Link]

• How is 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride synthesized? - Autech. [Link]

• 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride - MySkinRecipes. [Link]

• 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride - PharmaCompass.com. [Link]

• SAFETY DATA SHEET - Fisher Scientific. [Link]

• 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride (CAS No: 148077-69-4) API Intermediate Manufacturers - apicule. [Link]

• CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)

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Spectroscopic Data for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a key intermediate in the synthesis of various pharmaceuticals, most notably the anticancer drug Imatinib.[1] This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis of expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data. Furthermore, it outlines field-proven, self-validating protocols for the acquisition of high-quality spectroscopic data for this reactive compound.

Introduction to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a derivative of benzoyl chloride containing a 4-methylpiperazin-1-ylmethyl substituent at the para position. Its molecular formula is C₁₃H₁₇ClN₂O, with a molecular weight of 252.74 g/mol .[1][2] The presence of the reactive benzoyl chloride functional group makes it a valuable reagent for acylation reactions, particularly for introducing the 4-(4-methylpiperazin-1-ylmethyl)benzoyl moiety into target molecules.[1][3] The 4-methylpiperazine group is a common feature in many biologically active compounds, often enhancing solubility and pharmacokinetic properties.

Due to its reactivity, particularly its sensitivity to moisture, proper handling and analytical techniques are crucial for accurate characterization. This guide will delve into the expected spectroscopic signatures that confirm the structural integrity and purity of this important synthetic intermediate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, both ¹H and ¹³C NMR are essential for confirming the presence and connectivity of all atoms.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic methylene protons, the piperazine ring protons, and the methyl group protons. The predicted chemical shifts are influenced by the electron-withdrawing nature of the benzoyl chloride group and the electron-donating nature of the piperazine nitrogen.

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (Ha)	~8.0	d	2H
Aromatic (Hb)	~7.5	d	2H
Benzylic (-CH₂-)	~3.6	s	2H
Piperazine (-CH₂-)	~2.5	m	8H
Methyl (-CH₃)	~2.3	s	3H

Causality Behind Predicted Shifts:

• The aromatic protons ortho to the electron-withdrawing benzoyl chloride group (Ha) are expected to be deshielded and appear at a higher chemical shift (downfield) compared to the protons meta to this group (Hb).

• The benzylic methylene protons are adjacent to the aromatic ring and the piperazine nitrogen, leading to a chemical shift around 3.6 ppm.

• The eight protons of the piperazine ring will likely appear as a complex multiplet due to their chemical and magnetic non-equivalence.

• The methyl group protons on the piperazine ring are expected to be a sharp singlet.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. The carbonyl carbon of the benzoyl chloride is a key diagnostic signal.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
C=O (Benzoyl chloride)	~168
Aromatic (C-COCl)	~138
Aromatic (CH)	~132, ~129
Aromatic (C-CH₂)	~140
Benzylic (-CH₂)	~62
Piperazine (-CH₂-)	~55, ~53
Methyl (-CH₃)	~46

Causality Behind Predicted Shifts:

• The carbonyl carbon of the acyl chloride is highly deshielded and appears at a characteristic downfield shift.

• The aromatic carbons show distinct chemical shifts based on their substitution pattern. The carbon attached to the carbonyl group and the carbon attached to the benzylic methylene group will be quaternary and have different shifts from the protonated aromatic carbons.

• The carbons of the piperazine ring and the methyl group appear in the aliphatic region of the spectrum.

Diagram 1: Molecular Structure and Key NMR Correlations

Caption: Molecular structure with key proton environments for NMR analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural confirmation.

Predicted Mass Spectrum

For 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, electrospray ionization (ESI) would be a suitable technique. The predicted mass spectrum would show a prominent molecular ion peak ([M+H]⁺) at m/z 253.1.

Table 3: Predicted Key Fragment Ions in Mass Spectrum

m/z	Proposed Fragment
253.1	[M+H]⁺
217.1	[M - Cl]⁺
135.1	[M - C₇H₄OCl]⁺
105.0	[C₇H₄O]⁺ (Benzoyl cation)
99.1	[C₅H₁₁N₂]⁺ (Methylpiperazine fragment)
77.0	[C₆H₅]⁺ (Phenyl cation)

Causality Behind Fragmentation:

• The molecular ion readily loses a chlorine radical to form a stable acylium ion.

• A characteristic fragmentation pattern for benzoyl derivatives is the formation of the benzoyl cation (m/z 105) and the subsequent loss of CO to form the phenyl cation (m/z 77).[4]

• Cleavage of the benzylic C-C bond can lead to the formation of a stable benzylic cation containing the methylpiperazine moiety.

Diagram 2: Predicted Mass Spectrometry Fragmentation Pathway

Caption: Key fragmentation pathways for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. For 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, the key absorption bands will be from the carbonyl group of the benzoyl chloride and the various C-H and C-N bonds.

Predicted Infrared Spectrum

The IR spectrum is expected to show a strong absorption band for the C=O stretch of the acyl chloride at a high wavenumber. The spectrum of the closely related 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid dihydrochloride shows characteristic peaks that can be used as a reference.[2]

Table 4: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
~1785-1750	C=O stretch (acyl chloride)	Strong
~3050-3000	Aromatic C-H stretch	Medium
~2950-2800	Aliphatic C-H stretch	Medium-Strong
~1600, ~1480	Aromatic C=C stretch	Medium
~1200-1000	C-N stretch	Medium
~850-800	para-disubstituted C-H bend	Strong

Causality Behind Absorptions:

• The C=O stretch of an acyl chloride is at a higher frequency than that of other carbonyl compounds due to the inductive effect of the chlorine atom.

• The aromatic and aliphatic C-H stretching vibrations appear in their characteristic regions.

• The out-of-plane bending of the C-H bonds on the para-disubstituted aromatic ring gives a strong absorption band in the fingerprint region.

Experimental Protocols

Given the reactive nature of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, careful sample handling and preparation are paramount for obtaining high-quality spectroscopic data.

NMR Spectroscopy Protocol

• Solvent Selection: Use a dry, deuterated aprotic solvent such as chloroform-d (CDCl₃) or dichloromethane-d₂ (CD₂Cl₂). Ensure the solvent is from a fresh, sealed bottle to minimize moisture content.

• Sample Preparation:

  • In a dry nitrogen-filled glovebox or under a nitrogen atmosphere, accurately weigh 10-20 mg of the compound directly into a clean, dry NMR tube.

  • Using a dry syringe, add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Cap the NMR tube securely.

  • Gently agitate the tube to ensure complete dissolution. If necessary, briefly sonicate.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse program.

  • Acquire the ¹³C NMR spectrum. A higher concentration of the sample (30-50 mg) may be necessary for a good signal-to-noise ratio in a reasonable time.

Mass Spectrometry Protocol

• Ionization Method: Electrospray ionization (ESI) in positive ion mode is recommended.

• Sample Preparation:

  • Prepare a dilute solution (1-10 µg/mL) of the compound in a volatile organic solvent such as acetonitrile or methanol.[5]

  • Due to the reactivity of the acyl chloride, the analysis should be performed promptly after sample preparation.

  • Infuse the sample solution directly into the mass spectrometer or use a rapid liquid chromatography method with a short column to minimize on-column reactions.

• Data Acquisition:

  • Acquire a full scan mass spectrum to identify the molecular ion.

  • Perform tandem MS (MS/MS) on the molecular ion to obtain fragmentation data for structural confirmation.

Infrared Spectroscopy Protocol

• Technique: Attenuated Total Reflectance (ATR)-FTIR is the preferred method for solid samples as it requires minimal sample preparation.[4][6]

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive analytical profile for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. By understanding the expected NMR chemical shifts, mass spectral fragmentation patterns, and infrared absorption frequencies, researchers can confidently verify the identity, structure, and purity of this crucial pharmaceutical intermediate. The provided experimental protocols offer a framework for obtaining reliable and high-quality data for this reactive compound, ensuring the integrity of subsequent synthetic steps and research outcomes.

References

• PubChem. 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid dihydrochloride. National Center for Biotechnology Information. [Link]

• PubChem. Methyl 4-((4-methylpiperazin-1-yl)methyl)benzoate. National Center for Biotechnology Information. [Link]

• Apicule. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride (CAS No: 148077-69-4) API Intermediate Manufacturers. [Link]

• MySkinRecipes. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride. [Link]

• Schuttlefield, J. D.; Grassian, V. H. ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. J. Chem. Educ.2008 , 85 (2), 279. [Link]

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• Mass Spectrometry Research Facility, University of Oxford. Sample Preparation Protocol for Open Access MS. [Link]

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The L_inchpin_ of Imatinib Synthesis: A Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of a Key Intermediate

Imatinib, marketed as Gleevec®, represents a paradigm shift in cancer therapy, heralding the age of targeted treatments.[1] Its success in treating chronic myeloid leukemia (CML) and other cancers lies in its specific inhibition of the Bcr-Abl tyrosine kinase.[2] The synthesis of this groundbreaking drug, while seemingly straightforward, hinges on the strategic use of a critical building block: 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. This guide provides a deep dive into the pivotal role of this reagent, elucidating the chemical logic, synthesis, and application that are essential for the successful production of Imatinib.

The Architectural Significance of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in the Imatinib Molecule

The structure of Imatinib is a testament to rational drug design, with each component playing a distinct and vital role. The 4-(4-methylpiperazin-1-ylmethyl)benzoyl moiety, introduced via its highly reactive acid chloride form, serves two primary functions:

• Pharmacokinetic Enhancement: The N-methylpiperazine group is a well-established pharmacophore that significantly improves the aqueous solubility and oral bioavailability of the drug.[2] This is a critical factor for a medication intended for long-term oral administration.

• Structural Scaffolding: This component forms a robust amide linkage with the core aniline fragment of the Imatinib precursor, providing the necessary spatial orientation for optimal binding to the ATP-binding site of the Bcr-Abl kinase.

The choice of a benzoyl chloride derivative is a strategic one, driven by the high reactivity of the acyl chloride group, which facilitates an efficient acylation reaction to form the stable amide bond that is central to the Imatinib structure.[3]

Synthesis of the Key Intermediate: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

The industrial-scale synthesis of this key intermediate is a multi-step process that demands careful control of reaction conditions to ensure high purity and yield. While several routes exist, a common and efficient pathway begins with p-toluic acid or its derivatives.

A prevalent method involves the following key transformations:

• Halogenation of the Benzylic Position: The synthesis often commences with the radical halogenation of a p-methyl-substituted benzene ring, such as in 4-cyanobenzyl chloride, to introduce a reactive handle.

• Nucleophilic Substitution with N-methylpiperazine: The resulting benzylic halide undergoes a nucleophilic substitution reaction with N-methylpiperazine.[4] This step introduces the critical piperazine moiety.

• Hydrolysis of the Nitrile/Ester: The cyano or ester group is then hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.[5][6]

• Conversion to the Acid Chloride: The final and crucial step is the conversion of the carboxylic acid to the highly reactive 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. This is typically achieved using standard chlorinating agents such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The dihydrochloride salt of the benzoyl chloride is often isolated.[7]

Experimental Protocol: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride

The following protocol is a representative example of the synthesis of the carboxylic acid precursor to the target benzoyl chloride.

Step	Procedure	Reagents & Conditions
1	Dissolve p-cyanobenzyl chloride in a mixed solvent system.	p-cyanobenzyl chloride, Ethanol, Water
2	Add N-methylpiperazine to the solution and heat.	N-methylpiperazine, Heat (70-100°C), 1-2 hours
3	Cool the reaction mixture and remove the majority of the ethanol.	Room Temperature, Reduced Pressure
4	Add sodium hydroxide and reflux the mixture.	Sodium Hydroxide, Reflux (70-100°C), 5-6 hours
5	Cool the reaction to room temperature and then to 0°C in an ice bath.	Room Temperature, Ice Bath
6	Slowly add dilute hydrochloric acid until the solution is acidic.	Dilute Hydrochloric Acid
7	Add sodium chloride to saturate the solution and induce precipitation.	Sodium Chloride
8	Filter the solid precipitate and dry to obtain the product.	Filtration, Drying

This is a generalized protocol and should be optimized for specific laboratory and scale-up conditions.

The Core Reaction: Amide Bond Formation in Imatinib Synthesis

The cornerstone of the final stage of Imatinib synthesis is the acylation of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine with 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride.[8][9] This reaction forms the critical amide linkage that connects the two key fragments of the Imatinib molecule.

Causality Behind Experimental Choices:

• Solvent: The choice of solvent is critical to the success of this reaction. While early syntheses utilized large volumes of pyridine, which acts as both a solvent and a base, its toxicity and high boiling point make it unsuitable for industrial-scale production.[8][10] More recent and efficient processes employ aprotic solvents like dimethylformamide (DMF), dimethylacetamide (DMA), or N-methylpyrrolidone (NMP).[8]

• Base: A base is required to neutralize the hydrochloric acid that is generated during the reaction. The selection of the base can influence the reaction rate and the formation of byproducts. Inorganic bases such as potassium carbonate or potassium hydroxide are commonly used.[8]

• Temperature: The reaction is typically carried out at a controlled temperature, often starting at a lower temperature (e.g., 0-5°C) during the addition of the acyl chloride to manage the exothermic nature of the reaction, and then gradually warmed to room temperature or slightly above to ensure complete conversion.[7]

Experimental Protocol: Synthesis of Imatinib Base

The following is a representative, step-by-step methodology for the synthesis of Imatinib base.

Step	Procedure	Reagents & Conditions
1	Dissolve N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine in a suitable aprotic solvent.	N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine, Anhydrous Pyridine
2	Cool the solution to a low temperature.	0°C
3	Slowly add 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride to the cooled solution.	4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (1.1 equivalents)
4	Allow the reaction to stir at a controlled temperature for a specified duration.	15-20°C, 1 hour
5	Quench the reaction by adding water.	Water
6	Basify the mixture to precipitate the Imatinib free base.	Ammonium Hydroxide (26%)
7	Stir the mixture at room temperature to allow for complete precipitation.	Room Temperature, Overnight
8	Isolate the solid product by filtration.	Filtration
9	Wash the solid with water and dry under vacuum.	Water, 75°C, Vacuum

This protocol is based on a published procedure and may require optimization.[7]

Visualizing the Synthesis: A Process Flow Diagram

Caption: Overall synthetic workflow for Imatinib.

Alternative Approaches and Future Perspectives

While the use of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is a well-established and robust method for Imatinib synthesis, research into alternative and potentially more efficient or environmentally friendly methods is ongoing. One notable alternative involves the direct coupling of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid with the amine precursor using carboxylic acid activating agents, such as carbodiimides.[11] This approach avoids the need to handle the often moisture-sensitive and reactive acyl chloride.

Furthermore, the development of continuous flow synthesis methodologies for Imatinib production is an active area of research.[12] These approaches offer the potential for improved safety, consistency, and scalability compared to traditional batch processing.

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is more than just a reagent in the synthesis of Imatinib; it is a key architectural element that imparts crucial pharmacokinetic properties and enables the efficient construction of the final active pharmaceutical ingredient. A thorough understanding of its synthesis, reactivity, and role in the overall synthetic strategy is paramount for any scientist or professional involved in the development and manufacturing of this life-saving medication. The continued refinement of the synthetic processes involving this key intermediate will undoubtedly lead to more efficient and sustainable methods for producing Imatinib and other targeted therapies in the future.

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• A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib | Request PDF - ResearchGate. (2025, August 6).

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A Comprehensive Technical Guide to the Safe Handling and Application of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

This document provides an in-depth technical overview of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a key synthetic intermediate in pharmaceutical research and development. Targeted at researchers, chemists, and drug development professionals, this guide moves beyond a standard Safety Data Sheet (SDS) to offer a deeper understanding of the compound's reactivity, associated hazards, and the critical procedures required for its safe and effective use. Our focus is on the causality behind safety protocols, ensuring a proactive and informed approach to laboratory work.

Introduction: A Structurally Significant Reagent

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, available as a free base (CAS 148077-69-4) or more commonly as its dihydrochloride salt (CAS 106261-64-7), is a bifunctional molecule of significant interest.[1][2][3] Its structure contains a highly reactive acyl chloride group, ideal for constructing amide bonds, and a 4-methylpiperazine moiety, a common pharmacophore known to enhance aqueous solubility and modulate pharmacokinetic properties, such as blood-brain barrier penetration.[4]

Its most notable application is as a critical precursor in the synthesis of Imatinib (Gleevec), a cornerstone of targeted cancer therapy.[5][6] This role underscores the compound's importance, but its potent reactivity demands a thorough and mechanistically informed approach to its handling. This guide provides the necessary framework for that purpose.

Section 1: Physicochemical Profile and Core Reactivity

A foundational understanding of the molecule's properties is essential before it is brought into the laboratory. The dual functionality of the compound dictates both its utility and its primary hazards.

Property	Value (Dihydrochloride Salt)	Reference
CAS Number	106261-64-7	[1][3]
Molecular Formula	C₁₃H₁₉Cl₃N₂O	[7]
Molecular Weight	325.7 g/mol	[7]
Appearance	Typically an off-white to yellow solid	N/A
Primary Synonyms	4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride	[7]

The molecule's reactivity is dominated by the electrophilic carbonyl carbon of the acyl chloride. This group readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles, most notably amines, to form stable amide linkages. This reaction is the cornerstone of its utility in multi-step syntheses.

Caption: General reaction scheme for amide bond formation.

Section 2: A Mechanistic Approach to Hazard Identification

The hazards associated with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride are a direct consequence of its chemical reactivity. A simple list of hazard statements is insufficient; understanding the underlying chemical reactions is key to mitigating risk.

Acute Corrosive Hazards: The Role of Hydrolysis

The most immediate danger posed by this compound is its rapid reaction with water (hydrolysis). This is not a slow degradation but a vigorous reaction that produces hydrochloric acid (HCl), a highly corrosive substance.

Caption: Hydrolysis reaction leading to corrosive HCl formation.

This single reaction explains the primary GHS hazard statements associated with the compound:

• H314/H315: Causes severe skin burns and irritation. [3][8] Contact with skin introduces the acyl chloride to ambient moisture on the skin's surface, instantly generating HCl and causing chemical burns.

• H318/H319: Causes serious eye damage/irritation. [2][3] The mucous membranes of the eye are rich in water, making them exceptionally vulnerable to severe corrosive damage from in-situ HCl production.

• H335: May cause respiratory irritation. [2][3] Inhalation of the dust allows the compound to contact the moist surfaces of the respiratory tract, leading to irritation and potential chemical pneumonitis.

Systemic and Chronic Hazards

While acute corrosive effects are the primary concern, the systemic toxicology of piperazine derivatives warrants consideration.

• H302: Harmful if swallowed. [3] Ingestion would lead to severe gastrointestinal tract corrosion from HCl formation. Furthermore, piperazine derivatives can exhibit neurological effects, including agitation and seizures, and some have been associated with hepatotoxicity.[9][10][11] While specific toxicological data for this compound is limited, the potential for systemic effects following absorption should not be disregarded.[1]

Reactivity and Incompatibility Hazards

The reactivity of acyl chlorides defines their incompatibility profile. Safe handling and storage depend on strict segregation from:

• Water/Moisture: Reacts violently, releasing heat and corrosive HCl gas.[12]

• Alcohols: Reacts exothermically to form esters and HCl.

• Bases (e.g., sodium hydroxide, amines): Reacts vigorously.

• Oxidizing Agents: May lead to dangerous, uncontrolled reactions.[1]

Section 3: Self-Validating Protocols for Laboratory Use

The following procedures are designed to be inherently safe. By understanding the "why" behind each step, researchers can adapt workflows without compromising safety.

Engineering Controls and Personal Protective Equipment (PPE)

The principle of exposure elimination is paramount. All handling of this compound must occur within a certified chemical fume hood to contain dusts and potential HCl fumes.

Task	Minimum Required PPE	Rationale
Weighing Solid	Tightly fitting safety goggles, face shield, flame-retardant lab coat, butyl rubber or neoprene gloves, full-length pants, closed-toe shoes.[13]	Maximum protection against dust inhalation and skin/eye contact during transfer of the solid.
Reaction Setup & Reagent Transfer	Tightly fitting safety goggles, face shield, flame-retardant lab coat, butyl rubber or neoprene gloves.[13]	Protects against splashes during liquid handling and potential exothermic events.
Workup & Purification	Safety goggles, lab coat, nitrile gloves (for incidental contact, change immediately upon contamination).	Reduced hazard once the reactive acyl chloride has been consumed, but standard protection is required.

Storage and Handling

Proper storage is the first line of defense against degradation and accidents.

• Container: Must be stored in the original, tightly sealed container. Opened containers should be carefully resealed.[13]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to protect from atmospheric moisture.[13]

• Location: A cool, dry, well-ventilated area designated for reactive and corrosive chemicals is required. It must be stored away from the incompatible materials listed in Section 2.3.[13][14]

Experimental Workflow: A Validated Amide Coupling Protocol

This protocol for a generic amide coupling reaction illustrates the practical application of the safety principles discussed. The procedure is designed to control the reaction's exothermicity and manage the HCl byproduct safely.

Caption: A validated workflow for a controlled amide coupling reaction.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere, dissolve the amine substrate (1.0 eq) and a non-nucleophilic base like triethylamine or DIPEA (1.2-1.5 eq) in a dry, aprotic solvent (e.g., Dichloromethane).

  • Causality: The base is critical. It neutralizes the HCl generated during the reaction, preventing it from protonating the starting amine, which would render it non-nucleophilic and halt the reaction.

• Reaction: Cool the amine/base solution to 0 °C in an ice bath. Slowly add a solution of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (1.0-1.1 eq) in the same dry solvent dropwise over 15-30 minutes.

  • Causality: The dropwise addition at low temperature safely dissipates the heat generated from the exothermic amide bond formation, preventing a dangerous thermal runaway.

• Monitoring: Allow the reaction to warm to room temperature and stir until completion, as monitored by an appropriate technique (e.g., TLC or LC-MS).

• Quenching: Once complete, carefully and slowly pour the reaction mixture into a beaker containing a cold, stirred aqueous solution (e.g., saturated sodium bicarbonate or water) to quench any remaining acyl chloride.

  • Causality: This controlled quench neutralizes excess reagent and the HCl salt of the base in a large thermal mass, preventing a violent reaction. Never add water directly to the reaction flask.

• Purification: Proceed with standard aqueous workup and purification procedures.

Section 4: Emergency Response

Preparedness is essential for mitigating the consequences of an accidental release or exposure.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][2]

• Spill: Evacuate the area. Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand, vermiculite, or dry earth.[12] Do not use combustible materials like paper towels. Scoop the material into a labeled, sealable container for hazardous waste disposal. Do not add water.[12]

• Fire: Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher. DO NOT USE WATER , as it will react violently and spread the fire.[1][12] Firefighters must wear self-contained breathing apparatus to protect against toxic fumes (HCl, NOx, COx).[1]

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is an indispensable tool in modern medicinal chemistry. Its utility is intrinsically linked to its high reactivity, which also defines its hazard profile. By understanding the chemical mechanisms behind these hazards—primarily the rapid, exothermic hydrolysis to form hydrochloric acid—researchers can implement robust, self-validating safety protocols. Adherence to the engineering controls, PPE requirements, and validated experimental workflows outlined in this guide will enable the safe and effective use of this valuable reagent in the pursuit of scientific discovery.

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Introduction: Understanding the Compound and the Imperative for GHS Classification

An In-depth Technical Guide to the GHS Hazard Classification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a complex bifunctional molecule, primarily utilized as a chemical intermediate in the synthesis of more complex pharmaceutical compounds, such as Imatinib.[1] Its structure incorporates a reactive benzoyl chloride moiety and a tertiary amine within a piperazine ring.[2] This structural combination, particularly the presence of the acid chloride functional group, foreshadows its hazardous properties. Acid chlorides are notoriously reactive, especially towards nucleophiles like water, which are abundant in biological tissues. This inherent reactivity makes a thorough understanding of its hazard profile not just a regulatory formality, but a critical prerequisite for safe handling in any research or development setting.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the standardized framework for this understanding. It translates the intrinsic hazardous properties of a chemical into a universally comprehensible system of pictograms, statements, and handling precautions. This guide offers a detailed examination of the GHS classification for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, grounded in authoritative data and the underlying chemical principles that dictate its hazardous nature.

The GHS Classification Workflow: A Tiered, Evidence-Based Approach

The GHS classification is not an arbitrary assignment but the result of a rigorous, tiered evaluation of all available data. The process prioritizes existing human data, followed by animal testing data, and then in vitro or other sources of information.[3][4] This "weight of evidence" approach ensures the most accurate and relevant classification possible. For a substance like 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, where human data is scarce, classification relies heavily on animal studies, in vitro results, and structure-activity relationships with similar compounds (e.g., other benzoyl chlorides).

The logical flow for determining health hazards such as skin and eye effects under GHS is illustrated below.

Caption: Tiered workflow for GHS health hazard classification.

Detailed GHS Hazard Profile

Based on available Safety Data Sheets (SDS), 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is classified with multiple health hazards.[5]

Skin Corrosion / Irritation: Category 2

• Hazard Statement H315: Causes skin irritation. [5]

Expert Analysis: This classification places the compound as a skin irritant, not corrosive.[6] Under GHS, "irritation" signifies reversible skin damage, such as inflammation or erythema, following exposure.[6][7] In contrast, "corrosion" (Category 1) implies irreversible damage, like visible necrosis through the epidermis into the dermis.[3][6]

The causality for this hazard lies in the benzoyl chloride group. Upon contact with moisture on the skin, it can hydrolyze to form hydrochloric acid (HCl) and the corresponding carboxylic acid. The generated HCl is the primary irritating agent. The classification as Category 2 rather than Category 1 suggests that in standard animal tests (e.g., OECD Test Guideline 404), the observed damage was fully reversible within the observation period.[8]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 404 - Acute Dermal Irritation/Corrosion

• Objective: To determine the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.

• Methodology: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved patch of skin on a test animal (typically a rabbit).

• Exposure: The patch is covered with a gauze dressing for a set period, usually up to 4 hours.[8]

• Observation: After the patch is removed, the skin is observed for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and graded on a numerical scale.

• Classification: A mean score of ≥ 2.3 and < 4.0 for erythema or edema across the test animals typically results in a "Category 2" classification.[6][8] A finding of irreversible tissue destruction would lead to a "Category 1" (Corrosive) classification.[6]

Serious Eye Damage / Eye Irritation: Category 2A

• Hazard Statement H319: Causes serious eye irritation. [5]

Expert Analysis: Similar to skin irritation, Category 2A for eye hazards denotes that the substance causes changes in the eye that are fully reversible within a 21-day observation period.[4][9][10] The mechanism is identical to that of skin irritation—hydrolysis of the benzoyl chloride moiety by moisture in the eye, leading to the formation of irritating hydrochloric acid. This can cause significant pain, redness, and inflammation of the cornea, iris, or conjunctiva.[9] The "2A" sub-categorization is used to distinguish it from "2B," which is for substances with milder effects that reverse within 7 days.[9][10]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 405 - Acute Eye Irritation/Corrosion

• Objective: To assess the potential of a substance to produce serious damage or irritation when applied to the eye.

• Methodology: A small, measured amount of the substance is instilled into the conjunctival sac of one eye of a test animal (e.g., rabbit). The other eye remains untreated as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[4] The degree of corneal opacity, iritis, and conjunctival redness/edema are scored.

• Classification: A substance is classified as "Category 2A" if it produces, in at least 2 of 3 tested animals, a positive response in any of the scored categories (e.g., corneal opacity ≥ 1, iritis ≥ 1) and the effects are fully reversible within 21 days.[4] Irreversible damage would warrant a "Category 1" (Serious Eye Damage) classification.[4]

Specific Target Organ Toxicity – Single Exposure (STOT-SE): Category 3

• Hazard Statement H335: May cause respiratory irritation. [5]

Expert Analysis: This classification is applied to substances that cause transient respiratory tract irritation following a single exposure.[11][12] For a solid or powder, this hazard is most relevant when dust can be generated and inhaled. The fine particles can come into contact with the moist mucous membranes of the respiratory tract. The subsequent hydrolysis reaction, producing HCl, directly irritates the tissues, leading to symptoms like coughing, shortness of breath, and inflammation.

Summary of GHS Labeling Elements

The complete GHS classification dictates the following mandatory labeling elements for safe communication of the hazards.

Element	Description
Pictogram(s)
Signal Word	Warning [5]
Hazard (H) Statements	H315: Causes skin irritation.[5]H319: Causes serious eye irritation.[5]H335: May cause respiratory irritation.[5]
Precautionary (P) Statements	Prevention: P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]P264: Wash skin thoroughly after handling.[5]P271: Use only outdoors or in a well-ventilated area.[5]P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]Response: P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing.[5]P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]P312: Call a POISON CENTER or doctor if you feel unwell.[5]P332+P313: If skin irritation occurs: Get medical advice/attention.[5]P337+P313: If eye irritation persists: Get medical advice/attention.[5]P362: Take off contaminated clothing and wash before reuse.[5]Storage: P403+P233: Store in a well-ventilated place. Keep container tightly closed.[5]P405: Store locked up.[5]Disposal: P501: Dispose of contents/container to an approved waste disposal plant.[5]

Practical Application: Risk Mitigation in a Laboratory Setting

The GHS classification provides direct, actionable guidance for researchers. The following protocols are derived directly from the precautionary statements and the chemical's known reactivity:

• Engineering Controls: Always handle 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride inside a certified chemical fume hood to prevent inhalation of dust and to contain any potential vapors.[5] Facilities must be equipped with an eyewash station and a safety shower in immediate proximity to the handling area.[5]

• Personal Protective Equipment (PPE): The P280 statement is a mandate for comprehensive PPE.[5]

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn if there is a risk of splashing.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Always check the glove manufacturer's breakthrough time for acyl chlorides.

  • Body Protection: A lab coat is required. Ensure clothing is not left with exposed skin areas.

• Handling and Storage: The compound is moisture-sensitive. Store in a tightly-sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[5]

• First Aid:

  • Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[5]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.[5]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5]

Conclusion

The GHS classification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride as a skin irritant (Category 2), serious eye irritant (Category 2A), and respiratory irritant (STOT-SE Category 3) provides a clear and scientifically-grounded framework for its safe use. The hazards stem directly from its reactive benzoyl chloride functional group. For the intended audience of researchers and scientists, this classification is not merely a label but the foundation of a robust safety protocol. Adherence to the prescribed engineering controls, personal protective equipment, and handling procedures is essential to mitigate the risks associated with this valuable but hazardous chemical intermediate.

References

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• ChemSafetyPro. (2018). GHS Classification Criteria for Eye Irritation and Serious Eye Damage.
• ChemRadar. (n.d.). GHS Classification: Serious Eye Damage/Eye Irritation | Inventory Pedia.
• DENIOS Inc. (n.d.). Corrosive Substances: Handling & Safety in Businesses.
• AK Scientific, Inc. (n.d.). Safety Data Sheet for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.
• CymitQuimica. (n.d.). 4-((4-METHYLPIPERAZIN-1-YL)METHYL)BENZOYL CHLORIDE.
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Solubility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in organic solvents

An In-depth Technical Guide to the Solubility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in Organic Solvents

Executive Summary

This technical guide provides a comprehensive analysis of the solubility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a key intermediate in pharmaceutical synthesis. Due to the compound's highly reactive acyl chloride functional group, its solubility profile is fundamentally dictated by solvent compatibility. This document establishes that while quantitative solubility data is not widely published, a reliable predictive profile can be derived from its chemical structure and the known behavior of analogous compounds. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is expected to be soluble in a range of aprotic organic solvents, such as dichloromethane, chloroform, and tetrahydrofuran. Conversely, it is reactive and incompatible with protic solvents like water and alcohols, which lead to rapid solvolysis. This guide synthesizes theoretical principles with practical, field-proven methodologies for researchers, scientists, and drug development professionals, providing a framework for informed solvent selection and a detailed protocol for the experimental determination of its solubility under controlled, anhydrous conditions.

Introduction to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Compound Profile

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a bifunctional organic molecule featuring a reactive benzoyl chloride moiety and a tertiary amine-containing piperazine ring.[1][2] Its structure lends itself to a variety of chemical transformations, making it a valuable intermediate in the synthesis of complex molecules, notably as a precursor in the synthesis of Imatinib, a targeted therapy for certain types of cancer.[3]

• Molecular Formula: C₁₃H₁₇ClN₂O[2]

• Molecular Weight: 252.74 g/mol [1]

• CAS Number: 148077-69-4[2]

It is crucial to distinguish this compound from its dihydrochloride salt form (CAS No. 106261-64-7), which exhibits significantly different physical and solubility properties due to its ionic nature.[4][5] This guide focuses exclusively on the free base acyl chloride.

The Critical Role of Solubility in Synthetic Chemistry

The selection of an appropriate solvent is paramount in synthetic chemistry. A suitable solvent must not only dissolve the reactants to facilitate molecular interaction but also remain inert under the reaction conditions. For a reactive intermediate like 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, understanding its solubility is critical for:

• Reaction Kinetics: Ensuring reactants are in the same phase for optimal reaction rates.

• Process Scalability: Developing robust and reproducible synthetic procedures for large-scale production.

• Purification: Selecting appropriate solvent systems for crystallization, extraction, and chromatography.

• Safety and Handling: Avoiding hazardous and uncontrolled reactions with incompatible solvents.

The Dominant Factor: Reactivity of the Acyl Chloride Moiety

The chemistry of acyl chlorides is dominated by the high reactivity of the acyl chloride group (-COCl).[6] The carbon atom of the carbonyl group is highly electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine atoms.[6] This makes it extremely susceptible to nucleophilic attack.

This inherent reactivity is the single most important factor governing solvent selection. Acyl chlorides react vigorously, often violently, with protic solvents (e.g., water, alcohols, primary/secondary amines) in a process called nucleophilic acyl substitution.[7][8] This reaction results in the substitution of the chloride leaving group and the formation of a new derivative (e.g., a carboxylic acid with water or an ester with alcohol), rendering the original compound unusable for its intended purpose.[8] Therefore, any discussion of "solubility" in protic media is moot; the interaction is a chemical reaction, not simple dissolution.

Physicochemical Properties and Predicted Solubility Profile

While specific experimental data for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is scarce, a robust qualitative solubility profile can be predicted by analyzing its molecular structure and comparing it to well-characterized analogues like benzoyl chloride.[9][10]

Table 1: Physicochemical Properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Property	Value	Source
Chemical Name	4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride	[2]
CAS Number	148077-69-4	[2]
Molecular Formula	C₁₃H₁₇ClN₂O	[2]
Molecular Weight	252.74 g/mol	[1]

The molecule possesses distinct regions of varying polarity:

• Non-Polar Region: The benzene ring provides a hydrophobic character.

• Polar Aprotic Regions: The acyl chloride group is highly polar, and the tertiary amines in the piperazine ring act as hydrogen bond acceptors.

This structural duality suggests that solvents of intermediate to high polarity that lack acidic protons will be the most effective.

Table 2: Predicted Qualitative Solubility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in Common Organic Solvents

Solvent Class	Examples	Predicted Solubility	Rationale & Causality
Protic Solvents	Water, Methanol, Ethanol	Reactive	These solvents are nucleophiles and will readily attack the electrophilic acyl chloride, leading to rapid hydrolysis or alcoholysis.[7][8] This is an irreversible chemical reaction, not dissolution.
Chlorinated Solvents	Dichloromethane (DCM), Chloroform	Soluble to Highly Soluble	These polar aprotic solvents are inert to the acyl chloride group and effectively solvate both the polar and non-polar regions of the molecule. They are common choices for reactions involving acyl chlorides.[11]
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Soluble	These solvents are polar aprotic and generally inert, making them good candidates for reactions. THF is often preferred for its higher solvating power compared to diethyl ether.[10]
Aromatic Hydrocarbons	Toluene, Benzene	Soluble	The aromatic nature of these solvents interacts favorably with the benzene ring of the solute. They are sufficiently non-polar to be inert.[12]
Polar Aprotic Solvents	Acetonitrile (ACN), N,N-Dimethylformamide (DMF)	Likely Soluble	These solvents have high dielectric constants and should effectively dissolve the compound. However, caution is advised with DMF at elevated temperatures, as it can decompose to generate nucleophilic species that may react with the acyl chloride.[12]
Esters	Ethyl Acetate	Soluble	A good general-purpose polar aprotic solvent, though its own carbonyl group makes it less inert than chlorinated solvents under certain catalytic conditions.[10]
Aliphatic Hydrocarbons	Hexanes, Cyclohexane	Low to Sparingly Soluble	These non-polar solvents are unlikely to effectively solvate the highly polar acyl chloride and piperazine functional groups of the molecule.

Experimental Protocol for Quantitative Solubility Determination

Given the absence of published quantitative data, experimental determination is essential for any process development or research application requiring precise concentrations. The high reactivity of the compound necessitates a carefully designed protocol executed under strictly anhydrous conditions.[10]

Core Objective

To determine the solubility (in g/100 mL or mol/L) of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in a selected anhydrous aprotic organic solvent at a specified temperature.

Safety & Handling Imperatives

• Fume Hood: All manipulations must be performed in a certified chemical fume hood. Acyl chlorides release corrosive hydrogen chloride (HCl) gas upon contact with moisture.[7][9]

• Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., butyl rubber), safety goggles, a face shield, and a lab coat are mandatory.

• Anhydrous Conditions: The protocol's validity hinges on the strict exclusion of moisture. All glassware must be flame- or oven-dried, and anhydrous solvents must be used. The entire experiment should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).[10]

Step-by-Step Methodology

• Preparation of Saturated Solution: a. Add an excess amount of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride to a flame-dried vial equipped with a magnetic stir bar. Causality: Using an excess of solid ensures that the resulting solution is truly saturated and in equilibrium. b. Under a positive pressure of inert gas, add a precise volume (e.g., 5.00 mL) of the chosen anhydrous organic solvent to the vial. c. Seal the vial tightly with a PTFE-lined septum cap. d. Place the vial in a temperature-controlled bath (e.g., water bath or heating block) set to the desired temperature and stir vigorously for 24 hours. Causality: A long equilibration time is necessary to ensure the dissolution process has reached a thermodynamic equilibrium.

• Sample Preparation for Analysis: a. After the equilibration period, stop stirring and allow the vial to stand undisturbed in the temperature-controlled bath for at least 4 hours. Causality: This allows the undissolved excess solid to settle, preventing contamination of the supernatant. b. Under an inert atmosphere, carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe fitted with a PTFE syringe filter (0.22 µm). Causality: Filtering is a self-validating step that ensures only the dissolved solid is sampled for analysis. c. Immediately transfer the filtered aliquot into a pre-weighed volumetric flask and dilute to a known final volume with the same anhydrous solvent.

• Quantitative Analysis (HPLC Method Recommended): a. Prepare a series of calibration standards of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride of known concentrations. b. Analyze the calibration standards and the diluted sample by High-Performance Liquid Chromatography (HPLC) using a suitable column (e.g., C18) and a UV detector set to an appropriate wavelength. c. Construct a calibration curve by plotting the peak area against the concentration of the standards. d. Determine the concentration of the diluted sample from the calibration curve. e. Calculate the original concentration of the saturated solution, accounting for the dilution factor. Express the final solubility in g/100 mL or mol/L.

Visualization of Experimental Workflow

Caption: Workflow for the experimental determination of solubility.

Key Factors Influencing Solubility & Stability

The Incompatibility with Protic Species

As established, the primary factor is the reactivity with protic species. The presence of even trace amounts of water in a solvent will lead to the slow degradation of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride into 4-(4-methylpiperazin-1-ylmethyl)benzoic acid and HCl gas. This underscores the critical need for anhydrous handling procedures.

Caption: Inevitable hydrolysis reaction in the presence of water.

Temperature Effects

In general, the solubility of a solid in a liquid increases with temperature. However, for a reactive compound, elevated temperatures can also accelerate the rate of degradation or potential side reactions with the solvent itself. Therefore, any solubility determination or synthetic reaction should be conducted at the lowest practical temperature that provides adequate solubility to balance kinetics against stability.

Conclusion

The solubility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is governed by a balance between its structural polarity and the high reactivity of its acyl chloride functional group. It is predicted to be readily soluble in a range of common anhydrous aprotic solvents, particularly chlorinated solvents like dichloromethane and ethers like THF. It is fundamentally incompatible with protic solvents such as water and alcohols due to rapid and irreversible chemical reaction. For applications in research and drug development, where precise control over stoichiometry and reaction conditions is essential, the qualitative guidelines presented here must be supplemented by rigorous experimental determination of solubility using the detailed, self-validating protocol provided. Strict adherence to anhydrous and inert atmosphere techniques is non-negotiable for ensuring the integrity of the material and the success of any subsequent synthetic application.

References

• 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride - PharmaCompass.com. Available at: [Link]

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• Fine Chemicals｜Nippon Light Metal Company, Ltd. Available at: [Link]

• 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid dihydrochloride - PubChem. Available at: [Link]

• AS/A-Level Chemistry - Acyl Chloride - Tuttee Academy. Available at: [Link]

• Properties of Acyl Halides - Chemistry LibreTexts. Available at: [Link]

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The Genesis of a Crucial Linker: A Technical History of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

This technical guide delves into the discovery and history of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, a pivotal chemical intermediate in the synthesis of the groundbreaking targeted cancer therapy, Imatinib (Gleevec®). We will explore its conceptualization within the broader drug discovery program at Ciba-Geigy (now Novartis), detail the original synthetic methodologies as disclosed in foundational patents, and trace the evolution of its synthesis towards more efficient and scalable processes. This document will provide a comprehensive overview for researchers, chemists, and professionals in drug development, offering insights into the chemical rationale and process development of this critical building block.

Introduction: A Molecule Forged in the Quest for Targeted Therapy

The story of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is inseparable from the revolutionary development of Imatinib, a paradigm-shifting therapeutic that ushered in the era of targeted cancer treatment. Developed by a team at Ciba-Geigy led by medicinal chemist Dr. Jürg Zimmermann, Imatinib was designed to specifically inhibit the Bcr-Abl tyrosine kinase, the enzymatic driver of Chronic Myeloid Leukemia (CML).[1][2] The molecular architecture of Imatinib was meticulously crafted to fit into the ATP-binding site of the Bcr-Abl protein, thereby blocking its activity and halting the proliferation of cancer cells.

The structure of Imatinib can be deconstructed into several key pharmacophoric elements. Among these, the benzamide moiety bearing a solubilizing N-methylpiperazine group plays a crucial role in the drug's pharmacokinetic profile, particularly its oral bioavailability. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is the activated carboxylic acid derivative that enables the efficient coupling of this critical side chain to the core aniline intermediate of Imatinib. Its "discovery," therefore, was not a serendipitous event but a deliberate chemical design, integral to the overarching strategy of the Imatinib project.

The Genesis: Rational Design and the Zimmermann Patent

The first public disclosure of the synthesis of what would become Imatinib, and by extension the conceptualization of its key intermediates, appeared in a patent filed by Ciba-Geigy in the early 1990s, with Jürg Zimmermann credited as the inventor. The foundational patent, EP0564409A1, filed in 1992, laid out the general chemical space and provided examples of the synthesis of N-phenyl-2-pyrimidine-amine derivatives.[3]

The core challenge in the synthesis of Imatinib is the formation of the amide bond between the complex aniline intermediate, N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidinamine, and the 4-(4-methylpiperazin-1-ylmethyl)benzoic acid side chain. To facilitate this reaction, the carboxylic acid must be activated, and the use of an acyl chloride is a classic and effective method for this transformation. Thus, the synthesis of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride was a necessary prerequisite for the successful construction of the final drug molecule.

Causality Behind Experimental Choices in the Original Synthesis

The original synthetic strategy for 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, as inferred from the methodologies described for analogous structures in the patent literature of that era, would have followed a logical, multi-step sequence starting from a simple, commercially available starting material like p-toluic acid. The choice of each step was dictated by well-established principles of organic chemistry, prioritizing reliability and feasibility in a drug discovery setting.

The overall synthetic transformation can be visualized as follows:

Figure 1: Conceptual synthetic pathway to 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride.

Detailed Synthetic Protocols

Original Synthetic Approach (Reconstructed from Patent Principles)

While the EP0564409A1 patent provides the final coupling step, the detailed preparation of the benzoyl chloride intermediate itself is often described in precursor patents or developed as a routine procedure in medicinal chemistry labs. A representative, multi-step synthesis is detailed below.

Step 1: Benzylic Bromination of p-Toluic Acid

The synthesis commences with the selective bromination of the methyl group of p-toluic acid. This is a radical substitution reaction, typically initiated by light or a radical initiator.

• Reaction: p-Toluic acid is reacted with N-bromosuccinimide (NBS) in a non-polar solvent such as carbon tetrachloride (CCl₄), with a catalytic amount of a radical initiator like benzoyl peroxide (BPO).

• Rationale: NBS is the reagent of choice for allylic and benzylic bromination as it provides a low, constant concentration of bromine, which favors radical substitution over electrophilic addition to the aromatic ring. BPO initiates the reaction by generating radicals upon gentle heating.

• Protocol:

  • To a solution of p-toluic acid in CCl₄, add NBS and a catalytic amount of BPO.

  • Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture, filter off the succinimide byproduct, and evaporate the solvent to yield crude 4-(bromomethyl)benzoic acid.

Step 2: Nucleophilic Substitution with N-Methylpiperazine

The benzylic bromide is a good electrophile for nucleophilic substitution. It is reacted with N-methylpiperazine to introduce the desired side chain.

• Reaction: 4-(Bromomethyl)benzoic acid is reacted with N-methylpiperazine in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile, often in the presence of a mild base to neutralize the HBr formed.

• Rationale: N-methylpiperazine acts as the nucleophile, displacing the bromide. A base like potassium carbonate is often used to scavenge the acid byproduct, preventing the protonation of the piperazine nitrogen.

• Protocol:

  • Dissolve 4-(bromomethyl)benzoic acid in DMF.

  • Add an excess of N-methylpiperazine and potassium carbonate to the solution.

  • Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Work up the reaction by adding water and extracting with an organic solvent. The product, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid, can be isolated by crystallization or chromatography.

Step 3: Conversion to the Acyl Chloride

The final step is the activation of the carboxylic acid to the more reactive acyl chloride.

• Reaction: 4-((4-Methylpiperazin-1-yl)methyl)benzoic acid is reacted with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride.

• Rationale: Thionyl chloride is a common and effective reagent for this transformation. The byproducts, sulfur dioxide and hydrogen chloride, are gases, which simplifies purification. The reaction is often run in an inert solvent like dichloromethane (DCM) or neat.

• Protocol:

  • Suspend 4-((4-methylpiperazin-1-yl)methyl)benzoic acid in an inert solvent like DCM.

  • Slowly add an excess of thionyl chloride at 0°C.

  • Allow the reaction to warm to room temperature and then heat to reflux until the evolution of gas ceases.

  • Remove the excess thionyl chloride and solvent under reduced pressure to yield 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, often as its hydrochloride salt, which is used directly in the next step without further purification.

Evolution and Improved Syntheses

The original synthetic routes, while effective for laboratory-scale synthesis, often present challenges for large-scale production, including the use of hazardous reagents and solvents, and potentially low overall yields. Consequently, significant research has been dedicated to developing more efficient, cost-effective, and environmentally friendly syntheses of Imatinib and its intermediates.

Improvements in the synthesis of 4-((4-methylpiperazin-1-yl)methyl)benzoic acid have focused on:

• Avoiding Halogenated Intermediates: Some modern approaches utilize reductive amination of 4-formylbenzoic acid with N-methylpiperazine as a more direct route to the benzoic acid intermediate, bypassing the need for benzylic halogenation.

• Greener Solvents: Efforts have been made to replace chlorinated solvents with more environmentally benign alternatives.

• Improved Workup and Purification: The development of crystallization-induced dynamic resolution and other advanced purification techniques has led to higher purity and yields.

An example of an improved, scalable synthesis of the benzoic acid precursor is outlined in publications from Organic Process Research & Development. These often involve telescoped reactions where intermediates are not isolated, leading to a more streamlined process.

Physicochemical Properties and Characterization

The accurate characterization of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is crucial for its use in pharmaceutical synthesis. Due to its reactive nature, it is often generated in situ or used immediately after isolation. The compound is typically handled as its more stable hydrochloride salt.

Property	Value
Molecular Formula	C₁₃H₁₇ClN₂O
Molecular Weight	252.74 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Reacts with water and other protic solvents. Soluble in aprotic organic solvents like DCM, THF.

Spectroscopic Data (Expected):

• ¹H NMR: The spectrum would show characteristic signals for the aromatic protons of the benzene ring (two doublets in the 7-8 ppm region), a singlet for the benzylic methylene protons (~3.5-4.0 ppm), signals for the piperazine ring protons (typically broad singlets in the 2.3-2.8 ppm range), and a singlet for the N-methyl group (~2.2-2.3 ppm).

• ¹³C NMR: The spectrum would display a signal for the carbonyl carbon of the acyl chloride (~168-172 ppm), aromatic carbons, the benzylic carbon, piperazine carbons, and the N-methyl carbon.

• IR (Infrared Spectroscopy): A strong absorption band characteristic of the C=O stretch of the acyl chloride would be observed at a high frequency (typically ~1770-1815 cm⁻¹).

• MS (Mass Spectrometry): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound.

Conclusion: A Legacy of Rational Drug Design

The discovery and development of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is a testament to the power of rational drug design. It was not a standalone discovery but an integral part of a meticulously planned strategy to create a life-saving medicine. The evolution of its synthesis reflects the continuous drive in the pharmaceutical industry for more efficient, sustainable, and cost-effective manufacturing processes. This seemingly simple molecule serves as a powerful reminder of the intricate chemistry that underpins modern medicine and the profound impact that a well-designed chemical intermediate can have on human health.

References

• Zimmermann, J. (2009). Interview with Jürg Zimmermann, Global Head of Oncology & Exploratory Chemistry at Novartis. Future Medicinal Chemistry, 1(8), 1395-1398. [Link]

• Zimmermann, J., et al. (1993). Pyrimidin derivatives and process for their preparation.

• Kompella, A. K., et al. (2012). A Facile Total Synthesis for Large-Scale Production of Imatinib Base. Organic Process Research & Development, 16(11), 1794-1804. [Link]

• Hopkin, M. D., Baxendale, I. R., & Ley, S. V. (2010). An automated flow-based synthesis of imatinib: the API of gleevec. Chemical Communications, 46(14), 2450-2452. [Link]

• Wikipedia contributors. (2024). Imatinib. In Wikipedia, The Free Encyclopedia. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13748962, 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride. [Link]

• European Patent Office. (n.d.). Jürg Zimmermann & team. Retrieved from [Link]

• Espacenet - Patent search. (n.d.). EP0564409A1 - Pyrimidin derivatives and process for their preparation. Retrieved from [Link]

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An In-depth Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride: Structure, Reactivity, and Application

This guide provides a comprehensive technical overview of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a pivotal chemical intermediate in modern pharmaceutical synthesis. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the molecule's core chemical structure, the nuanced reactivity of its functional groups, its synthetic pathways, and its critical role in the development of targeted therapies.

Introduction: A Strategically Designed Bifunctional Reagent

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, often handled as its more stable dihydrochloride salt, is a bifunctional organic compound of significant interest in medicinal chemistry.[1][2][3] Its value lies not as a therapeutic agent itself, but as a highly strategic building block. The molecule ingeniously combines two key chemical motifs: a highly reactive benzoyl chloride group and a pharmacologically advantageous N-methylpiperazine moiety. This dual-feature design makes it an essential intermediate, most notably in the synthesis of the tyrosine kinase inhibitor Imatinib (Gleevec), a landmark drug in cancer therapy.[3][4] Understanding the interplay between its reactive and structural components is fundamental to leveraging its full potential in drug discovery pipelines.

Molecular Architecture and Physicochemical Profile

The structure of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a testament to rational molecular design, where each component serves a distinct purpose.

Analysis of Core Structural Components

The molecule can be deconstructed into three primary parts:

• Benzoyl Chloride Group: This is the molecule's reactive center. The carbonyl carbon is highly electrophilic due to the electron-withdrawing effects of both the adjacent oxygen and chlorine atoms. The chloride ion is an excellent leaving group, rendering the entire moiety a potent acylating agent primed for nucleophilic attack.[5][6][7]

• N-Methylpiperazine Group: This six-membered heterocyclic ring is recognized as a "privileged scaffold" in medicinal chemistry.[8] Its two nitrogen atoms, one tertiary and linked to the benzyl group, and the other tertiary and methylated, are basic. This feature is critical for forming water-soluble salts, such as the commonly used dihydrochloride form, which enhances handling and formulation characteristics.[8] Furthermore, the piperazine ring is known to impart favorable pharmacokinetic properties to drug candidates, including improved aqueous solubility, oral bioavailability, and absorption, distribution, metabolism, and excretion (ADME) profiles.[9][10][11]

• Methylene Bridge (-CH₂-): This simple linker provides spatial separation and flexibility between the reactive benzoyl chloride head and the bulky, property-modulating piperazine tail.

Physicochemical Data

The key properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and its common salt form are summarized below for quick reference.

Property	Value	Source(s)
IUPAC Name	4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride	[2]
Synonyms	4-(4-Methylpiperazinylmethyl)benzoyl chloride	[3]
Form often used	Dihydrochloride salt	[1][2][3][4]
CAS Number	148077-69-4 (Free Base), 106261-64-7 (Dihydrochloride)	[3][12]
Molecular Formula	C₁₃H₁₇ClN₂O (Free Base), C₁₃H₁₉Cl₃N₂O (Dihydrochloride)	[1][12][13][14]
Molecular Weight	252.74 g/mol (Free Base), 325.66 g/mol (Dihydrochloride)	[1][13][15]
Appearance	White to Off-White Solid	[4]
Melting Point	>240°C (decomposes) (Dihydrochloride)	[4]
Solubility	Soluble in DMSO (Slightly)	[4]

Functional Group Reactivity: A Tale of Two Moieties

The chemistry of this molecule is dominated by the high reactivity of the benzoyl chloride group, which dictates its synthetic applications.

The Benzoyl Chloride: The Acylating Powerhouse

As a classic acyl chloride, this functional group readily undergoes nucleophilic acyl substitution. This reactivity is the cornerstone of its utility.

• Reaction with Amines (Amidation): This is the most critical transformation for this reagent. Primary and secondary amines act as potent nucleophiles, attacking the electrophilic carbonyl carbon. This addition is followed by the elimination of the chloride leaving group, forming a highly stable amide bond. This reaction, a variant of the Schotten-Baumann reaction, is rapid and efficient, making it ideal for the final coupling steps in complex syntheses.[16][17][18][19] The hydrochloric acid byproduct is typically neutralized by an added base or by the basicity of the reactants themselves.

• Reaction with Water (Hydrolysis): The molecule is highly sensitive to moisture.[5] In the presence of water, the benzoyl chloride group rapidly hydrolyzes to form the corresponding carboxylic acid, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid, and releases hydrochloric acid gas.[5][6][20] This necessitates that all handling and reactions be performed under strictly anhydrous (dry) conditions, often under an inert atmosphere of nitrogen or argon.[6][21]

• Reaction with Alcohols (Esterification): In a similar fashion to amines, alcohols can act as nucleophiles to attack the benzoyl chloride, yielding the corresponding ester and HCl.[5][7] While a viable reaction, it is the amidation pathway that is most relevant to its primary applications.

The N-Methylpiperazine: The Property Modulator

While the benzoyl chloride dictates the molecule's reactions, the N-methylpiperazine moiety defines its physical and pharmacological disposition. Its basic nitrogens allow for the formation of the dihydrochloride salt, which is a stable, crystalline solid that is easier to store, handle, and weigh than the often less stable free base.[4][8] In the context of a final drug molecule, this group is instrumental in enhancing water solubility and enabling effective oral administration.[9][11]

Synthesis and Handling

The production of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a multi-step process that requires careful control of reaction conditions.

General Synthetic Strategy

A common industrial synthesis begins with a commercially available starting material like 4-(chloromethyl)benzoic acid or 4-(chloromethyl)benzonitrile. The key step involves a nucleophilic substitution where N-methylpiperazine displaces the benzylic chloride. If starting from the benzonitrile, a subsequent hydrolysis step is required to yield the carboxylic acid intermediate, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid.[22][23] The final and most critical step is the conversion of this carboxylic acid to the highly reactive benzoyl chloride.

Caption: Generalized synthetic workflow for the target compound.

Experimental Protocol: Carboxylic Acid to Acyl Chloride Conversion

This protocol outlines the final activation step. Causality: The choice of an inert solvent prevents side reactions, while the use of a volatile chlorinating agent like thionyl chloride (SOCl₂) allows for its easy removal post-reaction. Anhydrous conditions are paramount to prevent immediate hydrolysis of the product.[6][20]

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend 4-((4-methylpiperazin-1-yl)methyl)benzoic acid dihydrochloride (1.0 eq) in an anhydrous, inert solvent (e.g., dichloromethane or toluene).

• Chlorination: Add thionyl chloride (SOCl₂, ~2-3 eq) dropwise to the suspension at room temperature. A catalytic amount of anhydrous dimethylformamide (DMF) may be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux (typically 40-80°C, depending on the solvent) and maintain for 2-4 hours, or until gas evolution (HCl, SO₂) ceases and the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. Remove the excess solvent and thionyl chloride under reduced pressure (vacuum). The resulting solid is often the dihydrochloride salt of the product.

• Isolation: The product is typically used immediately in the next synthetic step without extensive purification due to its high reactivity. If required, it can be triturated with an anhydrous non-polar solvent like hexane to remove impurities.

Core Application in Drug Discovery: The Imatinib Case Study

The primary application of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is as a crucial acylating agent in the synthesis of kinase inhibitors.

Role in the Synthesis of Imatinib (Gleevec)

Imatinib is a tyrosine kinase inhibitor used to treat chronic myelogenous leukemia (CML) and other cancers.[3] The final step in many reported syntheses of Imatinib involves an amide bond formation. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride serves as the electrophilic partner, providing the benzoyl-methylpiperazine portion of the final drug. It reacts with the nucleophilic amine of N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine to forge the key amide linkage, completing the assembly of the Imatinib molecule.[3][4]

Caption: Logical relationship in the final step of Imatinib synthesis.

Broader Utility in Medicinal Chemistry

Beyond Imatinib, this reagent is a valuable tool for building compound libraries for drug discovery screening. The reactive benzoyl chloride handle allows chemists to easily couple the pharmacologically favorable methylpiperazine moiety to a wide variety of amine-containing scaffolds, enabling the rapid generation of novel chemical entities for testing against enzymes and receptors.[24]

Safety, Handling, and Storage

Due to its high reactivity, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride requires stringent handling protocols.

• Hazards: Acyl chlorides are corrosive, moisture-sensitive, and lachrymatory (cause tearing).[7][20][25] Contact with skin and eyes can cause severe burns. Inhalation of vapors or the HCl gas released upon hydrolysis is harmful and can damage the respiratory tract.[21][25] The compound reacts violently with water.[5][21]

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles in conjunction with a face shield.[21][25]

• Handling: Use only under an inert atmosphere (e.g., nitrogen or argon) and with dry glassware and solvents. Avoid contact with water, alcohols, amines, and bases outside of the intended reaction.[21]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[4] The dihydrochloride salt is preferred for long-term storage due to its enhanced stability. Storage under an inert atmosphere is recommended.[4][15]

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a quintessential example of a molecular tool designed for purpose. It is not merely a chemical but a strategic asset in medicinal chemistry. Its bifunctional nature—marrying a highly reactive acylating group for efficient bond formation with a privileged piperazine scaffold for improved drug-like properties—makes it an indispensable intermediate. Its central role in the synthesis of Imatinib highlights its proven value, and it continues to be a go-to reagent for researchers and scientists dedicated to the discovery and development of novel therapeutics.

References

• Ansari, F., & Singh, O. (2023). The medicinal chemistry of piperazines: A review. PubMed. [Link]

• Marella, A., et al. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Oakwood Chemical. (n.d.). The Chemical Reactivity of Benzoyl Chloride: A Guide for R&D Scientists. Oakwood Chemical. [Link]

• Study.com. (n.d.). Why does benzoyl chloride react preferentially with an amine rather than Na2CO3 or water? Study.com. [Link]

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A Comprehensive Technical Guide to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Dihydrochloride: Synthesis, Sourcing, and Application in Pharmaceutical Development

This in-depth technical guide provides a comprehensive overview of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride, a critical intermediate in the synthesis of targeted cancer therapies. Addressed to researchers, scientists, and drug development professionals, this document delves into the compound's chemical properties, synthesis pathways, commercial availability, and quality control considerations, offering field-proven insights to support your research and development endeavors.

Introduction: The Significance of a Key Building Block

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (CAS No. 106261-64-7) is a highly reactive acyl chloride derivative of significant interest in medicinal chemistry.[1][2][3] Its primary importance lies in its role as a key intermediate in the synthesis of Imatinib (marketed as Gleevec®), a first-in-class tyrosine kinase inhibitor that has revolutionized the treatment of chronic myelogenous leukemia (CML) and certain forms of acute lymphoblastic leukemia (ALL).[4][5] The benzoyl chloride moiety provides a reactive site for amide bond formation, a cornerstone of many pharmaceutical syntheses.[1] This guide will illuminate the critical aspects of this compound, enabling its effective utilization in drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride is paramount for its handling, storage, and application in synthesis.

Property	Value	Source
CAS Number	106261-64-7	[2][3]
Molecular Formula	C₁₃H₁₇ClN₂O · 2HCl	[1][2]
Molecular Weight	325.66 g/mol	[2][6]
Appearance	White to off-white powder	[1]
Storage	Store in a cool, dark, and well-ventilated area.	[1]

The dihydrochloride salt form enhances the compound's stability and solubility in polar solvents, which is advantageous for subsequent reaction steps.[1]

Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Dihydrochloride

The synthesis of this key intermediate can be approached through several routes, often starting from more readily available precursors. The choice of synthetic pathway is often dictated by factors such as yield, purity requirements, and scalability.

Synthesis of the Precursor: 4-[(4-Methylpiperazin-1-yl)methyl]benzoic Acid Dihydrochloride

A common strategy involves the synthesis of the corresponding benzoic acid, which is then converted to the acyl chloride.

A highly efficient method for synthesizing 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid involves the direct reductive amination of 4-formylbenzoic acid with 1-methylpiperazine.[7] This approach is amenable to large-scale production.

Experimental Protocol: Reductive Amination

• To a solution of 4-formylbenzoic acid in a suitable solvent (e.g., methanol), add 1-methylpiperazine.

• Introduce a reducing agent, such as sodium triacetoxyborohydride, to the mixture.

• Stir the reaction at room temperature until completion, as monitored by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction and perform an aqueous workup to isolate the crude product.

• Purify the product by recrystallization or chromatography to yield 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid.

• Treatment of the benzoic acid with hydrochloric acid affords the dihydrochloride salt.

An alternative route involves the nucleophilic substitution of a benzylic halide with 1-methylpiperazine.[8]

Experimental Protocol: Nucleophilic Substitution

• Synthesize a 4-(halomethyl)benzoic acid derivative (e.g., 4-(bromomethyl)benzoic acid) from 4-methylbenzoic acid via bromination.

• React the 4-(halomethyl)benzoic acid with 1-methylpiperazine in the presence of a base (e.g., potassium carbonate) and a suitable solvent (e.g., n-butanol).[9]

• Stir the reaction mixture, typically at an elevated temperature, until the starting material is consumed.

• After cooling, perform a standard workup to isolate the 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid.

• Convert the product to its dihydrochloride salt by treatment with hydrochloric acid.

Conversion to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Dihydrochloride

The final step in the synthesis is the conversion of the benzoic acid to the highly reactive benzoyl chloride.

Experimental Protocol: Acyl Chloride Formation

• Suspend 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride in an inert solvent (e.g., dichloromethane).

• Add a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), to the suspension.

• Stir the reaction mixture, often at reflux, until the conversion is complete. The reaction progress can be monitored by the cessation of gas evolution.

• Remove the excess chlorinating agent and solvent under reduced pressure to obtain the crude 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride.

• The product is often used in the subsequent step without further purification due to its reactivity.

Figure 1: Synthetic pathways to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride.

Commercial Suppliers

A reliable supply chain for key starting materials is crucial for uninterrupted research and development. Several chemical suppliers offer 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride.

Supplier	Purity	Notes
BLDpharm	-	Offers the compound, may require inquiry for purity specifications.[10]
Aaronchem	-	Lists the compound in their catalog.[3]
ChemBlink	Varies	Provides a list of multiple suppliers with varying purities.[2]
ChemicalBook	Varies	A directory of global suppliers with different purity grades.[5]
Eastfine	High-purity	A dedicated manufacturer specializing in this pharmaceutical intermediate.[1]
Pratap Organics Pvt. Ltd.	-	Lists the related benzoic acid dihydrochloride, may supply the benzoyl chloride.[11]

It is imperative for researchers to request and verify the Certificate of Analysis (CoA) from the supplier to ensure the material meets the required purity and quality standards for their intended application.

Quality Control and Impurity Profile

The purity of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride is critical for the successful synthesis of the final active pharmaceutical ingredient (API). A significant impurity that can arise during the synthesis of the precursor, 4-(4-methylpiperazino)methyl benzoic acid dihydrochloride, is a quaternary salt.[9] This impurity can be challenging to remove and may impact the yield and purity of subsequent reactions.

Key Quality Control Parameters:

• Purity: Typically determined by High-Performance Liquid Chromatography (HPLC).

• Identity: Confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Residual Solvents: Assessed by Gas Chromatography (GC).

Advanced analytical techniques are essential to ensure the quality and consistency of each batch of the intermediate.

Application in the Synthesis of Imatinib

The primary application of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride is in the final amide coupling step of the Imatinib synthesis.[12][13]

Figure 2: Final step in the synthesis of Imatinib.

In this crucial step, the amine group of N-(5-amino-2-methylphenyl)-4-(pyridin-3-yl)pyrimidin-2-amine nucleophilically attacks the electrophilic carbonyl carbon of the benzoyl chloride, forming the final amide bond of the Imatinib molecule. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid generated during the reaction.

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride is a pivotal intermediate in the synthesis of Imatinib, a life-saving anticancer therapeutic. A thorough understanding of its synthesis, commercial availability, and quality control is essential for any research and development program focused on Imatinib or related kinase inhibitors. This guide provides a solid foundation for scientists and researchers to confidently source and utilize this key building block in their pursuit of novel therapeutics.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Guide to the Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, a key intermediate in the manufacturing of various pharmaceuticals, most notably the tyrosine kinase inhibitor, Imatinib.[1][2][3] We will explore two primary, efficient synthetic routes: nucleophilic substitution and reductive amination. This guide offers comprehensive, step-by-step protocols for each method, accompanied by mechanistic insights, workflow diagrams, and a comparative analysis to aid researchers in selecting the optimal strategy for their specific needs.

Introduction: The Significance of a Key Building Block

4-(4-Methylpiperazin-1-ylmethyl)benzoic acid is a critical bifunctional molecule featuring a benzoic acid moiety and a methylpiperazine group linked by a methylene bridge.[2] Its structure makes it an essential precursor in the synthesis of active pharmaceutical ingredients (APIs), particularly in oncology. The most prominent application is in the synthesis of Imatinib (Gleevec®), a cornerstone in the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs).[1][2] The purity and yield of this intermediate are paramount to the efficiency and quality of the final drug product. This guide details two robust and scalable synthetic methodologies.

Overview of Synthetic Strategies

Two principal synthetic pathways have proven to be effective for the preparation of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid:

• Strategy A: Nucleophilic Substitution: This classic and widely-used method involves the reaction of a halomethylbenzoic acid derivative with 1-methylpiperazine. The reaction hinges on the nucleophilic attack of the secondary amine of the piperazine on the electrophilic benzylic carbon.

• Strategy B: Reductive Amination: A streamlined, one-pot approach that involves the reaction of 4-formylbenzoic acid with 1-methylpiperazine to form a transient iminium ion, which is then reduced in situ to the desired tertiary amine.[4]

The choice between these strategies often depends on the availability of starting materials, desired scale, and purification considerations.

Strategy A: Synthesis via Nucleophilic Substitution

This approach is a two-step process starting from the commercially available and inexpensive 4-methylbenzoic acid (p-toluic acid). The first step is a free-radical bromination of the benzylic methyl group, followed by nucleophilic substitution with 1-methylpiperazine.

Reaction Scheme

Caption: Workflow for Nucleophilic Substitution Synthesis.

Rationale and Mechanistic Insights

Step 1: Free-Radical Bromination The synthesis begins with the bromination of 4-methylbenzoic acid at the benzylic position.[5] N-Bromosuccinimide (NBS) is the preferred brominating agent for this type of selective halogenation, as it provides a low, constant concentration of bromine radicals.[6] The reaction is initiated by a radical initiator, such as benzoyl peroxide (BPO), which decomposes upon heating to form phenyl radicals. These radicals then abstract a hydrogen atom from the benzylic methyl group, which is the most susceptible to radical formation due to resonance stabilization from the benzene ring. The resulting benzylic radical reacts with NBS to form the desired 4-(bromomethyl)benzoic acid and a succinimide radical, which continues the chain reaction.

Step 2: Nucleophilic Substitution The second step is a standard SN2 reaction. 1-Methylpiperazine, with its nucleophilic secondary amine, attacks the electrophilic carbon of the bromomethyl group.[2] A mild base, such as sodium bicarbonate or potassium carbonate, is used to neutralize the hydrobromic acid byproduct formed during the reaction, driving the equilibrium towards the product.[[“]][8]

Detailed Experimental Protocol

Step 1: Synthesis of 4-(Bromomethyl)benzoic acid [5][[“]]

• To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-methylbenzoic acid (10.0 g, 73.4 mmol), N-bromosuccinimide (13.7 g, 77.1 mmol), and benzoyl peroxide (0.35 g, 1.4 mmol).

• Add chlorobenzene (150 mL) to the flask.

• Heat the mixture to reflux (approximately 132°C) and maintain for 1-2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Once the reaction is complete, cool the mixture to room temperature, and then further cool in an ice bath for 30 minutes to precipitate the product.

• Filter the solid product using suction filtration and wash with cold hexane (2 x 30 mL) to remove soluble byproducts.

• To remove the succinimide byproduct, transfer the solid to a beaker and stir with deionized water (100 mL) for 20 minutes.

• Filter the solid again, wash with water (2 x 20 mL), and dry under vacuum to yield 4-(bromomethyl)benzoic acid as a white solid. An expected yield is around 88%.[[“]]

Step 2: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid [[“]]

• In a 250 mL round-bottom flask, suspend the 4-(bromomethyl)benzoic acid (10.0 g, 46.5 mmol) and sodium bicarbonate (8.6 g, 102.3 mmol) in ethanol (100 mL).

• To this suspension, add 1-methylpiperazine (6.1 mL, 55.8 mmol) dropwise at room temperature (20-25°C).

• Stir the reaction mixture at room temperature for 8-12 hours. Monitor the reaction by TLC.

• After completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain a crude solid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by acidification with HCl to form the dihydrochloride salt, which often precipitates with high purity.[8] The final yield under optimized conditions can reach up to 81.5%.[[“]]

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Step 1
4-Methylbenzoic Acid	136.15	10.0 g	73.4
N-Bromosuccinimide	177.98	13.7 g	77.1
Benzoyl Peroxide	242.23	0.35 g	1.4
Chlorobenzene	112.56	150 mL	-
Step 2
4-(Bromomethyl)benzoic Acid	215.04	10.0 g	46.5
1-Methylpiperazine	100.16	6.1 mL	55.8
Sodium Bicarbonate	84.01	8.6 g	102.3
Ethanol	46.07	100 mL	-

Strategy B: Synthesis via Reductive Amination

Reductive amination offers a more convergent and often higher-yielding one-pot synthesis from 4-formylbenzoic acid. This method avoids the handling of lachrymatory benzylic halides.

Reaction Scheme

Caption: Workflow for Reductive Amination Synthesis.

Rationale and Mechanistic Insights

Reductive amination is a powerful transformation in organic synthesis for forming C-N bonds.[9] The reaction proceeds in two key stages within the same pot:

• Iminium Ion Formation: 1-Methylpiperazine reacts with the aldehyde group of 4-formylbenzoic acid to form a carbinolamine intermediate. Under mildly acidic conditions (often from the benzoic acid itself or an additive), this intermediate dehydrates to form a transient iminium ion.

• Reduction: A selective reducing agent, Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB), is then used to reduce the iminium ion to the final tertiary amine product.[4] STAB is particularly well-suited for this reaction as it is a mild and selective hydride donor that does not readily reduce the starting aldehyde, thus minimizing side reactions.[4] It is also tolerant of mildly acidic conditions.

This method is highly efficient, often leading to high yields (95-99%) and can be easily scaled up.[4]

Detailed Experimental Protocol[4][10]

• To a 250 mL flask under an inert atmosphere (e.g., nitrogen or argon), add 4-formylbenzoic acid (5.0 g, 33.3 mmol) and a suitable aprotic solvent such as dichloromethane (DCM) or dichloroethane (DCE) (100 mL).

• Add 1-methylpiperazine (4.0 g, 39.9 mmol, 1.2 eq) to the suspension and stir for 20-30 minutes at room temperature to facilitate iminium ion formation.

• In a single portion, add sodium triacetoxyborohydride (9.2 g, 43.3 mmol, 1.3 eq) to the mixture. The reaction is typically exothermic; maintain the temperature below 30°C with a water bath if necessary.

• Stir the reaction mixture at room temperature for 3-5 hours, or until TLC analysis indicates the complete consumption of the starting aldehyde.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL). Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The resulting solid can be purified by recrystallization or by forming the hydrochloride salt to yield the final product with high purity.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
4-Formylbenzoic Acid	150.13	5.0 g	33.3
1-Methylpiperazine	100.16	4.0 g	39.9
Sodium Triacetoxyborohydride	211.94	9.2 g	43.3
Dichloromethane	84.93	100 mL	-

Comparative Analysis of Synthetic Routes

Feature	Nucleophilic Substitution	Reductive Amination
Starting Materials	4-Methylbenzoic acid (inexpensive)	4-Formylbenzoic acid (more expensive)
Number of Steps	Two distinct synthetic steps	One-pot reaction
Reagents	Uses NBS (corrosive) and BPO (peroxide)	Uses STAB (moisture-sensitive)
Intermediates	Involves isolation of a lachrymatory benzylic bromide	No isolation of intermediates
Yield	Generally good (70-85% over two steps)	Typically higher (95-99%)[4]
Scalability	Readily scalable, but two steps can be less efficient	Excellent for large-scale synthesis[4]
Workup	Requires removal of succinimide and inorganic salts	Requires careful quenching and extraction

Purification and Characterization

For both synthetic routes, the final product, 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, can be purified as the free base or its dihydrochloride salt.

• Free Base: Recrystallization from solvents like ethanol, isopropanol, or acetonitrile can yield a pure crystalline solid.

• Dihydrochloride Salt: A common and effective purification method involves dissolving the crude product in a suitable solvent (e.g., isopropanol or ethanol) and bubbling dry HCl gas through the solution, or adding a solution of HCl in isopropanol.[10] The dihydrochloride salt typically precipitates as a highly pure, white solid which can be easily collected by filtration.[1][8]

The structure and purity of the final compound should be confirmed using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of atoms.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

Both the nucleophilic substitution and reductive amination pathways offer robust and reliable methods for synthesizing 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid. The reductive amination route is often preferred for its operational simplicity, one-pot nature, and higher yields, making it particularly suitable for large-scale production. However, the nucleophilic substitution route, starting from the more economical 4-methylbenzoic acid, remains a viable and effective alternative. The choice of method will ultimately be guided by factors such as cost, scale, available equipment, and specific purity requirements.

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• ResearchGate. (n.d.). A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib | Request PDF.
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• Consensus. (2010). Synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]Benzoic Acid Dihydrochloride.
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• Google Patents. (n.d.). US8609842B2 - Method for synthesizing Imatinib.
• Experimental Organic Chemistry, Blackwell Science. (2004). Synthesis of 4-Bromomethylbenzoic acid by Radical Substitution.
• Chegg.com. (2020). Solved 14 Free Radical Bromination of 4-Methylbenzoic Acid.
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Application Notes and Protocols for Amide Bond Formation using 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Introduction: A Privileged Reagent for Modern Drug Discovery

In the landscape of medicinal chemistry and drug development, the amide bond remains a cornerstone of molecular architecture. Its prevalence in pharmaceuticals, natural products, and biologically active compounds underscores the continuous need for robust and versatile synthetic methodologies.[1] 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride has emerged as a particularly valuable reagent in this context. This bifunctional molecule incorporates a reactive benzoyl chloride for efficient amide coupling and a 4-methylpiperazine moiety. The piperazine ring is a "privileged structure" in drug design, known to impart favorable pharmacokinetic properties such as improved solubility, metabolic stability, and the ability to cross the blood-brain barrier.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride for the synthesis of diverse amide libraries. We will delve into the underlying chemical principles, provide a detailed, field-proven protocol, and discuss the critical parameters for reaction optimization and product purification.

The Strategic Advantage of the 4-(4-Methylpiperazin-1-ylmethyl) Moiety

The utility of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride extends beyond its function as a simple acylating agent. The integrated 4-methylpiperazine group offers several strategic advantages in the design of bioactive molecules:

• Enhanced Solubility: The basic nitrogen of the piperazine ring can be protonated at physiological pH, significantly increasing the aqueous solubility of the final compound. This is a critical parameter for drug bioavailability.

• Modulation of Pharmacokinetics: The piperazine scaffold is frequently found in CNS-active drugs and can influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[3]

• Receptor Interactions: The nitrogen atoms of the piperazine ring can act as hydrogen bond acceptors, contributing to the binding affinity of the molecule to its biological target.

• Synthetic Handle: The tertiary amine of the piperazine provides a site for further chemical modification, allowing for the generation of diverse compound libraries.

A notable application of this reagent is in the synthesis of key intermediates for blockbuster drugs like imatinib, an antileukemic agent.[4][5] This highlights the industrial relevance and proven utility of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride in the synthesis of complex, biologically active molecules.

Reaction Mechanism: The Schotten-Baumann Reaction

The formation of an amide bond using 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride and a primary or secondary amine follows the classical Schotten-Baumann reaction mechanism.[6] This is a nucleophilic acyl substitution reaction.

Step 1: Nucleophilic Attack The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the benzoyl chloride. This forms a tetrahedral intermediate.

Step 2: Elimination of the Leaving Group The tetrahedral intermediate collapses, and the chloride ion, being a good leaving group, is expelled.

Step 3: Deprotonation A base, typically a tertiary amine like triethylamine or pyridine, removes the proton from the nitrogen atom of the newly formed amide, neutralizing the hydrochloric acid byproduct and driving the reaction to completion.[6]

The overall workflow for this process is depicted in the following diagram:

Figure 1: General workflow for amide synthesis.

Detailed Experimental Protocol

This protocol provides a general method for the synthesis of an amide using 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride and a generic primary or secondary amine. The specific quantities and reaction parameters may need to be optimized for different substrates.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Supplier
4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride	148077-69-4	252.74 g/mol	Major chemical suppliers
Primary or Secondary Amine	Varies	Varies	-
Triethylamine (TEA)	121-44-8	101.19 g/mol	Major chemical suppliers
Dichloromethane (DCM), anhydrous	75-09-2	84.93 g/mol	Major chemical suppliers
Saturated aqueous sodium bicarbonate solution	-	-	-
Brine (saturated aqueous sodium chloride solution)	-	-	-
Anhydrous magnesium sulfate or sodium sulfate	-	-	-

Safety Precautions:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a corrosive and lachrymatory substance. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it with care in a fume hood.

• Triethylamine is a corrosive and flammable liquid with a strong odor. Handle it in a fume hood.

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary or secondary amine (1.0 eq.). Dissolve the amine in anhydrous dichloromethane (DCM) (approximately 0.1-0.5 M).

• Addition of Base: Add triethylamine (1.1 - 1.5 eq.) to the solution and stir for 5-10 minutes at room temperature.

• Addition of Acyl Chloride: In a separate container, dissolve 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride (1.0 - 1.1 eq.) in anhydrous DCM. Add this solution dropwise to the stirring amine solution over a period of 10-15 minutes. The reaction is often exothermic, and for sensitive substrates, cooling the reaction mixture to 0 °C in an ice bath is recommended.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 1-4 hours).

• Aqueous Workup: Once the reaction is complete, quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x volume of the aqueous layer). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate solution and then with brine. This will remove any remaining unreacted acyl chloride, triethylamine hydrochloride, and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent in vacuo using a rotary evaporator to obtain the crude amide product.

Purification:

The crude product can be purified by one of the following methods, depending on its physical properties:

• Silica Gel Column Chromatography: This is the most common method for purifying amides. A suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) should be determined by TLC analysis.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate, or a mixture of solvents) can be an effective purification method.[7]

The following diagram illustrates the decision-making process for purification:

Figure 2: Purification strategy for the amide product.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	- Incomplete reaction- Hydrolysis of the acyl chloride- Product loss during workup	- Increase reaction time or temperature.- Ensure all glassware and solvents are anhydrous.- Perform extractions carefully to avoid emulsions.
Side Product Formation	- Reaction temperature too high- Impure starting materials	- Run the reaction at a lower temperature (e.g., 0 °C).- Purify starting materials before use.
Difficult Purification	- Product has similar polarity to impurities	- Try a different eluent system for column chromatography.- Consider an alternative purification method like preparative HPLC.

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a highly effective and versatile reagent for the synthesis of amides, particularly in the context of drug discovery and development. Its ability to introduce the pharmacologically relevant 4-methylpiperazine moiety makes it a valuable tool for medicinal chemists. The protocol described herein, based on the robust Schotten-Baumann reaction, provides a reliable starting point for the synthesis of a wide range of amide derivatives. Careful attention to reaction conditions, particularly the exclusion of moisture and the use of an appropriate base, will ensure high yields and purity of the desired products.

References

• Koroleva, E. V., et al. (2011). Synthesis of new amides of the N-methylpiperazine series. Russian Journal of Organic Chemistry, 47(10), 1586-1593. [Link]

• Chemistry Education. (n.d.). Synthesis and analysis of amides. [Link]

• Koroleva, E. V., et al. (2015). Synthesis of N-aryl benzamides containing pharmacophoric tyrosine kinase inhibitor fragments. ResearchGate. [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. (2018). RSC Publishing. [Link]

• Reactions of acetylenic acid esters with piperazine derivatives. (n.d.). ResearchGate. [Link]

• Synthesis and Biological Evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide Inhibitors of Glycine Transporter-1. (2016). PubMed. [Link]

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• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. [Link]

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• Method for preparing 4-(4-methyl piperazine-1-methyl)-benzoyl amide. (2014).

• Reaction of Piperazine with Trimethylacetic Arylcarboxylic Anhydride; A Convenient Method for Preparing Monoacylated Piperazine Derivatives. (2007). ResearchGate. [Link]

• A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib. (2018). ResearchGate. [Link]

• What is the best technique for amide purification? (2020). ResearchGate. [Link]

• Synthesis and biological importance of amide analogues. (2018). Pulsus Group. [Link]

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Step-by-step synthesis of Imatinib from 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Application Note: A-751

Topic: Strategic Synthesis of Imatinib via Amide-Bond Formation

For: Researchers, scientists, and drug development professionals.

Abstract

Imatinib, a cornerstone in targeted cancer therapy, is a 2-phenylaminopyrimidine derivative that functions as a potent inhibitor of the Bcr-Abl tyrosine kinase.[1][2] Its synthesis is a topic of significant interest in medicinal and process chemistry. This document outlines the chemical strategy and key protocols for the synthesis of Imatinib, focusing on the convergent final step: the amide bond formation between the key intermediates N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine and 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This note emphasizes the rationale behind the synthetic design, reaction conditions, and the critical role of analytical chemistry in ensuring the integrity of the final active pharmaceutical ingredient (API).

Introduction to Imatinib and Synthetic Strategy

Imatinib (marketed as Gleevec®) revolutionized the treatment of Chronic Myeloid Leukemia (CML) by specifically targeting the aberrant Bcr-Abl fusion protein.[3] The molecule's structure consists of three key fragments: a pyridyl-pyrimidine core, a central N-phenyl ring, and a benzamide side-chain bearing a solubilizing N-methylpiperazine group.[2]

A convergent synthesis is the most efficient approach, wherein the key fragments are synthesized independently and then coupled in the final stages. The pivotal disconnection point in the retrosynthesis of Imatinib is the central amide bond. This strategy allows for the late-stage combination of two complex intermediates, maximizing overall yield and simplifying purification.

The overall synthetic logic is visualized below:

Caption: Retrosynthetic analysis of Imatinib.

Synthesis of Key Intermediates

The success of the final coupling step is predicated on the high-purity synthesis of the two primary fragments.

Protocol: Synthesis of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine (Fragment A)

This intermediate provides the core phenylaminopyrimidine structure.[4]

• Pyrimidine Ring Formation: 2-Methyl-5-nitroaniline is first converted to its corresponding guanidine derivative. This is then cyclized with 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one in the presence of a base to form the 2-aminopyrimidine ring system, yielding N-(2-methyl-5-nitrophenyl)-4-(3-pyridyl)-pyrimidin-2-amine.[5]

• Nitro Group Reduction: The nitro group of the intermediate is selectively reduced to the corresponding primary amine. A common and effective method is catalytic transfer hydrogenation using a palladium-on-carbon (Pd/C) catalyst with a hydrogen donor like ammonium formate or formic acid.[6] This method is often preferred over direct hydrogenation with H₂ gas for safety and operational simplicity on a lab scale. The product, N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine, is typically purified by recrystallization.[6][7]

Protocol: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (Fragment B)

This side-chain provides the benzoyl moiety and the N-methylpiperazine group, which is crucial for the drug's solubility and pharmacokinetic profile.

• Nucleophilic Substitution: p-Cyanobenzyl chloride is reacted with N-methylpiperazine in a mixed solvent system (e.g., ethanol and water). This Sₙ2 reaction couples the piperazine ring to the benzyl group.[8]

• Nitrile Hydrolysis: The resulting 4-(4-methyl-1-piperazinyl)benzonitrile is subjected to vigorous hydrolysis under basic conditions (e.g., refluxing with sodium hydroxide) to convert the nitrile group (-CN) into a carboxylate salt.[8]

• Acidification and Activation: The reaction mixture is cooled and carefully acidified to precipitate the carboxylic acid, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid. To generate the highly reactive acylating agent for the final step, the carboxylic acid is converted to its corresponding acid chloride. This is typically achieved by treating the acid with an activating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[9] The resulting 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is often used immediately or stored as its more stable dihydrochloride salt.[9]

Core Protocol: Imatinib Synthesis via Amide Coupling

The final step is a nucleophilic acyl substitution reaction that forms the critical amide linkage.

Caption: Key steps in the amide coupling reaction.

Experimental Procedure

This protocol is a representative example based on published methods.[9][10] Quantities and conditions must be optimized for specific laboratory settings.

• Reaction Setup: To a solution of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine (Fragment A, 1.0 eq) in a suitable aprotic solvent such as pyridine or tetrahydrofuran (THF), the system is cooled to approximately 0°C in an ice bath.[9] Pyridine can serve as both the solvent and the base.[10]

• Reagent Addition: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (Fragment B, ~1.1 eq) is added portion-wise to the cooled solution while stirring.[9]

  • Causality: The addition is performed slowly at a low temperature to control the exothermicity of the reaction and minimize the formation of side products.[9]

• Reaction Progression: The reaction mixture is allowed to warm to room temperature (15-25°C) and stirred for 1-2 hours.[9] Progress is monitored by an appropriate technique such as Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup and Isolation: Upon completion, water is added to the reaction mixture. A base, such as aqueous ammonium hydroxide or potassium carbonate, is then added to neutralize the hydrochloric acid byproduct and precipitate the Imatinib free base.[9][10]

  • Causality: The base is essential to deprotonate the ammonium salts formed during the reaction, rendering the final product insoluble in the aqueous media and allowing for its isolation.

• Purification: The crude solid is collected by filtration, washed thoroughly with water, and dried under vacuum.[9] Further purification can be achieved by recrystallization from a suitable solvent (e.g., isopropyl alcohol) or by column chromatography to yield Imatinib as a yellowish powder with >98% purity.[9][10]

Reagent Summary

Reagent	Role	Molar Eq.	Rationale
Fragment A	Nucleophile	1.0	Provides the amine that attacks the carbonyl carbon.
Fragment B	Electrophile	~1.1	The highly reactive acyl chloride is the target for nucleophilic attack. A slight excess ensures complete consumption of Fragment A.
Pyridine / K₂CO₃	Base / Solvent	Solvent / Excess	Neutralizes the HCl byproduct, driving the reaction to completion. Pyridine can also act as the solvent.[9][10]
Water / NH₄OH	Workup Reagents	N/A	Used to quench the reaction and precipitate the insoluble free base product.[9]

Quality Control and Characterization

Ensuring the identity and purity of the synthesized Imatinib is paramount. A suite of analytical techniques must be employed.

Technique	Purpose	Expected Results
HPLC	Purity Assessment & Quantification	A single major peak corresponding to Imatinib, with purity typically >99%. Retention time should match a certified reference standard.[11]
¹H NMR	Structural Confirmation	The proton NMR spectrum should show characteristic peaks for all protons in the molecule, including distinct signals for the aromatic, pyrimidine, methyl, and piperazine protons. Chemical shifts and coupling constants must match literature values.[1]
Mass Spec (MS)	Molecular Weight Verification	The mass spectrum should display a prominent peak corresponding to the molecular ion [M+H]⁺ for Imatinib at m/z 494.6.
Melting Point	Identity and Purity	The melting point for Imatinib Mesylate is reported as 214-224 °C. The free base has a different melting point, and a sharp range indicates high purity.[12]

Conclusion

The synthesis of Imatinib from 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride represents the final, crucial amide bond-forming step in a highly convergent and efficient synthetic strategy. The success of this synthesis relies on the careful preparation of high-purity intermediates and precise control over the coupling reaction conditions. Rigorous analytical characterization is non-negotiable to validate the structure and purity of the final API, ensuring its suitability for further research and development.

References

• Google Patents. US8609842B2 - Method for synthesizing Imatinib.

• Bulgarian Chemical Communications. Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Available from: [Link]

• Google Patents. CN101735196B - Method for synthesizing Imatinib.
• Google Patents. US20080103305A1 - Process for the preparation of imatinib.

• New Drug Approvals. IMATINIB. Available from: [Link]

• ResearchGate. Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives. Available from: [Link]

• The Organic Chemistry Portal. Novel Imatinib base synthesis. Available from: [Link]

• Patsnap. Synthesis method of imatinib and imatinib mesylate. Available from: [Link]

• Google Patents. CN102199146A - Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine.
• Google Patents. US7550591B2 - Imatinib production process.
• Google Patents. EP2509973A1 - Process for the preparation of imatinib and salts thereof.
• Google Patents. EP2608791B1 - A process for the preparation of imatinib base.

• National Center for Biotechnology Information. Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents. Available from: [Link]

• International Journal of Novel Research and Development. Synthesis and Characterization of Potential Impurities in Imatinib Mesylate. Available from: [Link]

• Google Patents. CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride.

• Waters. Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases. Available from: [Link]

• National Center for Biotechnology Information. The structure of the leukemia drug imatinib bound to human quinone reductase 2 (NQO2). Available from: [Link]

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Application Note: A Practical Guide to the Acylation of Primary Amines with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the synthesis of N-substituted amides via the acylation of primary amines with 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. We delve into the underlying reaction mechanism, offer a detailed and robust experimental protocol, present troubleshooting strategies for common challenges, and discuss the significance of this transformation in medicinal chemistry. The protocols and insights are designed to ensure high efficiency, yield, and purity for this crucial amide bond-forming reaction.

Introduction and Strategic Importance

Amide bond formation is arguably the most critical reaction in medicinal chemistry, forming the backbone of peptides and a vast array of pharmaceutical agents. The acylation of primary amines with acyl chlorides is a fundamental and highly reliable method for creating these linkages.[1][2] The specific acylating agent, 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, is a key structural motif found in numerous targeted therapies, most notably as a precursor to the tyrosine kinase inhibitor Imatinib (Gleevec).[3] Its structure incorporates a solubilizing, basic 4-methylpiperazine group, which often imparts favorable pharmacokinetic properties to the final drug molecule.

This guide focuses on the practical execution of this reaction, most commonly performed under modified Schotten-Baumann or anhydrous basic conditions, to couple this important building block with various primary amines.[4][5]

Reaction Mechanism: A Nucleophilic Acyl Substitution

The reaction proceeds via a well-established nucleophilic acyl substitution mechanism.[6][7][8] Understanding this pathway is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the nitrogen atom of the primary amine (the nucleophile) attacking the highly electrophilic carbonyl carbon of the acyl chloride.[9][10] This forms a transient tetrahedral intermediate.

• Collapse of the Intermediate: The unstable tetrahedral intermediate rapidly collapses. The carbon-oxygen double bond is reformed, and the chloride ion, being an excellent leaving group, is expelled.[11]

• Deprotonation: The resulting product is a protonated amide (an N-acylammonium ion). A base, added to the reaction mixture, is essential to neutralize the generated hydrogen chloride (HCl) and deprotonate the amide, yielding the final, neutral product.[11][12] Without a base, the HCl would react with the starting amine to form an unreactive ammonium salt, effectively halting the reaction.[11][12]

Diagram: Reaction Mechanism

Caption: Nucleophilic acyl substitution mechanism for amide formation.

Detailed Experimental Protocol

This protocol describes a standard laboratory procedure for the acylation of a generic primary amine using anhydrous conditions, which offer excellent control and are broadly applicable.

Materials and Reagents

• Primary Amine (R-NH₂): 1.0 equivalent

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride: 1.05-1.1 equivalents. Note: This reagent is often supplied as a dihydrochloride salt to improve stability.[3] Additional base will be required to neutralize the HCl salts.

• Tertiary Amine Base: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA). Use 3.5 equivalents when starting with the dihydrochloride salt, or 1.5 equivalents if starting with the free base form of the acyl chloride.

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Equipment: Round-bottom flask, magnetic stirrer, stir bar, dropping funnel, nitrogen/argon inlet, and an ice-water bath.

Step-by-Step Procedure

• Reaction Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (Nitrogen or Argon). Add the primary amine (1.0 eq.) and dissolve it in anhydrous DCM (approx. 0.1-0.2 M concentration).

• Cooling and Base Addition: Cool the solution to 0 °C using an ice-water bath. Add the tertiary amine base (e.g., DIPEA, 3.5 eq.) dropwise to the stirred solution.

• Acyl Chloride Addition: In a separate flask, dissolve the 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (1.05 eq.) in a minimal amount of anhydrous DCM. Transfer this solution to a dropping funnel and add it slowly to the cooled amine solution over 15-30 minutes. A slow addition rate is critical to control the exothermic reaction.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the reaction's completion by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), checking for the consumption of the limiting primary amine.

• Work-up and Extraction:

  • Once the reaction is complete, quench by adding deionized water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with 1 M aqueous sodium bicarbonate (NaHCO₃) solution, and then with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel.

  • Pro-Tip: The basic piperazine moiety in the product can cause streaking on silica gel. To mitigate this, use an eluent system containing a small amount of tertiary amine base (e.g., 0.5-1% triethylamine in a hexane/ethyl acetate gradient).

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can yield a highly pure product.

Diagram: Experimental Workflow

Caption: General workflow for the acylation of a primary amine.

Quantitative Data and Expected Results

The following table summarizes typical reaction parameters for this protocol. Yields are generally high, contingent on the purity of the starting materials and the nature of the primary amine's "R" group.

Parameter	Recommended Value	Rationale
Amine (R-NH₂) Stoich.	1.0 eq.	Limiting reagent.
Acyl Chloride Stoich.	1.05 - 1.1 eq.	A slight excess ensures full consumption of the potentially more valuable amine.
Base Stoichiometry	3.5 eq. (for di-HCl salt)	Neutralizes HCl from the reaction (1 eq.) and from the salt (2 eq.), with a slight excess to drive the reaction.
Temperature	0 °C to Room Temp.	Initial cooling controls the exothermic reaction; warming ensures completion.
Reaction Time	2 - 4 hours	Typically sufficient for full conversion with unhindered primary amines.
Typical Yield	75 - 95%	Dependent on substrate and purification efficiency.

Troubleshooting and Scientific Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive acyl chloride (hydrolyzed).2. Insufficient base.3. Low nucleophilicity of the amine (e.g., anilines with electron-withdrawing groups).	1. Use fresh or properly stored acyl chloride. Ensure anhydrous conditions.2. Verify stoichiometry of the base, especially when using the dihydrochloride salt.3. Increase reaction temperature (e.g., reflux in THF) or allow for longer reaction times.
Low Yield	1. Competing hydrolysis of the acyl chloride due to moisture.2. Product loss during aqueous work-up if the product has some water solubility.3. Inefficient purification.	1. Use anhydrous solvents and an inert atmosphere.2. Back-extract the aqueous layers with the organic solvent to recover any dissolved product.3. Optimize chromatography eluent (add base) or consider recrystallization.
Multiple Products Observed	1. Impure starting materials.2. Reaction of the product's tertiary piperazine nitrogen (unlikely but possible).	1. Verify the purity of starting amine and acyl chloride by NMR or LC-MS.2. Ensure slow addition of the acyl chloride at 0 °C to favor reaction with the more nucleophilic primary amine.

Conclusion

The acylation of primary amines with 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is a robust and high-yielding transformation essential for the synthesis of a class of pharmaceutically relevant molecules. By understanding the nucleophilic acyl substitution mechanism and carefully controlling key parameters—such as stoichiometry, temperature, and moisture—researchers can reliably construct the desired amide bond. The protocol and troubleshooting guide provided herein serve as a solid foundation for achieving success in this critical synthetic step.

References

• Grokipedia. Schotten–Baumann reaction.
• J&K Scientific LLC. (2021). Schotten-Baumann Reaction.
• SATHEE. Chemistry Schotten Baumann Reaction.
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• Wikipedia. Schotten–Baumann reaction.
• OrgoSolver. Acid Chloride → Amide with Amines (NH₃, RNH₂, R₂NH).
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The Strategic Utility of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in Medicinal Chemistry: Application Notes and Protocols

Introduction: A Privileged Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, certain chemical motifs consistently reappear in the structures of successful therapeutic agents. The 4-(4-methylpiperazin-1-ylmethyl)benzoyl moiety is one such "privileged scaffold." Its prevalence is not accidental but rather a testament to its favorable influence on the pharmacokinetic and pharmacodynamic properties of drug candidates. This building block, available commercially primarily as its more stable dihydrochloride salt[1][2], is a cornerstone in the synthesis of a range of biologically active molecules, most notably the groundbreaking anti-cancer drug, Imatinib[3].

This comprehensive guide serves as a technical resource for researchers, scientists, and drug development professionals. It provides an in-depth exploration of the synthesis and application of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, grounded in established chemical principles and supported by detailed, field-proven protocols.

The Rationale Behind the Moiety: Enhancing "Drug-Likeness"

The incorporation of the 4-(4-methylpiperazin-1-ylmethyl) group into a drug candidate is a strategic decision driven by the desire to optimize its absorption, distribution, metabolism, and excretion (ADME) profile. The piperazine ring, a six-membered heterocycle with two nitrogen atoms, is a versatile component in drug design[4].

• Solubility and Bioavailability: The tertiary amine within the methylpiperazine group is basic, allowing for the formation of salts which can significantly enhance aqueous solubility and, consequently, oral bioavailability.

• Cell Permeability: The lipophilic character of the benzyl and methyl groups, balanced with the hydrophilic nature of the amines, can facilitate penetration of the cell membrane, a critical step for reaching intracellular targets. In some contexts, this moiety has been suggested to enhance blood-brain barrier penetration[5].

• Target Engagement: The structural rigidity and hydrogen bonding capabilities of the piperazine ring can contribute to a more defined orientation of the molecule within the binding pocket of a biological target, leading to improved affinity and specificity.

Synthesis of the Key Intermediate: From Carboxylic Acid to Acyl Chloride

The direct precursor to the title compound is 4-(4-methylpiperazin-1-ylmethyl)benzoic acid[6]. The synthesis of this carboxylic acid can be achieved through several routes, a common one being the nucleophilic substitution of 4-(chloromethyl)benzoic acid with N-methylpiperazine[7]. The subsequent conversion to the highly reactive benzoyl chloride is a critical activation step for amide bond formation.

Protocol 1: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid

This protocol is adapted from established procedures for the alkylation of amines with benzyl halides.

Materials:

• 4-(Chloromethyl)benzoic acid

• N-methylpiperazine

• Sodium bicarbonate (NaHCO₃) or other suitable base

• N,N-Dimethylformamide (DMF) or other suitable solvent

• Hydrochloric acid (HCl) for pH adjustment

• Standard laboratory glassware, stirring and heating apparatus

Procedure:

• In a round-bottom flask, dissolve 4-(chloromethyl)benzoic acid (1.0 eq) and sodium bicarbonate (1.5 eq) in DMF.

• To this stirring suspension, add N-methylpiperazine (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Acidify the mixture with HCl to a pH of approximately 6-7 to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.

Protocol 2: Conversion to 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

This protocol utilizes a standard method for the synthesis of acyl chlorides from carboxylic acids.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid

• Oxalyl chloride (or thionyl chloride)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Suspend 4-(4-methylpiperazin-1-ylmethyl)benzoic acid (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add oxalyl chloride (1.5-2.0 eq) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the evolution of gas ceases and the reaction is complete (monitored by the disappearance of the starting material by TLC, after quenching a small aliquot with methanol and analyzing the resulting methyl ester).

• Remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride (often as a hydrochloride salt) is typically used in the next step without further purification.

Core Application: Amide Bond Formation in the Synthesis of Bioactive Molecules

The primary utility of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride lies in its ability to readily form amide bonds with primary and secondary amines. This reaction is fundamental to the construction of a vast number of pharmaceutical compounds.

General Workflow for Amide Synthesis

Caption: General workflow for amide synthesis.

Protocol 3: General Procedure for N-Acylation

This protocol is a generalized procedure for the Schotten-Baumann reaction, adaptable for various amine substrates[8][9].

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (hydrochloride salt) (1.0 eq)

• Primary or secondary amine (1.0-1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2-3.0 eq to neutralize both the HCl byproduct and the salt of the starting material)

• Anhydrous Dichloromethane (DCM) or other suitable aprotic solvent

• Standard work-up and purification reagents

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Add TEA or DIPEA (2.2-3.0 eq) to the solution and cool to 0 °C in an ice bath.

• In a separate flask, dissolve or suspend 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride in anhydrous DCM.

• Add the benzoyl chloride solution dropwise to the stirred amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and transfer to a separatory funnel.

• Separate the organic layer and wash sequentially with 1 M HCl (if the product is not basic), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data Summary

Acyl Chloride Precursor	Amine Substrate	Base	Solvent	Yield (%)	Reference
4-(Chloromethyl)benzoyl chloride	Aniline	Pyridine	DCM	>90	[10]
Benzoyl chloride	Aniline	None (neat)	Neat	92	[9]
Substituted benzoyl chlorides	Piperazine	DIPEA	DCM	65-95	[11]

Note: Yields are highly dependent on the specific amine substrate and reaction conditions.

Case Study: Imatinib and the Inhibition of BCR-ABL Kinase

The most prominent application of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is in the synthesis of Imatinib, a tyrosine kinase inhibitor used to treat chronic myeloid leukemia (CML) and other cancers. Imatinib functions by targeting the BCR-ABL fusion protein, an aberrant tyrosine kinase that is constitutively active in CML cells, driving uncontrolled cell proliferation and inhibiting apoptosis.

Signaling Pathway and Mechanism of Action

Caption: Imatinib's inhibition of the BCR-ABL pathway.

Imatinib binds to the ATP-binding site of the BCR-ABL kinase domain, stabilizing the inactive conformation of the enzyme. This prevents the phosphorylation of downstream substrates, thereby blocking the signaling pathways that lead to malignant cell growth.

Broader Applications in Kinase Inhibitor and Anticancer Drug Discovery

The utility of the 4-(4-methylpiperazin-1-ylmethyl)benzoyl scaffold extends beyond Imatinib. Researchers have employed this and similar building blocks to develop a variety of other kinase inhibitors and potential anticancer agents. For instance, novel 4-piperazinylquinoline derivatives synthesized using substituted benzoyl chlorides have demonstrated potent antiproliferative activity against renal cancer cell lines[11]. Another study describes a potent dual ABL/KIT kinase inhibitor that incorporates the 4-((4-methylpiperazin-1-yl)methyl)phenyl group[12]. These examples underscore the modularity and effectiveness of this chemical moiety in generating new drug candidates.

Conclusion: A Versatile and Indispensable Tool

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is more than just a chemical reagent; it is a strategic tool in the medicinal chemist's arsenal. Its ability to impart favorable physicochemical properties, combined with its straightforward reactivity in forming the ubiquitous amide bond, makes it an invaluable building block for the synthesis of complex and biologically active molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this privileged scaffold in their own drug discovery and development endeavors.

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Application Notes and Protocols for the Derivatization of Molecules Using 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Introduction: Enhancing Analyte Properties for Advanced Detection

In the landscape of modern analytical chemistry and drug development, the ability to accurately detect and quantify small molecules in complex matrices is paramount. Many biologically significant molecules, however, possess physicochemical properties—such as high polarity or low ionization efficiency—that present considerable challenges for techniques like reverse-phase liquid chromatography (LC) and mass spectrometry (MS). Chemical derivatization offers a powerful strategy to overcome these limitations. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a specialized derivatizing agent designed to react with nucleophilic functional groups, thereby improving the analytical characteristics of the target molecules.

This guide provides an in-depth exploration of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, its reaction mechanisms, and detailed protocols for its application. We will delve into the causality behind experimental choices, ensuring that researchers, scientists, and drug development professionals can not only execute these protocols but also adapt them to their specific analytical challenges.

The Strategic Advantage of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is not just another acylating agent. Its unique structure offers a multi-pronged approach to enhancing analyte detectability:

• The Benzoyl Chloride "Engine": The highly reactive benzoyl chloride group serves as the reaction core, readily forming stable amide, ester, or thioester bonds with primary and secondary amines, phenols, and thiols, respectively. This reaction, a variant of the classic Schotten-Baumann reaction, is typically rapid and proceeds under mild conditions.[1]

• Enhanced Chromatographic Retention: The addition of the benzoyl group increases the hydrophobicity of polar analytes. This modification enhances their retention on commonly used C18 reverse-phase chromatography columns, leading to better separation from polar interferents and improved peak shapes.

• The Methylpiperazine "Booster": The 4-(4-methylpiperazin-1-ylmethyl) moiety is the key to this reagent's superior performance in mass spectrometry. The tertiary amine in the piperazine ring is readily protonated, making the derivatized analyte highly amenable to detection by positive-ion electrospray ionization (ESI-MS). This "charge-tagging" effect can dramatically increase the ionization efficiency and, consequently, the sensitivity of the analysis, with reported 1,000-fold increases in sensitivity for some analytes.[2]

• Predictable Fragmentation: The newly formed amide or ester bond, along with the piperazine ring, provides a predictable fragmentation pattern in tandem mass spectrometry (MS/MS). This is crucial for developing highly selective and sensitive multiple reaction monitoring (MRM) assays for quantitative studies.

Reaction Mechanism: Nucleophilic Acyl Substitution

The derivatization reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen (of an amine), oxygen (of a phenol), or sulfur (of a thiol) of the analyte molecule attacks the electrophilic carbonyl carbon of the benzoyl chloride. This forms a transient tetrahedral intermediate. The intermediate then collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A base is typically added to the reaction mixture to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Caption: Nucleophilic acyl substitution mechanism.

Experimental Protocol: General Procedure for Derivatization

This protocol provides a robust starting point for the derivatization of primary/secondary amines, phenols, and thiols. Optimal conditions, particularly reaction time and temperature, may vary depending on the specific analyte and should be determined empirically.

Safety Precautions:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a reactive acyl chloride and should be handled with care in a well-ventilated fume hood. It is corrosive and can cause skin and eye irritation.[3]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Solvents such as pyridine and dichloromethane are hazardous and should be handled accordingly.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (or its dihydrochloride salt)

• Analyte of interest

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN), or Pyridine)

• Base (e.g., Triethylamine (Et3N) or Pyridine)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate or water)

• Extraction solvent (e.g., Ethyl acetate, DCM)

• Anhydrous sodium sulfate

• LC-MS grade solvents for final sample reconstitution

Protocol Workflow:

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure:

• Analyte Preparation: Dissolve the analyte (1 equivalent) in a minimal amount of anhydrous solvent (e.g., DCM or pyridine) in a clean, dry reaction vial under an inert atmosphere (e.g., nitrogen or argon). Causality: Anhydrous conditions are crucial as the benzoyl chloride reagent can react with water.

• Base Addition: Add a suitable base (e.g., pyridine as solvent or 1.5-2 equivalents of triethylamine). Cool the mixture to 0°C in an ice bath. Causality: The base neutralizes the HCl generated during the reaction, preventing potential side reactions and driving the equilibrium towards the product.

• Reagent Addition: Dissolve 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (1.1-1.2 equivalents) in the same anhydrous solvent. Add the reagent solution dropwise to the stirring analyte solution at 0°C. Causality: A slight excess of the derivatizing agent ensures complete reaction of the analyte. Slow, cooled addition helps to control any exothermic reaction.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. The progress of the reaction can be monitored by an appropriate technique (e.g., TLC or LC-MS). Causality: Reaction times are analyte-dependent; more hindered or less nucleophilic groups may require longer times or gentle heating.

• Quenching: Upon completion, quench the reaction by adding a small amount of water or saturated aqueous sodium bicarbonate to hydrolyze any remaining benzoyl chloride.

• Extraction: Transfer the mixture to a separatory funnel and add an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine. Causality: This step removes water-soluble byproducts and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Sample Preparation for Analysis: Reconstitute the dried residue in a suitable solvent (e.g., a mixture of acetonitrile and water) for LC-MS analysis.

Illustrative Reaction Parameters

The following table provides a summary of typical reaction conditions and expected outcomes for different classes of molecules. These should be used as a starting point for method development.

Analyte Class	Functional Group	Typical Base	Solvent	Temp. (°C)	Time (h)	Expected Yield
Primary Amines	-NH₂	Pyridine	Pyridine	0 to 25	1-2	>95%[4]
Secondary Amines	-NHR	Triethylamine	DCM, ACN	0 to 25	2-4	High
Phenols	Ar-OH	Triethylamine	THF, ACN	25-50	3-6	Moderate to High[5]
Thiols	-SH	Triethylamine	DCM	0 to 25	1-3	High

Trustworthiness and Self-Validation

To ensure the integrity of your results, every derivatization protocol should incorporate self-validating steps:

• Internal Standards: The use of stable isotope-labeled internal standards for the analytes of interest is highly recommended. These standards are added at the beginning of the sample preparation process and co-derivatized, accounting for any variability in reaction efficiency and sample loss during workup.

• Method Blanks: A "reagent blank" (containing all reagents but no analyte) should be run to identify any potential interferences or contaminants from the derivatization process itself.

• Recovery Experiments: Spike a known amount of your analyte into the sample matrix before and after the derivatization and workup process to assess the efficiency and recovery of the entire method.

By implementing these validation steps, you can have high confidence in the accuracy and reproducibility of your quantitative data.

Conclusion

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a highly effective derivatizing agent for a broad range of nucleophilic molecules. Its unique structure provides a dual benefit of enhancing both chromatographic separation and mass spectrometric detection. The protocols and principles outlined in this guide are designed to provide researchers with a comprehensive understanding of how to effectively apply this reagent to their specific analytical needs. By understanding the causality behind each step, scientists can confidently develop robust and reliable methods for the sensitive and accurate quantification of small molecules, accelerating research and development in their respective fields.

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Application Notes and Protocols for the Laboratory Scale Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Derivatives

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride and its derivatives. This acyl chloride is a critical intermediate in the synthesis of numerous pharmacologically active molecules, most notably the tyrosine kinase inhibitor, Imatinib.[1][2][3] The protocol herein details a robust and reliable method starting from the corresponding carboxylic acid precursor, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, utilizing thionyl chloride as the chlorinating agent. We will delve into the mechanistic underpinnings of the reaction, provide a detailed, step-by-step experimental protocol with an emphasis on safety, and discuss methods for characterization and purification.

Introduction and Strategic Overview

The conversion of carboxylic acids to their corresponding acyl chlorides is a cornerstone transformation in organic synthesis. Acyl chlorides are highly reactive electrophiles, readily undergoing nucleophilic acyl substitution with a variety of nucleophiles to form esters, amides, and other carbonyl derivatives.[3][4] The target molecule, 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, is particularly valuable as its synthesis is a key step in the industrial production of Imatinib, a targeted therapy for chronic myeloid leukemia (CML) and other cancers.[1][2]

The overall synthetic strategy involves two primary stages:

• Synthesis of the Precursor: Preparation of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.

• Chlorination: Conversion of the carboxylic acid to the target acyl chloride.

While various methods exist for the synthesis of the precursor acid[5][6][7][8], this guide will focus on the critical second stage: the chlorination reaction. We will employ thionyl chloride (SOCl₂) for this transformation, a reagent favored for its efficacy and the convenient nature of its byproducts.

The Underlying Chemistry: Mechanism of Acyl Chloride Formation

The reaction between a carboxylic acid and thionyl chloride (SOCl₂) proceeds through a well-established nucleophilic acyl substitution mechanism. Understanding this pathway is crucial for optimizing reaction conditions and troubleshooting potential issues.

Causality of Reagent Choice: Thionyl chloride is an excellent choice for this conversion for a key reason: the reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases.[4][9] Their evolution from the reaction mixture acts as a thermodynamic driving force, pushing the equilibrium towards the product side and simplifying the purification process, as they are easily removed.[4][9]

The Stepwise Mechanism:

• Nucleophilic Attack: The synthesis begins with the nucleophilic attack of the carboxylic acid's carbonyl oxygen onto the electrophilic sulfur atom of thionyl chloride.[10][11][12]

• Intermediate Formation: This initial attack leads to the formation of a protonated chlorosulfite intermediate after the loss of a chloride ion.[4][11]

• Nucleophilic Acyl Substitution: The displaced chloride ion, now acting as a nucleophile, attacks the carbonyl carbon of the intermediate.[4][11][12]

• Product Formation and Byproduct Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the unstable chlorosulfite group. This group readily decomposes into gaseous sulfur dioxide (SO₂) and another chloride ion, which subsequently deprotonates the carbonyl, yielding the final acyl chloride product and gaseous HCl.[4][12]

Caption: Mechanism of Carboxylic Acid Chlorination with SOCl₂.

Experimental Protocol: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

This protocol details the conversion of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride to the corresponding acyl chloride. The product is highly moisture-sensitive and is often generated in situ and used immediately in the subsequent reaction step without rigorous purification.[13]

Critical Safety Precautions

Thionyl Chloride is extremely hazardous. It is corrosive, toxic if inhaled, causes severe skin and eye burns, and reacts violently with water to release toxic gases (HCl and SO₂).[14][15][16][17][18]

• Work Area: All manipulations must be performed in a certified, well-ventilated chemical fume hood.[14][19]

• Personal Protective Equipment (PPE): Wear chemical splash goggles, a face shield, a lab coat, and heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile).[15][17]

• Moisture Control: Ensure all glassware is oven-dried or flame-dried before use to prevent violent reactions with residual moisture.[19]

• Emergency Measures: An emergency shower and eyewash station must be immediately accessible.[14] In case of skin contact, wash immediately and thoroughly with water.[15][16] In case of inhalation, move to fresh air and seek immediate medical attention.[15]

• Waste Disposal: Quench excess thionyl chloride carefully by slowly adding it to a large volume of ice-cold sodium bicarbonate solution under vigorous stirring in a fume hood. Dispose of all chemical waste according to institutional guidelines.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
4-(4-Methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride	≥98% Purity	Sigma-Aldrich	The starting material. Must be thoroughly dried before use.
Thionyl Chloride (SOCl₂)	Reagent Grade, ≥99%	Sigma-Aldrich	Use fresh from a sealed bottle. Handle with extreme care.
Toluene or Dichloromethane (DCM)	Anhydrous	Fisher Scientific	The reaction solvent. Must be dry.
N,N-Dimethylformamide (DMF)	Anhydrous	Acros Organics	Optional catalyst.
Round-bottom flask, two-neck	Various sizes	Pyrex	Must be completely dry.
Reflux condenser	-	Pyrex
Dropping funnel	-	Pyrex	For controlled addition of thionyl chloride.
Magnetic stirrer and stir bar	-	IKA
Heating mantle with controller	-	Glas-Col
Gas trap (bubbler with mineral oil or NaOH solution)	-	-	To neutralize evolved HCl and SO₂ gas.

Step-by-Step Synthesis Procedure

Caption: Workflow for Acyl Chloride Synthesis.

• Apparatus Setup: Assemble a two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. The top of the condenser should be fitted with a gas outlet connected to a gas trap containing a dilute sodium hydroxide solution to neutralize the acidic gases produced. Ensure the entire apparatus is under a dry, inert atmosphere (e.g., nitrogen or argon).

• Charging the Reactor: To the flask, add 4-(4-methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride (1.0 eq). Suspend the solid in an anhydrous solvent like toluene or dichloromethane (approx. 5-10 mL per gram of starting material).

• Addition of Thionyl Chloride: While stirring the suspension, add thionyl chloride (2.0 - 3.0 eq) dropwise via the dropping funnel. The addition is exothermic and should be controlled. A catalytic amount of anhydrous DMF (1-2 drops) can be added to the suspension before the thionyl chloride to accelerate the reaction.

• Reaction Conditions: After the addition is complete, slowly heat the reaction mixture to a gentle reflux (for toluene, ~110°C; for DCM, ~40°C). Maintain the reflux with stirring for 2-4 hours.

• Monitoring the Reaction: The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂). The initial slurry should become a clearer solution as the starting material is converted to the more soluble acyl chloride.

• Isolation of Product: After the reaction is complete, cool the mixture to room temperature. The solvent and excess thionyl chloride are removed under reduced pressure (using a rotary evaporator equipped with a base trap). This step must be performed with care in a fume hood.

• Final Product: The resulting residue is the crude 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, often as its dihydrochloride salt. It typically appears as a pale yellow to off-white solid or oil. Due to its hydrolytic instability, it should be immediately redissolved in an appropriate anhydrous solvent for the next synthetic step.

Purification and Characterization

• Purification: As acyl chlorides are highly reactive, especially towards water and other nucleophiles, extensive purification is often avoided.[20] If necessary, recrystallization from a non-hydroxylic solvent like dry toluene or hexane can be attempted, or purification via distillation under high vacuum, though this risks thermal decomposition.[20][21] For most applications, including the synthesis of Imatinib, the crude product obtained after removing the excess SOCl₂ is of sufficient purity to be used directly.[13]

• Characterization:

  • FT-IR (Fourier-Transform Infrared Spectroscopy): Successful conversion is indicated by the disappearance of the broad O-H stretch of the carboxylic acid (typically ~2500-3300 cm⁻¹) and the appearance of a sharp, strong carbonyl (C=O) stretch for the acyl chloride at a higher wavenumber (typically ~1780-1815 cm⁻¹).

  • ¹H NMR (Proton Nuclear Magnetic Resonance): Comparison of the product's spectrum with that of the starting material will confirm the conversion. The chemical shifts of protons adjacent to the carbonyl group will be altered. The absence of the acidic proton from the carboxylic acid is a key indicator.

Summary and Outlook

The conversion of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid to its acyl chloride derivative is a fundamental yet critical step for the synthesis of advanced pharmaceutical intermediates. The protocol described, using thionyl chloride, is efficient and widely applicable at a laboratory scale. The primary challenges lie in the handling of the hazardous reagent and the moisture-sensitive nature of the product, necessitating careful adherence to safety protocols and anhydrous techniques. By understanding the reaction mechanism and following this detailed guide, researchers can reliably produce this valuable synthetic building block for applications in drug discovery and development.

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• How is 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride synthesized? - FAQ. (n.d.).

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• 22.9 Reactions of Carboxylic Acids. (2019, June 5). Chemistry LibreTexts. Retrieved from [Link]

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Application Notes &amp; Protocols for the Synthesis of Novel Benzamide Derivatives

Introduction: The Enduring Significance of the Benzamide Scaffold

The benzamide functional group is a cornerstone of medicinal chemistry and drug discovery.[1] Its unique combination of properties—structural rigidity, capacity for hydrogen bonding, and metabolic stability—has cemented its role as a privileged scaffold in a vast array of therapeutic agents.[2][3] From antiemetics and antipsychotics to cutting-edge anticancer and enzyme-inhibiting drugs, benzamide derivatives are prevalent across the pharmaceutical landscape.[4][5][6][7][8] The synthesis of these molecules is, therefore, a critical and frequently performed transformation in both academic and industrial research laboratories.

This guide provides an in-depth exploration of the key synthetic strategies for constructing novel benzamide derivatives. It moves beyond simple recitation of steps to explain the underlying principles and rationale behind methodological choices. We will compare classical and modern catalytic approaches, provide detailed, validated protocols for key reactions, and offer insights into troubleshooting common synthetic challenges.

Strategic Considerations in Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically challenging reaction. The acidic proton of the carboxylic acid and the basic lone pair of the amine readily form a stable and unreactive ammonium carboxylate salt.[9] Therefore, successful amide synthesis hinges on activating the carboxylic acid moiety to facilitate nucleophilic attack by the amine. The choice of activation strategy is dictated by factors such as substrate scope, functional group tolerance, cost, scalability, and green chemistry considerations.[10]

Comparative Analysis of Key Synthetic Methods

The primary methods for benzamide synthesis can be broadly categorized into two groups: classical stoichiometric activation and modern catalytic approaches.

• Classical Methods (Stoichiometric Activation): These tried-and-true methods rely on the use of at least one full equivalent of an activating reagent.

  • Via Acyl Chlorides (e.g., Schotten-Baumann reaction): This involves converting the benzoic acid to a highly reactive benzoyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[1][11] The subsequent reaction with an amine is rapid and often high-yielding. The primary drawback is the generation of corrosive HCl as a byproduct, which must be neutralized by a base, and the often harsh conditions required for the initial acid chloride formation.[1]

  • Using Coupling Reagents: This is arguably the most common method in research settings. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) activate the carboxylic acid to form a reactive O-acylisourea intermediate.[10][12] This intermediate is then displaced by the amine. These reactions are often performed with additives like 1-Hydroxybenzotriazole (HOBt) to improve efficiency and suppress side reactions such as racemization of chiral centers.[13] While versatile and generally mild, these methods generate stoichiometric amounts of urea byproducts, which can complicate purification.[10][13]

• Modern Catalytic Methods: These approaches aim to reduce waste and improve atom economy by using a substoichiometric amount of a catalyst to facilitate the reaction.

  • Direct Catalytic Amidation: This "green" approach uses a catalyst to directly couple a carboxylic acid and an amine, with water as the only byproduct.[14] Boron-based catalysts, such as boric acid, are particularly effective and have been shown to work via the formation of a mixed anhydride in situ.[15] While highly atom-economical, these reactions can require elevated temperatures and azeotropic removal of water to drive the reaction to completion.[15][16] Other catalysts, such as TiF₄, have also shown high efficacy.[9]

  • Cross-Coupling Reactions: For the synthesis of N-aryl benzamides, palladium- and copper-catalyzed cross-coupling reactions are exceptionally powerful.

    • Buchwald-Hartwig Amination: A palladium-catalyzed reaction that couples an aryl halide or triflate with an amide.[17] This method offers a broad substrate scope and functional group tolerance, making it a go-to method for complex molecule synthesis.[18]

    • Ullmann Condensation (Goldberg Reaction): A copper-catalyzed N-arylation of amides with aryl halides.[19][20] While historically requiring harsh conditions, modern ligand-assisted protocols have enabled these transformations to occur under much milder conditions.[19]

Data Summary: A Head-to-Head Comparison

The following table summarizes key quantitative data for different synthetic approaches, providing a basis for method selection.

Method	Activating Agent / Catalyst	Typical Conditions	Reaction Time	Yield (%)	Key Advantage	Key Disadvantage
Coupling Reagent	EDC / HOBt	Room Temp, DMF	12-24 h	80-95	Mild, versatile	Stoichiometric waste
Acyl Chloride	SOCl₂, then amine + base	0°C to RT, DCM	1-16 h	85-98	High reactivity	Generates HCl byproduct
Direct Amidation	Boric Acid (10 mol%)	Reflux (Toluene)	8 h	~88[16]	Atom-economical	High temperature, water removal
Ullmann Condensation	CuI / Ligand	110 °C, Dioxane	5-24 h	70-90[19]	Good for N-arylation	Metal catalyst, high temp
Buchwald-Hartwig	Pd(II)-NHC precatalyst	110 °C, DME	16 h	75-95[21]	Broad scope, high tolerance	Expensive metal catalyst/ligands

Visualized Workflow and Mechanistic Insight

Understanding the flow of an experiment and the underlying mechanism of the chosen reaction is critical for success and troubleshooting.

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and characterization of a benzamide derivative.

Caption: General laboratory workflow for benzamide synthesis.

Mechanism Spotlight: Boric Acid-Catalyzed Direct Amidation

The "green" synthesis of amides using boric acid catalysis proceeds through a fascinating and efficient mechanism. Rather than a simple dehydration, the boric acid acts as a Lewis acid to activate the carboxylic acid, making it more susceptible to nucleophilic attack.

Caption: Catalytic cycle of boric acid-catalyzed amidation.

As illustrated, the carboxylic acid reacts with boric acid to form an activated acyloxyboron species.[15] This intermediate is a much more potent electrophile than the free carboxylic acid. The amine then attacks this activated species, leading to a tetrahedral intermediate which subsequently collapses to form the stable amide bond and regenerate the boric acid catalyst.[15]

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for two common and reliable methods for synthesizing a representative benzamide, N-benzylbenzamide.

Protocol 1: Synthesis via EDC/HOBt Coupling

This method is highly reliable for a wide range of substrates and is performed under mild conditions.

Materials:

• Benzoic acid (1.0 eq)

• Benzylamine (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add benzoic acid (1.0 eq), HOBt (1.2 eq), and anhydrous DMF. Stir the mixture until all solids dissolve.

• Amine Addition: Add the benzylamine (1.1 eq) followed by DIPEA (1.5 eq) to the stirred solution.

• Activation: Cool the flask to 0 °C in an ice bath. Once cooled, add EDC (1.2 eq) portion-wise over 5 minutes. A slight exotherm may be observed.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.[1] Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting benzoic acid is consumed.

• Work-up: Dilute the reaction mixture with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).[1] The aqueous washes are crucial for removing the water-soluble urea byproduct from EDC and any unreacted reagents.

• Isolation: Dry the separated organic layer over anhydrous MgSO₄, filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to yield the pure N-benzylbenzamide.

Protocol 2: Direct Catalytic Amidation with Boric Acid

This protocol showcases a greener, atom-economical approach suitable for thermally stable substrates.[15][16]

Materials:

• Benzoic acid (1.0 eq, 3.66 g, 0.03 mol)

• Benzylamine (1.03 eq, 3.4 mL, 0.031 mol)

• Boric Acid (10 mol%, 0.186 g, 0.003 mol)

• Toluene

• Hexanes

• Reaction vessel equipped with a Dean-Stark trap and reflux condenser

Procedure:

• Reaction Setup: To a reaction vessel, add benzoic acid (1.0 eq), boric acid (0.1 eq), and toluene (approx. 88 mL).[15]

• Reagent Addition: Stir the mixture for 10 minutes. Add benzylamine (1.03 eq) to the vessel.

• Reaction: Heat the reaction mixture to reflux using an oil bath. Collect the water byproduct in the Dean-Stark trap. The reaction is typically complete within 8 hours when approximately 0.5 mL of water has been collected.[15] Monitor progress by TLC.

• Work-up and Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the mixture into 100 mL of hexanes to precipitate the product.[15]

• Purification: Filter the resulting solid product, wash thoroughly with cold hexanes to remove toluene and any non-polar impurities, and dry under vacuum to obtain the pure N-benzylbenzamide.

Troubleshooting Common Synthesis Issues

Symptom	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive coupling reagent (hydrolyzed).- Poor quality starting materials.- Insufficient reaction time or incorrect temperature.	- Use fresh, high-quality coupling reagents.- Ensure starting materials are pure and dry.[13]- Monitor reaction by TLC/LC-MS to confirm completion; adjust time/temp as needed.
Unreacted Starting Material	- Incomplete reaction.- Insufficient amount of coupling reagent or amine.	- Increase reaction time.- Use a slight excess of the amine (e.g., 1.1-1.2 equivalents) to ensure full consumption of the acid.[13]
Byproduct Formation	- (Coupling Reagent): Formation of N-acylurea.- (Acyl Chloride): Formation of N,N-dibenzoylamine.[11]	- For EDC/DCC, ensure efficient aqueous washes to remove water-soluble byproducts.[13]- For acyl chlorides, add the reagent slowly and dropwise to avoid localized high concentrations.[11]
Difficult Purification	- Product and impurities have similar polarities.- Urea byproduct (from DCC) co-precipitates with product.	- If column chromatography is difficult, attempt recrystallization from a different solvent system.[13]- To remove insoluble dicyclohexylurea (DCU), filter the reaction mixture before aqueous workup.

Conclusion

The synthesis of novel benzamide derivatives is a dynamic field that balances established, reliable methods with innovative, sustainable catalytic approaches. The choice of synthetic route is a critical decision that impacts not only the success of the immediate reaction but also the overall efficiency and environmental footprint of the drug discovery process. By understanding the principles behind each method—from stoichiometric coupling reagents to catalytic cross-coupling and direct amidation—researchers can make informed decisions, troubleshoot effectively, and efficiently access the diverse chemical space of benzamide-containing molecules. The protocols and insights provided herein serve as a robust foundation for scientists and professionals dedicated to advancing the frontiers of medicinal chemistry.

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• BenchChem (2025). Troubleshooting common issues in benzamide synthesis. BenchChem.
• Various Authors (n.d.). Catalytic Approaches to the Synthesis of Amide Bonds. CORE.
• BenchChem (2025). A Comparative Guide to Benzamide Synthesis Methods for Researchers. BenchChem.
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• BenchChem (2025). Application Notes and Protocols for the Synthesis of Substituted Benzamides. BenchChem.
• Reddy, K., et al. (2024). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Royal Society of Chemistry.
• Yamamoto, T., & Kurata, Y. (n.d.). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines).
• Binte Amir, F., et al. (n.d.). Synthesis and pharmacological effects of novel benzenesulfonamides carrying benzamide moiety as carbonic anhydrase and acetylcholinesterase inhibitors.
• Ren, H., & Lan, M. (2024). Benzamide synthesis via oxidative amidation of benzylamines and benzyl cyanides using a I2–TBHP system.
• Various Authors (2020). Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. SciSpace.
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• Wang, C., et al. (2014). Synthesis and biological evaluation of novel benzamide derivatives as potent smoothened antagonists. PubMed.
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Application Notes and Protocols for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Introduction

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a reactive acyl chloride derivative that serves as a critical building block in modern medicinal chemistry and pharmaceutical development. Its structure incorporates a benzoyl chloride moiety, a reactive group ideal for acylation reactions, and a 4-methylpiperazine group. This latter functional group is often introduced into drug candidates to enhance their pharmacokinetic properties, such as solubility and cell permeability. A notable application of this compound is as a key intermediate in the synthesis of the targeted cancer therapy drug, Imatinib[1].

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective handling, storage, and utilization of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in a laboratory setting. The protocols and recommendations outlined below are synthesized from established safety data and best practices to ensure both experimental integrity and personnel safety.

Physicochemical Properties

A clear understanding of the physicochemical properties of a reagent is fundamental to its proper use. The properties of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride are summarized in the table below. It is important to note that this compound is often supplied as a dihydrochloride salt, which can influence its physical properties.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₇ClN₂O	[1][2][3][4]
Molecular Weight	252.74 g/mol	[1][2][3]
CAS Number	148077-69-4	[1][2][5]
Appearance	Not available	[6]
Purity	Typically ≥95%	[2][3]
Melting Point	Not available	[2][6]
Boiling Point	Not available	[2][6]
Solubility	Reacts with water	[7]

Note: The dihydrochloride salt (CAS No: 106261-64-7) has a molecular formula of C₁₃H₁₉Cl₃N₂O and a molecular weight of 325.66 g/mol [6][8][9].

Hazard Identification and Safety Precautions

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a hazardous chemical that requires careful handling to prevent adverse health effects. The primary hazards are associated with its corrosive and irritant properties[2].

GHS Hazard Statements:

• H315: Causes skin irritation[2].

• H319: Causes serious eye irritation[2].

• H335: May cause respiratory irritation[2].

Due to these hazards, the following personal protective equipment (PPE) and engineering controls are mandatory when working with this compound:

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of dust or vapors[2][6]. An eyewash station and safety shower must be readily accessible[2].

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes[2].

• Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat[2]. Ensure that skin is not exposed.

• Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated, a NIOSH-approved respirator is necessary[6].

Handling Procedures

Proper handling techniques are crucial to ensure safety and maintain the integrity of the compound.

Workflow for Handling 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Caption: A flowchart illustrating the key steps for safely handling 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm that the chemical fume hood is functioning properly.

• Dispensing: Carefully open the container, avoiding inhalation of any dust. Use a clean, dry spatula to weigh the desired amount of the compound.

• Reaction Setup: Transfer the weighed compound to a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture[7].

• Cleaning: After use, thoroughly wash hands[2]. Decontaminate all glassware and surfaces that have come into contact with the chemical.

• Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to contain the spill. Place the absorbed material into a sealed container for proper disposal. Do not allow the product to enter drains[2][6].

Storage Procedures

The stability of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is highly dependent on storage conditions. As an acyl chloride, it is susceptible to hydrolysis.

Key Storage Requirements:

• Moisture Control: The compound is moisture-sensitive. Store in a tightly sealed container to prevent degradation[2][7]. The use of a desiccator is recommended for long-term storage.

• Temperature: Store in a cool, dry place[2]. Refrigeration (2-8°C) is advisable for maintaining long-term stability[9].

• Incompatible Materials: Store away from incompatible substances such as acids, acid chlorides, acid anhydrides, and oxidizing agents[6].

• Ventilation: The storage area should be well-ventilated[2].

• Security: Store in a locked cabinet or area accessible only to authorized personnel[2][10].

Application Protocol: Acylation of an Amine

The primary application of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is in acylation reactions, particularly for the formation of amide bonds[11]. The following is a general protocol for the acylation of a primary or secondary amine.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

• Amine substrate

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

• Reaction vessel with magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the amine substrate and the tertiary amine base (typically 1.1-1.5 equivalents) in the anhydrous aprotic solvent in the reaction vessel.

• Addition of Acyl Chloride: Slowly add a solution of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (typically 1.0-1.2 equivalents) in the same anhydrous solvent to the reaction mixture at 0°C. The slow addition helps to control the exotherm of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the appropriate amount of time. Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, LC-MS).

• Work-up: Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of a mild base (e.g., sodium bicarbonate).

• Extraction: Extract the product into an organic solvent. Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., sodium sulfate), and concentrate it under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization, to obtain the desired amide.

First Aid Measures

In the event of exposure, immediate action is critical.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention[2].

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention[2].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2].

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[2].

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Do not allow this chemical to enter the environment[2].

References

• PharmaCompass.com. 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride. [Link]

• Capot Chemical Co., Ltd. MSDS of 4-[(4-methylpiperazin-1-yl)methyl]benzoyl chloride,dihydrochloride. [Link]

• Apicule. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride (CAS No: 148077-69-4) API Intermediate Manufacturers. [Link]

• MySkinRecipes. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride. [Link]

• PubChem. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride. [Link]

• Pharmaffiliates. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dichydrochloride. [Link]

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Application Notes: Navigating Protective Group Strategies for Reactions with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Abstract

This comprehensive technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of protective group strategies for the effective use of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This key pharmaceutical intermediate, notable for its role in the synthesis of the tyrosine kinase inhibitor Imatinib, possesses two key reactive sites: a highly electrophilic acyl chloride and a nucleophilic/basic tertiary amine within the methylpiperazine moiety. This dual reactivity necessitates careful strategic planning to achieve desired chemical transformations while avoiding unwanted side reactions. This document moves beyond rigid templates to offer a logic-driven guide, explaining the causality behind experimental choices, providing validated protocols, and grounding all recommendations in authoritative scientific literature.

Introduction: The Challenge of Dual Reactivity

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a bifunctional molecule of significant interest in medicinal chemistry. Its utility is derived from the benzoyl chloride group, which is a potent acylating agent for forming stable amide bonds. However, the presence of the N-methylpiperazine group introduces a layer of complexity. The tertiary amine at the 4-position of the piperazine ring is both nucleophilic and basic, creating the potential for:

• Self-polymerization or oligomerization.

• Catalysis of acyl chloride hydrolysis. [1]

• Unwanted reactions with other electrophiles in the reaction mixture.

• Interference with acid-catalyzed reactions through proton scavenging.

Therefore, the successful application of this reagent hinges on a clear understanding of when and how to control the reactivity of the piperazine nitrogen. This guide outlines three primary strategies to manage this challenge, enabling chemists to employ this versatile building block with precision and confidence.

Strategic Workflow for Employing 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

The choice of strategy depends critically on the nature of the nucleophile and the overall reaction conditions. The following decision tree provides a high-level guide for navigating these choices.

Caption: Strategic decision workflow for reactions involving the topic reagent.

Strategy 1: Direct Chemoselective Acylation (Unprotected Piperazine)

This is the most common and efficient strategy, particularly for the synthesis of amide-containing active pharmaceutical ingredients like Imatinib.

Scientific Rationale

This approach leverages the significant difference in nucleophilicity and steric hindrance between the target nucleophile (typically a primary or secondary amine) and the tertiary amine of the piperazine ring. Primary amines are substantially more nucleophilic and less sterically hindered than tertiary amines.[2] In the presence of a non-nucleophilic base (e.g., pyridine, K₂CO₃), the primary amine will selectively attack the highly electrophilic acyl chloride, leading to the desired amide bond formation at a much faster rate than any competing reaction involving the piperazine nitrogen.[3][4]

Application Example: Synthesis of Imatinib

The industrial synthesis of Imatinib is the canonical example of this strategy. N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine is acylated with 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride to form the final product.

Caption: Chemoselective acylation in the synthesis of Imatinib.

Detailed Protocol: General Procedure for Chemoselective Amide Bond Formation

• Materials:

  • Primary or secondary amine (1.0 eq)

  • 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (1.1 eq)

  • Anhydrous Pyridine (as solvent and base) or an alternative solvent (e.g., Isopropyl Alcohol) with a base like K₂CO₃ (3.0 eq).[3]

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a dried reaction vessel under an inert atmosphere, add the primary/secondary amine substrate and anhydrous pyridine.

  • Cool the resulting solution to 0 °C using an ice bath.

  • Slowly add 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride portion-wise, maintaining the temperature between 0-5 °C.[1]

  • After the addition is complete, allow the reaction mixture to warm to room temperature (15-25 °C) and stir for 1-4 hours, monitoring by TLC or LC-MS.[1]

  • Upon completion, quench the reaction by the addition of water.

  • Add a base, such as aqueous ammonium hydroxide, to basify the mixture and precipitate the product.[1]

  • Stir the resulting slurry at room temperature.

  • Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum.

Strategy 2: Protonation as a Protective Strategy for the Precursor Acid

While the acyl chloride itself is often used with an unprotected piperazine, its synthesis and storage benefit greatly from a protonation strategy. The precursor, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, is commonly supplied and handled as a stable dihydrochloride salt.[5] This prevents the basic nitrogen from interfering with the chlorination step.

Scientific Rationale

Converting a carboxylic acid to an acyl chloride requires a reactive chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[6][7] A free tertiary amine would be readily protonated by the HCl byproduct or could react with the chlorinating agent itself. By starting with the dihydrochloride salt, both piperazine nitrogens are protonated, rendering them non-nucleophilic and non-basic. This allows the conversion of the carboxylic acid to the acyl chloride to proceed cleanly.[8] The resulting 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride can be isolated or used directly in the subsequent acylation reaction.

Detailed Protocol: Synthesis of the Benzoyl Chloride from its Dihydrochloride Acid Precursor

• Materials:

  • 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride (1.0 eq)

  • Thionyl chloride (SOCl₂) (excess, e.g., 4 volumes relative to acid weight)

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Anhydrous dichloromethane (DCM) or other inert solvent (optional)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Charge a dry reaction vessel, equipped with a reflux condenser and gas outlet to a scrubber, with 4-(4-methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride under an inert atmosphere.

  • Add thionyl chloride, followed by a catalytic amount of DMF, while maintaining the temperature below 25 °C.[8]

  • Heat the reaction mixture to a moderate temperature (e.g., 65 °C) and stir for several hours (e.g., 10-14 hours) until the reaction is complete (monitor by IR for disappearance of the carboxylic acid C=O stretch).[8]

  • Cool the mixture to room temperature.

  • Remove the excess thionyl chloride by distillation under reduced pressure.

  • The resulting solid, 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride, can be co-evaporated with an anhydrous solvent like toluene to remove residual SOCl₂ and then used directly in the next step without further purification.

Reagent	Role	Key Considerations
Thionyl Chloride	Converts carboxylic acid to acyl chloride	Excess is used; volatile byproducts (SO₂, HCl) are formed.
DMF (catalytic)	Forms Vilsmeier reagent, accelerates reaction	Essential for efficient conversion at moderate temperatures.
Dihydrochloride Salt	Protects piperazine nitrogens	Prevents side reactions with SOCl₂ and HCl.
Table 1. Reagents for Acyl Chloride Formation

Strategy 3: Orthogonal Protective Groups for Alternative Syntheses

For reactions where the nucleophilicity or basicity of the piperazine nitrogen cannot be tolerated, or where orthogonal protection is required for a multi-step synthesis, traditional amine protecting groups such as tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) can be employed. This strategy involves protecting the piperazine nitrogen of a suitable precursor, carrying out the desired transformations, and then selectively deprotecting the piperazine.

Scientific Rationale

Boc and Cbz groups convert the amine into a carbamate, which is significantly less nucleophilic and basic.[9] These groups are stable to a wide range of reaction conditions. Crucially, they belong to different classes of protecting groups and can be removed selectively.

• Boc Group: Stable to basic and hydrogenolysis conditions; removed with strong acid (e.g., TFA, HCl).[10][11]

• Cbz Group: Stable to acidic and basic conditions; removed by catalytic hydrogenolysis.[9][12]

This orthogonality allows for complex synthetic routes where other acid- or base-labile groups are present.

Detailed Protocol: Boc-Protection of a Piperazine Precursor

• Protection Step:

  • Dissolve 1-methylpiperazine (or a suitable benzoic acid precursor containing the piperazine) (1.0 eq) in a solvent like THF or a THF/water mixture.

  • Add sodium bicarbonate (NaHCO₃) (2.0 eq) or another suitable base.[9]

  • Cool the mixture to 0 °C and add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Dilute the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the Boc-protected piperazine derivative.[13]

• Deprotection Step:

  • Dissolve the Boc-protected compound in dichloromethane (DCM).

  • Add an excess of trifluoroacetic acid (TFA) (e.g., 20-50% v/v) or use a solution of 4M HCl in dioxane.[10][14]

  • Stir the solution at room temperature for 1-3 hours.

  • Remove the solvent and excess acid under reduced pressure.

  • The resulting amine salt can be used directly or neutralized with a base to obtain the free amine.[15]

Detailed Protocol: Cbz-Protection of a Piperazine Precursor

• Protection Step:

  • Dissolve the piperazine-containing substrate (1.0 eq) in a solvent mixture such as THF/water (2:1).

  • Add sodium bicarbonate (NaHCO₃) (2.0 eq).

  • Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl) (1.1 eq) dropwise.[9]

  • Stir at 0 °C to room temperature for several hours until the reaction is complete.

  • Work up by diluting with water, extracting with an organic solvent, washing with brine, drying, and concentrating to afford the Cbz-protected product.[16]

• Deprotection Step:

  • Dissolve the Cbz-protected compound in a solvent like methanol or ethanol.

  • Carefully add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

  • Place the reaction mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) and stir vigorously at room temperature.[16]

  • Monitor the reaction until completion.

  • Carefully filter the mixture through a pad of Celite to remove the pyrophoric catalyst.

  • Concentrate the filtrate to yield the deprotected amine. The byproducts (toluene and CO₂) are volatile and easily removed.[9]

Protecting Group	Protection Reagent	Deprotection Conditions	Orthogonal To
Boc	Boc₂O, Base	Strong Acid (TFA, HCl)	Cbz, Fmoc
Cbz	Cbz-Cl, Base	H₂, Pd/C (Catalytic Hydrogenolysis)	Boc, Fmoc
Table 2. Orthogonal Protecting Groups for the Piperazine Moiety

Conclusion

The effective use of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is a lesson in strategic chemical synthesis. While traditional orthogonal protecting groups like Boc and Cbz offer a robust solution for complex synthetic challenges, their application may not always be necessary. For the most common application of this reagent—amide bond formation with primary or secondary amines—a carefully controlled, unprotected strategy leveraging chemoselectivity is often the most efficient and atom-economical approach. Furthermore, recognizing the utility of protonation as a protective measure for the precursor carboxylic acid is key to the clean and high-yielding synthesis of the acyl chloride itself. By understanding the principles of reactivity and the specific context of the desired transformation, researchers can select the optimal strategy, ensuring high yields and purity in their synthetic endeavors.

References

• Novartis AG. (2008). Process for the preparation of imatinib. U.S.

• New Drug Approvals. (2014). Imatinib. [Link]

• F.I.S.- Fabbrica Italiana Sintetici S.p.A. (2015). Process for preparing imatinib and salts thereof, free of genotoxic impurity F.

• Prasanthi, G. et al. (2014). Synthesis and evaluation of deprotected N-boc piperazine derived mono-mannich bases. Journal of Global Trends in Pharmaceutical Sciences, 5(1), 1480-1484. [Link]

• Jiangsu Hengrui Medicine Co., Ltd. (2015). Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride.

• Al-Achi, D., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules, 25(24), 5985. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Gálvez, A. O., et al. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society, 139(5), 1826-1829. [Link]

• Gálvez, A. O., et al. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. PubMed. [Link]

• Cadila Healthcare Limited. (2012). Process for the preparation of imatinib and salts thereof.

• Organic Chemistry Portal. Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. [Link]

• Patel, B. K., et al. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC, 2004(i), 55-63. [Link]

• ChemBK. N-1-Boc-3-Methyl Piperazine. [Link]

• Al-Sehemi, A. G., et al. (2014). Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. Indian Journal of Chemistry - Section B, 53B, 1114-1118. [Link]

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. [Link]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• Tejedor-Sanz, S., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega, 5(25), 15555-15562. [Link]

• Wang, Y., et al. (2018). Easy Removal of N-Carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. Letters in Organic Chemistry, 15(10), 844-849. [Link]

• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl₃ and HFIP. The Journal of Organic Chemistry, 89(9), 5665-5674. [Link]

• Organic Reactions. Cbz Protection - Common Conditions. [Link]

• Clark, J. (2015). preparation of acyl chlorides (acid chlorides). Chemguide. [Link]

• Chemguide. converting carboxylic acids into acyl (acid) chlorides. [Link]

• Tejedor-Sanz, S., et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega, 5(25), 15555–15562. [Link]

• ResearchGate. (2016). How to achieve chlorination of carboxylic acid to convert into acid chloride?. [Link]

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Application and Protocol for the Large-Scale Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of a Key Intermediate

4-(4-Methylpiperazin-1-ylmethyl)benzoic acid is a critical starting material in the synthesis of numerous active pharmaceutical ingredients (APIs). Its most notable application is as a key precursor to Imatinib (marketed as Gleevec®), a first-line molecularly targeted therapy for chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs)[1][2][3]. The robust and efficient large-scale production of this intermediate is therefore of paramount importance to ensure a stable supply chain for this life-saving medication. This document provides a detailed overview of a validated, scalable, and efficient synthetic protocol for 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, designed to meet the rigorous demands of industrial pharmaceutical production.

Synthetic Strategy: A Comparative Overview and Selected Pathway

Several synthetic routes to 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid have been reported, including the reductive amination of 4-formylbenzoic acid derivatives and the reaction of 4-cyanobenzyl chloride with 1-methylpiperazine followed by hydrolysis[4][5]. However, for large-scale manufacturing, the most direct and economically viable approach is the nucleophilic substitution of a 4-(halomethyl)benzoic acid with 1-methylpiperazine[1][[“]]. This method is favored due to its high yields, operational simplicity, and the availability of commercial-grade starting materials.

This guide will focus on the synthesis via the reaction of 4-(chloromethyl)benzoic acid with 1-methylpiperazine, a process that has been successfully scaled to industrial production levels[7][8].

Process Chemistry and Mechanistic Insights

The core of the synthesis is a classic SN2 (bimolecular nucleophilic substitution) reaction. The nitrogen atom of 1-methylpiperazine, acting as the nucleophile, attacks the electrophilic benzylic carbon of 4-(chloromethyl)benzoic acid. The chloride ion serves as the leaving group. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid generated in situ, thereby preventing the protonation of the piperazine nitrogen and driving the reaction to completion.

Visualizing the Reaction Mechanism

Caption: SN2 mechanism for the synthesis.

Large-Scale Production Protocol

This protocol is optimized for a multi-kilogram scale production, with considerations for safety, efficiency, and product purity.

Materials and Equipment

• Reactor: Glass-lined or stainless steel reactor with temperature control, mechanical stirring, and a reflux condenser.

• Starting Materials:

  • 4-(Chloromethyl)benzoic acid (high purity)

  • 1-Methylpiperazine (≥99%)

• Reagents:

  • Potassium Carbonate (K₂CO₃) or Sodium Bicarbonate (NaHCO₃) (as a base)[7][8]

  • Acetonitrile or N,N-Dimethylformamide (DMF) (as a solvent)[7][8]

  • Hydrochloric Acid (HCl) gas or concentrated solution (for salt formation)

• Purification:

  • Nanofiltration system (optional, for enhanced purification)[7][8]

  • Centrifugal filter

Visualizing the Production Workflow

Caption: Step-by-step production workflow.

Step-by-Step Procedure

• Reactor Charging:

  • Charge the reactor with the chosen solvent (e.g., 350 L of DMF for a 100 kg batch of starting material).

  • Add 4-(Chloromethyl)benzoic acid (e.g., 100 kg) to the reactor with continuous stirring.

  • Add the base, such as sodium bicarbonate (e.g., 49 kg), to the mixture[7][8].

  • Slowly add 1-methylpiperazine (e.g., 60 kg) to the reactor, maintaining the temperature below 30°C to control any initial exotherm.

• Reaction:

  • Heat the reaction mixture to the target temperature, typically between 30-50°C, depending on the solvent and base used[7][8].

  • Maintain the reaction at this temperature for 1.5-2 hours, with continuous monitoring by a suitable analytical method (e.g., HPLC) to track the consumption of the starting material.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • For enhanced purity, the reaction mixture can be subjected to nanofiltration to remove unreacted reagents and inorganic salts[7][8]. This step is particularly beneficial for achieving high-purity standards required for pharmaceutical intermediates.

• Product Isolation (as Dihydrochloride Salt):

  • The dihydrochloride salt is often preferred due to its improved crystallinity and solubility in aqueous media[1].

  • Bubble hydrogen chloride gas through the reaction mixture or add a concentrated HCl solution until the pH is strongly acidic.

  • A large amount of white solid, the dihydrochloride salt of the product, will precipitate out of the solution.

  • Cool the slurry to 0-5°C to maximize precipitation.

  • Isolate the solid product by centrifugal filtration.

• Drying and Quality Control:

  • Wash the filter cake with a suitable solvent (e.g., cold acetonitrile) to remove any remaining impurities.

  • Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved.

  • The final product should be analyzed for purity (by HPLC, >99.8%), identity (by ¹H NMR and IR), and residual solvent content (by GC).

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	4-(Chloromethyl)benzoic acid	[7][8]
Reagent	1-Methylpiperazine	[7][8]
Base	Sodium Bicarbonate / Potassium Carbonate	[7][8]
Solvent	DMF / Acetonitrile / Water	[7][8]
Reaction Temperature	30-50°C	[7][8]
Reaction Time	1.5 - 2 hours	[7][8]
Typical Yield	>95%	[8]
Purity (HPLC)	>99.8%	[8]

Safety and Environmental Considerations

• Handling of Reagents: 1-Methylpiperazine is corrosive and flammable. 4-(Chloromethyl)benzoic acid is a lachrymator. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, must be worn.

• Reaction Exotherm: The initial addition of 1-methylpiperazine can be exothermic. A controlled addition rate and efficient cooling are essential to prevent thermal runaway.

• Waste Management: Solvent waste should be collected and disposed of in accordance with local environmental regulations. Aqueous waste containing inorganic salts should be neutralized before disposal. The use of nanofiltration can contribute to a greener process by allowing for the potential recycling of solvents and unreacted materials[8].

Conclusion

The described protocol for the large-scale synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid provides a robust, high-yielding, and scalable method for producing this vital pharmaceutical intermediate. By adhering to the detailed steps and safety precautions, manufacturers can ensure the consistent production of a high-purity product suitable for the synthesis of Imatinib and other important APIs. The incorporation of modern purification techniques like nanofiltration further enhances the efficiency and environmental friendliness of the process.

References

• CN103382191B - Preparation method of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.
• CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.

• A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib | Request PDF. [Link]

• CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride.
• US8609842B2 - Method for synthesizing Im

• Synthesis of 4-[(4-Methylpiperazin-1-yl)methyl]Benzoic Acid Dihydrochloride - Consensus. [Link]

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• 8. CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride - Google Patents [patents.google.com]

The Architect's Toolkit: A Guide to Foundational Building Blocks in Organic Synthesis

Abstract

In the intricate discipline of organic synthesis, the strategic disconnection of complex target molecules into simpler, readily accessible fragments—termed building blocks—represents a paradigm of efficiency and elegance. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theory and practice of utilizing key building blocks in the construction of complex molecular architectures. We will delve into the mechanistic underpinnings, field-proven protocols, and strategic applications of cornerstone reagents such as organometallics (Grignard and organolithium reagents), enamines for α-functionalization, phosphorus ylides in olefination chemistry, and the modern modularity offered by Suzuki-Miyaura coupling and azide-alkyne "click" chemistry. Each section is designed as a self-contained application note, replete with detailed experimental protocols, mechanistic diagrams, and data-rich tables to empower the practicing chemist in the laboratory.

Part 1: Foundational Concepts & Strategic Importance of Building Blocks

The Philosophy of Convergent Synthesis

The building block approach is the practical application of a powerful strategic principle in synthesis known as convergent synthesis. In a linear synthesis , a single starting material is sequentially modified, with each step's yield multiplicatively diminishing the overall output. In contrast, a convergent synthesis involves the independent preparation of several key fragments (building blocks) of the target molecule, which are then assembled in the final stages. This strategy dramatically improves overall yield, allows for parallelization of synthetic efforts, and facilitates the rapid generation of analogues for structure-activity relationship (SAR) studies by simply swapping out a single building block.

The Rise of Diversity-Oriented Synthesis (DOS)

Modern drug discovery demands the exploration of vast regions of chemical space to identify novel bioactive compounds. Diversity-Oriented Synthesis (DOS) is a strategy that leverages the building block concept to generate libraries of structurally diverse molecules from a common starting point.[1] This approach contrasts with traditional combinatorial chemistry, which often produces large libraries of compounds with limited scaffold diversity. By employing a variety of building blocks and complexity-generating reactions, DOS enables the synthesis of molecules with diverse skeletons, functional groups, and stereochemistry, increasing the probability of discovering new biological probes and therapeutic leads.[1]

Part 2: The Workhorses: Carbon-Carbon Bond Forming Nucleophiles

The construction of a molecule's carbon skeleton is the central challenge in organic synthesis. Organometallic reagents, in which a carbon atom is bonded to a metal, are premier building blocks for this purpose. The polarization of the carbon-metal bond renders the carbon atom highly nucleophilic, making it a potent reagent for attacking electrophilic carbon centers.

Grignard Reagents: The Timeless Nucleophile

Discovered by Victor Grignard in 1900, organomagnesium halides (R-MgX) remain one of the most versatile and widely used classes of building blocks for C-C bond formation.[2][3] Their significance lies in their ability to react with a vast array of electrophiles, including carbonyl compounds, epoxides, and nitriles.[2][3]

Causality in Protocol Design: The preparation and use of Grignard reagents demand stringent anhydrous conditions. The C-Mg bond is highly polarized, making the organic moiety strongly basic. Any protic source, such as water, will protonate the Grignard reagent, rendering it inactive. Ethereal solvents like diethyl ether or tetrahydrofuran (THF) are essential, as they are aprotic and solvate the magnesium center, stabilizing the reagent.[3][4]

Protocol 2.1.1: Preparation of Phenylmagnesium Bromide

Materials:

• Magnesium turnings

• Bromobenzene, anhydrous

• Anhydrous diethyl ether

• Iodine crystal (for initiation)

• Three-neck round-bottom flask, reflux condenser, dropping funnel

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Apparatus Setup: Assemble the oven-dried three-neck flask with the condenser, dropping funnel, and an inert gas inlet. Maintain a positive pressure of inert gas throughout the procedure.

• Initiation: Place magnesium turnings and a single crystal of iodine in the flask. The iodine etches the passivating magnesium oxide layer on the turnings, exposing fresh magnesium.

• Initial Addition: Add a small portion of anhydrous diethyl ether to cover the magnesium. In the dropping funnel, prepare a solution of bromobenzene in anhydrous diethyl ether. Add a small aliquot of this solution to the flask.

• Reaction Monitoring: The initiation of the reaction is indicated by the disappearance of the iodine color, bubble formation at the magnesium surface, and the solution turning cloudy and gray. Gentle warming with a heat gun may be required.

• Controlled Addition: Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic.

• Completion: After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting dark grey solution is the Grignard reagent, ready for use.

Table 1: Common Electrophiles for Grignard Reagents

Electrophile	Product after Acidic Workup
Formaldehyde	Primary Alcohol
Aldehydes	Secondary Alcohol
Ketones	Tertiary Alcohol
Esters (2 equiv. Grignard)	Tertiary Alcohol
Carbon Dioxide (CO₂)	Carboxylic Acid
Epoxides	Alcohol (ring-opened)

Organolithium Reagents: Enhanced Reactivity

Organolithium reagents (R-Li) are even more reactive and basic than their Grignard counterparts due to the greater polarity of the C-Li bond.[5][6][7] This heightened reactivity makes them indispensable for deprotonating weakly acidic protons and reacting with less reactive electrophiles.[5][6] However, it also necessitates extreme care in handling, as they are often pyrophoric (ignite spontaneously in air).

Causality in Protocol Design: The concentration of commercially available organolithium reagents can change over time due to degradation. Therefore, it is crucial to titrate the solution before use to determine its exact molarity, ensuring stoichiometric control in reactions.[8][9] The Gilman double titration method is a reliable technique for this purpose.[3]

Protocol 2.2.1: Titration of n-Butyllithium (n-BuLi)

Materials:

• n-Butyllithium solution in hexanes

• Diphenylacetic acid (recrystallized and dried)

• Anhydrous Tetrahydrofuran (THF)

• Dry syringes and needles

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Indicator Preparation: To an oven-dried flask under inert gas, add a precisely weighed amount of diphenylacetic acid (e.g., 1.00 mmol, 212.24 mg). Dissolve it in anhydrous THF (e.g., 8 mL).

• Titration: Using a new, dry, graduated syringe, draw up the n-BuLi solution. Add the n-BuLi dropwise to the stirred diphenylacetic acid solution.[9]

• Endpoint Determination: Upon addition, a transient yellow color will appear. The endpoint is reached when a persistent pale yellow color remains.[9]

• Calculation: Record the volume of n-BuLi solution added. The concentration is calculated as: Molarity = (mmol of diphenylacetic acid) / (mL of n-BuLi solution).

• Reproducibility: Repeat the titration at least twice and average the results for an accurate concentration.

Part 3: α-Functionalization via Enamine Chemistry

Direct alkylation of ketones and aldehydes using strong bases can be problematic, often leading to polyalkylation and self-condensation (aldol) side reactions. The Stork enamine synthesis provides an elegant solution, utilizing an enamine as a neutral, nucleophilic equivalent of an enolate.[10][11]

Causality in Protocol Design: Enamine formation is a reversible condensation reaction between a carbonyl compound and a secondary amine (e.g., pyrrolidine, morpholine). The reaction is driven to completion by the removal of water, typically via azeotropic distillation with a Dean-Stark apparatus.[10] The subsequent alkylation occurs under neutral conditions, and the final acidic hydrolysis regenerates the α-substituted carbonyl compound.[11][12][13]

Figure 1: General Workflow for Stork Enamine Alkylation

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Experimental Protocols for N-Acylation Reactions: A Detailed Guide for Researchers

Introduction: The Ubiquity and Importance of the Amide Bond

The N-acylation reaction, leading to the formation of an amide bond, is one of the most fundamental and widely utilized transformations in organic and medicinal chemistry.[1] Amide bonds are the key linkages in peptides and proteins, and they are integral structural motifs in a vast array of pharmaceuticals, natural products, and advanced materials.[1] The ability to efficiently and selectively construct these bonds is therefore a critical skill for any researcher in the chemical sciences.

This comprehensive guide provides a detailed exploration of N-acylation reactions, moving beyond simple step-by-step instructions to explain the underlying principles and the rationale behind various experimental choices. We will delve into the most common and reliable methods, offering field-proven insights to help you navigate the nuances of your specific synthetic challenges.

Core Principles of N-Acylation: A Mechanistic Overview

At its core, N-acylation is a nucleophilic acyl substitution reaction.[2] The nitrogen atom of an amine, possessing a lone pair of electrons, acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acylating agent.[2][3] This initial attack forms a transient tetrahedral intermediate, which then collapses to expel a leaving group, ultimately forming the stable amide bond.[2][4]

A crucial aspect of this process is the generation of an acidic byproduct, which can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[2] Therefore, a base is almost always required to neutralize this acid and drive the reaction to completion.[5][6]

Choosing Your Weapon: A Guide to Acylating Agents and Methodologies

The success of an N-acylation reaction hinges on the appropriate selection of the acylating agent and the reaction conditions. Here, we discuss the most prevalent strategies, outlining their strengths, weaknesses, and optimal applications.

Acyl Halides: The High-Reactivity Workhorse

Acyl chlorides and bromides are among the most reactive acylating agents, making them highly effective for a broad range of amines.[7] Their high electrophilicity ensures rapid reaction rates, often at low temperatures.

The Schotten-Baumann Reaction: A Classic and Robust Protocol

First described in 1883 by Carl Schotten and Eugen Baumann, the Schotten-Baumann reaction remains a cornerstone of N-acylation.[6][8] It is characterized by the use of an acyl chloride in the presence of a base, often in a two-phase solvent system.[6][8]

• Causality of Experimental Choices : The biphasic system, typically an organic solvent like dichloromethane and an aqueous solution of a base (e.g., NaOH), is a key feature.[5][8] The amine and acyl chloride reside in the organic phase, while the base in the aqueous phase neutralizes the HCl byproduct as it is formed, preventing the protonation of the starting amine.[6][8] This separation also minimizes the hydrolysis of the reactive acyl chloride by the aqueous base.[5]

Protocol 1: General Procedure for N-Acylation using an Acyl Chloride (Schotten-Baumann Conditions)

Materials:

• Amine (1.0 eq)

• Acyl chloride (1.05 - 1.2 eq)

• Anhydrous dichloromethane (DCM) or diethyl ether

• 10% aqueous sodium hydroxide (NaOH) or potassium carbonate (K2CO3) solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 eq) in the chosen organic solvent (e.g., DCM).

• Cool the solution to 0 °C in an ice bath with vigorous stirring.

• Slowly and simultaneously add the acyl chloride (1.05 - 1.2 eq) and the aqueous base solution in a dropwise manner. Maintain the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl (if the amine is basic and excess is present), saturated aqueous NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure to yield the crude amide.

• Purify the product by recrystallization or column chromatography as needed.

Carboxylic Acids and Coupling Reagents: The Modern Approach to Amide Bond Formation

While acyl halides are highly effective, their preparation from the corresponding carboxylic acids can be harsh.[9] A more direct and often milder approach involves the in situ activation of a carboxylic acid using a coupling reagent.[9] This methodology is the cornerstone of modern peptide synthesis and is widely used in drug discovery.[10]

The general principle involves the reaction of the carboxylic acid with the coupling reagent to form a highly reactive "active ester" intermediate.[11] This intermediate is then readily attacked by the amine to form the desired amide, regenerating the coupling agent's byproduct.[11]

A Plethora of Choices: Navigating the Landscape of Coupling Reagents

A vast array of coupling reagents has been developed, each with its own advantages and specific applications.[12] They can be broadly categorized into carbodiimides, phosphonium salts, and uronium/aminium salts.[9][10]

Coupling Reagent Class	Examples	Key Characteristics	Common Applications
Carbodiimides	DCC, DIC, EDC	Cost-effective, widely used. DCC can lead to insoluble dicyclohexylurea (DCU) byproduct.[12] EDC and its urea byproduct are water-soluble, simplifying workup.[13]	General amide synthesis, solid-phase peptide synthesis (DIC, EDC).[12]
Phosphonium Salts	PyBOP, PyAOP	High reactivity, low racemization.[10][12]	Peptide synthesis, coupling of sterically hindered amino acids.[12]
Uronium/Aminium Salts	HBTU, HATU, HCTU	Very high reactivity, fast reaction times, low racemization.[10][12] HATU is particularly effective for difficult couplings.[10]	Demanding peptide synthesis, fragment condensations.[10][12]

The Role of Additives: Enhancing Efficiency and Suppressing Side Reactions

To improve reaction rates and minimize side reactions, particularly racemization of chiral centers, additives are often used in conjunction with coupling reagents. 1-Hydroxybenzotriazole (HOBt) and its aza-derivative, 1-hydroxy-7-azabenzotriazole (HOAt), are common additives that form active esters with the carboxylic acid, which are more reactive and less prone to side reactions than the O-acylisourea intermediate formed with carbodiimides alone.[14]

Protocol 2: General Procedure for N-Acylation using a Carboxylic Acid and a Coupling Reagent (e.g., EDC/HOBt)

Materials:

• Carboxylic acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 - 1.5 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.1 - 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Base (e.g., N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)) (1.5 - 2.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon)

• Syringes for liquid transfer

• Separatory funnel

• Rotary evaporator

Procedure:

• Under an inert atmosphere, dissolve the carboxylic acid (1.0 eq), HOBt (1.1 - 1.5 eq), and the amine (1.0 - 1.2 eq) in anhydrous DMF or DCM.

• Add the base (e.g., DIPEA) (1.5 - 2.0 eq) to the stirred solution.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.1 - 1.5 eq) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, or until completion is indicated by TLC analysis.

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to afford the desired amide.

Visualizing the Process: Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key mechanistic pathways and a general experimental workflow.

Caption: Generalized mechanism of N-acylation.

Caption: A typical experimental workflow for N-acylation reactions.

Safety First: Handling Acylating Agents and Reagents

Many reagents used in N-acylation reactions are hazardous and require careful handling.

• Acyl Halides and Anhydrides : These are corrosive and moisture-sensitive.[15] They can cause severe burns upon contact with skin and eyes and are respiratory irritants.[16][17] Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[18][19]

• Coupling Reagents : Some coupling reagents, like DCC, are potent allergens.[12] Others can be irritants. Always consult the Safety Data Sheet (SDS) for each specific reagent before use and handle them with appropriate care.[18]

• Bases : Organic bases like triethylamine and DIPEA are flammable and have strong odors. Inorganic bases like NaOH are corrosive. Handle all bases with care, avoiding inhalation of vapors and skin contact.[16]

Conclusion: Mastering the Art of Amide Bond Formation

N-acylation is a powerful and versatile reaction that is indispensable in modern chemical research. By understanding the underlying mechanisms and the rationale behind different experimental protocols, researchers can confidently select the optimal conditions for their specific synthetic targets. The detailed protocols and insights provided in this guide are intended to empower you to perform these critical transformations with efficiency, precision, and safety.

References

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547. [Link]

• Baumann, E. (1886). Ueber eine einfache Methode der Darstellung von Benzoësäureäthern. Berichte der deutschen chemischen Gesellschaft, 19(2), 3218–3222. [Link]

• J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction. [Link]

• chemeurope.com. Schotten-Baumann reaction. [Link]

• SATHEE. Chemistry Schotten Baumann Reaction. [Link]

• Grokipedia. Steglich esterification. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Pediaa. (2020, November 2). Difference Between O Acylation and N Acylation. [Link]

• ResearchGate. N-Acylation Reactions of Amines. [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• Study.com. Acylation Overview, Mechanism & Agents. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• ResearchGate. Commonly used amide/peptide coupling reagents. [Link]

• Clark, J. (2015). Explaining the reaction between acyl chlorides and amines - addition / elimination. [Link]

• Taylor & Francis Online. Steglich esterification – Knowledge and References. [Link]

• Yao, C., et al. (2020). N-acylation of amides through internal nucleophilic catalysis. Journal of Chemical Research, 44(9-10), 541-546. [Link]

• Wikipedia. Steglich esterification. [Link]

• ResearchGate. Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. A Variation of the Schotten—Baumann Method of Benzoylation of Amino Acids. [Link]

• ACS Publications. (2024, May 28). Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. The Journal of Organic Chemistry. [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

• MDPI. (2016). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 21(9), 1229. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-acylation. [Link]

• NIH - National Center for Biotechnology Information. (2016). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules, 21(9), 1229. [Link]

• Chemical Science. (2021). Chemoselective acylation of N-acylglutarimides with N-acylpyrroles and aryl esters under transition-metal-free conditions. 12(36), 12196-12201. [Link]

• RSC Publishing. (2025). Recent advances in the synthesis of N-acyl sulfonamides. [Link]

• Derdour, A., et al. (2015). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Journal of Chemical and Pharmaceutical Research, 7(3), 1163-1169. [Link]

• ResearchGate. The best reaction conditions for the N-acylation of various sulfonamides. [Link]

• ResearchGate. (2004). N-Acylation in Combinatorial Chemistry. [Link]

• Quora. (2020, April 17). What safety precautions should you take when working with acetic anhydride? [Link]

• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals. [Link]

• LinkedIn. (2024, December 9). Safety Measures for Handling Glacial Acetic Acid in Laboratory Settings. [Link]

• Innoveda Chemicals. (2024, April 16). Top 5 Safety Tips When Working with Acidic Liquids. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Amide Synthesis with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Welcome to the technical support center for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols for improving yields in amide coupling reactions. As a key intermediate in the synthesis of important pharmaceutical compounds like Imatinib, mastering its use is critical for efficient drug development workflows.[1][2] This document synthesizes technical data with field-proven insights to help you navigate the challenges associated with this highly reactive reagent.

Frequently Asked Questions (FAQs)

Q1: What are the key reactive features and handling requirements for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride?

A1: This compound has two primary features that dictate its handling and reactivity. First, the acyl chloride is a highly electrophilic functional group, making it an excellent acylating agent for forming amide bonds with primary and secondary amines.[3] However, this high reactivity also makes it extremely susceptible to hydrolysis by water or atmospheric moisture, which converts it to the unreactive corresponding carboxylic acid.[4][5] Therefore, all reactions must be conducted under strictly anhydrous (dry) conditions using oven-dried glassware and an inert atmosphere (e.g., nitrogen or argon).[5]

Second, the molecule is often supplied as a dihydrochloride salt (CAS 106261-64-7).[2][6] This salt form enhances the compound's stability and solubility.[7] However, it is crucial to account for the two equivalents of HCl when planning your reaction stoichiometry. You must use a sufficient amount of base to neutralize these salts in addition to the one equivalent of HCl that is generated during the amide bond formation itself.

Q2: Can the tertiary amine of the methylpiperazine group interfere with the acylation reaction?

A2: This is an excellent mechanistic question. While the tertiary amine on the piperazine ring is basic and nucleophilic, its reactivity is significantly lower than that of the primary or secondary amine you intend to acylate, especially under standard Schotten-Baumann conditions.[8][9] The primary/secondary amine is a much stronger nucleophile and will preferentially attack the highly electrophilic acyl chloride. Furthermore, in the dihydrochloride salt form, the piperazine nitrogens are protonated, which completely quenches their nucleophilicity. A non-nucleophilic base like pyridine or triethylamine is typically strong enough to deprotonate the amine hydrochloride reactant but not strong enough to deprotonate the piperazine dihydrochloride in a way that promotes significant self-reaction or polymerization.

Q3: What are the best choices for solvents and bases in these reactions?

A3: The ideal solvent is an anhydrous, aprotic solvent that will not react with the acyl chloride. Common choices include dichloromethane (DCM), tetrahydrofuran (THF), and toluene.[10] For the base, a non-nucleophilic tertiary amine is preferred to avoid competing with your primary amine substrate. Pyridine is an excellent choice as it can serve as both the base and the solvent, simplifying the reaction setup.[6] Alternatively, triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are frequently used in solvents like DCM.[10] The base is critical not only for neutralizing the HCl byproduct but also for deprotonating the amine substrate if it is introduced as a hydrochloride salt, thereby activating it for nucleophilic attack.[11]

Troubleshooting Guide: Improving Reaction Yield

This section addresses common issues encountered during amide coupling reactions with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Q4: My reaction yield is low or zero. What are the most likely causes and how can I fix them?

A4: Low yield is the most common problem and can usually be traced to one of three main issues: hydrolysis of the starting material, insufficient base, or a poorly reactive amine.

• Problem: Hydrolysis of the Acyl Chloride

  • Symptom: TLC or LC-MS analysis shows a significant amount of the corresponding carboxylic acid, 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, in the crude reaction mixture.

  • Causality: The acyl chloride has reacted with water instead of your amine. This is the most common failure mode for this class of reagents.[4]

  • Solution:

    • Ensure Anhydrous Conditions: Oven-dry all glassware (flasks, stir bars, addition funnels) at >120°C for several hours and allow them to cool in a desiccator or under an inert atmosphere.

    • Use Dry Solvents: Use freshly distilled solvents or solvents from a commercial drying system (e.g., passed through an alumina column).

    • Inert Atmosphere: Assemble your reaction under a positive pressure of nitrogen or argon. Add all reagents via syringe through rubber septa.[5]

    • Check Amine Quality: Ensure your amine starting material is dry. If it is a hydrochloride salt, it is less hygroscopic, but the free base can absorb water.

• Problem: Insufficient Base

  • Symptom: The reaction stalls, leaving unreacted amine starting material, even though the acyl chloride is consumed (often by hydrolysis). The reaction mixture may test as acidic with pH paper (moistened with DI water).

  • Causality: As the reaction proceeds, HCl is generated. This HCl will protonate the unreacted amine, rendering it non-nucleophilic and effectively stopping the reaction.[11] If you are using the dihydrochloride salt of the acyl chloride, you have three sources of acid to neutralize.

  • Solution:

    • Correct Stoichiometry: Use a minimum of three equivalents of base if starting with the acyl chloride dihydrochloride and a free amine. Two equivalents are for the HCl salts, and one is for the generated HCl. If your amine is also a hydrochloride salt, you will need four equivalents.

    • Order of Addition: It is often best to add the base to the amine solution before the dropwise addition of the acyl chloride. This ensures the amine remains in its active, deprotonated form.

• Problem: Low Amine Nucleophilicity

  • Symptom: The reaction is very slow or stalls, even under anhydrous conditions with sufficient base. This is common with sterically hindered or electron-deficient amines (e.g., anilines with electron-withdrawing groups).

  • Solution:

    • Increase Temperature: Gently heating the reaction mixture (e.g., to 40-50°C) can provide the necessary activation energy. Monitor for side product formation.

    • Use a Catalyst: For particularly stubborn couplings, adding a catalytic amount (1-5 mol%) of 4-Dimethylaminopyridine (DMAP) can significantly accelerate the reaction. DMAP is a hyper-nucleophilic acylation catalyst.[9]

    • Increase Reaction Time: Some reactions simply require longer times to reach completion. Monitor by TLC or LC-MS until the starting material is consumed.

Troubleshooting Workflow Diagram

Caption: A logical workflow for diagnosing and solving low-yield issues.

Q5: I've formed my product, but it's difficult to purify. What are the best strategies?

A5: Purification can be challenging due to the basic nature of the product and potential byproducts.

• Problem: Removing Unreacted Amine/Base

  • Solution: During aqueous workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl). Your product, being basic, may partition into the aqueous layer if protonated. To recover it, basify the acidic aqueous layer with NaOH or NaHCO₃ and re-extract with an organic solvent.[10]

• Problem: Removing Carboxylic Acid Byproduct

  • Solution: Wash the organic layer with a dilute basic solution (e.g., saturated aqueous NaHCO₃). The carboxylic acid will be deprotonated to its water-soluble carboxylate salt and partition into the aqueous layer. Your amide product will remain in the organic phase.[5]

• Problem: Product is a Stubborn Oil or Difficult to Crystallize

  • Solution:

    • Column Chromatography: Silica gel chromatography is a standard method. Use a solvent system with a small amount of triethylamine (e.g., 0.5-1%) added to the mobile phase (e.g., DCM/Methanol) to prevent the basic product from streaking on the acidic silica gel.

    • Salt Formation: If the free base is an oil, converting it to a hydrochloride or mesylate salt can often induce crystallization, yielding a stable, easy-to-handle solid.

Data Presentation: Impact of Reaction Conditions

The choice of base and solvent can significantly impact reaction outcomes. The following table provides a summary based on established protocols for similar acylation reactions.

Parameter	Condition A	Condition B	Expected Outcome & Rationale
Acyl Chloride	Dihydrochloride Salt	Dihydrochloride Salt	The salt is the common starting material; base stoichiometry is key.
Amine	N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine	N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine	A representative primary aromatic amine used in Imatinib synthesis.[6]
Solvent	Pyridine	Anhydrous DCM	Condition A: Pyridine acts as both solvent and base, simplifying the setup.[6] Condition B: DCM is a standard aprotic solvent requiring an additional base.[10]
Base	Pyridine (solvent)	Triethylamine (≥3.0 eq)	Condition A: A large excess of pyridine ensures the reaction medium remains basic. Condition B: A precise measurement of a non-nucleophilic base is required to neutralize all acidic species.
Temperature	0°C for addition, then RT	0°C for addition, then RT	Initial cooling controls the exothermic reaction, preventing side product formation. Allowing the reaction to warm to RT ensures completion.[6]
Typical Yield	>90%[6]	80-95% (expected)	Both conditions are effective, but the pyridine method is well-documented for this specific transformation, often giving very high yields.

Experimental Protocols

Protocol 1: General Amide Coupling using Pyridine (based on Imatinib Synthesis)

This protocol is adapted from a patented procedure for the synthesis of Imatinib and is a robust starting point for coupling 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride with a primary amine.[6]

Materials:

• Amine substrate (1.0 equivalent)

• 4-[(4-Methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride (1.1 equivalents)

• Anhydrous Pyridine

• Ammonium Hydroxide solution (e.g., 26%)

• Deionized Water

Procedure:

• Setup: In an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar and an argon/nitrogen inlet, dissolve the amine substrate (1.0 eq) in anhydrous pyridine (approx. 5 mL per gram of amine).

• Cooling: Cool the resulting solution to 0°C using an ice-water bath. Causality: This controls the initial exotherm upon addition of the highly reactive acyl chloride, minimizing potential side reactions.

• Acyl Chloride Addition: Add the 4-[(4-Methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride (1.1 eq) portion-wise to the cooled amine solution over 15-20 minutes, ensuring the internal temperature remains below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (15-25°C). Stir for 1-2 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the limiting amine starting material.

• Workup & Quenching: Once the reaction is complete, add water (equal volume to the pyridine used) to the flask. Heat the mixture to approximately 40°C.

• Precipitation: Add ammonium hydroxide solution, followed by more water, until a precipitate forms. Stir the resulting slurry at room temperature overnight to ensure complete precipitation. Causality: The base neutralizes any remaining pyridinium hydrochloride salts, and the addition of water as an anti-solvent causes the less polar amide product to precipitate out.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with deionized water to remove residual pyridine and salts.

• Drying: Dry the product in a vacuum oven at 50-75°C to a constant weight.

Acylation Mechanism Diagram

Caption: General mechanism for nucleophilic acyl substitution.

References

• New Drug Approvals. (2014). IMATINIB. [Link]

• Google Patents. (2008).

• Apicule. (n.d.). 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride (CAS No: 148077-69-4) API Intermediate Manufacturers. [Link]

• Google Patents. (2015). CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride.

• Sathee NEET. (n.d.). Chemistry Schotten Baumann Reaction. [Link]

• ResearchGate. (2014). A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib | Request PDF. [Link]

• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. [Link]

• J&K Scientific LLC. (2021). Schotten-Baumann Reaction. [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. [Link]

• Reddit. (2023). What is the mechanism of the reaction between an amine hydrochloride salt and an acyl chloride?. [Link]

• Researcher.Life. (2011). Synthesis of new amides of the N-methylpiperazine series. [Link]

• Quora. (2017). Why is acid chloride more reactive than alkyl chloride?. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• Chemistry Education. (n.d.). Synthesis and analysis of amides. [Link]

• ResearchGate. (2015). Why did my amide syntesis does not work?. [Link]

• MDPI. (2023). Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. [Link]

• Chemguide. (n.d.). an introduction to acyl chlorides (acid chlorides). [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Google Patents. (2014). CN103980230A - Method for preparing 4-(4-methyl piperazine-1-methyl)-benzoyl amide.

• LibreTexts Chemistry. (2023). 21.4: Chemistry of Acid Halides. [Link]

• Scribd. (n.d.). Coupling Reagents in Amide Synthesis - Organic-Reaction | PDF. [Link]

• Google Patents. (2013). CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.

• Reddit. (2022). Amide coupling. [Link]

• Pharmaffiliates. (n.d.). CAS NO : 106261-64-7 | Product Name : 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dichydrochloride. [Link]

• PubMed. (2011). Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship. [Link]

• MySkinRecipes. (n.d.). 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride. [Link]

Sources

• 1. apicule.com [apicule.com]
• 2. 4-(4-Methylpiperazinylmethyl)benzoyl chloride dihydrochloride | 106261-64-7 [chemicalbook.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US20080103305A1 - Process for the preparation of imatinib - Google Patents [patents.google.com]
• 7. 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride [myskinrecipes.com]
• 8. SATHEE: Chemistry Schotten Baumann Reaction [satheeneet.iitk.ac.in]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Welcome to the technical support center for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This guide is designed for researchers, chemists, and drug development professionals who are working with this reactive intermediate. Here, we address common challenges and provide expert-driven solutions to ensure the successful purification and handling of this compound.

Frequently Asked Questions (FAQs)

Q1: My crude 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is fuming upon exposure to air. Is this normal?

A: Yes, this is expected behavior for most acyl chlorides. The fuming is a result of the compound reacting rapidly with moisture in the ambient air.[1][2] This reaction, known as hydrolysis, produces steamy droplets of hydrochloric acid (HCl), which is highly corrosive and irritating.[3] It is critical to handle this compound under strictly anhydrous conditions, preferably in a glove box or under a stream of inert gas like nitrogen or argon.[3][4]

Q2: What are the most likely impurities in my crude product?

A: The impurity profile depends heavily on the synthetic route used. However, common contaminants include:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid: This is the product of hydrolysis and is almost always present to some degree.[5] Its concentration will increase with improper handling or storage.

• Unreacted Starting Materials: Depending on the synthesis, this could include 4-(chloromethyl)benzoic acid or 4-(4-methylpiperazin-1-ylmethyl)benzoic acid itself if it was the precursor.[6][7]

• Chlorinating Agent Residues: If thionyl chloride (SOCl₂) was used for the synthesis, residual amounts or byproducts might be present.[8]

• Quaternary Ammonium Salts: If the synthesis involves the reaction of N-methylpiperazine with a halomethylbenzoic acid derivative, over-alkylation can lead to the formation of a quaternary salt, which can be difficult to remove.[9]

Q3: What are the recommended storage conditions for this compound?

A: Proper storage is crucial to maintain the integrity of the acyl chloride. Store the compound in a tightly-sealed container, preferably under an inert atmosphere (nitrogen or argon).[4][10] The storage area should be cool, dry, and well-ventilated, away from sources of ignition and incompatible substances such as water, alcohols, amines, and strong bases.[3][11] For long-term storage, refrigeration (2-8°C) in a desiccated environment is recommended.[12]

Q4: Can I use standard silica gel column chromatography for purification?

A: This is highly discouraged for acyl chlorides. Standard silica gel contains adsorbed water and has acidic surface silanol groups, both of which will readily degrade the product. If chromatography is absolutely necessary, you must use a deactivated stationary phase (e.g., silica gel treated with a non-nucleophilic base and then oven-dried) and completely anhydrous solvents. Even then, the risk of hydrolysis remains. Alternative purification methods should be considered first.[13]

Q5: Which analytical techniques are best for assessing the purity of the final product?

A: High-Performance Liquid Chromatography (HPLC) is a suitable method for purity assessment.[14][15] A reverse-phase column (e.g., C18) with a mobile phase of acetonitrile and water, buffered with an acid like formic acid for MS compatibility, can be effective.[14][16] It is important to prepare the sample for injection immediately before analysis and to use anhydrous solvents to prevent degradation in the vial.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Significant Product Loss During Workup

• Symptom: You obtain a low yield of a sticky or oily solid after performing an aqueous workup to remove water-soluble impurities.

• Root Cause Analysis: The acyl chloride functional group is extremely susceptible to hydrolysis.[3] Washing with any aqueous solution (even brine) will convert a significant portion of your product into the corresponding carboxylic acid, which may be difficult to separate.

• Solution & Scientific Rationale:

  • Avoid Aqueous Workups: The primary rule for handling acyl chlorides is to maintain anhydrous conditions.

  • Utilize a Non-Aqueous Slurry Wash: If you need to remove acidic impurities like HCl, a better approach is to dissolve the crude product in a dry, inert solvent (e.g., dichloromethane or toluene) and wash it by stirring with a mild, anhydrous inorganic base like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).[17] The solid base can then be removed by filtration.

  • Solvent Evaporation: After the wash, filter off the base, and carefully remove the solvent under reduced pressure at a low temperature to isolate the product.

Issue 2: The Product Fails to Crystallize or Oiling Out

• Symptom: After removing the reaction solvent, the crude product is an oil, or upon attempting recrystallization, it separates as an oil instead of forming crystals.

• Root Cause Analysis: The presence of impurities disrupts the crystal lattice formation. Oily byproducts or residual solvents can act as an "anti-solvent," preventing your product from solidifying.

• Solution & Scientific Rationale:

  • Trituration: Attempt to induce crystallization by trituration. Add a small amount of a dry, non-polar solvent in which your product is poorly soluble (e.g., hexanes, diethyl ether).[5] Stir the mixture vigorously with a glass rod. This can wash away soluble impurities and the mechanical action can initiate crystallization.

  • Solvent System Optimization for Recrystallization: If trituration fails, a carefully chosen solvent system for recrystallization is needed. The ideal solvent will dissolve the product when hot but not when cold. Given the compound's structure, consider anhydrous solvents like toluene or a mixture of toluene and petroleum ether.[5]

Issue 3: Product Degradation During Solvent Removal

• Symptom: The product darkens in color, and analytical data (e.g., NMR, HPLC) shows the formation of new impurities after removing the solvent on a rotary evaporator.

• Root Cause Analysis: Acyl chlorides can be thermally unstable.[17] Excessive heat during solvent evaporation can lead to decomposition or polymerization, often catalyzed by trace acidic impurities.

• Solution & Scientific Rationale:

  • Low-Temperature Evaporation: Always remove solvents under high vacuum and with minimal heating. Keep the bath temperature as low as possible (e.g., <40°C).

  • Neutralize Before Concentration: Before concentrating the product, ensure any acidic catalysts or byproducts (like HCl) have been neutralized using the non-aqueous wash method described in Issue 1. A neutral solution is less likely to promote thermal degradation.[17]

Visualized Workflows and Mechanisms

Below are diagrams illustrating key processes and chemical transformations relevant to the purification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Caption: Decision workflow for purifying the crude product.

Caption: The undesired hydrolysis of the acyl chloride.

Experimental Protocols

Protocol 1: Purification by Anhydrous Recrystallization

This protocol is suitable for crude material that is already in a solid or semi-solid form.

• Preparation: Ensure all glassware is oven-dried (≥120°C) and cooled under a stream of inert gas or in a desiccator.

• Dissolution: Place the crude solid in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere. Add the minimum amount of hot, anhydrous solvent (see Table 1) required to fully dissolve the material.

• Cooling: Once dissolved, remove the heat source and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Crystallization: Further cool the flask in an ice-water bath for 30-60 minutes to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent line.[3]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel, working quickly to minimize exposure to air. Wash the crystals with a small amount of cold, anhydrous solvent.

• Drying: Dry the purified crystals thoroughly under high vacuum to remove all residual solvent.

Table 1: Recommended Anhydrous Solvents for Recrystallization

Solvent System	Rationale
Toluene	Good for dissolving the compound when hot and has low solubility when cold.[5]
Toluene / Petroleum Ether	A binary system where toluene is the primary solvent and petroleum ether is added as an anti-solvent to induce precipitation.[5]
Dichloromethane / Hexane	Similar to the toluene system, for compounds more soluble in chlorinated solvents.

Note: All solvents must be certified anhydrous or freshly dried over an appropriate drying agent.

Protocol 2: Purification via Anhydrous Slurry Wash

This protocol is ideal for crude products containing significant acidic impurities.

• Preparation: Use oven-dried glassware and maintain an inert atmosphere.

• Dissolution: Dissolve the crude 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in approximately 10 volumes of anhydrous dichloromethane (DCM) or toluene.

• Neutralization: Add anhydrous powdered sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) to the solution (approx. 1.5 equivalents relative to potential acid).

• Stirring: Stir the resulting slurry vigorously for 30-45 minutes at room temperature. If significant acid is present, you may observe initial gas evolution (CO₂), which should cease.[17]

• Filtration: Filter the mixture through a pad of Celite® or a sintered glass funnel to remove the inorganic base and any precipitated salts. Wash the filter cake with a small amount of anhydrous solvent.

• Isolation: Combine the filtrate and washes, and remove the solvent under reduced pressure at low temperature (<40°C) to yield the purified product. This product can then be used directly or further purified by recrystallization (Protocol 1).

References

• How is 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride synthesized?. (n.d.). Hallochem. Retrieved from [Link]

• Hazardous Substance Fact Sheet: Acetyl Chloride. (2010). New Jersey Department of Health. Retrieved from [Link]

• General procedures for the purification of Acid chlorides. (n.d.). LookChem. Retrieved from [Link]

• Separation of Benzoyl chloride, 2-chloro- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Standard Operating Procedure for the use of Acetyl chloride. (n.d.). Western Carolina University. Retrieved from [Link]

• Acetyl chloride. (2024). Sciencemadness Wiki. Retrieved from [Link]

• Acetyl Chloride Storage. (2021). Reddit. Retrieved from [Link]

• A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride. (2013). Google Patents.
• Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride. (2013). Google Patents.

• Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection. (2008). PubMed. Retrieved from [Link]

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dichydrochloride. (n.d.). Pharmaffiliates. Retrieved from [Link]

• Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. (2015). PubMed Central. Retrieved from [Link]

• Preparation method of benzyl chloride derivatives. (2013). Google Patents.
• Preparation method of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride. (2016). Google Patents.

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. (n.d.). Chemdad. Retrieved from [Link]

• 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride. (n.d.). MySkinRecipes. Retrieved from [Link]

• An introduction to acyl chlorides (acid chlorides). (n.d.). Chemguide. Retrieved from [Link]

• How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis. (2024). Yufeng. Retrieved from [Link]

• Preparation of Acyl Chlorides. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Acid Chloride/ chloroformate purification? (2024). ResearchGate. Retrieved from [Link]

Sources

• 1. Acetyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. wcu.edu [wcu.edu]
• 5. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 6. CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride - Google Patents [patents.google.com]
• 7. How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis [yufenggp.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. WO2013008242A1 - A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride - Google Patents [patents.google.com]
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• 11. nj.gov [nj.gov]
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• 13. researchgate.net [researchgate.net]
• 14. Separation of Benzoyl chloride, 2-chloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

A Guide for Development Professionals on By-product Mitigation and Process Optimization

Welcome to the technical support guide for the synthesis of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower your troubleshooting and process optimization efforts. This document is structured as a series of frequently asked questions that address common challenges encountered during the synthesis of this critical pharmaceutical intermediate, most notably used in the production of Imatinib.[1][2][3] We will delve into the causality of by-product formation and present logical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues researchers face during the chlorination of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.

Q1: My post-reaction analysis (HPLC, NMR) shows a significant amount of unreacted 4-(4-methylpiperazin-1-ylmethyl)benzoic acid. What are the likely causes?

This is the most frequent issue and typically points to two primary culprits: incomplete reaction or premature hydrolysis.

• Causality - Incomplete Reaction: The conversion of a carboxylic acid to an acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride is not always instantaneous. The reaction's success hinges on sufficient reagent stoichiometry, temperature, and time. Using the benzoic acid starting material as a dihydrochloride salt can make it less soluble in common organic solvents, potentially slowing the reaction rate.[3][4][5]

• Causality - Premature Hydrolysis: The target compound, 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, is an acyl chloride and is therefore highly susceptible to hydrolysis.[6] Even trace amounts of water in the reaction solvent, reagents, or glassware will rapidly convert the product back into the starting carboxylic acid.[7] This is a particularly critical issue as the product is often a hygroscopic solid.[6]

Troubleshooting & Prevention:

• Ensure Anhydrous Conditions: All glassware must be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous grade solvents and ensure your chlorinating agent has not been compromised by atmospheric moisture.

• Optimize Reagent Stoichiometry: A slight excess (e.g., 1.05 to 1.2 equivalents) of the chlorinating agent, such as thionyl chloride, is often used to drive the reaction to completion.[3]

• Temperature and Time: Monitor the reaction progress using an appropriate technique (e.g., in-process IR spectroscopy to watch the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride C=O stretch, or quenching aliquots for TLC/HPLC analysis). Some protocols call for stirring at elevated temperatures (e.g., 45-50°C) for 1-2 hours to ensure full conversion.[3]

• Solvent Choice: Solvents like pyridine or dichloromethane (CH₂Cl₂) are commonly employed.[3] Pyridine can act as both a solvent and an acid scavenger, which can be beneficial for the reaction.

Q2: I've detected a high-molecular-weight impurity, roughly double the mass of my starting material. What is this by-product?

This observation strongly suggests the formation of a quaternary ammonium salt, a type of dimer.

• Causality - Quaternary Salt Formation: This by-product arises from an intermolecular nucleophilic substitution reaction. The nucleophilic tertiary amine of the N-methylpiperazine group on one molecule attacks the benzylic carbon of a second molecule (often from the starting material if it has a good leaving group like a halide). This is a known and significant issue, particularly in syntheses that start from 4-(halomethyl)benzoic acid to produce the precursor acid.[8] If any unreacted halo-methyl starting material is present, it can react with your product or precursor to form this dimer.

Troubleshooting & Prevention:

• Purity of Starting Material: Ensure your starting 4-(4-methylpiperazin-1-ylmethyl)benzoic acid is free from the halo-methyl precursor used in its own synthesis.

• Control Stoichiometry: During the synthesis of the precursor acid, using an excess of N-methylpiperazine can help ensure all the halo-methyl groups are consumed, minimizing the chance of this impurity carrying over.[9]

• Purification: This quaternary salt has very different polarity and solubility compared to the desired product. It is often non-soluble in many organic solvents, allowing for its removal by filtration.

Reaction Pathway Visualization

The following diagrams illustrate the intended reaction and the formation pathways of key by-products.

Caption: Main synthesis pathway and formation routes for hydrolysis and dimerization by-products.

Troubleshooting Summary Table

Observed Problem	Probable Cause(s)	Recommended Solution(s)
High levels of starting carboxylic acid in product	1. Incomplete reaction. 2. Hydrolysis of the product.	1. Increase reaction time/temperature; use a slight excess of chlorinating agent. 2. Ensure strictly anhydrous conditions (dry glassware, solvents, inert atmosphere).
Presence of a high molecular weight impurity (~2x MW)	Formation of a quaternary salt dimer.	1. Verify purity of the starting benzoic acid precursor. 2. Optimize precursor synthesis to eliminate halo-methyl intermediates. 3. Purify via filtration or recrystallization.
Low Yield	Any of the above; mechanical losses during workup.	Systematically address the points above. Use the product in situ for the next step to avoid isolation losses.
Dark reaction color / Tar formation	Decomposition due to excessive heat or reaction with impurities.	Maintain strict temperature control. Ensure high purity of starting materials and solvents.

Validated Experimental Protocol

This protocol describes a common and reliable method for synthesizing 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride from its corresponding benzoic acid dihydrochloride salt. The procedure is designed to be self-validating by emphasizing process controls that minimize by-product formation.

Objective: To prepare 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride with high purity for subsequent use.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride (1.0 eq)[4][10]

• Thionyl chloride (SOCl₂) (1.1 eq)[11]

• Anhydrous Pyridine (as solvent and acid scavenger)[3]

• Anhydrous Dichloromethane (DCM) (optional co-solvent)

• Nitrogen or Argon gas supply

Equipment:

• Oven-dried, three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser with a drying tube (filled with CaCl₂ or Drierite)

• Addition funnel

• Thermometer or temperature probe

Step-by-Step Procedure:

• System Preparation: Assemble the dry glassware under a positive pressure of inert gas. Ensure all joints are well-sealed.

• Charging the Reactor: To the flask, add 4-(4-methylpiperazin-1-ylmethyl)benzoic acid dihydrochloride (1.0 eq) and anhydrous pyridine. Stir to form a suspension.[3]

• Cooling: Cool the suspension to 0°C using an ice-water bath. This is critical to control the initial exotherm upon adding the thionyl chloride.

• Reagent Addition: Slowly add thionyl chloride (1.1 eq) to the cooled suspension via the addition funnel over 15-20 minutes. Maintain the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the mixture to 45-50°C and maintain for 1-2 hours.[3]

• Monitoring: The reaction progress can be monitored by taking a small aliquot, carefully quenching it with anhydrous methanol to form the methyl ester, and analyzing by TLC or HPLC against a standard of the starting material. The reaction is complete when the starting material is no longer detectable.

• Product Isolation/Use:

  • In situ use (Recommended): After completion, the reaction mixture can be cooled back to 0°C and used directly for the subsequent amidation step without isolating the highly reactive acyl chloride.[3]

  • Isolation (If necessary): If isolation is required, the solvent can be removed under reduced pressure. This must be done with care to avoid excessive heating. The resulting solid is the hydrochloride salt of the acyl chloride, which is typically more stable than the free base but remains highly moisture-sensitive.[6] Store immediately in a desiccator under an inert atmosphere.

References

• CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride.

• A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib. ResearchGate. [Link]

• US8609842B2 - Method for synthesizing Imatinib.

• Synthesis of new amides of the N-methylpiperazine series. Researcher.Life. [Link]

• US20080103305A1 - Process for the preparation of imatinib.

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• Which benzoyl chloride undergoes hydrolysis faster in water?. Reddit. [Link]

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Preventing hydrolysis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride during reaction

Welcome to the technical support center for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this reactive intermediate. Here, we will address common challenges, particularly the prevention of hydrolysis, to ensure the success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and why is it so sensitive to moisture?

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a highly reactive acyl chloride. Its reactivity stems from the electrophilic carbonyl carbon, which is susceptible to attack by nucleophiles. Water, although a weak nucleophile, readily reacts with the acyl chloride in a process called hydrolysis.[1][2][3] This reaction is often vigorous and results in the formation of the corresponding carboxylic acid, 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, and hydrochloric acid (HCl).[1][4] The presence of the electron-donating 4-methylpiperazin-1-ylmethyl group can influence the reactivity of the benzoyl chloride moiety.

The fundamental issue is the high reactivity of the acyl chloride functional group. The carbon atom of the carbonyl group is bonded to two electronegative atoms (oxygen and chlorine), making it very electron-deficient and a prime target for nucleophilic attack.[3]

Q2: How can I tell if my 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride has hydrolyzed?

Several indicators can suggest that hydrolysis has occurred:

• Reduced Yield: A lower-than-expected yield of your desired product is a primary sign that the starting material has been consumed by the side reaction with water.[1]

• Byproduct Contamination: The presence of the corresponding carboxylic acid as a byproduct can complicate the purification of your target molecule.[1] This may be observed as an additional spot on a Thin Layer Chromatography (TLC) plate or as an unexpected peak in analytical data like NMR or LC-MS.

• Acidic Reaction Mixture: The formation of HCl during hydrolysis will result in an acidic reaction mixture upon workup, which can be detected using a pH indicator.[1]

• Visual Observation: Acyl chlorides often fume when exposed to moist air due to the formation of HCl gas.[1]

Q3: What are the immediate consequences of hydrolysis on my reaction?

Hydrolysis directly impacts your reaction in several negative ways:

• Stoichiometric Imbalance: The consumption of the acyl chloride by water alters the stoichiometry of your reaction, leading to incomplete conversion and reduced yield of the desired product.

• Purification Difficulties: The carboxylic acid byproduct often has different solubility and chromatographic properties than the desired product, making separation and purification more challenging.

• Secondary Reactions: The generated HCl can potentially catalyze unwanted side reactions or react with acid-sensitive functional groups in your substrate or product.

Troubleshooting Guide: Preventing Hydrolysis During Reaction

This section provides actionable steps and explanations to minimize the hydrolysis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in your experiments.

Issue 1: Low product yield with evidence of carboxylic acid byproduct.

Root Cause: The most probable cause is the presence of moisture in the reaction setup. Water can be introduced from various sources, including solvents, reagents, glassware, and the atmosphere.

Solution: Rigorous Exclusion of Water

A multi-faceted approach is necessary to create and maintain anhydrous (water-free) conditions throughout your experiment.

1. Glassware Preparation:

• Oven Drying: All glassware (reaction flasks, dropping funnels, condensers, etc.) should be placed in an oven at a temperature above 120°C for at least 4 hours, and ideally overnight, to remove adsorbed water from the glass surface.[5][6][7]

• Flame Drying: For immediate use, glassware can be flame-dried under a stream of inert gas. This should be done with extreme caution.

• Assembly: Assemble the hot glassware quickly while flushing with a dry, inert gas like nitrogen or argon.[6][7] Use a thin layer of grease on ground-glass joints to ensure a good seal.

2. Inert Atmosphere:

• Maintaining a positive pressure of an inert gas (nitrogen or argon) throughout the reaction is crucial.[5] This prevents atmospheric moisture from entering the system.

• Use a gas bubbler or a Schlenk line setup to manage the inert gas flow.[6]

dot

Caption: Role of a base in scavenging HCl byproduct.

Issue 3: Difficulty in monitoring the reaction progress by TLC.

Root Cause: Acyl chlorides can be unstable on silica gel plates, potentially hydrolyzing during chromatography and giving misleading results, such as streaking or the appearance of the carboxylic acid spot. [8] Solution: Alternative Monitoring and Workup

• Quenched Aliquots: Instead of spotting the reaction mixture directly, take a small aliquot, quench it with a nucleophile like methanol or a primary amine in a separate vial, and then run TLC on the quenched sample. This converts the reactive acyl chloride to a more stable ester or amide, which is easier to visualize on TLC.

• Spectroscopic Analysis: For more precise monitoring, techniques like Infrared (IR) spectroscopy can be used to track the disappearance of the acyl chloride carbonyl stretch and the appearance of the product's carbonyl stretch.

• Careful Workup: When the reaction is complete, it is often quenched by carefully adding it to a mixture of crushed ice and a dilute acid or base, depending on the nature of the product. [1]This should be done in a fume hood. Subsequent extraction and washing steps with dilute acid, saturated sodium bicarbonate solution, and brine help to remove unreacted starting materials, the base, and salts. [9]

Summary of Best Practices

Parameter	Recommendation	Rationale
Glassware	Oven-dry at >120°C for at least 4 hours.	Removes adsorbed moisture from surfaces. [5][6][7]
Atmosphere	Maintain a positive pressure of dry N₂ or Ar.	Prevents ingress of atmospheric moisture. [5]
Solvents	Use anhydrous, aprotic solvents (e.g., DCM, THF).	Minimizes the primary source of water contamination. [1][10]
Acid Scavenger	Add a non-nucleophilic base (e.g., TEA, pyridine).	Neutralizes HCl byproduct, preventing nucleophile inactivation. [4][11][10]
Temperature	Cool the reaction to 0°C before adding the acyl chloride.	Controls the exothermic reaction and minimizes side reactions. [9]
Addition	Add the acyl chloride solution dropwise with vigorous stirring.	Ensures good mixing and prevents localized overheating. [9]
Monitoring	Use quenched aliquots for TLC or spectroscopic methods.	Avoids on-plate hydrolysis and provides a more accurate assessment. [8]

By implementing these rigorous techniques, researchers can significantly minimize the hydrolysis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, leading to higher yields, purer products, and more reliable experimental outcomes.

References

• Synthesis and analysis of amides. Chemistry Education.
• Application Notes and Protocols for the Synthesis of Amides using 4-(Chloromethyl)benzoyl chloride. Benchchem.
• Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection. BOC Sciences.
• How to stop hydrolysis of an acyl chloride in aquous solution? ResearchGate.
• How to prevent hydrolysis of Bromoacetyl chloride during a reaction. Benchchem.
• Preparing Anhydrous Reagents and Equipment. Moodle@Units.
• Preservation of Moisture-Sensitive Chemical Reagents. Sigma-Aldrich.
• Handling air-sensitive reagents AL-134. MIT.
• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.
• A Level Chemistry Revision Notes - Acyl Chlorides. Save My Exams.

• Chemistry of Acid Halides. LibreTexts. Available at: [Link]

• Hydrolysis of acyl chloride (RCOCl), alkyl chlorides (R-Cl) and aryl chlorides (Ar-Cl). YouTube. Available at: [Link]

• Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. Available at: [Link]

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Optimizing base selection for acylation with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Technical Support Center: Acylation with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

Welcome to the technical support guide for optimizing acylation reactions using 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you navigate the unique chemical properties of this reagent and achieve optimal results in your synthesis projects.

Introduction: The Challenge of the Internal Base

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a highly useful reagent for introducing a specific pharmacophore into a molecule. However, its structure presents a unique challenge: the presence of a tertiary amine (N-methylpiperazine) within the molecule itself. This "internal base" can and will react with the hydrogen chloride (HCl) byproduct generated during the acylation of a nucleophile (such as an amine or alcohol).

This guide is designed to help you understand the implications of this internal base and make informed decisions about when to rely on it versus when to employ an external base for superior reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Do I always need to add an external base for my acylation?

Answer: Not always, but it is often highly recommended. The N-methylpiperazine moiety is a moderately strong base (the pKa of its conjugate acid is ~9.8) and is capable of scavenging the HCl produced.

However, relying solely on this internal base can lead to several issues:

• Solubility Problems: As the internal piperazine group is protonated by HCl, it forms a hydrochloride salt. This dramatically increases the polarity of your reagent and, subsequently, your product. In common aprotic organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF), this can cause the reagent or product to precipitate out of solution, leading to a stalled or incomplete reaction.

• Stoichiometric Limitation: The internal base is present in a 1:1 ratio with the acyl chloride. If your reaction conditions are sensitive to excess acid for any reason, this internal scavenger may be insufficient.

Adding an external base, particularly a non-nucleophilic one like Diisopropylethylamine (DIPEA), keeps both the reagent and the final product in their neutral, more soluble free-base form, ensuring the reaction proceeds homogeneously.

Q2: My reaction is slow or the yield is very low. What are the likely causes related to base selection?

Answer: Low yield or slow reaction rates are common issues that can often be traced back to the base strategy.

• Probable Cause 1: Precipitation. As discussed in Q1, if you are not using an external base, your starting material or product may be precipitating from the reaction mixture. Solution: Re-run the reaction with the addition of 1.2 to 1.5 equivalents of a sterically hindered external base like DIPEA. Observe if the reaction mixture remains clear.

• Probable Cause 2: Insufficient Nucleophilicity of the Substrate. The reactivity of the nucleophile is critical. Primary amines are generally more reactive than secondary amines due to less steric hindrance.[1][2] Alcohols, particularly secondary or tertiary ones, are significantly less nucleophilic and often require a catalyst. Solution: For less reactive nucleophiles like hindered amines or alcohols, the addition of a catalytic amount (1-10 mol%) of 4-(Dimethylamino)pyridine (DMAP) is highly recommended.[3][4][5] DMAP acts as a potent nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the acylation step significantly.[3][5]

• Probable Cause 3: Poor Reagent Quality. The acyl chloride is sensitive to moisture.[6] Hydrolysis will deactivate the reagent and contribute to low yields. Solution: Ensure the reagent is fresh and handled under anhydrous conditions. Use dry solvents and an inert atmosphere (Nitrogen or Argon).

Q3: I am observing significant side product formation. How can I improve selectivity?

Answer: Side product formation is often due to the base acting as a nucleophile itself or promoting unwanted secondary reactions.

• Probable Cause: Nucleophilic Base. If you are using a sterically unhindered base like Triethylamine (TEA) or Pyridine, the base itself can compete with your desired nucleophile and attack the acyl chloride. This is particularly true if your primary nucleophile is weak (e.g., a hindered alcohol).

• Solution: Use a Non-Nucleophilic Base. The best practice to avoid this is to use a sterically hindered, non-nucleophilic base.[7] N,N-Diisopropylethylamine (DIPEA or Hünig's Base) is the ideal choice.[8] Its bulky isopropyl groups effectively shield the nitrogen atom, preventing it from acting as a nucleophile while allowing it to function perfectly as a proton scavenger.[7][8][9]

Q4: Which external base is the best choice for my experiment?

Answer: The optimal base depends on your substrate and reaction goals. The table below summarizes the properties of common choices.

Base Name	Structure	pKaH (approx.)	Key Characteristics & Use Case
Pyridine		5.2	Weak base. Can act as a nucleophilic catalyst, but is less effective than DMAP. Often used as a solvent.
Triethylamine (TEA)		10.7	Common, inexpensive acid scavenger. It is somewhat nucleophilic and can lead to side products with highly reactive electrophiles.
N,N-Diisopropylethylamine (DIPEA)		11.0	Highly Recommended. A strong, non-nucleophilic base due to steric hindrance.[8][9] Ideal for preventing side reactions and ensuring clean product formation.[7]
4-(Dimethylamino)pyridine (DMAP)		9.7	Potent Nucleophilic Catalyst. Not used as an acid scavenger. Use in catalytic amounts (1-10 mol%) with a stoichiometric base (like DIPEA) to acylate unreactive nucleophiles (e.g., hindered alcohols).[3][4]
Proton Sponge™		12.1	Very strong, non-nucleophilic base. Used in specific cases where a very strong base is required but nucleophilicity must be avoided. Generally overkill for standard acylations.

Troubleshooting Guide

Problem	Probable Cause	Recommended Solution & Explanation
Reaction does not start or stalls at low conversion.	Precipitation of reagent/product. The internal piperazine moiety is protonated, causing the compound to become insoluble in your aprotic solvent.	Add 1.2 - 1.5 equivalents of a soluble, non-nucleophilic base like DIPEA . This will scavenge the HCl and keep all components in their neutral, soluble form.
Low yield, especially with alcohols or hindered amines.	Poor nucleophilicity of the substrate. The acyl chloride is not reactive enough to be attacked efficiently by a weak nucleophile.	Add a catalytic amount (1-10 mol%) of DMAP in addition to your stoichiometric base (DIPEA). DMAP will form a highly reactive acylpyridinium intermediate, dramatically accelerating the reaction.[3][5]
Multiple spots on TLC; difficult purification.	The base is acting as a nucleophile. Bases like Triethylamine (TEA) or Pyridine are not sterically hindered and can react with the acyl chloride, creating impurities.	Switch to DIPEA . Its steric bulk prevents it from participating as a nucleophile, leading to a much cleaner reaction profile.[7][8]
Reaction is slow even with a catalyst.	Low Temperature. The activation energy for the reaction may not be overcome at room temperature, especially with challenging substrates.	Gently heat the reaction mixture (e.g., to 40-50 °C). Monitor by TLC to avoid decomposition.
Consistently low yields despite optimization.	Reagent Decomposition. The acyl chloride is moisture-sensitive. The nucleophile or solvent may contain water.	Use freshly purchased or properly stored acyl chloride. Ensure all glassware is oven-dried, and use anhydrous solvents under an inert atmosphere (N₂ or Ar).[6]

Visualizing the Reaction and Base Selection

Reaction Mechanism

The diagram below illustrates the general acylation mechanism and highlights the critical role of the base in neutralizing the HCl byproduct.

Caption: General acylation mechanism and the role of the base.

Base Selection Workflow

This flowchart provides a logical path for selecting the optimal base for your reaction.

Caption: Decision workflow for selecting the correct base.

Experimental Protocol: General Procedure for Amide Formation

This protocol describes a general method for acylating a primary amine using 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride with DIPEA as the recommended external base.

Materials:

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (1.0 eq)

• Primary amine substrate (1.0 - 1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Standard workup and purification reagents (e.g., saturated NaHCO₃ solution, brine, MgSO₄, silica gel)

Procedure:

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the primary amine substrate (1.0 eq).

• Dissolution: Dissolve the amine in anhydrous DCM (concentration typically 0.1-0.5 M). Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add DIPEA (1.5 eq) to the stirred solution.

• Reagent Addition: In a separate flask, dissolve 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold, stirring amine solution over 10-15 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., DCM/Methanol or Ethyl Acetate/Heptane with Triethylamine as an additive) to afford the desired amide.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• Wikipedia. (2023). Schotten–Baumann reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Boppisetti, J. K. (2003). DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pathway, Including Spectral Characterization of the Putative Reactive Intermediate. Eastern Illinois University. Retrieved from [Link]

• J&K Scientific LLC. (2021). Schotten-Baumann Reaction. Retrieved from [Link]

• chemeurope.com. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding DMAP's Mechanism: The Science Behind Enhanced Acylation. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Alvarez Castro, T. V. (2020). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. Retrieved from [Link]

• Brainly. (2024). Acylations are often carried out in the presence of a base, such as a tertiary amine or pyridine. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). Acylation under weak base conditions. Retrieved from [Link]

• Xu, S., et al. (2005). The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). Chemistry, 11(16), 4751-7. Retrieved from [Link]

• Wikipedia. (2023). Non-nucleophilic base. Retrieved from [Link]

• Wikipedia. (2024). N,N-Diisopropylethylamine. Retrieved from [Link]

• Ishihara, K., et al. (2013). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters, 16(1), 2-5. Retrieved from [Link]

• YouTube. (2019). 08.04 Catalysis in Acylation Reactions. Retrieved from [Link]

• Chemguide. (n.d.). The acylation of benzene - electrophilic substitution. Retrieved from [Link]

• Reddit. (2015). Would there be a reason to use diisopropylamine instead of triethylamine as your base?. Retrieved from [Link]

• Mastering Chemistry Help. (2013). Acylation of amines. Retrieved from [Link]

• BYJU'S. (n.d.). Chemical Properties Of Amines Acylation Basicity. Retrieved from [Link]

• Al-Sehemi, A. G., et al. (2014). Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. Indian Journal of Chemistry, 53B, 1115-1121. Retrieved from [Link]

• Xinggao Chemical. (2023). What Is The Difference between Triethylamine And DIPEA?. Retrieved from [Link]

• Kevill, D. N., & Foss, F. D. (1967). Acylation mechanisms in aprotic solvents. I. Methanolysis of p-nitrobenzoyl chloride in acetonitrile. Journal of the American Chemical Society, 89(13), 3294-3298. Retrieved from [Link]

• Lumen Learning. (n.d.). Reactions of amines. Organic Chemistry II. Retrieved from [Link]

• Wuhan Haimite Pharmaceutical Technology Co., Ltd. (2023). How to choose TEA&DIPEA. Retrieved from [Link]

• Frontiers. (2021). Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite. Retrieved from [Link]

• Save My Exams. (n.d.). Acylation Mechanism. A Level Chemistry Revision Notes. Retrieved from [Link]

• Reddit. (2022). What are some common causes of low reaction yields?. Retrieved from [Link]

• YouTube. (2016). Basicity vs Nucleophilicity - Steric Hindrance. Retrieved from [Link]

• Reddit. (2022). Reasoning for choosing sterically-hindered base. Retrieved from [Link]

• The Journal of Organic Chemistry. (1976). New nitrogen bases with severe steric hindrance due to flanking tert-butyl groups. cis-2,6-Di-tert-butylpiperidine. Possible steric blocking of olfaction. Retrieved from [Link]

• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Retrieved from [Link]

• PubChem. (n.d.). 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-(Chlorocarbonyl)benzyl)-4-methylpiperazinediium dichloride. Retrieved from [Link]

• Reddit. (2022). What are some common causes of low reaction yields?. Retrieved from [Link]

• Frontiers. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Retrieved from [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation (video). Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Conversion Rates in Amide Coupling Reactions

Welcome to our comprehensive guide for researchers, scientists, and drug development professionals encountering challenges with amide bond formation. Amide coupling is one of the most fundamental and frequently used reactions in medicinal chemistry and peptide synthesis.[1][2][3] However, its apparent simplicity can be deceptive, and low conversion rates are a common frustration.[2][4] This guide is structured to walk you through a logical troubleshooting process, from initial quick checks to a deep dive into reaction components and advanced problem-solving.

Initial Triage: Quick Checks for Common Culprits

Before delving into complex optimizations, it's crucial to rule out common and easily rectified errors. Low or no product yield can often be traced back to fundamental issues with the reaction setup or starting materials.[4]

Question: My reaction shows little to no product formation. Where do I start?

Answer: Start by verifying the integrity of your core components and conditions.

• Purity of Starting Materials: Are your carboxylic acid and amine pure? Impurities can interfere with the reaction. Confirm purity by NMR or LC-MS.

• Reagent Quality: Are your coupling reagents, additives, and bases fresh and properly stored? Many coupling reagents are sensitive to moisture.[4] It is crucial to use anhydrous solvents and reagents.[4]

• Stoichiometry: Have you used the correct stoichiometry? A common starting point is a slight excess of the amine (1.1-1.2 equivalents) and coupling reagent (1.1-1.2 equivalents) relative to the carboxylic acid.

• Solvent Choice: Is your solvent appropriate and, most importantly, anhydrous? The presence of water can lead to the hydrolysis of the activated carboxylic acid intermediate, preventing amide formation.[4] Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are common choices.[1][5]

Deep Dive: Systematic Investigation of Reaction Components

If the initial checks do not resolve the issue, a more systematic approach is needed. The problem likely lies within the specific combination of your substrates and reagents.

The Carboxylic Acid: Activation is Key

The first critical step in amide coupling is the activation of the carboxylic acid.[1][2] Incomplete activation is a primary reason for low yields.[4]

Question: I suspect my carboxylic acid is not being activated efficiently. How can I confirm this and what should I do?

Answer: Inefficient activation can stem from the choice of coupling reagent or the presence of steric hindrance.

• Mechanism of Activation: Most coupling reagents work by converting the hydroxyl group of the carboxylic acid into a better leaving group, forming a highly reactive intermediate (e.g., an O-acylisourea ester with carbodiimides, or an active ester with uronium/aminium salts).[6][7] This intermediate is then attacked by the amine.

• Troubleshooting Steps:

  • Monitor Activation: If possible, use LC-MS to monitor the reaction mixture shortly after adding the coupling reagent (before adding the amine). You should see the mass corresponding to the activated intermediate.

  • Switch Coupling Reagent Class: If you are using a carbodiimide like EDC and getting poor results, consider switching to a more potent uronium/aminium salt like HATU or HBTU, or a phosphonium salt like PyBOP.[2][6] These are often more effective for challenging couplings.[2][6]

  • Pre-activation: Allow the carboxylic acid and coupling reagent to stir together for a period (e.g., 15-30 minutes) before adding the amine.[4][8] This ensures the activated species is formed in sufficient concentration before the nucleophile is introduced.

The Amine: Nucleophilicity and Hindrance

The properties of the amine are just as critical as those of the carboxylic acid.

Question: My carboxylic acid seems to activate, but the reaction still fails. Could the amine be the problem?

Answer: Yes, the amine's nucleophilicity and steric bulk are major factors.

• Low Nucleophilicity: Electron-deficient amines (e.g., anilines with electron-withdrawing groups) are poor nucleophiles and can be challenging to couple.[9][10]

• Steric Hindrance: Bulky groups on either the amine or near the carboxylic acid can physically block the reaction, leading to slow or incomplete coupling.[3][4][6]

• Acid-Base Neutralization: A fast acid-base reaction between the carboxylic acid and the amine can form an unreactive ammonium carboxylate salt, effectively taking both partners out of the reaction.[4][7] This is why a non-nucleophilic base is often required.

• Troubleshooting Steps:

  • For Electron-Deficient Amines: Use a highly reactive coupling reagent like HATU or COMU.[9][11] You may also need to increase the reaction temperature or extend the reaction time.

  • For Sterically Hindered Couplings: These are notoriously difficult.[3][12] Standard methods often fail.[10][12] A specialized protocol, such as converting the carboxylic acid to an acyl fluoride in situ using a reagent like TFFH or BTFFH, may be necessary.[4][10]

  • Base Selection: Ensure you are using a suitable non-nucleophilic base, like N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), to scavenge the acid produced during the reaction without competing with your primary amine.[5][13]

Coupling Reagents and Additives: The Heart of the Reaction

The choice of coupling reagent and additive is the most critical decision and often the key to solving low conversion rates.[6]

Question: There are so many coupling reagents. How do I choose the right one, and what is the role of additives like HOBt?

Answer: The choice depends on the difficulty of the coupling. Additives are crucial for suppressing side reactions and improving efficiency, especially with carbodiimides.[11]

• Coupling Reagent Classes:

  • Carbodiimides (e.g., DCC, EDC): Economical and widely used. EDC is advantageous because its urea byproduct is water-soluble, simplifying purification.[7][14] However, they are prone to side reactions and often require an additive.[2][14]

  • Uronium/Aminium Salts (e.g., HATU, HBTU, COMU): Generally more reactive and efficient than carbodiimides, especially for difficult couplings.[6][9] HATU is often considered a gold standard for its high efficiency.[1][6]

  • Phosphonium Salts (e.g., PyBOP): Also highly effective, comparable to uronium salts.[2]

• The Role of Additives (e.g., HOBt, HOAt, OxymaPure):

  • Suppressing Side Reactions: When using carbodiimides, the initial O-acylisourea intermediate can rearrange into an unreactive N-acylurea byproduct, which consumes your starting material.[9]

  • Reducing Racemization: For chiral carboxylic acids (especially amino acids), the activated intermediate can form an oxazolone, which can lead to epimerization (loss of stereochemical purity).[9][15][16]

  • Mechanism: Additives like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) intercept the O-acylisourea to form an active ester. This active ester is more stable towards rearrangement and less prone to cause racemization, while still being highly reactive towards the amine.[9][11] HOAt is generally more reactive and effective at suppressing racemization than HOBt.

Reagent Class	Examples	Key Advantages	Common Drawbacks
Carbodiimides	EDC, DCC, DIC	Cost-effective, water-soluble byproducts (EDC).[7]	Prone to N-acylurea formation and racemization; often requires additives.[2][9]
Uronium/Aminium	HATU, HBTU, COMU	High reactivity, fast reaction times, lower racemization.[6][9]	More expensive, potential for guanidinium byproduct formation with the amine.[9]
Phosphonium	PyBOP, PyAOP	High reactivity, similar in performance to uronium salts.[2]	Can be less efficient than top-tier uronium reagents like HATU.[6]

Advanced Troubleshooting: Common Side Reactions and Special Cases

Question: My reaction is messy, with multiple spots on the TLC plate. What are the likely side reactions?

Answer: Several side reactions can plague amide couplings, leading to low yields and difficult purifications.

• N-Acylurea Formation: As mentioned, this is a classic side reaction with carbodiimides. The solution is to add HOBt or HOAt.[9]

• Epimerization/Racemization: A major concern with chiral acids.[15][16] To minimize this, use an additive (HOAt is superior to HOBt), run the reaction at a lower temperature (e.g., 0 °C), and choose the base carefully (DIPEA is generally preferred over TEA).[4]

• Guanidinium Formation: The amine can react directly with uronium reagents like HATU.[9] This can be minimized by pre-activating the carboxylic acid before adding the amine.[9]

• Anhydride Formation: The activated carboxylic acid can react with another molecule of the carboxylic acid to form an anhydride. This is more common if the amine is not added promptly or is not nucleophilic enough.

Experimental Protocols & Workflows

Protocol 1: General Procedure for Amide Coupling using HATU[4]

• Dissolve the carboxylic acid (1.0 equivalent) in an anhydrous solvent such as DMF or DCM.

• Add the coupling reagent HATU (1.0-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0 equivalents).[1][4]

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[4][8]

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.[4]

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a mild acid (e.g., 5% HCl), a mild base (e.g., saturated NaHCO₃), and brine.[8]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography or recrystallization.[17]

Troubleshooting Workflow Diagram

This diagram outlines a logical decision-making process for troubleshooting a failing amide coupling reaction.

Caption: A step-by-step workflow for troubleshooting amide coupling reactions.

Mechanism Diagram: Carbodiimide Coupling with HOBt

This diagram illustrates how HOBt intercepts the reactive intermediate to prevent side reactions and reduce racemization.

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Frequently Asked Questions (FAQs)

Q1: Can I run my amide coupling reaction in water? A: While most amide couplings are run in anhydrous organic solvents, certain reagents like EDC are compatible with aqueous media, which is common for bioconjugation.[8][18] Specialized protocols using surfactants or specific reagents like DMT-MM have also been developed for reactions in water.[19][20]

Q2: How do I remove the urea byproduct when I use DCC? A: The byproduct from DCC, dicyclohexylurea (DCU), is largely insoluble in common solvents like DCM and can be removed by simple filtration. This is why DCC is popular for solution-phase synthesis but inappropriate for solid-phase synthesis.[14]

Q3: My starting materials are poorly soluble. What can I do? A: Solubility issues can hinder reactions.[2] Try a more polar aprotic solvent like DMF or DMSO. Gentle heating may also help, but be cautious as it can increase the rate of side reactions like epimerization.

Q4: How long should I let the reaction run? A: Reaction times can vary from less than an hour to overnight, depending on the substrates and reagents.[8] Highly efficient couplings with HATU can be complete in 1-4 hours.[8] It is always best to monitor the reaction's progress using TLC or LC-MS to determine the optimal time.

References

• Technical Support Center: Troubleshooting Low Yield in Amide Bond Formation - Benchchem. (n.d.).
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024, June 4).
• Process optimization for acid-amine coupling: a catalytic approach - Growing Science. (2022, August 29).
• A Comparative Guide to Coupling Reagents for Amide Bond Formation - Benchchem. (n.d.).
• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC - NIH. (n.d.).
• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students | Journal of Chemical Education - ACS Publications. (n.d.).
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates - ResearchGate. (2025, August 6).
• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.
• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines - Benchchem. (n.d.).
• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.).
• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. (2008, June 23).
• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students | Journal of Chemical Education - ACS Publications. (2013, November 14).
• The Synthesis of Sterically Hindered Amides - ResearchGate. (2025, August 9).
• General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine - Organic Chemistry Portal. (n.d.).
• TFPN-mediated racemization/epimerization-free amide and peptide bond formation - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility | Request PDF - ResearchGate. (n.d.).
• Process optimization for acid-amine coupling: a catalytic approach - ResearchGate. (2022, August 31).
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D. (2015, November 5).
• What is the best technique for amide purification? - ResearchGate. (2020, November 2).
• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. | Semantic Scholar. (2016, January 14).
• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students | Semantic Scholar. (2014, January 14).
• The Synthesis of Sterically Hindered Amides - CHIMIA. (n.d.).
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. (n.d.).
• Application Notes and Protocols for Amide Coupling with Carboxylic Acids - Benchchem. (n.d.).
• Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents - PMC - NIH. (n.d.).
• Amide Synthesis - Fisher Scientific. (n.d.).
• Rearrangement of the Active Ester Intermediate During HOBt/EDC Amide Coupling | Request PDF - ResearchGate. (2025, August 7).
• Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (n.d.).
• Coupling Reagents - Aapptec Peptides. (n.d.).
• Amide synthesis by acylation - Organic Chemistry Portal. (n.d.).
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC - NIH. (n.d.).
• Tips and tricks for difficult amide bond formation? : r/Chempros - Reddit. (2021, October 20).
• HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• 21.7: Chemistry of Amides. (2022, September 24).
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals | Organic Process Research & Development - ACS Publications. (n.d.).
• Carbodiimide amide coupling reaction sideproduct : r/Chempros - Reddit. (2022, January 7).

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Technical Support Center: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

Introduction

Welcome to the technical support center for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. This reagent, particularly in its dihydrochloride salt form, is a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs), most notably Imatinib (Gleevec)[1][2]. The molecule's utility is derived from its bifunctional nature: a highly reactive acyl chloride for amide or ester bond formation and a nucleophilic piperazine moiety. However, the very reactivity that makes the acyl chloride group synthetically valuable also renders it highly susceptible to degradation, especially in solution.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth answers to common questions, troubleshooting advice for experimental challenges, and validated protocols to ensure the successful use of this reagent. Our goal is to explain the causality behind experimental choices, empowering you to anticipate and solve problems related to the stability of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered when working with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in solution.

Section 1: Basic Stability and Handling

Q1: What makes 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride so unstable in solution?

A1: The instability is almost entirely due to the benzoyl chloride functional group. Acyl chlorides are among the most reactive carboxylic acid derivatives[3]. This high reactivity stems from the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which makes the carbonyl carbon highly electrophilic and susceptible to attack by nucleophiles. The chloride ion is also an excellent leaving group, facilitating rapid reaction[3]. The primary degradation pathway in most laboratory settings is hydrolysis from exposure to water, even trace amounts of moisture in the air or in solvents[3][4].

Q2: What is the primary degradation product, and how does it affect my reaction?

A2: The primary degradation product is the corresponding carboxylic acid, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid, formed via hydrolysis[5][6]. This reaction is irreversible and consumes the reagent, converting it into a form that is unreactive under standard acylation conditions. If your reagent has significantly hydrolyzed, any subsequent reaction (e.g., amidation) will fail or result in very low yields because the carboxylic acid is not sufficiently electrophilic to react with amines or alcohols without dedicated coupling agents.

Caption: Primary degradation pathway via hydrolysis.

Q3: What are the absolute best practices for storing and handling the solid reagent?

A3: Proper storage is critical to preserving the reagent's integrity. The compound is known to be hygroscopic and moisture-sensitive[1][2].

• Storage Temperature: Store at -20°C in a freezer[1][2]. This minimizes the rate of any potential decomposition.

• Atmosphere: Always store under an inert atmosphere, such as argon or nitrogen[1][2]. After each use, flush the container headspace with inert gas before resealing.

• Container: Use a container with a tight-fitting seal. For added protection, wrap the cap/joint with Parafilm or electrical tape[7][8]. Consider storing the primary container inside a larger, sealed container with a desiccant.

• Handling: Handle the solid exclusively in a glovebox or a fume hood with low ambient humidity. Always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold solid. Use clean, dry spatulas and glassware.

Section 2: Solvent Selection and Solution Stability

Q4: Which solvents are recommended for dissolving this reagent, and which should be strictly avoided?

A4: The choice of solvent is paramount. Protic solvents are entirely unsuitable as they will react with the acyl chloride in a process called solvolysis[9]. Anhydrous aprotic solvents are the only viable option.

Solvent Category	Examples	Suitability & Rationale
Recommended	Dichloromethane (DCM), Chloroform, Acetonitrile (MeCN), Tetrahydrofuran (THF)	Excellent. These solvents are non-nucleophilic and, when properly dried, will not react with the acyl chloride. They are the preferred choice for conducting acylation reactions. Always use anhydrous grade solvents.
Use with Extreme Caution	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Poor. While sometimes used to aid solubility, these solvents are nucleophilic and can react with the acyl chloride, especially at elevated temperatures, leading to reagent consumption and byproduct formation[9]. The dihydrochloride salt form may have some solubility in DMSO for analytical purposes (e.g., NMR), but solutions should be prepared fresh and analyzed immediately[1].
Strictly Avoid	Water, Methanol, Ethanol, Isopropanol, Acetic Acid	Unsuitable. These protic solvents will rapidly and irreversibly react with the acyl chloride to form the corresponding carboxylic acid or ester, completely deactivating the reagent[4][9].

Q5: I dissolved the reagent in anhydrous DCM, but my reaction still failed. How long can I expect the solution to be stable?

A5: Even in a high-quality anhydrous aprotic solvent, solution stability is limited. No solvent is perfectly free of moisture, and exposure to the atmosphere during preparation introduces trace water.

• Best Practice: Always prepare solutions of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride immediately before use. Do not store stock solutions.

• Practical Guideline: If necessary, a solution in anhydrous DCM under a strict inert atmosphere (e.g., in a sealed Schlenk flask) might be usable for a few hours at room temperature. However, expecting stability overnight or for several days is unrealistic and will likely lead to failed experiments. It is always better to weigh the required amount of solid for each reaction.

Section 3: Troubleshooting Experimental Issues

Q6: My acylation reaction is giving low to no yield. What are the likely causes?

A6: Low yield is a common problem that can almost always be traced back to one of a few root causes. A systematic troubleshooting approach is recommended.

Caption: Systematic workflow for troubleshooting low-yield acylation reactions.

Q7: The reagent is the dihydrochloride salt. How does this affect my reaction setup?

A7: This is a critically important point. The dihydrochloride form (CAS 106261-64-7) means that two equivalents of HCl are associated with each molecule of the reagent, protonating the two nitrogen atoms of the piperazine ring[1][10].

• Impact on Base Stoichiometry: When you run an acylation reaction with a nucleophile (e.g., an amine, R-NH₂), the reaction itself produces one equivalent of HCl[3]. Therefore, for every one equivalent of the dihydrochloride reagent, you are introducing a total of three equivalents of acid into the reaction.

• Required Action: You must add at least three equivalents of a non-nucleophilic base (e.g., triethylamine, DIPEA) to neutralize all the acid and ensure your nucleophile remains deprotonated and reactive. A common mistake is adding only one equivalent of base, which leads to an acidic reaction mixture and complete reaction failure. It is often prudent to use a slight excess (e.g., 3.1-3.3 equivalents) of base.

Experimental Protocols

Protocol 1: General Procedure for Acylation of an Amine

This protocol provides a self-validating framework for a typical amidation reaction, emphasizing the necessary precautions for handling this sensitive reagent.

• Glassware Preparation: Oven-dry all glassware (reaction flask, stir bar, syringes, needles) at >120°C for at least 4 hours. Assemble the glassware hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Preparation:

  • In the inert-atmosphere-flushed flask, dissolve the amine nucleophile (1.0 eq.) and a non-nucleophilic base like triethylamine (3.1 eq.) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0°C in an ice-water bath.

• Addition of Acyl Chloride:

  • Under the inert atmosphere, weigh the 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride (1.05 eq.) into a separate dry vial and dissolve it in a minimal amount of anhydrous DCM. Note: Work quickly to minimize atmospheric exposure.

  • Using a dry syringe, add the acyl chloride solution dropwise to the stirred amine solution at 0°C over 10-15 minutes. A slow addition rate is crucial to control the exotherm of the reaction[11].

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 1-4 hours.

  • Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the limiting nucleophile[12].

• Work-up:

  • Upon completion, quench the reaction by adding water or a saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Quality Control - Monitoring Reagent Degradation by HPLC

If you suspect your reagent has degraded, this HPLC method can help quantify the active acyl chloride versus the inactive carboxylic acid byproduct.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm[12].

• Sample Preparation:

  • Carefully weigh ~1-2 mg of the solid reagent.

  • Dissolve it in a known volume (e.g., 1.0 mL) of a 50:50 mixture of Acetonitrile:Water. The water will rapidly convert any remaining acyl chloride to the carboxylic acid.

  • Immediately before injection, perform a second step: dissolve another ~1-2 mg sample in 1.0 mL of anhydrous acetonitrile containing a large excess of a primary amine (e.g., benzylamine). This will rapidly and cleanly convert the active acyl chloride to the corresponding stable amide.

• Analysis: Inject both samples. The first sample will show a single major peak corresponding to the hydrolyzed carboxylic acid. In the second sample, the presence of the active acyl chloride will be indicated by a new, less polar peak corresponding to the newly formed amide, while the peak for the pre-existing carboxylic acid impurity will remain. The relative peak areas can be used to estimate the purity of the starting material.

References

• Standard Operating Procedure for the use of Acetyl chloride. (n.d.). Western Carolina University. Retrieved from [Link]

• 4-((4-Methylpiperazin-1-yl)methyl)benzoyl chloride hydrochloride. (n.d.). MySkinRecipes. Retrieved from [Link]

• Safety Data Sheet: Acetyl chloride. (2019). Chemos GmbH & Co.KG. Retrieved from [Link]

• Benzoyl Chloride - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. (2017). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Acetyl Chloride Storage. (2021). Reddit. Retrieved from [Link]

• Safety Data Sheet: Benzoyl chloride. (n.d.). Carl ROTH. Retrieved from [Link]

• Triphenylchloromethane. (n.d.). Organic Syntheses. Retrieved from [Link]

• Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens. (2021). Chemical Communications. Retrieved from [Link]

• [A level chemistry] testing for an acyl chloride. (2019). Reddit. Retrieved from [Link]

• BENZYL CHLORIDE. (n.d.). CDC Stacks. Retrieved from [Link]

• Acyl Chlorides. (n.d.). Save My Exams. Retrieved from [Link]

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. (n.d.). Chemdad. Retrieved from [Link]

• 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride. (n.d.). PharmaCompass. Retrieved from [Link]

• 1-(4-(Chlorocarbonyl)benzyl)-4-methylpiperazinediium dichloride. (n.d.). PubChem. Retrieved from [Link]

• 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid dihydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride. (2013). Google Patents.

• 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dichydrochloride. (n.d.). Pharmaffiliates. Retrieved from [Link]

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Technical Support Center: Removal of Unreacted Starting Material from Product Mixture

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Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the critical process of removing unreacted starting materials from your product mixture. Our goal is to equip you with the knowledge to select and optimize purification strategies, ensuring the integrity and purity of your final compound.

Introduction

A successful chemical synthesis is not merely defined by the formation of the desired product but also by its effective isolation from unreacted starting materials and other impurities. The presence of residual starting materials can compromise the accuracy of analytical data, interfere with subsequent reaction steps, and, in the context of drug development, pose significant safety risks. This guide is structured to help you navigate the common challenges associated with product purification, offering both theoretical insights and practical, step-by-step protocols.

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification process in a question-and-answer format.

Issue 1: My product and starting material have very similar polarities, making separation by column chromatography difficult.

This is a frequent challenge in organic synthesis. When the polarity of the product and a starting material are nearly identical, achieving baseline separation on a standard silica gel column can be arduous.

Causality: Column chromatography separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (the eluent).[1] If two compounds have similar polarities, they will interact with the stationary phase to a similar extent, leading to overlapping elution profiles.

Troubleshooting Strategies:

• Optimize the Mobile Phase: A subtle change in the eluent composition can sometimes be sufficient to improve separation.[2]

  • Strategy: Experiment with solvent systems of slightly different polarities. For instance, if a hexane/ethyl acetate mixture is not working, try a dichloromethane/methanol or a toluene/acetone system.

  • Pro-Tip: Employing a gradient elution, where the polarity of the mobile phase is gradually increased during the chromatography run, can often resolve closely eluting compounds.

• Alter the Stationary Phase: Not all chromatography is done on silica gel.

  • Strategy: Consider using a different stationary phase. Alumina (basic, neutral, or acidic) can offer different selectivity compared to silica.[2] For non-polar compounds, reverse-phase chromatography, which uses a non-polar stationary phase and a polar mobile phase, is a powerful alternative.[1]

• Increase the Column Length: A longer column provides more theoretical plates, which can enhance the separation of compounds with close retention factors (Rf).[2]

• Derivative Formation: If chromatographic methods fail, a chemical modification might be the answer.

  • Strategy: Selectively react the unreacted starting material to form a derivative with a significantly different polarity.[2] For example, if the starting material has a free hydroxyl group and the product does not, it can be reacted with a silylating agent to form a much less polar silyl ether, which can then be easily separated.

Issue 2: I'm losing a significant amount of my solid product during recrystallization.

Recrystallization is a powerful technique for purifying solid compounds, but yield loss is a common pitfall.[3]

Causality: Yield loss during recrystallization can stem from several factors: using too much solvent, cooling the solution too quickly, or premature crystallization.

Troubleshooting Strategies:

• Minimize the Amount of Hot Solvent: The goal of recrystallization is to create a supersaturated solution upon cooling.

  • Protocol: Add the hot solvent portion-wise to your crude product, with heating, until it just dissolves.[4] Using the absolute minimum volume is key to maximizing recovery.

• Slow Cooling is Crucial: Rapid cooling can lead to the formation of small, impure crystals and can also trap impurities within the crystal lattice.[2]

  • Protocol: Allow the hot, saturated solution to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[4]

• "Oiling Out": Sometimes, instead of crystallizing, a product will separate as an oil. This often happens if the boiling point of the solvent is higher than the melting point of the solute.

  • Solution: Re-heat the solution to dissolve the oil, then add a small amount of a co-solvent in which the compound is less soluble and allow it to cool slowly again.

Issue 3: My liquid product and starting material have very close boiling points.

Separating liquids with similar boiling points via simple distillation is often ineffective.[5]

Causality: Simple distillation relies on a significant difference in the boiling points of the components of a mixture to achieve separation.[5] When boiling points are close, the vapor phase will contain a mixture of both components, leading to poor separation.

Troubleshooting Strategies:

• Fractional Distillation: This technique provides a much greater surface area (in the form of a fractionating column) for repeated vaporization and condensation cycles, effectively enriching the vapor with the more volatile component.

  • Key Consideration: The efficiency of a fractionating column is measured by its number of theoretical plates. For very close boiling points, a column with a higher number of theoretical plates (e.g., a Vigreux or packed column) is necessary.

• Vacuum Distillation: For high-boiling compounds, distillation under reduced pressure can be advantageous.[6]

  • Principle: Lowering the pressure above the liquid mixture reduces the temperature required for boiling. This can sometimes increase the relative volatility difference between the components, aiding in separation. It is also essential for thermally sensitive compounds that might decompose at their atmospheric boiling point.[6]

• Alternative Purification Methods: If distillation is not viable, consider other techniques.

  • Strategy: Column chromatography is a common alternative for separating liquid mixtures.[7]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best purification method for my reaction mixture?

The choice of purification method is dictated by the physical and chemical properties of your product and the impurities.[2] Consider the following:

• Physical State: Is your product a solid or a liquid? Solids are often purified by recrystallization, while liquids are typically purified by distillation.[8]

• Polarity: The difference in polarity between your product and impurities will determine the feasibility of chromatographic separation.

• Solubility: For recrystallization and extraction, understanding the solubility of your compound in various solvents is crucial.[9][10]

• Boiling Point: The difference in boiling points is the key parameter for distillation.[11]

• Scale of the Reaction: For multi-gram quantities of a solid, recrystallization is often more practical than column chromatography.[8]

Here is a decision-making workflow to guide your choice:

Caption: Decision tree for selecting a primary purification method.

Q2: What is the difference between crystallization and precipitation?

While both processes result in the formation of a solid from a solution, they are fundamentally different.

• Crystallization is a highly selective process where molecules arrange themselves in a well-defined, ordered lattice structure.[9] This process is typically slow and results in a high-purity solid.

• Precipitation is a rapid formation of an amorphous solid from a supersaturated solution.[12] This process is generally less selective and can trap impurities within the solid matrix.[13]

Q3: Can I use an extraction to remove unreacted starting material?

Yes, liquid-liquid extraction is a powerful technique for separating compounds based on their differential solubilities in two immiscible liquids.[10]

• Principle: This method is particularly useful when the starting material and product have different acid-base properties. For example, if your product is a neutral compound and your unreacted starting material is an acid, you can dissolve the mixture in an organic solvent and wash it with an aqueous basic solution (e.g., sodium bicarbonate). The acidic starting material will be deprotonated and will move into the aqueous layer, leaving the neutral product in the organic layer.[14]

Q4: How can I tell if my purified product is free of starting material?

Several analytical techniques can be used to assess the purity of your final compound.

• Thin-Layer Chromatography (TLC): This is a quick and easy way to get a qualitative assessment of purity.[4] By spotting your purified product alongside the starting material on a TLC plate, you can visually check for any residual starting material. A pure compound should ideally show a single spot.[4]

• Melting Point Analysis: A pure crystalline solid will have a sharp and well-defined melting point.[4] The presence of impurities will typically cause the melting point to be depressed and to occur over a broader range.[4]

• Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide detailed structural information. By comparing the spectrum of your product to that of the starting material, you can confirm the absence of characteristic peaks from the starting material in your final product.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

This protocol outlines the basic steps for purifying a compound using silica gel column chromatography.

• Prepare the Column:

  • Securely clamp a chromatography column in a vertical position.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow the silica to settle, ensuring there are no air bubbles or cracks in the stationary phase. Drain the excess solvent until the solvent level is just above the silica gel.

• Load the Sample:

  • Dissolve your crude product in a minimal amount of the eluent or a more polar solvent.

  • Carefully add the sample to the top of the silica gel.

• Elute the Column:

  • Begin adding the eluent to the top of the column.

  • Maintain a constant flow of eluent through the column, either by gravity or by applying gentle pressure.

• Collect Fractions:

  • Collect the eluent in a series of test tubes or flasks.

  • Monitor the composition of the fractions using TLC.

• Isolate the Product:

  • Combine the fractions that contain your pure product.

  • Remove the solvent using a rotary evaporator to obtain the purified compound.[15]

Caption: General experimental workflow for column chromatography.

Protocol 2: General Procedure for Recrystallization

This protocol provides a step-by-step guide for purifying a solid compound by recrystallization.

• Choose a Solvent: Select a solvent in which your product is highly soluble at high temperatures and poorly soluble at low temperatures.[2] The impurities should ideally be either very soluble or insoluble in the solvent at all temperatures.[2]

• Dissolve the Crude Product: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot solvent until the solid is completely dissolved.[3]

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel.

• Cool the Solution: Allow the solution to cool slowly to room temperature.[2] Once at room temperature, place the flask in an ice bath to maximize crystallization.[2]

• Collect the Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Wash and Dry: Wash the crystals with a small amount of ice-cold solvent to remove any residual impurities, and then dry them.[3]

Data Presentation

Table 1: Comparison of Common Purification Techniques

Technique	Principle of Separation	Best Suited For	Advantages	Disadvantages
Column Chromatography	Differential adsorption to a stationary phase	Wide range of compounds, including those with similar properties	Highly versatile, can be used for both solid and liquid samples[16]	Can be time-consuming and require large volumes of solvent[7]
Recrystallization	Difference in solubility at different temperatures	Crystalline solids	Can yield very pure compounds, relatively inexpensive	Potential for significant product loss, not suitable for all solids[17]
Distillation	Difference in boiling points	Volatile liquids	Effective for large-scale purification, relatively simple setup[5]	Requires a significant difference in boiling points, not suitable for heat-sensitive compounds[18]
Liquid-Liquid Extraction	Differential solubility in immiscible solvents	Compounds with different acid-base properties	Fast and efficient for separating certain types of mixtures	Requires the use of immiscible solvents, can lead to emulsions[10]
Precipitation	Rapid formation of an insoluble solid	Removal of highly insoluble impurities	Can be a quick method for initial purification	Often yields an amorphous solid that can trap impurities[13]

References

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• Wikipedia. (2023, October 15). List of purification methods in chemistry. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Purify by Crystallization. Retrieved from [Link]

• Organomation. (n.d.). Solvent Extraction Techniques. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Slideshare. (2014, May 15). Crystallization for Purification.pptx. Retrieved from [Link]

• Zhanghua. (2025, July 6). The Role of Industrial Crystallizer Equipment in Product Purification. Retrieved from [Link]

• Journal of New Developments in Chemistry. (n.d.). Extraction Techniques. Retrieved from [Link]

• Wikipedia. (2023, October 20). Precipitation (chemistry). Retrieved from [Link]

• Moravek. (n.d.). How Is Chromatography Used for Purification?. Retrieved from [Link]

• Unacademy. (n.d.). How to Eliminate Impurities in Precipitation. Retrieved from [Link]

• YouTube. (2025, September 23). Why Was Precipitation Important In Early Alchemy And Chemistry?. Retrieved from [Link]

• Lab Unique. (n.d.). Chemical Extraction Guide - Ultimate Guide. Retrieved from [Link]

• Wikipedia. (2023, November 2). Chromatography. Retrieved from [Link]

• Quora. (2020, May 1). Isn't it possible to purify a solution by using a precipitation reaction to remove unwanted products?. Retrieved from [Link]

• RotaChrom. (2023, October 15). Understanding Chromatography: A Tool for Complex Mixture Separation and Purification. Retrieved from [Link]

• University of Rochester. (n.d.). How To Run A Reaction: Purification. Retrieved from [Link]

• Wikipedia. (2023, October 17). Steam distillation. Retrieved from [Link]

• Wikipedia. (2023, October 28). Distillation. Retrieved from [Link]

• chemeurope.com. (n.d.). Distillation. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.2: Overview of Extraction. Retrieved from [Link]

• YouTube. (2021, February 9). column chromatography & purification of organic compounds. Retrieved from [Link]

• EBSCO. (n.d.). Distillation | Research Starters. Retrieved from [Link]

• The Chemistry Blog. (n.d.). What is the Distillation Process?. Retrieved from [Link]

• JoVE. (2015, March 4). Video: Separation of Mixtures via Precipitation. Retrieved from [Link]

• BNT Chemicals. (n.d.). Expertise in Purification and Separation Processes. Retrieved from [Link]

• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• ResearchGate. (2017, July 22). How to isolate my desired product(metal complex) from the unreacted starting material (schiff base), if both have the same solubility?. Retrieved from [Link]

• ACS Omega. (2025, November 10). Engineering Superparamagnetic Fe3O4@Mg-MOF-74 for Advanced CO2 Capture Application. Retrieved from [Link]

• Britannica. (n.d.). Separation and purification | Definition, Technology, Methods, & Facts. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 20). 2.10: Separating Mixtures. Retrieved from [Link]

• Chemcraft. (n.d.). Troubleshooting Guides - Get Help with Chemcraft Products. Retrieved from [Link]

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Navigating the Heat: A Technical Support Guide for Managing Exothermic Reactions

From the desk of a Senior Application Scientist, this guide serves as a technical support center for researchers, scientists, and drug development professionals grappling with the inherent challenges of controlling exothermic reactions. Unmanaged exotherms can lead to runaway reactions, compromising experimental integrity, product quality, and laboratory safety.[1][2][3][4][5] This resource provides in-depth, field-proven insights in a troubleshooting and FAQ format to empower you with the knowledge to manage reaction temperatures effectively and safely.

Section 1: Core Principles & Proactive Measures - FAQs

This section addresses fundamental questions and proactive strategies to establish a robust framework for temperature control before initiating an experiment.

Q1: What are the initial steps I should take to assess the thermal risk of a new exothermic reaction?

A1: A thorough preliminary hazard assessment is paramount before any experimental work begins.[2] This involves:

• Literature Review: Scour scientific literature and safety databases for any reported thermal data or incidents related to the compound or reaction class.

• Computational Screening: Utilize estimation techniques to predict the heat of reaction (ΔHrxn).

• Small-Scale Calorimetry: Employ techniques like Differential Scanning Calorimetry (DSC) to determine the thermal stability of reactants, products, and mixtures.[2] This provides crucial data on onset temperatures for decomposition.

• Reaction Calorimetry (RC1): For reactions with significant exothermic potential, a reaction calorimeter is the gold standard.[6] It measures the heat evolved in real-time under process conditions, providing critical data on heat of reaction, adiabatic temperature rise, and reaction kinetics.[6][7]

Q2: How does the choice of reactor setup influence temperature control?

A2: The reactor configuration is a critical determinant of your ability to manage heat. Key considerations include:

• Heat Transfer Area-to-Volume Ratio: As you scale up a reaction, the volume increases by the cube of the vessel's radius, while the heat transfer surface area only increases by the square.[2][8] This disparity can make heat removal significantly more challenging at larger scales.

• Batch vs. Continuous Flow:

  • Batch Reactors: Traditional round-bottom flasks and stirred-tank reactors rely on external cooling jackets or internal coils.[9][10] Heat management can be challenging, especially for highly exothermic reactions.

  • Continuous Flow Reactors (Microreactors): These systems offer a superior surface-area-to-volume ratio, enabling rapid heat dissipation and precise temperature control.[3][11][12] This is a key advantage for managing highly exothermic and fast reactions.[3]

Q3: What are the most common methods for cooling an exothermic reaction in a laboratory setting?

A3: The choice of cooling method depends on the scale and intensity of the exotherm. Common options include:

• Ice-Water Baths: Effective for maintaining temperatures around 0°C.[1]

• Dry Ice/Acetone Baths: Used for achieving temperatures around -78°C.[1]

• Recirculating Chillers: Provide precise and automated temperature control over a wide range.[1]

• Reactor Jackets and Coils: These are integrated into the reactor design and allow for the circulation of a heat transfer fluid.[10][13]

Cooling Method	Typical Temperature Range (°C)	Advantages	Disadvantages
Ice-Water Bath	0	Simple, inexpensive	Limited to a single temperature
Dry Ice/Solvent Bath	-78 (acetone)	Low temperature achievable	Manual temperature control, solvent handling risks
Recirculating Chiller	-80 to +200	Precise, automated control, wide range	Higher initial cost, requires power
Reactor Jacket/Coils	Dependent on coolant	Efficient heat transfer, scalable	Requires a dedicated reactor setup

Section 2: Troubleshooting Guide - When Things Get Hot

This section provides a structured approach to diagnosing and resolving common temperature control issues during an experiment.

Q4: My reaction temperature is consistently overshooting the setpoint. What are the likely causes and how can I fix it?

A4: Temperature overshooting is a common problem that can often be traced back to several factors. Here's a systematic troubleshooting approach:

Caption: Troubleshooting workflow for temperature overshoots.

Explanation of Troubleshooting Steps:

• Reagent Addition Rate: For many exothermic reactions, the rate of heat generation is directly proportional to the rate of reagent addition.[1] Slowing the addition allows the cooling system to keep pace with the heat being produced.[1]

• Stirring and Mixing: Inadequate stirring can lead to localized "hotspots" where the reaction temperature is significantly higher than the bulk temperature being measured.[14] Ensuring efficient mixing improves heat transfer to the cooling surfaces.

• Cooling System Capacity: The cooling system must be able to remove heat faster than the reaction generates it.[14] If the exotherm is too powerful for the current setup, a more robust cooling solution is necessary.

• Accumulation of Unreacted Material: If a reagent is added faster than it reacts, it can accumulate.[6] This creates a dangerous situation where a large amount of potential energy is stored in the reactor, which can be released suddenly, overwhelming the cooling system. Reaction calorimetry can be used to measure the extent of accumulation.[6]

• Dilution: Diluting the reaction mixture with an inert solvent can help to moderate the reaction rate and increase the overall heat capacity of the system, making it easier to control the temperature.[11]

Q5: I'm observing a sudden, unexpected temperature spike. What should I do immediately, and what could be the cause?

A5: A sudden, sharp temperature increase can be a sign of a developing runaway reaction and requires immediate action.

Immediate Actions:

• Stop all reagent addition.

• If safe to do so, increase the cooling to its maximum capacity.

• Be prepared to execute an emergency shutdown procedure, which may include quenching the reaction with a pre-determined and tested quenching agent.

• Alert colleagues and evacuate the immediate area if the temperature continues to rise uncontrollably.

Potential Causes:

• Loss of Cooling: A failure in the cooling system (e.g., chiller malfunction, loss of cooling water flow) is a primary cause.

• Stirrer Failure: If the stirrer stops, heat transfer will be severely compromised, leading to a rapid temperature increase at the point of reaction.

• Incorrect Reagent: The accidental addition of the wrong reagent or a reagent at the wrong concentration can lead to a much faster and more exothermic reaction than anticipated.

• Contamination: Contaminants can sometimes catalyze a reaction, leading to an uncontrolled increase in the reaction rate.

Section 3: Advanced Protocols & Methodologies

This section details key experimental protocols for robust temperature management.

Protocol 1: Determining Heat of Reaction using Reaction Calorimetry (RC1)

Objective: To quantify the heat released during a chemical reaction to inform safe scale-up and process design.

Methodology:

• System Calibration: Calibrate the reaction calorimeter by introducing a known amount of heat (e.g., using a calibration heater) to determine the overall heat transfer coefficient (U) of the system.[7]

• Charge the Reactor: Add the initial reactants and solvent to the calorimeter vessel.

• Establish Thermal Equilibrium: Bring the reactor contents to the desired starting temperature and allow the system to stabilize.

• Initiate Reagent Addition: Begin adding the limiting reagent at a controlled and monitored rate.

• Monitor Data: Continuously record the reactor temperature, jacket temperature, and reagent addition rate. The instrument's software will calculate the heat flow in real-time.

• End of Reaction: Once the addition is complete and the heat flow has returned to the baseline, the experiment is finished.

• Data Analysis: Integrate the heat flow curve over time to determine the total heat of reaction.[6] Normalize this value by the moles of the limiting reagent to obtain the molar enthalpy of reaction (ΔHrxn).

Caption: Workflow for determining heat of reaction using RC1.

Section 4: Safety First - Best Practices

Q6: What are the essential safety measures I must have in place when running a potentially hazardous exothermic reaction?

A6: A multi-layered approach to safety is crucial.

• Engineering Controls:

  • Fume Hood: Always conduct reactions with hazardous materials in a properly functioning fume hood.

  • Blast Shield: Use a blast shield for reactions with a high risk of explosion or splashing.

  • Pressure Relief Devices: For sealed systems, ensure pressure relief valves or rupture discs are installed to prevent over-pressurization.[15]

• Personal Protective Equipment (PPE):

  • Safety glasses or goggles are mandatory.

  • A flame-resistant lab coat should be worn.

  • Use appropriate chemical-resistant gloves.

• Emergency Preparedness:

  • Have an emergency shutdown plan.[16]

  • Keep appropriate fire extinguishing equipment readily accessible.

  • Ensure a safety shower and eyewash station are nearby and unobstructed.

  • Have a quench solution prepared and readily available.[1]

By understanding the principles of heat transfer, proactively assessing thermal hazards, and implementing robust control and safety measures, you can confidently and safely manage exothermic reactions in your research and development endeavors.

References

• Best Practices for Working with Chemical Reactions in the Lab. (2025).
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• The heat transfer device of the reactor - TANGLIAN Chemistry.
• Heat Exchangers in Chemical Reactors: Types and Functions - Jinzong Machinery. (2024).
• Reaction Calorimetry - Prime Process Safety Center.
• How to calculate heat transfer in continuous flow applications - Stoli Chem. (2021).
• Control Strategies For Managing Exothermic Reactions In Flow - Patsnap Eureka. (2025).
• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023).
• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal.
• Heat Transfer and Process Scale-up - Mettler Toledo.
• Managing Hazards for Scale Up of Chemical Manufacturing Processes - ACS Publications. (2014).
• How to Prevent Thermal Runaway Reactions with Fast-Response Sensors - WIKA blog.
• Exothermic reaction safety - YouTube. (2024).
• Safe scale-up with exothermic reactions - Process Technology Online.
• Reaction Control - Visual Encyclopedia of Chemical Engineering Equipment. (2022).
• Exothermic Runaway Reaction - Nebosh Diploma, HSE, Safety Officer, Safety Supervisor. (2017).
• From Chemical Safety Rules to Risk Management | ACS College Safety Video #1 - YouTube. (2022).

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Technical Support Center: HPLC for Reaction Progress Monitoring

A Senior Application Scientist's Guide to Robust Methodologies and Troubleshooting

High-Performance Liquid Chromatography (HPLC) is an indispensable technique in modern chemical and pharmaceutical development. Its ability to separate, identify, and quantify components in a complex mixture makes it the gold standard for monitoring the progress of chemical reactions.[1][2] A well-developed HPLC method provides critical kinetic data, impurity profiles, and endpoint determination, ensuring process understanding and product quality.

This guide provides field-proven insights into developing robust HPLC methods for reaction monitoring and offers a systematic approach to troubleshooting common issues encountered in the lab.

Part 1: Foundational Method Development

Before troubleshooting, a logical and robust method must be established. A common oversight is to use a generic gradient method without optimization, which can lead to inaccurate results and complex problems later on.[3] The goal is to develop a method that is "fit for purpose"—providing the necessary separation of key components (reactants, intermediates, products, and byproducts) in a suitable timeframe.[1]

Systematic Approach to Method Development

A structured workflow is crucial for developing a reliable HPLC method. The following diagram outlines the key stages, from initial planning to final optimization.

Caption: Workflow for systematic HPLC method development.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the analysis of reaction mixtures.

Q1: My reactant and product peaks are not fully separated (co-eluting). How can I improve the resolution?

Answer: Poor resolution (Rs < 1.5) is a critical issue that prevents accurate quantification. Resolution is governed by three key factors: column efficiency (N), selectivity (α), and retention factor (k').[4][5] A systematic approach to improving it is essential.

Step 1: Optimize Selectivity (α) Selectivity is the most powerful factor for improving resolution.[5]

• Adjust Mobile Phase pH: For ionizable compounds, small changes in pH can dramatically alter retention times and selectivity. Aim for a pH at least 2 units away from the analyte's pKa to ensure a single, stable ionization state.[6][7][8]

• Change Organic Modifier: If you are using acetonitrile (ACN), switch to methanol (MeOH) or vice versa. These solvents have different properties and interact with analytes and the stationary phase differently, which can significantly alter selectivity.[4]

• Switch Stationary Phase: If mobile phase adjustments are insufficient, changing the column chemistry (e.g., from a C18 to a Phenyl-Hexyl or Cyano phase) can provide alternative interactions (like π-π interactions) to improve separation.[4]

Step 2: Optimize Retention Factor (k')

• Adjust Mobile Phase Strength: In reversed-phase HPLC, decreasing the amount of organic solvent will increase the retention time (k') of all analytes, potentially providing more time for separation.[4][5]

• Use a Gradient: For complex reaction mixtures with components of widely varying polarities, a gradient elution is often necessary to achieve adequate separation for all peaks within a reasonable time.[4][8] A shallower gradient provides better resolution for closely eluting peaks.[8]

Step 3: Increase Column Efficiency (N)

• Use a Longer Column or Smaller Particle Size: Increasing column length or using a column with smaller particles (e.g., sub-2 µm) increases the number of theoretical plates, resulting in sharper peaks and better resolution.[4][5][9] Be aware that this will increase backpressure.

• Lower the Flow Rate: Reducing the flow rate can sometimes enhance efficiency, although this will increase the analysis time.[4][10]

Q2: I'm seeing significant baseline drift during my analysis. What is causing this and how can I fix it?

Answer: Baseline drift is a gradual change in the detector signal that can compromise the accuracy of peak integration, especially for small peaks.[11] It can manifest as a rising, falling, or fluctuating line.

Common Causes and Solutions for Baseline Drift:

Cause	Solution(s)
Column Temperature Fluctuation	Use a thermostatted column compartment to maintain a stable temperature. Insulate tubing between the column and detector.[11][12][13]
Mobile Phase Issues	- Inadequate Equilibration: Ensure the column is fully equilibrated with the new mobile phase (flush with 10-20 column volumes).[12][14] - Contamination: Use high-purity, HPLC-grade solvents and salts. Filter all aqueous mobile phases.[12] - Degassing: Ensure mobile phases are properly degassed to prevent bubble formation.[12]
Gradient Elution Mismatch	If running a gradient, ensure the absorbance of both mobile phase A and B are similar at the detection wavelength.[13]
Detector Cell Contamination or Bubbles	Flush the flow cell with a strong solvent like isopropanol. If necessary, clean with 1N nitric acid (check detector manual for compatibility).[12][15]
Deteriorating Detector Lamp	A lamp nearing the end of its life can cause baseline instability. Check the lamp energy and replace if necessary.[15]

Q3: My peaks are showing significant tailing or fronting. What does this mean and how do I get symmetrical peaks?

Answer: Ideal chromatographic peaks are symmetrical (Gaussian). Asymmetry, such as tailing or fronting, indicates underlying chemical or physical problems that can affect integration and reproducibility.[6]

Caption: Decision tree for troubleshooting peak shape issues.

• Peak Tailing is often caused by secondary interactions between the analyte and the stationary phase, particularly the interaction of basic compounds with acidic residual silanol groups on the silica surface.[6][16] To fix this, you can lower the mobile phase pH (e.g., to pH ≤ 3) to suppress silanol ionization or use a modern, high-purity, end-capped column.[16] Another cause can be excessive dead volume in the system; ensure all fittings are correct and use tubing with a narrow internal diameter.[6]

• Peak Fronting is most commonly caused by column overload, where too much sample is injected for the column's capacity.[7][17] The straightforward solution is to dilute the sample or reduce the injection volume.[7][17] It can also occur if the sample is dissolved in a solvent that is stronger than the mobile phase, causing the analyte band to spread prematurely.[7][18] Always try to dissolve your sample in the initial mobile phase.[7]

Q4: My retention times are shifting between injections. How can I get them to be consistent?

Answer: Stable retention times are critical for reliable peak identification. Shifting retention times can be systematic (drift) or random. A good diagnostic first step is to check the retention time of an unretained peak (t0).[19]

• If all peaks, including t0, are shifting proportionally: The issue is likely physical or system-related, most commonly an inconsistent flow rate.[19][20] Check for leaks in the pump and fittings, ensure pump seals are in good condition, and verify that the mobile phase lines are not empty.[20][21]

• If analyte peaks are shifting but t0 is stable: The issue is likely chemical in nature.[19][20]

  • Inadequate Column Equilibration: This is a very common cause, especially when changing mobile phases. Ensure the column is equilibrated for a sufficient period before starting the analysis.[14]

  • Mobile Phase Composition Change: Volatile components (e.g., TFA, formic acid) or organic solvents can evaporate over time, changing the mobile phase composition and affecting retention.[19] Prepare fresh mobile phase daily.

  • Temperature Fluctuations: Uncontrolled column temperature can cause significant shifts. Use a column oven for consistent temperature.[11][20]

  • Column Degradation: Over time, strongly retained components from the sample matrix can build up on the column, altering its chemistry.[14] Implement a robust column flushing procedure after each sequence.[14]

Part 3: Ensuring Data Integrity: System Suitability and Validation

For reaction monitoring in regulated environments, especially in drug development, simply getting a chromatogram is not enough. The method must be demonstrated to be reliable and suitable for its intended purpose.

System Suitability Testing (SST)

Before any sample analysis, a System Suitability Test (SST) must be performed to verify that the entire chromatography system is operating correctly on that day.[22][23] This is a non-negotiable requirement by regulatory bodies like the FDA and is outlined in pharmacopeias such as the USP.[24][25]

Key SST Parameters (per USP <621>):

Parameter	Purpose	Common Acceptance Criteria
Resolution (Rs)	To ensure baseline separation of critical peak pairs.	Rs ≥ 1.5 - 2.0[25]
Tailing Factor (Tf)	To measure peak symmetry.	Tf ≤ 2.0[25]
Precision / Repeatability (%RSD)	To confirm the precision of the injector and system.	%RSD ≤ 2.0% for 5-6 replicate injections.[25]
Theoretical Plates (N)	To measure column efficiency.	Varies by method, but should be monitored for trends.[24]

Method Validation

If the HPLC method is used for in-process control or release testing of a drug substance, it must be validated according to guidelines such as ICH Q2(R1) Validation of Analytical Procedures .[26][27][28] Validation demonstrates through laboratory studies that the method is suitable for its intended purpose.[28][29]

Key Validation Characteristics:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., reactants, impurities, degradation products).[28]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of scatter between a series of measurements (evaluated at repeatability and intermediate precision levels).

• Quantitation Limit (QL): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[28]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

References

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• PharmaGuru. (2025, June 6). How To Improve Resolution In HPLC: 5 Simple Tips. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Phenomenex. (2025, May 21). Why Does Retention Time Shift? | HPLC Tip. Retrieved from [Link]

• Crawford Scientific. (2020, August 18). Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach. Retrieved from [Link]

• Patsnap. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues. Retrieved from [Link]

• Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Baseline Drift. Retrieved from [Link]

• HPLC Chromatography Hints and Tips. (2019, October 19). HPLC PEAK Fronting and Tailing, Common Reasons For It. Retrieved from [Link]

• Hawach Scientific. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift. Retrieved from [Link]

• Mastelf. (2025, February 28). How to Improve HPLC Resolution: Key Factors for Better Separation. Retrieved from [Link]

• Desmet, G. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Schuster, S. A., & Dolan, J. W. (n.d.). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online. Retrieved from [Link]

• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Pharmalytics. (2025, October 15). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. Retrieved from [Link]

• Axion Labs. (n.d.). Front Tailing HPLC & GC Peaks. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Analytical Science and Technology Group. (2025, October 16). What Are HPLC Peak Defects? | Causes, Identification & Troubleshooting Explained. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• MicroSolv Technology Corporation. (2025, November 3). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Retrieved from [Link]

• AnalyteGuru. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution. Retrieved from [Link]

• Dong, M. W. (n.d.). A Three-Pronged Template Approach for Rapid HPLC Method Development. LCGC North America. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 14). Methods for Changing Peak Resolution in HPLC. Retrieved from [Link]

• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. Retrieved from [Link]

• Therapeutic Goods Administration (TGA). (2025, January 14). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Retrieved from [Link]

• USP. (2006, June 1). General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. Retrieved from [Link]

• ECA Academy. (2014, October 15). System Suitability for USP Chromatographic Methods. Retrieved from [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• Bridgewater College Digital Commons. (2022, May 4). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Retrieved from [Link]

• Pharmaguideline. (n.d.). Steps for HPLC Method Development. Retrieved from [Link]

• ResearchGate. (n.d.). Mobile tool for HPLC reaction monitoring. Retrieved from [Link]

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Technical Support Center: Isolating Pure Products

A Senior Application Scientist's Guide to Work-Up and Purification

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical phase of isolating pure products post-reaction. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the reasoning and troubleshooting insights that come from experience. This resource is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you face at the bench.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of a "work-up," and how does it differ from "purification?"

A: A "work-up" refers to the initial series of manipulations performed on a reaction mixture to separate the desired product from the bulk of the reaction components, such as solvents, unreacted starting materials, and by-products.[1] It's the initial clean-up phase. Purification, on the other hand, is the subsequent, more refined process of removing even trace impurities to achieve the desired level of purity for the final compound.[2] Common work-up techniques include quenching the reaction, liquid-liquid extraction, and washing.[3] Purification methods are more rigorous and include techniques like chromatography, recrystallization, and distillation.[2]

Q2: How do I choose the right solvent for my liquid-liquid extraction?

A: The ideal extraction solvent should possess several key characteristics:

• High solubility for your target compound and low solubility for impurities. This is the fundamental principle of extraction.[4]

• Immiscibility with the reaction solvent. The two solvents should form distinct layers for effective separation.[4]

• A low boiling point. This facilitates easy removal of the solvent from your purified product by evaporation.[5]

• Chemical inertness. The solvent should not react with your product.[4]

• Safety and low toxicity. Whenever possible, opt for greener, less hazardous solvents.

A good starting point is to consider the polarity of your product. The "like dissolves like" principle is a useful guide: polar compounds are more soluble in polar solvents, and nonpolar compounds in nonpolar solvents.[6]

Q3: What is the purpose of a brine (saturated NaCl solution) wash?

A: A brine wash is a crucial step in an aqueous work-up, primarily used to remove dissolved water from the organic layer.[7][8][9] Organic solvents like diethyl ether and ethyl acetate can dissolve a significant amount of water.[7][9] The highly concentrated salt solution draws water out of the organic phase due to osmotic pressure, effectively "drying" it before the final drying step with an anhydrous salt.[7][9][10] This pre-drying step increases the efficiency of solid drying agents like sodium sulfate or magnesium sulfate.

Q4: My product is water-soluble. How should I approach its isolation?

A: Isolating water-soluble natural products presents unique challenges.[11][12][13] Standard liquid-liquid extraction with common organic solvents is often ineffective. Here are some strategies:

• Specialized Chromatography: Techniques like reversed-phase chromatography (C18), hydrophilic interaction liquid chromatography (HILIC), and ion-exchange chromatography are often employed.[12][13]

• Lyophilization (Freeze-Drying): If your compound is non-volatile, removing water by freeze-drying can be an effective way to isolate the crude product.

• Salting Out: By adding a large amount of a salt like sodium chloride or ammonium sulfate to the aqueous solution, you can decrease the solubility of your organic product, potentially causing it to precipitate or become more amenable to extraction with a more polar organic solvent.

Troubleshooting Guides

Scenario 1: Emulsion Formation During Liquid-Liquid Extraction

Problem: After shaking my separatory funnel, the aqueous and organic layers have not separated cleanly, and a thick, cloudy layer (emulsion) has formed at the interface.

Causality: Emulsions are common when the reaction mixture contains surfactants or other molecules that can bridge the interface between the two immiscible liquids.[14] Vigorous shaking can also contribute to their formation.[14]

Solutions:

• Patience is a Virtue: Allow the separatory funnel to stand undisturbed for some time. Gentle swirling or tapping of the funnel can sometimes help the layers to separate.[15]

• "Salting Out": Add a saturated solution of sodium chloride (brine) or solid salt. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[14][16]

• Change the pH: If the emulsion is caused by acidic or basic impurities, careful addition of an acid or base can sometimes resolve the issue.[15][17]

• Filtration: For stubborn emulsions, filtering the entire mixture through a pad of Celite or glass wool can sometimes be effective.[18]

• Centrifugation: If available, centrifuging the mixture can force the layers to separate.[14]

dot graph "Emulsion_Troubleshooting" { layout="dot"; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} "Emulsion Troubleshooting Workflow"

Scenario 2: Difficulty with Recrystallization

Problem 1: My compound "oils out" instead of forming crystals.

Causality: This occurs when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated with impurities.[19] The compound comes out of solution as a liquid before it can form a crystal lattice.

Solutions:

• Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.[20]

• Change Solvents: The chosen solvent may be inappropriate. Try a solvent with a lower boiling point or a different polarity.[19]

• Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Rapid cooling can promote oiling out.[20]

Problem 2: No crystals form, even after cooling.

Causality: The solution may not be sufficiently saturated, or there are no nucleation sites for crystal growth to begin.[21]

Solutions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution.[21] This creates microscopic scratches that can serve as nucleation sites.

  • Seed Crystals: Add a tiny crystal of the pure product to the solution.[20] This provides a template for crystal growth.

• Reduce Solvent Volume: If the solution is not saturated enough, gently heat it to evaporate some of the solvent and then allow it to cool again.[20][21]

dot graph "Recrystallization_Troubleshooting" { layout="dot"; rankdir="LR"; node [shape=record, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} "Recrystallization Problem Solving"

Scenario 3: Flash Chromatography Purification Issues

Problem 1: Poor separation of my product from an impurity.

Causality: The chosen solvent system (mobile phase) may not have the optimal polarity to differentiate between your compound and the impurity on the stationary phase (e.g., silica gel).

Solutions:

• Optimize the Solvent System:

  • TLC is Key: Before running a column, meticulously test different solvent systems using Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of around 0.2-0.4 for your desired compound and good separation from other spots.

  • Try Different Solvents: If a standard hexane/ethyl acetate system isn't working, try incorporating a different solvent like dichloromethane, acetone, or a small amount of methanol to alter the selectivity.[22]

  • Gradient Elution: Instead of using a single solvent mixture (isocratic elution), gradually increase the polarity of the mobile phase during the chromatography run (gradient elution).[23][24] This can help to separate compounds with similar polarities.

Problem 2: My product is smearing or "tailing" on the column.

Causality: This can be caused by several factors:

• Overloading the Column: Too much crude product has been loaded onto the column.[22]

• Inappropriate Sample Loading: The sample was not loaded in a concentrated band at the top of the column.[23]

• Acidic or Basic Compounds: Some compounds can interact strongly with the silica gel, causing tailing.

Solutions:

• Dry Loading: Instead of dissolving the sample in the mobile phase, pre-adsorb it onto a small amount of silica gel.[23] After evaporating the solvent, the resulting free-flowing powder can be carefully added to the top of the column. This ensures a very narrow starting band.

• Modify the Mobile Phase: For acidic compounds, adding a small amount of acetic acid to the eluent can improve peak shape. For basic compounds, adding a small amount of triethylamine (0.1-1%) can have a similar effect by neutralizing the acidic sites on the silica gel.[23]

Problem	Potential Cause	Recommended Solution
Poor Separation	Suboptimal solvent system	Test various solvent mixtures with TLC; employ gradient elution.[22][23][24]
Tailing/Smearing	Column overloading	Use an appropriate amount of silica gel for the amount of crude product.
Improper sample loading	Utilize dry loading technique for a concentrated starting band.[23]
Acidic/basic nature of the compound	Add a modifier (e.g., acetic acid or triethylamine) to the mobile phase.[23]

Key Experimental Protocols

Protocol 1: Standard Aqueous Work-Up

• Quench the Reaction: If necessary, carefully add a quenching agent (e.g., water, saturated ammonium chloride) to the reaction mixture to stop the reaction.

• Dilute with Organic Solvent: Add an appropriate immiscible organic solvent to dissolve your product.[25]

• Transfer to Separatory Funnel: Transfer the entire mixture to a separatory funnel.

• Wash the Organic Layer:

  • Wash with a dilute acid (e.g., 1M HCl) to remove basic impurities.

  • Wash with a dilute base (e.g., saturated sodium bicarbonate) to remove acidic impurities. Caution: Vent the separatory funnel frequently as CO2 gas may be generated.[26]

  • Wash with water to remove water-soluble impurities.

  • Wash with brine to remove the bulk of the dissolved water from the organic layer.[27]

• Dry the Organic Layer: Drain the organic layer into a clean flask and add a solid drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate).[28] Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

• Isolate the Product: Filter or decant the organic solution away from the drying agent and concentrate the solvent using a rotary evaporator.[25]

Protocol 2: Recrystallization

• Choose an Appropriate Solvent: The ideal solvent will dissolve the crude product when hot but not when cold.[6][29]

• Dissolve the Crude Product: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling while stirring to dissolve the solid. Add more solvent in small portions until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cool Slowly: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin.

• Induce Crystallization (if necessary): If no crystals form, use the techniques described in the troubleshooting section (scratching or seeding).

• Ice Bath: Once crystals have started to form at room temperature, cool the flask in an ice bath to maximize crystal yield.

• Isolate the Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Dry the Crystals: Allow the crystals to air dry on the filter paper or in a desiccator to remove any residual solvent.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• How To Run A Reaction: The Workup. Department of Chemistry : University of Rochester. [Link]

• Tips for Troubleshooting Liquid-Liquid Extraction. K-Jhil. [Link]

• Purification: Tips for Flash Column Chromatography. Department of Chemistry : University of Rochester. [Link]

• Troubleshooting: The Workup. Department of Chemistry : University of Rochester. [Link]

• 5 Steps to successful flash chromatography. Biotage. [Link]

• Detailed Methods for Drying and Purifying Common Organic Solvents in the Laboratory. LinkedIn. [Link]

• 4 Common Methods for Impurity Isolation. LinkedIn. [Link]

• How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. Patsnap Eureka. [Link]

• SEPARATION AND PURIFICATION METHODS. Unknown Source. [Link]

• Theory of Aqueous Workup. Chemistry Teaching Labs - University of York. [Link]

• List of purification methods in chemistry. Wikipedia. [Link]

• How to isolate impurities from a reaction product. Biotage. [Link]

• Tips & Tricks: Emulsions. Department of Chemistry : University of Rochester. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific. [Link]

• Problems with extractions. Chemistry Teaching Labs - University of York. [Link]

• Recrystallization. Unknown Source. [Link]

• How to improve efficiency on flash chromatography. Reddit. [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. AZoM. [Link]

• Summary of Common Organic Solvent Purification Methods Used in Laboratories. LinkedIn. [Link]

• Some Useful and Practical Tips for Flash Chromatography. EPFL. [Link]

• Recrystallization - Single Solvent. UCLA Chemistry and Biochemistry. [Link]

• 5 Criteria for Selecting an Extraction Solvent. Hydrometal Tech. [Link]

• Problems with Recrystallisations. Chemistry Teaching Labs - University of York. [Link]

• The isolation of water-soluble natural products – challenges, strategies and perspectives. Royal Society of Chemistry. [Link]

• 4.7: Reaction Work-Ups. Chemistry LibreTexts. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. Department of Chemistry : University of Rochester. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Tips & Tricks: Drying Methods. Department of Chemistry : University of Rochester. [Link]

• The isolation of water-soluble natural products – challenges, strategies and perspectives. ResearchGate. [Link]

• The isolation of water-soluble natural products – challenges, strategies and perspectives. Royal Society of Chemistry. [Link]

• Drying Organic Solutions. Organic Chemistry at CU Boulder. [Link]

• What is the purpose of adding brine during an extraction. Study.com. [Link]

• The isolation of water-soluble natural products – challenges, strategies and perspectives. ResearchGate. [Link]

• Recrystallization. Unknown Source. [Link]

• Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual. Unknown Source. [Link]

• What Is Workup In Organic Chemistry?. YouTube. [Link]

• How To: Troubleshoot a Reaction. Department of Chemistry : University of Rochester. [Link]

• How to choose a solvent for crystallization of an organic compound. Quora. [Link]

• Aqueous Workup. Chemistry Teaching Labs - University of York. [Link]

• Guide for crystallization. Unknown Source. [Link]

• Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. K-Jhil. [Link]

• Purification of Water-Soluble Natural Products. Springer Nature Experiments. [Link]

• 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]

• 8.6: Common Extraction Washes. Chemistry LibreTexts. [Link]

• Any troubleshooting for a reaction work-up?. Reddit. [Link]

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Technical Support Center: Recrystallization of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Derivatives

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and its derivatives. We will explore the unique challenges this molecular structure presents and offer practical, field-proven solutions in a comprehensive question-and-answer format.

Understanding the Molecule: Key Purification Challenges

The structure of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride presents a unique combination of chemical functionalities that must be carefully managed during recrystallization. Success hinges on understanding the interplay between three key regions of the molecule:

• The Benzoyl Chloride Group: This acyl chloride is highly electrophilic and thus extremely susceptible to hydrolysis by water or other nucleophilic protic solvents (e.g., alcohols).[1][2] Exposure to even atmospheric moisture can lead to the formation of the corresponding carboxylic acid, a critical impurity.

• The 4-Methylpiperazine Moiety: This tertiary amine group imparts basicity and increases the compound's polarity and solubility in polar solvents. Its presence can complicate solvent selection and may lead to unwanted side reactions if acidic conditions are not carefully controlled.

• The Aromatic Core: The central benzene ring provides a rigid, non-polar backbone that influences crystal lattice formation (π-stacking) and solubility in aromatic and chlorinated solvents.

Navigating the competing properties of these groups is the primary challenge in developing a robust recrystallization protocol.

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions to consider before beginning your experiment.

Q1: What are the most critical factors to control when recrystallizing this benzoyl chloride derivative? A1: The two most critical factors are moisture exclusion and solvent selection . Due to the reactivity of the benzoyl chloride group, all solvents must be anhydrous, and the apparatus should be protected from atmospheric moisture (e.g., using a drying tube or inert atmosphere). Solvent selection is paramount to balance solubility, prevent "oiling out," and avoid reacting with the compound.

Q2: How can I completely avoid hydrolysis during the procedure? A2: While complete avoidance is challenging, you can minimize hydrolysis by adhering to these principles:

• Use Anhydrous Solvents: Employ freshly dried, aprotic solvents. Avoid alcohols and water.

• Inert Atmosphere: For maximum protection, conduct the recrystallization under a nitrogen or argon atmosphere.

• Minimize Time at High Temperatures: Extended heating can promote decomposition and side reactions. Dissolve the compound quickly in the hot solvent and proceed to the cooling stage.

• Pre-dry Glassware: Ensure all glassware is oven-dried or flame-dried before use.

Q3: Is it better to purify this compound as a free base or convert it to a salt? A3: This is a nuanced question. The target compound, being a benzoyl chloride, is not typically converted into a salt for purification, as the conditions required for salt formation (e.g., addition of acid) would likely hydrolyze the acyl chloride.

However, a highly effective alternative strategy is to purify the precursor carboxylic acid , 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid, via salt formation before converting it to the benzoyl chloride.[3] The carboxylic acid can be readily converted to a crystalline dihydrochloride salt, which is often easier to purify by recrystallization.[3] The purified salt can then be neutralized and converted to the high-purity benzoyl chloride in the final step.

Q4: What are the best starting solvents to screen for this compound class? A4: A good starting point is to screen a range of anhydrous aprotic solvents with varying polarities. The ideal solvent will dissolve the compound when hot but have low solubility when cold.[4] See the table below for recommended starting points.

Table 1: Recommended Anhydrous Solvents for Screening

Solvent	Boiling Point (°C)[5]	Polarity	Comments
Toluene	111	Low	Good for aromatic compounds. Its high boiling point can sometimes lead to oiling out.[5]
Dichloromethane (DCM)	40	Medium	Excellent dissolving power, but its low boiling point may result in low recovery. Often used as the "good" solvent in a mixed pair.
Ethyl Acetate (EtOAc)	77	Medium	A versatile solvent, often effective for compounds with moderate polarity.
Acetonitrile (ACN)	82	High	Good for polar compounds, but may be too strong a solvent, leading to poor recovery. Can be effective for precipitating less polar impurities.
Acetone	56	High	Similar to ACN; must be rigorously dried as it is often shipped with residual water.
Hexane / Heptane	~69 / ~98	Very Low	Unlikely to dissolve the compound on its own but is an excellent "anti-solvent" or "poor" solvent when paired with DCM or EtOAc.[6]

Troubleshooting Guide: Common Recrystallization Problems & Solutions

This section provides direct answers to specific issues encountered during the experiment.

Problem 1: My compound "oiled out" of the solution instead of forming crystals.

• What's Happening: "Oiling out," or liquid-liquid phase separation, occurs when the solute becomes insoluble in the solvent at a temperature that is above its own melting point.[7] This is often caused by a solution that is too concentrated or is cooled too quickly.[8]

• Immediate Solution:

  • Re-heat the flask until the oil completely redissolves into the solution.

  • Add a small amount (5-10% of the total volume) of additional hot solvent to reduce the supersaturation.[9][10]

  • Allow the flask to cool much more slowly. Insulate the flask with glass wool or let it cool on a hot plate with the heat turned off. Rapid cooling promotes oil formation.[8][10]

• Long-Term Strategy:

  • Change Solvents: Select a solvent system with a lower boiling point.[5]

  • Use a Seed Crystal: If you have any solid material, add a tiny crystal to the cooled, supersaturated solution to initiate controlled crystal growth.[9]

Problem 2: No crystals are forming, even after the solution has cooled in an ice bath.

• What's Happening: The solution is not sufficiently supersaturated. This usually means either too much solvent was used initially, or the compound is simply too soluble in the chosen solvent, even at low temperatures.[10]

• Immediate Solution:

  • Induce Nucleation: Vigorously scratch the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide a surface for crystals to begin forming.[9][10]

  • Add a Seed Crystal: This is the most reliable method to induce crystallization.[9]

  • Concentrate the Solution: If scratching fails, gently heat the solution and boil off a portion of the solvent. Allow it to cool again. Be careful not to evaporate too much, or the compound may crash out impurely.[9]

• Long-Term Strategy:

  • Use a Mixed-Solvent System: If your compound is too soluble in a "good" solvent like DCM, you can add a "poor" solvent (anti-solvent) like hexane dropwise to the warm solution until it just becomes cloudy (the saturation point). Then, allow it to cool slowly.[11][12]

Problem 3: The final yield of pure crystals is very low.

• What's Happening: A significant portion of your compound has remained dissolved in the mother liquor.

• Potential Causes & Solutions:

  • Excess Solvent: You used more hot solvent than the minimum required to dissolve the compound. Always aim for the minimum amount of boiling solvent.[7]

  • Incomplete Cooling: Ensure the flask has spent sufficient time in an ice bath (at least 20-30 minutes) to maximize precipitation.

  • Washing with Room-Temperature Solvent: When washing the collected crystals during filtration, always use a minimal amount of ice-cold recrystallization solvent to avoid redissolving your product.[4][7]

  • Premature Filtration: Ensure crystallization is complete before filtering. Disturbing the flask can disrupt the formation of a stable crystal lattice.

Problem 4: The recovered crystals are discolored or still show impurities by analysis (TLC, NMR).

• What's Happening: Impurities have been trapped within the crystal lattice. This is almost always caused by crystallization occurring too rapidly.[9]

• Solution:

  • Slow Down the Cooling: Rapid crystal growth traps solvent and impurities. The ideal crystallization should show initial crystal formation after 5-10 minutes of cooling, with growth continuing over 20-30 minutes.[9] If crystals crash out immediately upon removing the flask from heat, it's too fast. Re-heat, add a little more solvent, and cool more slowly.

  • Hot Filtration: If you observe insoluble particulate matter in the hot solution, you must perform a hot filtration through a pre-heated funnel to remove it before allowing the solution to cool.

  • Perform a Second Recrystallization: Sometimes, a single recrystallization is not enough to achieve high purity. Repeating the process with the once-recrystallized material is often necessary.

Diagrams & Workflows

Diagram 1: Troubleshooting Common Recrystallization Issues

A decision tree to guide researchers when facing common experimental hurdles.

Caption: Workflow for selecting a recrystallization solvent.

Detailed Experimental Protocols

Protocol 1: General Recrystallization from a Single Aprotic Solvent (e.g., Toluene)

• Preparation: Place the crude 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride into an oven-dried Erlenmeyer flask equipped with a magnetic stir bar.

• Solvent Addition: Add the minimum amount of toluene required to make a slurry.

• Dissolution: Heat the flask on a hot plate with stirring. Add more hot toluene in small portions until the solid just completely dissolves. Note the total volume used.

• Hot Filtration (Optional): If insoluble impurities are visible, quickly filter the hot solution through a pre-heated funnel with a small plug of glass wool into a second clean, dry, and pre-warmed flask.

• Cooling & Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a very small amount of ice-cold toluene to remove any residual soluble impurities.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

Protocol 2: Mixed-Solvent Recrystallization (e.g., Ethyl Acetate / Hexane)

• Preparation: Place the crude product in a dry Erlenmeyer flask.

• Dissolution: Add the minimum amount of hot ethyl acetate (the "good" solvent) needed to fully dissolve the solid.

• Anti-Solvent Addition: While the solution is still hot, add hexane (the "poor" solvent) dropwise with swirling. Continue adding until the solution becomes faintly and persistently cloudy. This is the point of saturation.

• Clarification: If necessary, add a drop or two of hot ethyl acetate to just redissolve the cloudiness, ensuring the solution is perfectly saturated.

• Cooling & Crystallization: Cool the solution slowly to room temperature, then in an ice bath as described in Protocol 1.

• Isolation & Washing: Collect the crystals by vacuum filtration. Wash with a small amount of an ice-cold mixture of ethyl acetate/hexane (using the same approximate ratio that induced crystallization).

• Drying: Dry the purified crystals under high vacuum.

References

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• Google Patents. (1959).

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [Link]

• Course Hero. (n.d.). recrystallization-2.doc.pdf. [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. [Link]

• Google Patents. (2013). CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. [Link]

• PubMed. (1951). Mechanism of hydrolysis of benzoyl chloride. [Link]

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Technical Support Center: Imatinib Synthesis Scale-Up

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals encountering challenges during the scale-up of Imatinib synthesis. It provides troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and process development experience.

Overview: The Challenge of Scaling Imatinib Synthesis

Imatinib, a cornerstone in the treatment of chronic myeloid leukemia (CML) and other cancers, is a multi-step synthetic molecule.[1] While the synthetic routes are well-documented, transitioning from laboratory-scale (grams) to industrial production (kilograms) introduces significant hurdles.[2][3] These challenges are not merely about using larger glassware; they involve complex interactions between reaction kinetics, thermodynamics, mass transfer, impurity control, and solid-state chemistry. This guide addresses the most common pain points encountered by development teams.

The most prevalent industrial synthesis involves the condensation of N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine with a 4-(4-methylpiperazinomethyl)benzoyl chloride derivative.[4] Success at scale hinges on precise control over this and preceding steps.

Caption: Simplified workflow of a common Imatinib synthesis route, highlighting key intermediates and challenging steps.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of cost and complexity in Imatinib scale-up? A1: The primary drivers are:

• Raw Material Cost & Quality: The cost of advanced intermediates and catalysts (e.g., palladium catalysts for some routes) is significant.[2] The quality of starting materials directly impacts the impurity profile of the final product.

• Multi-step Synthesis: Long synthetic sequences often lead to a lower overall yield.[5][6] Each additional step increases processing time, solvent usage, and potential for error.

• Stringent Purity Requirements: As an oncology drug, Imatinib is subject to strict regulatory limits on impurities, including process-related, degradation, and potentially genotoxic impurities.[1][7] Achieving the required >99.9% purity often necessitates multiple purification steps.[4]

• Polymorph Control: Imatinib mesylate exists in multiple crystalline forms (polymorphs), with the α and β forms being the most well-known.[8] Ensuring the correct, stable polymorph is produced consistently is a major crystallization challenge that impacts the drug's stability and bioavailability.[9][10]

Q2: Which synthetic step is typically the most problematic during scale-up? A2: The final amide bond formation (condensation) and the subsequent crystallization of the mesylate salt are often the most critical and challenging steps.[4] The condensation reaction must be driven to completion to minimize unreacted starting material impurities, which can be difficult to remove later.[11] The crystallization step is where the critical quality attributes of the Active Pharmaceutical Ingredient (API)—purity, particle size, and crystal form—are ultimately defined.[9]

Q3: What is the significance of "flow chemistry" for Imatinib synthesis? A3: Flow chemistry, or continuous manufacturing, is an emerging technology that addresses many batch processing limitations. For Imatinib, it offers advantages like superior heat and mass transfer, enhanced safety when handling hazardous reagents, and potentially higher purity and throughput.[12][13] By telescoping multiple steps, it can reduce manual interventions and processing time.[14] However, it requires significant capital investment and expertise in process analytical technology (PAT).

Troubleshooting Guide

Category 1: Impurity Control & Management

Q: Our final API batch shows a persistent impurity identified as unreacted N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine (Amine Intermediate). Its level is above the 0.10% reporting threshold. What is the root cause and how can we fix it?

A: This is a classic problem stemming from an incomplete final condensation reaction.

• Causality: The nucleophilicity of the amine intermediate can be modest, and the reaction can stall before reaching full conversion. At scale, mixing inefficiencies can create localized zones with poor stoichiometry, further hindering the reaction.

• Troubleshooting Protocol:

  • Stoichiometry Adjustment: Ensure the acid chloride component is used in a slight excess (e.g., 1.5-2.5 molar equivalents).[11] This drives the reaction towards completion. Perform small-scale trials to find the optimal ratio that minimizes residual amine without generating new impurities from the excess reagent.

  • Base and Solvent Optimization: The choice of base and solvent is critical. Pyridine is often used but can be difficult to remove.[11] Consider alternative tertiary amine bases or inorganic bases like potassium carbonate in a suitable aprotic solvent (e.g., isopropyl alcohol).[4] The solvent must fully dissolve the reactants at the reaction temperature to ensure a homogeneous reaction.

  • In-Process Control (IPC): Implement a mandatory HPLC check before quenching the reaction. The reaction should not be stopped until the level of the amine intermediate is below a pre-defined limit (e.g., <0.05%).

  • Purification Strategy: If the impurity persists, a pH-based purification strategy can be effective. Imatinib and its basic amine intermediate have different pKa values. A controlled pH adjustment during workup can selectively precipitate the product while keeping the more basic impurity in the aqueous phase.[15][16]

Q: We've identified N-oxide and other degradation impurities in our stability batches. What is causing this?

A: N-oxide impurities typically arise from oxidative processes.[1][17] The pyridine and piperazine nitrogen atoms in the Imatinib molecule are susceptible to oxidation.

• Causality: Exposure to oxidizing agents, peroxides in solvents (especially ethers like THF), heat, or even air during prolonged processing or storage can lead to the formation of these degradation products.[1]

• Troubleshooting Protocol:

  • Solvent Purity: Test all solvents for peroxide content before use. Use freshly distilled or inhibitor-stabilized solvents.

  • Inert Atmosphere: Ensure all reaction and drying steps are conducted under an inert atmosphere (Nitrogen or Argon) to minimize exposure to atmospheric oxygen, especially at elevated temperatures.

  • Controlled Temperature: Avoid excessive temperatures during reaction workup and drying. The final API should be stored under recommended conditions, protected from light and heat.

  • Forced Degradation Studies: Proactively perform forced degradation studies (acid, base, oxidation, heat, light) as per ICH guidelines. This helps to identify potential degradation pathways and develop analytical methods capable of detecting these impurities.[1][18]

Common Impurity	Potential Source	Mitigation Strategy	Reference
Amine Intermediate	Incomplete final condensation	Optimize stoichiometry, reaction conditions; implement IPC	[11]
Imatinib (Pyridine)-N-Oxide	Oxidation during synthesis or storage	Use peroxide-free solvents; maintain inert atmosphere	[1][17][19]
Imatinib Carboxylic Impurity	Hydrolysis of the benzoyl chloride starting material	Use anhydrous solvents; control moisture ingress	[17][20]
Genotoxic Impurities (e.g., from chloromethyl intermediates)	By-products from starting material synthesis	Use a purification process designed to remove them (e.g., pH adjustment, crystallization)	[7][16]

Category 2: Polymorphism & Final Product Formulation

Q: We are struggling to consistently produce the thermodynamically stable β-polymorph of Imatinib Mesylate. What factors control the final crystal form?

A: Achieving consistent polymorphic form is a multi-factorial challenge in crystallization process design. The β-form is generally more stable, but the metastable α-form can crystallize under certain kinetic conditions.[8][9][10]

• Causality: The final polymorph is determined by the interplay of solvent, temperature, cooling rate, and agitation. The solvent system has the most significant impact, as it influences the solubility and conformational freedom of the molecule in solution, which in turn dictates how it packs into a crystal lattice.[9]

• Troubleshooting Protocol:

  • Solvent System Selection: A systematic solvent screening is essential. Protic solvents like isopropanol or methanol are commonly used.[15][21] The goal is to find a solvent or solvent mixture where the desired β-form has lower solubility than the α-form at the crystallization temperature, providing a thermodynamic driving force.

  • Controlled Cooling & Seeding:

    • Step 1: Dissolve the crude Imatinib Mesylate in the chosen solvent (e.g., methanol) at an elevated temperature (e.g., 50-55°C) to ensure complete dissolution.[15]

    • Step 2: Cool the solution slowly and controllably to the desired crystallization temperature. Rapid cooling often traps molecules in a less stable, kinetically favored form (like the α-form).

    • Step 3: Introduce seed crystals of the pure β-polymorph at a specific temperature (supersaturation point). Seeding provides a template for crystal growth, ensuring the desired form crystallizes out.

    • Step 4: Age the resulting slurry for several hours with gentle agitation to allow for any potential solvent-mediated transformation to the more stable form to complete.[10]

  • Characterization: Use Powder X-ray Diffraction (PXRD) as the primary tool to confirm the final polymorphic form. Differential Scanning Calorimetry (DSC) and FTIR can provide complementary information.[8][22]

Caption: Protocol for controlled crystallization to obtain the β-polymorph of Imatinib Mesylate.

Q: Our dried API, confirmed as pure β-form by PXRD, showed traces of the α-form after milling. Why did this happen?

A: This is likely due to mechanically induced polymorphic transformation.

• Causality: High-energy processes like grinding or milling can impart enough energy into the crystal lattice to cause a phase transition from a stable to a metastable form.[22] The β-form of Imatinib Mesylate can be susceptible to this under high shear stress.

• Mitigation:

  • Optimize Milling Conditions: Use lower-energy milling techniques (e.g., co-milling with an excipient, cryogenic milling) or optimize parameters like milling speed and duration.

  • Particle Size Engineering: Control particle size during the crystallization step itself through optimized cooling and agitation profiles, potentially reducing the need for aggressive downstream milling.

Category 3: Process Safety Considerations

Q: One of our proposed synthesis routes involves phosphorus oxychloride (POCl₃). What are the critical safety precautions for handling this reagent at an industrial scale?

A: Phosphorus oxychloride is a highly reactive, corrosive, and toxic reagent.[23] Its use requires stringent engineering controls and specialized handling procedures.

• Primary Hazard: POCl₃ reacts violently and exothermically with water and other protic substances (like alcohols), releasing large volumes of toxic hydrogen chloride (HCl) gas and corrosive phosphoric acid.[24][25]

• Scale-Up Safety Protocol:

  • Engineering Controls: All transfers and reactions must be conducted in a closed system with reactors and vessels rated for corrosive service. A dedicated scrubber system must be in place to neutralize HCl gas released during quenching or in case of an emergency.

  • Strictly Anhydrous Conditions: All solvents must be verified as anhydrous, and reactors must be dried and purged with inert gas before charging POCl₃.

  • Controlled Addition & Quenching: POCl₃ should be added subsurface via a pump at a controlled rate to manage the reaction exotherm. The quenching step (e.g., adding the reaction mixture to a cold aqueous base) is highly hazardous and must be carefully designed to manage heat and gas evolution.

  • Personal Protective Equipment (PPE): Full-coverage, acid-resistant PPE, including face shields, respirators, and specialized gloves, is mandatory for all personnel involved.[26]

References

• Veeprho. (n.d.). Imatinib Impurities and Related Compound. Retrieved from [Link]

• de Meijere, A., et al. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. National Institutes of Health. Retrieved from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Retrieved from [Link]

• Kilari, H., et al. (2025). Systematic workflow for crystallization process design for a polymorphic system: an experimental case study of imatinib mesylate. CrystEngComm. Retrieved from [Link]

• SynThink. (n.d.). Imatinib EP Impurities & USP Related Compounds. Retrieved from [Link]

• ResearchGate. (2025). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Retrieved from [Link]

• New Drug Approvals. (2014). IMATINIB. Retrieved from [Link]

• Kinigopoulou, M., et al. (2016). An optimized approach in the synthesis of imatinib intermediates and analogues. RSC Advances. Retrieved from [Link]

• RSC Publishing. (2025). Systematic workflow for crystallization process design for a polymorphic system: an experimental case study of imatinib mesylate. Retrieved from [Link]

• Google Patents. (n.d.). Process for the manufacture of cyclopropylamine.
• Google Patents. (n.d.). Process for the manufacture of cyclopropylamine.
• Google Patents. (n.d.). A kind of purification process of Imatinib.

• SynZeal. (n.d.). Imatinib Impurities. Retrieved from [Link]

• Atici, E. B., & Karlığa, B. (2015). Quantitative determination of two polymorphic forms of imatinib mesylate in a drug substance and tablet formulation.... PubMed. Retrieved from [Link]

• EliteSynth Laboratories. (n.d.). Imatinib Impurities. Retrieved from [Link]

• IJNRD. (2023). Synthesis and Characterization of Potential Impurities in Imatinib Mesylate. Retrieved from [Link]

• ResearchGate. (n.d.). Scale-up flow synthesis of imatinib. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing Imatinib.

• Akbaş, E., et al. (n.d.). Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents. National Institutes of Health. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of imatinib and imatinib mesylate. Retrieved from [Link]

• The chemical reaction database. (n.d.). Novel Imatinib base synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). An expeditious synthesis of imatinib and analogues utilising flow chemistry methods. Retrieved from [Link]

• Google Patents. (n.d.). Purification method of imatinib.

• Merck Millipore. (n.d.). Quantitative determination of two polymorphic forms of imatinib mesylate.... Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Imatinib by C–N Coupling Reaction.... Retrieved from [Link]

• Google Patents. (n.d.). Polymorphic form of imatinib mesylate and a process for its preparation.

• DSpace@MIT. (2019). Modular Continuous Flow Synthesis of Imatinib and Analogues. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing Imatinib.
• Google Patents. (n.d.). Process for preparation of imatinib and its mesylate salt.

• Wang, C., et al. (2019). Synthesis of Imatinib by C–N Coupling Reaction.... ACS Publications. Retrieved from [Link]

• Books. (2022). CHAPTER 14: Phosphorus Oxychloride: Production and Use. Retrieved from [Link]

• BYJU'S. (n.d.). POCl3 Phosphorus Oxychloride. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphoryl chloride. Retrieved from [Link]

• Kompella, A., et al. (2012). A Facile Total Synthesis for Large-Scale Production of Imatinib Base. ACS Publications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Clinical development of imatinib: an anticancer drug. Retrieved from [Link]

• ResearchGate. (2025). A Facile Total Synthesis of Imatinib Base and Its Analogues. Retrieved from [Link]

• ResearchGate. (2025). A Facile Total Synthesis for Large-Scale Production of Imatinib Base. Retrieved from [Link]

• International Journal of Environmental Sciences. (2025). A Novel RP-HPLC Method For Imatinib Mesylate Impurity Profiling. Retrieved from [Link]

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• 5. Synthesis method of imatinib and imatinib mesylate - Eureka | Patsnap [eureka.patsnap.com]
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• 10. Systematic workflow for crystallization process design for a polymorphic system: an experimental case study of imatinib mesylate - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00852B [pubs.rsc.org]
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• 22. Quantitative determination of two polymorphic forms of imatinib mesylate in a drug substance and tablet formulation by X-ray powder diffraction, differential scanning calorimetry and attenuated total reflectance Fourier transform infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. books.rsc.org [books.rsc.org]
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Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Analysis of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride: Methodological Strategies for a Reactive Intermediate

Introduction

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a critical chemical intermediate, notably in the synthesis of Imatinib, a cornerstone in targeted cancer therapy. The purity of this advanced intermediate is paramount, as any contaminants can carry through to the final active pharmaceutical ingredient (API), potentially affecting its safety and efficacy. However, the analysis of this molecule presents a significant challenge due to the inherent reactivity of the benzoyl chloride functional group. This moiety is highly susceptible to hydrolysis, readily converting to the corresponding carboxylic acid in the presence of water, which is a primary component of most reversed-phase high-performance liquid chromatography (RP-HPLC) mobile phases.

This guide provides an in-depth comparison of practical HPLC and UHPLC strategies for the purity assessment of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. Rather than attempting a direct analysis of the unstable parent compound under aqueous conditions, we will focus on robust, stability-indicating methods that quantify the primary hydrolysis degradant. This approach provides a reliable and accurate measure of the compound's purity and stability. We will explore a standard HPLC method, a high-throughput UHPLC alternative, and discuss ion-pairing chromatography as a tool for optimizing peak shape.

Method 1: The Workhorse - Stability-Indicating RP-HPLC

This primary method is designed for robustness and accuracy, focusing on the principle of a stability-indicating assay. The core concept is that the purity of the highly reactive benzoyl chloride is inversely proportional to the quantity of its primary hydrolytic degradation product, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid. By quantifying this key impurity, we establish a reliable metric for the quality of the starting material.

Causality Behind Experimental Choices

• Column: A C18 column is selected for its versatility and hydrophobic retention mechanism, which is ideal for separating the aromatic parent compound from its more polar carboxylic acid derivative.

• Mobile Phase: A low-pH mobile phase (e.g., pH 2.5-3.0 using phosphate buffer) is crucial. At this pH, the tertiary amine of the piperazine group is protonated. This single ionic state prevents peak splitting and significantly improves peak symmetry by minimizing interactions with residual silanols on the silica-based stationary phase.

• Detector: UV detection is chosen due to the presence of the benzene ring chromophore. Based on methods for structurally similar Imatinib intermediates, a wavelength between 230 nm and 275 nm provides excellent sensitivity.[1][2] We will use 273 nm as a starting point, which is specific for the acid impurity.[2]

• Gradient Elution: A gradient is employed to ensure that the more polar benzoic acid derivative elutes with a sharp peak early in the run, while still allowing for the elution of the less polar, unhydrolyzed parent compound or other non-polar impurities within a reasonable timeframe.

Experimental Protocol: RP-HPLC Method

• Sample Preparation (Critical Step):

  • Due to the rapid hydrolysis of the benzoyl chloride, all sample preparation must be conducted in anhydrous acetonitrile.

  • Accurately weigh approximately 10 mg of the 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with anhydrous acetonitrile. This stock solution must be analyzed immediately.

  • Prepare a standard of the primary impurity, 4-((4-methylpiperazin-1-yl)methyl)benzoic acid, in the same diluent for quantification.

• HPLC System and Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detector: 273 nm.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	90	10
    15	40	60
    20	40	60
    22	90	10

    | 25 | 90 | 10 |

Workflow Diagram

Caption: Workflow for the stability-indicating HPLC analysis.

Method 2: The High-Throughput Alternative - Ultra-High-Performance Liquid Chromatography (UHPLC)

For laboratories requiring faster turnaround times and higher sample throughput, a UHPLC method offers significant advantages. By using columns with smaller particle sizes (<2 µm), UHPLC systems can operate at higher pressures and flow rates, drastically reducing analysis time while often improving resolution.[1][3][4][5]

Principle of Comparison

The core principle remains a stability-indicating analysis. However, the much shorter run time of UHPLC inherently minimizes the on-instrument hydrolysis of the benzoyl chloride that might occur during the analysis itself, potentially providing a slightly more accurate snapshot of the sample at the moment of injection.

Experimental Protocol: UHPLC Method

• Column: C18, 100 mm x 2.1 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water (MS-compatible alternative).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

• UV Detector: 273 nm.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	95	5
  3	30	70
  4	30	70
  4.1	95	5

  | 5 | 95 | 5 |

Performance Comparison: HPLC vs. UHPLC

Parameter	Method 1: HPLC	Method 2: UHPLC	Advantage of UHPLC
Analysis Time	~25 minutes	~5 minutes	5x faster, higher throughput[6]
Resolution	Good	Excellent, sharper peaks due to smaller particles[3][5]	Better separation of closely eluting impurities.
Sensitivity	Standard	Higher, due to narrower peaks[3][5]	Improved detection of trace-level impurities.
Solvent Consumption	~25 mL per run	~2.5 mL per run	Lower cost and less environmental impact.
System Backpressure	Low to Moderate (~1500-2500 psi)	High (~8000-12000 psi)	Requires specialized UHPLC system.[3][4]

Alternative Strategy: Ion-Pairing Chromatography for Enhanced Peak Shape

In some cases, even with a low-pH mobile phase, basic compounds like our analyte can exhibit peak tailing due to secondary ionic interactions with the stationary phase. If peak shape is suboptimal, ion-pairing chromatography (IPC) can be employed as a problem-solving tool.[2][7]

Mechanism and Application

An ion-pairing reagent, such as an alkyl sulfonate (e.g., sodium heptanesulfonate), is added to the mobile phase.[7][8] This reagent has a hydrophobic tail and an anionic head. The hydrophobic tail adsorbs onto the C18 stationary phase, creating a pseudo-ion-exchange surface. The positively charged (protonated) analyte then forms a transient, neutral ion-pair with the reagent's anionic head, leading to improved retention and a more symmetrical peak shape.[2][7]

Considerations for IPC:

• Advantages: Can significantly improve peak shape for basic compounds.[2]

• Disadvantages: Columns require long equilibration times and must often be dedicated to IPC methods, as the reagent can be difficult to wash out completely.[2] Furthermore, most ion-pairing reagents are non-volatile and thus incompatible with mass spectrometry (MS) detection.

Trustworthiness: A Foundation in Method Validation

To ensure that any chosen analytical method is reliable and suitable for its intended purpose, it must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[9][10][11] This process establishes the trustworthiness of the data generated.

Key Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants. This is proven through forced degradation studies.

• Linearity: Demonstrating that the method's response is directly proportional to the concentration of the analyte over a given range.

• Accuracy: The closeness of the test results to the true value, often determined by spike/recovery studies.

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition), providing an indication of its reliability during normal usage.

Validation Parameter Relationshipsdot

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A Senior Application Scientist's Guide to the Mass Spectrometric Characterization of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Derivatives

Introduction: The Analytical Imperative for a Key Synthetic Building Block

In the landscape of modern drug discovery, the synthesis of novel chemical entities relies on a toolkit of versatile and reactive building blocks. Among these, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride holds a significant position. It serves as a crucial intermediate in the synthesis of numerous pharmaceutical agents, most notably as a precursor to the tyrosine kinase inhibitor Imatinib (Gleevec)[1]. The structural integrity, purity, and stability of this compound and its subsequent derivatives are paramount to the safety and efficacy of the final active pharmaceutical ingredient (API).

Mass spectrometry (MS) has become an indispensable tool in pharmaceutical analysis, offering unparalleled sensitivity, specificity, and structural elucidation capabilities.[2][3] Its application spans the entire drug development pipeline, from initial hit identification to late-stage quality control.[4][5] This guide provides an in-depth comparison of mass spectrometric techniques for the characterization of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride derivatives. We will delve into the causality behind experimental choices, present validated protocols, and explore the rich fragmentation data that these molecules yield, empowering researchers to confidently identify and characterize these critical compounds.

Pillar 1: Foundational Principles of Mass Spectrometry for Pharmaceutical Analysis

At its core, mass spectrometry measures the mass-to-charge ratio (m/z) of ions.[2] For small molecules like the derivatives , the process involves three key stages: ionization, mass analysis, and detection. The choice of ionization technique is the most critical parameter, as it must be suited to the analyte's physicochemical properties.

• Electrospray Ionization (ESI): ESI is the workhorse for most pharmaceutical analyses.[6][7] It is a "soft" ionization technique that generates ions from polar analytes dissolved in a liquid phase, causing minimal fragmentation in the source.[8] Given the presence of the highly basic methylpiperazine moiety, these derivatives are readily protonated, making ESI in positive ion mode the ideal choice for achieving high sensitivity.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar, more volatile compounds.[9] While it can be used for some derivatives, ESI generally provides superior results for this class of molecules due to their polarity and salt-like nature.[8][9]

Once ionized, the ions are separated by a mass analyzer. The choice of analyzer dictates the resolution and mass accuracy of the measurement.

• Quadrupole Analyzers: These are robust and cost-effective, often used for routine quantification. Triple quadrupole (QqQ) instruments are the gold standard for targeted quantitative analysis due to their high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode.[9]

• Time-of-Flight (TOF) and Orbitrap Analyzers: These instruments provide high-resolution and accurate mass (HRAM) data.[4][5] This capability is invaluable for structural elucidation, as it allows for the determination of elemental composition, confidently distinguishing between compounds with the same nominal mass but different chemical formulas.

Pillar 2: Deciphering the Fragmentation Code

The true power of mass spectrometry for structural characterization is unleashed through tandem mass spectrometry (MS/MS). In this technique, a specific precursor ion (e.g., the protonated molecule, [M+H]⁺) is selected, subjected to collision-induced dissociation (CID), and the resulting product ions are analyzed. The fragmentation pattern serves as a unique structural fingerprint.

For a representative N-aryl amide derivative of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, the key fragmentation pathways are predictable and highly informative. The most labile bonds are typically the C-N bonds of the piperazine ring and the benzylic C-N bond.[10]

Predicted Fragmentation Pathways:

• Benzylic Cleavage: The most common fragmentation pathway involves the cleavage of the bond between the methylene bridge and the piperazine nitrogen, leading to the formation of a stable benzyl cation.

• Piperazine Ring Fragmentation: The methylpiperazine ring itself undergoes characteristic fragmentation, often through a retro-Diels-Alder-like mechanism, yielding diagnostic product ions. Studies on piperazine derivatives consistently show characteristic neutral losses and fragment ions.[10][11]

• Amide Bond Cleavage: Cleavage of the amide bond can also occur, providing information about the substituent attached to the original benzoyl chloride.

Below is a diagram illustrating the primary fragmentation pathways for a model derivative.

Caption: Predicted MS/MS fragmentation pathways.

Pillar 3: A Comparative Guide to Analytical Performance

The choice of mass spectrometric technique depends on the analytical goal. A simple structural confirmation has different requirements than a validated quantitative assay for impurity profiling.

Technique	Primary Application	Strengths	Limitations	Best For...
Direct Infusion MS	Quick molecular weight confirmation	Very fast analysis time (~1 min)	No separation of mixtures; susceptible to ion suppression.	Pure standard confirmation.
LC-MS (Single Quad)	Routine purity analysis and MW confirmation	Separates components of a mixture; robust.	Low structural information; nominal mass only.	Open-access systems for synthetic chemists.
LC-MS/MS (Triple Quad)	Targeted quantification	Gold standard for quantification; exceptional sensitivity and selectivity (MRM mode).[7][9]	Limited to analyzing known compounds; not ideal for unknown identification.	Impurity quantification, pharmacokinetic studies.
LC-HRMS (TOF, Orbitrap)	Unknown identification, structural elucidation, quantification	High mass accuracy allows for formula determination; high resolution separates isobars.[4][5]	Higher instrument cost and maintenance; data files are very large.	Characterizing unknown impurities and metabolites; definitive structural confirmation.

Pillar 4: Validated Experimental Protocol

Trustworthiness in science is built on reproducible, detailed methodologies. The following protocol outlines a robust LC-MS/MS method for the characterization of a representative derivative. The benzoyl chloride itself is highly reactive; therefore, a common and more stable amide derivative (N-phenyl-4-((4-methylpiperazin-1-yl)methyl)benzamide) is used for this protocol.

Experimental Workflow Diagram

Caption: Step-by-step LC-MS/MS workflow.

Step-by-Step Methodology

1. Sample Preparation:

• Rationale: Proper sample preparation is critical to ensure data quality and prevent instrument contamination.[12][13] A standard concentration is prepared for consistent signal response.

• Protocol:

  • Accurately weigh ~1 mg of the N-phenyl-4-((4-methylpiperazin-1-yl)methyl)benzamide standard.

  • Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile (ACN) and water to create a 100 µg/mL stock solution.

  • Perform a serial dilution from the stock solution using 50:50 ACN:H₂O to create a 10 µg/mL working solution.

  • Transfer the working solution to an autosampler vial for analysis.

2. Liquid Chromatography (LC) Conditions:

• Rationale: Chromatographic separation is essential to resolve the analyte from any impurities or formulation excipients, ensuring that a pure compound enters the mass spectrometer.[14] A C18 reversed-phase column is ideal for retaining and separating molecules of this polarity.[15][16] Formic acid is used as a mobile phase additive to improve peak shape and enhance ionization efficiency in positive ESI mode.

• Protocol:

  • Column: C18, 2.1 x 50 mm, 1.8 µm particle size

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions:

• Rationale: ESI in positive ion mode is selected to efficiently protonate the basic nitrogen atoms of the piperazine ring. The parameters are optimized to achieve stable spray and maximum ion signal.[15] The analysis involves two stages: a full scan to find the [M+H]⁺ ion, followed by a targeted MS/MS scan to generate a fragmentation spectrum for structural confirmation.[8]

• Protocol:

  • Instrument: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Scan 1 (Full Scan MS):

    • Mass Range: m/z 100 - 800

  • Scan 2 (Targeted MS/MS):

    • Precursor Ion: m/z corresponding to the [M+H]⁺ of the derivative

    • Collision Energy: Ramped from 10-40 eV (This allows for the detection of both low-energy and high-energy fragments, providing a comprehensive spectrum).

Conclusion

The rigorous characterization of synthetic intermediates like 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and its derivatives is a non-negotiable aspect of pharmaceutical development. Mass spectrometry, particularly when hyphenated with liquid chromatography, provides a powerful and versatile analytical platform for this purpose. By carefully selecting the ionization technique, mass analyzer, and experimental parameters, researchers can gain unambiguous confirmation of molecular structure, profile impurities, and perform sensitive quantification. The strategic application of high-resolution MS and tandem MS, as detailed in this guide, provides the high-quality, defensible data required to accelerate drug development programs and ensure the quality of life-saving medicines.

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Comparing reactivity of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride with p-toluoyl chloride

An In-depth Technical Guide to the Comparative Reactivity of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride and p-Toluoyl Chloride

Executive Summary

Acyl chlorides are pivotal reagents in modern organic synthesis, valued for their high reactivity in introducing acyl groups. This guide provides a detailed comparative analysis of two functionally distinct benzoyl chloride derivatives: 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, a key intermediate in the synthesis of pharmaceuticals like Imatinib[1][2], and p-toluoyl chloride, a common building block in the production of polymers, dyes, and fragrances[3][4]. While both molecules share the reactive benzoyl chloride moiety, their reactivity profiles are profoundly influenced by the nature of their para-substituents. This document explores the structural, electronic, and steric factors governing their behavior and provides validated experimental protocols for their direct comparison, empowering researchers to make informed decisions in reagent selection for drug development and chemical synthesis.

Introduction to Benzoyl Chloride Derivatives

Benzoyl chlorides are a subclass of acyl chlorides characterized by a carbonyl group attached to a benzene ring. The high electrophilicity of the carbonyl carbon, driven by the strong electron-withdrawing effects of both the carbonyl oxygen and the chlorine atom, makes them exceptionally reactive towards a wide range of nucleophiles[5][6]. This reactivity is the cornerstone of their utility in forming esters, amides, and anhydrides through nucleophilic acyl substitution reactions[7][8].

The reactivity of the benzoyl chloride core can be finely tuned by substituents on the aromatic ring. Electron-donating groups (EDGs) tend to decrease reactivity by stabilizing the partial positive charge on the carbonyl carbon, whereas electron-withdrawing groups (EWGs) enhance it[9]. This guide investigates this principle by contrasting p-toluoyl chloride, which features a simple electron-donating methyl group, with the more complex 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, which introduces both significant steric bulk and unique electronic effects through its nitrogen-containing side chain.

Structural Analysis and Physicochemical Properties

A molecule's reactivity is a direct consequence of its structure. The distinct para-substituents on the two subject molecules create different chemical environments around the reactive acyl chloride group.

p-Toluoyl Chloride

p-Toluoyl chloride, or 4-methylbenzoyl chloride, possesses a methyl group at the para position. The methyl group is a classical EDG through hyperconjugation and a weak inductive effect. This electron donation slightly enriches the electron density of the benzene ring, which in turn marginally reduces the electrophilicity of the carbonyl carbon compared to unsubstituted benzoyl chloride, making it slightly less reactive[5].

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

This molecule presents a more complex scenario. Its para-substituent, a methylpiperazinylmethyl group, influences reactivity through several mechanisms:

• Inductive Effect: The two nitrogen atoms in the piperazine ring are electronegative and exert an electron-withdrawing inductive effect (-I), which should increase the electrophilicity of the carbonyl carbon.

• Steric Hindrance: This substituent is significantly larger and more flexible than a methyl group. Its bulk can sterically hinder the trajectory of an incoming nucleophile, potentially slowing the rate of reaction[10][11].

• Intramolecular Interactions: The tertiary amine of the piperazine moiety is basic. In reactions that produce HCl as a byproduct, this amine can act as an internal acid scavenger. This can complicate kinetic studies but can also be a synthetically useful feature.

Comparative Physicochemical Data

The following table summarizes key properties of the parent carboxylic acids and the corresponding acyl chlorides, providing a basis for understanding their physical behavior.

Property	p-Toluic Acid	4-(4-Methylpiperazin-1-ylmethyl)benzoic Acid	p-Toluoyl Chloride	4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride Dihydrochloride
Molecular Formula	C₈H₈O₂[12]	C₁₃H₁₈N₂O₂[13]	C₈H₇ClO[14]	C₁₃H₁₇ClN₂O·2HCl[15]
Molecular Weight	136.15 g/mol [12]	234.30 g/mol [13]	154.59 g/mol [14]	325.66 g/mol [15]
Appearance	White crystalline solid[16]	White crystalline powder[1]	Colorless to slightly yellow liquid[17]	White powder[2]
Melting Point	180-181 °C[16]	N/A	-4 to -2 °C[18]	N/A
Boiling Point	274-275 °C[16]	N/A	225-227 °C[14]	410 °C (Predicted)[2]
Solubility in Water	Poorly soluble[16]	Slightly soluble[1][19]	Reacts (hydrolyzes)	Soluble[2]

Theoretical Reactivity Framework

The reactivity of an acyl chloride in nucleophilic acyl substitution is governed by two primary factors: the electrophilicity of the carbonyl carbon and the steric accessibility of that carbon.

Caption: Experimental workflow for the comparative hydrolysis kinetics study.

Experiment 2: Comparative Aminolysis with Benzylamine

Aminolysis is a synthetically crucial reaction that forms the basis of many pharmaceutical syntheses.[20] Using a moderately sized nucleophile like benzylamine allows for the assessment of both electronic and steric effects. Reaction progress can be monitored by HPLC.

Methodology:

• Reagent Preparation:

  • Prepare 0.1 M stock solutions of p-toluoyl chloride, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride, and benzylamine in anhydrous acetonitrile (ACN). For the dihydrochloride salt, add 2.2 equivalents of a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA) to the stock solution to liberate the free acyl chloride in situ.

• Reaction Procedure:

  • In a vial, combine 1.0 mL of the benzylamine stock solution (0.1 mmol) and 8.0 mL of ACN.

  • Initiate the reaction by adding 1.0 mL of the respective acyl chloride stock solution (0.1 mmol).

  • Stir the reaction at room temperature.

  • At specified time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw a 100 µL aliquot, quench it with 900 µL of a 1:1 ACN:water solution containing 0.1% trifluoroacetic acid (TFA), and vortex.

• HPLC Analysis:

  • Analyze the quenched samples using a reverse-phase C18 column.

  • Use a gradient elution method (e.g., water/ACN with 0.1% TFA).

  • Monitor the disappearance of the benzylamine starting material and the appearance of the corresponding N-benzylbenzamide product at a suitable wavelength (e.g., 254 nm).

  • Calculate the percent conversion at each time point by comparing the peak area of the product to the initial peak area of the limiting reagent.

• Data Presentation:

  • Plot percent conversion versus time for both reactions on the same graph for a direct visual comparison of their rates.

Discussion and Interpretation of Expected Results

The experimental data will provide a clear verdict on the competing electronic and steric effects.

• If 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride hydrolyzes faster: This outcome would confirm that for the small water nucleophile, the activating inductive effect of the nitrogens outweighs any steric hindrance. This suggests the carbonyl carbon is indeed more electrophilic.

• If p-toluoyl chloride reacts faster with benzylamine: This would indicate that the steric bulk of the methylpiperazinylmethyl group is the dominant factor when reacting with a larger nucleophile. The approach of benzylamine is impeded, slowing the reaction despite the electronically activated carbonyl center.

• Implications for Synthesis: A faster hydrolysis rate for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride highlights its sensitivity to moisture, requiring stringent anhydrous conditions during handling and reactions. If it reacts slower with larger amines, it may offer higher selectivity in complex molecules, preferentially acylating less hindered nucleophilic sites. Conversely, the predictable and robust reactivity of p-toluoyl chloride makes it a reliable reagent for a broader range of applications where steric differentiation is not required.[21][22]

Conclusion

The reactivity of a benzoyl chloride derivative is a nuanced interplay of electronic and steric factors imparted by its substituents. While p-toluoyl chloride serves as a benchmark with its simple, weakly electron-donating group and minimal steric profile, 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride presents a more complex case. Its substituent is sterically demanding but also electronically activating.

This guide provides the theoretical framework and robust experimental protocols necessary for researchers to quantify these differences. The results of such studies are critical for optimizing reaction conditions, predicting side reactions, and ultimately selecting the appropriate reagent for a specific synthetic challenge, from the industrial production of materials to the intricate synthesis of life-saving pharmaceuticals.

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A Comparative Guide to Alternative Acylating Agents for the Synthesis of Imatinib Precursors

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For Researchers, Scientists, and Drug Development Professionals

The synthesis of Imatinib, a cornerstone in the treatment of chronic myeloid leukemia (CML) and other cancers, involves a critical acylation step to form the final amide bond.[1] The traditional approach often relies on the use of a highly reactive acyl chloride, 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride. While effective, this method presents challenges related to the reagent's sensitivity to moisture, the generation of corrosive hydrochloric acid as a byproduct, and potential side reactions that can complicate purification and impact overall yield.

This guide provides an in-depth comparison of alternative acylating agents for the synthesis of Imatinib precursors, specifically the acylation of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine. We will explore the underlying chemistry, advantages, and disadvantages of each alternative, supported by experimental data where available, to empower researchers to make informed decisions for a more efficient, scalable, and sustainable synthesis.

The Conventional Approach: Acyl Chlorides

The reaction of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine with 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride is a classic example of nucleophilic acyl substitution. The high electrophilicity of the acyl chloride carbonyl carbon makes it highly susceptible to attack by the primary aromatic amine of the pyrimidine derivative.[2] This reaction is typically carried out in the presence of a base, such as pyridine or a tertiary amine, to neutralize the HCl byproduct and drive the reaction to completion.[3][4]

While this method is well-established and can provide good yields, its industrial application is hampered by several factors. The handling of highly reactive and corrosive acyl chlorides requires stringent safety precautions.[5] Furthermore, the formation of hydrochloride salts of the desired product or starting materials can complicate the workup and purification process.[3]

Alternative Acylating Strategies: A Move Towards Milder and More Efficient Chemistry

The quest for greener, safer, and more cost-effective pharmaceutical manufacturing has spurred the development of alternative acylation methods.[6][7] These approaches aim to circumvent the limitations of acyl chlorides by employing more stable and selective reagents.

Direct Carboxylic Acid Coupling

A significant advancement in amide bond formation is the direct coupling of a carboxylic acid with an amine, bypassing the need to activate the carboxylic acid as a reactive acyl chloride. This is a more atom-economical approach that generates water as the only byproduct. This method relies on the use of a coupling reagent to activate the carboxylic acid in situ.

A patented process describes the direct coupling of 4-(4-methyl-piperazin-1-ylmethyl)-benzoic acid with N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine in the presence of a carboxylic acid coupling reagent.[8] Carbodiimides are a preferred class of coupling reagents for this transformation.[8]

Advantages:

• Avoids the use of hazardous acyl chlorides.[8]

• Milder reaction conditions.

• Improved safety profile, making it more suitable for large-scale production.[8]

• Can lead to higher purity of the final product by minimizing side reactions.

Disadvantages:

• Coupling reagents can be expensive.

• Stoichiometric amounts of coupling reagents are often required, generating significant waste.

• The byproducts of the coupling reagents can sometimes be difficult to remove.

Acylation with Carboxylic Acid Esters

Another alternative involves the acylation of the amine precursor with an activated ester of 4-(4-methyl-piperazin-1-ylmethyl)-benzoic acid. This method offers a milder alternative to acyl chlorides and can be more selective.

A patented method for synthesizing Imatinib involves the reaction of 4-Methyl-N-(4-pyridin-3-yl-pyrimidin-2-yl)-benzene-l,3-diamine with a 4-(4-Methyl-piperazin-l-ylmethyl)-benzoic acid ester in the presence of a base.[3] This approach has been shown to yield substantially pure Imatinib base in about 90% yield.[9]

Advantages:

• Esters are generally more stable and easier to handle than acyl chlorides.

• The reaction conditions are typically milder.

• Can offer improved chemoselectivity in the presence of other nucleophilic functional groups.

Disadvantages:

• Requires an additional step to prepare the activated ester.

• The reaction may be slower than with acyl chlorides.

• The choice of the ester group and reaction conditions is crucial for achieving high yields.

Catalytic Amidation Methods

The development of catalytic direct amidation reactions represents a significant step towards more sustainable and efficient amide bond synthesis.[10] These methods utilize a catalyst, often a boron or zirconium-based compound, to facilitate the direct reaction between a carboxylic acid and an amine, with the removal of water driving the reaction forward.

While specific examples for Imatinib synthesis are not extensively documented in publicly available literature, the general principles of catalytic amidation offer a promising avenue for future process development.[10]

Advantages:

• Highly atom-economical, with water as the only byproduct.

• Avoids the use of stoichiometric activating agents.

• Environmentally friendly.[7]

Disadvantages:

• Catalyst development is still an active area of research.

• Reaction conditions, such as high temperatures and the need for water removal, can be challenging to implement on a large scale.

• Catalyst cost and stability can be a concern.

Enzymatic Acylation

Biocatalysis offers a highly selective and environmentally benign approach to chemical synthesis.[11][12] Lipases, a class of enzymes, have been shown to be effective in catalyzing acylation reactions with high regioselectivity and enantioselectivity.[13][14]

The use of enzymes for the acylation step in Imatinib synthesis is a novel concept with the potential for significant advantages. While specific protocols for this transformation are not yet established, the principles of enzymatic acylation are well-documented for other pharmaceutical intermediates.[11]

Advantages:

• High selectivity, potentially reducing the need for protecting groups.[14]

• Mild reaction conditions (temperature, pH).

• Environmentally friendly, using water as a solvent and biodegradable catalysts.

Disadvantages:

• Enzyme cost and stability can be a limiting factor.

• Reaction rates can be slower than traditional chemical methods.

• Process optimization, including solvent choice and enzyme immobilization, is often required.

Comparative Summary of Acylating Agents

Acylating Agent/Method	Key Advantages	Key Disadvantages	Scalability	Green Chemistry Aspects
Acyl Chloride	High reactivity, fast reactions, well-established.	Generates corrosive HCl, moisture sensitive, potential side reactions.	Established but requires stringent safety measures.	Poor atom economy, use of hazardous reagents.
Direct Carboxylic Acid Coupling	Avoids acyl chlorides, milder conditions, improved safety.[8]	Requires stoichiometric coupling reagents, generates waste.	Good, offers a safer alternative to acyl chlorides.	Improved atom economy over acyl chlorides.
Carboxylic Acid Ester	More stable than acyl chlorides, milder conditions.	Requires an extra step for ester synthesis, potentially slower reactions.	Good, offers a more stable alternative.	Moderate, depends on the synthesis of the ester.
Catalytic Amidation	Highly atom-economical, environmentally friendly.[10]	Requires high temperatures, catalyst development ongoing.	Potentially very good, but requires further development.	Excellent, water is the only byproduct.
Enzymatic Acylation	High selectivity, mild conditions, environmentally friendly.[14]	Enzyme cost and stability, slower reaction rates.	Requires significant process development for industrial scale.	Excellent, biodegradable catalyst and mild conditions.

Experimental Protocols

Protocol 1: Acylation using 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride dihydrochloride [4]

• To a solution of N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyridineamine (80 g) in pyridine (400 g) at 0° C, add 4-[(4-methyl-1-piperazinyl)methyl]benzoyl chloride dihydrochloride (1.1 eq).

• Maintain the reaction under stirring at 15-20° C for 1 hour.

• Add water (400 mL) to the reaction mixture.

• Heat the mixture to 40° C, then add 26% NH4OH (200 g) and water (900 mL).

• Continue stirring the reaction mixture at room temperature overnight.

• Filter the resulting solid, wash with water, and dry under vacuum at 75° C for 3-4 hours to obtain Imatinib as a yellowish powder.

Protocol 2: Acylation using 4-(4-Methyl-piperazin-1-methyl)-benzoic acid propyl ester [9]

• In a 50 L reaction kettle, add 25 L of dimethyl formamide, 2.77 kg of 4-methyl-N-3-(4-pyridin-3-yl-pyrimidin-2-yl)-1,3-benzenediamine, and 3.50 kg of 4-(4-methyl-piperazin-1-methyl)-benzoic acid propyl ester.

• After stirring to dissolve the reactants, add 3 kg of potassium butoxide.

• Heat the mixture to 50° C and allow it to react overnight until completion is confirmed by monitoring.

• Pour the reaction mixture into water to precipitate the solid product.

• Centrifuge the solid, wash with water, and dry to obtain Imatinib.

Conclusion

The choice of an acylating agent for the synthesis of Imatinib precursors is a critical decision that impacts the efficiency, safety, and sustainability of the entire process. While the traditional acyl chloride method is effective, the emergence of alternative strategies such as direct carboxylic acid coupling and the use of carboxylic acid esters offers significant advantages in terms of safety and process robustness.[8] Looking forward, catalytic amidation and enzymatic acylation hold immense promise for developing truly green and sustainable manufacturing processes for this life-saving drug.[10] Researchers and drug development professionals are encouraged to evaluate these alternatives in the context of their specific needs, considering factors such as scale, cost, and environmental impact.

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The Expanding Therapeutic Potential of Coumarin Derivatives: A Comparative Guide

Introduction: The Versatility of the Coumarin Scaffold

Coumarin (2H-1-benzopyran-2-one), a naturally occurring benzopyrone found in many plants, has long been a privileged scaffold in medicinal chemistry.[1] Its simple, fused ring structure is readily synthesized and modified, providing a versatile template for the development of novel therapeutic agents.[1] The inherent biological activities of the coumarin nucleus, combined with the ability to introduce a wide array of substituents, have led to the discovery of compounds with diverse pharmacological properties, including anticancer, antimicrobial, and anticoagulant effects.[2][3] This guide provides a comparative analysis of the biological activities of novel compounds synthesized from the coumarin precursor, supported by experimental data and detailed protocols for key assays.

I. Anticancer Activity: Targeting Key Signaling Pathways

The fight against cancer continually demands novel therapeutic agents that can selectively target cancer cells while minimizing harm to healthy tissues.[4] Coumarin derivatives have emerged as a promising class of anticancer compounds, with many exhibiting potent cytotoxic activity against a range of cancer cell lines.[5][6][7]

Comparative Analysis of Anticancer Activity

A number of novel coumarin derivatives have demonstrated significant in vitro anticancer activity, in some cases surpassing the potency of standard chemotherapeutic drugs. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the effectiveness of a compound in inhibiting a specific biological or biochemical function.

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
Novel Coumarin-Thiazole Hybrid (44c)	HepG2 (Liver Cancer)	3.06 ± 0.01	[6]
MCF-7 (Breast Cancer)	4.42 ± 0.02	[6]
Novel Coumarin-Pyrazole Hybrid (36a)	HeLa (Cervical Cancer)	5.75	[6]
Novel Coumarin-Thiazole Hybrid (52d)	HT-29 (Colon Cancer)	0.25 ± 0.004	[8]
HCT-116 (Colon Cancer)	0.26 ± 0.016	[8]
Staurosporine (Standard)	MCF-7 (Breast Cancer)	1.65	[4]
Doxorubicin (Standard)	A549 (Lung Cancer)	9.44	[9]
PC-3 (Prostate Cancer)	11.39	[9]

This table presents a selection of data to illustrate the potential of novel coumarin derivatives. For a comprehensive understanding, please refer to the cited literature.

Mechanism of Action: Inhibition of the PI3K/Akt Signaling Pathway

A frequent target of novel anticancer coumarin derivatives is the PI3K/Akt signaling pathway, which is often over-activated in many human cancers.[10][11] This pathway plays a crucial role in regulating cell survival, proliferation, and growth.[12][13] By inhibiting key kinases in this pathway, such as PI3K and Akt, these coumarin compounds can effectively induce apoptosis (programmed cell death) and halt the uncontrolled proliferation of cancer cells.[10][14] The tumor suppressor protein PTEN naturally inhibits the PI3K/Akt pathway; its loss or mutation in cancer cells leads to increased pathway activity.[11][12]

Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of novel coumarin derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of potential anticancer agents.[15][16]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[15][17] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.[17]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[15]

• Compound Treatment: Treat the cells with serial dilutions of the novel coumarin derivatives and a standard anticancer drug for a specified period (e.g., 24, 48, or 72 hours).[15]

• MTT Addition: After the incubation period, add a sterile MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to dissolve the purple formazan crystals.[16][18]

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the compound compared to untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the compound concentration.[15]

II. Antimicrobial Activity: A New Frontier Against Drug Resistance

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action.[19] Coumarin derivatives have shown considerable promise as both antibacterial and antifungal agents.[20][21]

Comparative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[22]

Compound/Drug	Microorganism	MIC (µg/mL)	Reference
Novel Coumarin-Pyrazole (11)	Bacillus pumilus	1.95	[19]
Saccharomyces cerevisiae	3.91	[19]
Novel Coumarin Derivative (14)	Staphylococcus faecalis	1.95	[19]
Enterobacter cloacae	3.91	[19]
Novel Coumarin-Thiadiazine (6)	Escherichia coli	1.95	[19]
Penicillin G (Standard)	Staphylococcus faecalis	3.91	[19]
Ciprofloxacin (Standard)	Enterobacter cloacae	0.250	[19]
6',7'-dihydroxybergamottin	Staphylococcus aureus	1.20	[23]
Peucedanin	Escherichia coli	1.40	[23]

This table provides a snapshot of the antimicrobial potential of certain coumarin derivatives. For a full scope of activity, consulting the original research is recommended.

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a widely used technique for determining the MIC of antimicrobial agents.[22][24][25]

Principle: A standardized suspension of a microorganism is exposed to serial dilutions of an antimicrobial agent in a liquid growth medium in a 96-well microtiter plate.[22] Following incubation, the presence or absence of visible growth (turbidity) is recorded to determine the MIC.[25]

Step-by-Step Methodology:

• Preparation of Antimicrobial Dilutions: Prepare a series of two-fold dilutions of the coumarin derivatives in a suitable broth medium directly in a 96-well plate.[26]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, adjusted to a 0.5 McFarland turbidity standard.[24] This suspension is then diluted to achieve the desired final concentration of microorganisms in each well.[24]

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension.[24] Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).[25]

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.[26]

• MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[25]

III. Anticoagulant Activity: Building on a Therapeutic Legacy

The discovery of the anticoagulant properties of dicoumarol, a derivative of coumarin, led to the development of warfarin, a widely used oral anticoagulant.[3][27] Research continues to explore novel coumarin derivatives with potentially improved safety and efficacy profiles.[28][29][30]

Comparative Analysis of Anticoagulant Activity

The prothrombin time (PT) assay is a key in vitro test to assess the anticoagulant effect of compounds that interfere with the extrinsic and common pathways of the coagulation cascade.[31][32][33]

Compound/Drug	Prothrombin Time (PT) in seconds	Reference
Novel Coumarin Derivative (4)	21.30	[28]
Warfarin (Standard)	14.60	[28]
Control (Saline)	~10-13 (Normal Range)	[28][31]

The data presented is from a specific study and serves as an example of the potential for novel coumarin derivatives to exhibit potent anticoagulant activity. Results can vary based on experimental conditions.

Mechanism of Action: Vitamin K Antagonism

Coumarin-based anticoagulants exert their effect by acting as vitamin K antagonists.[3][34][35] They inhibit the enzyme vitamin K epoxide reductase, which is essential for the recycling of vitamin K.[3][36] Reduced vitamin K is a necessary cofactor for the post-translational carboxylation of several clotting factors (II, VII, IX, and X).[27][36] By blocking this process, coumarins lead to the production of inactive clotting factors, thereby impairing the coagulation cascade and prolonging clotting time.[30]

Caption: Mechanism of action of coumarin-based anticoagulants via inhibition of the Vitamin K cycle.

Experimental Protocol: Prothrombin Time (PT) Assay

The PT assay measures the time it takes for a clot to form in a plasma sample after the addition of a reagent containing tissue factor (thromboplastin).[37][38]

Principle: The addition of thromboplastin and calcium to citrated plasma initiates the extrinsic pathway of the coagulation cascade.[32][38] The time taken for a fibrin clot to form is measured, which reflects the activity of factors II, V, VII, and X.[33]

Step-by-Step Methodology:

• Sample Collection: Collect whole blood in a blue-top tube containing 3.2% sodium citrate as an anticoagulant.[33][38]

• Plasma Preparation: Centrifuge the blood sample to obtain platelet-poor plasma.[37]

• Assay Performance (Manual Method): a. Pre-warm the plasma sample and the PT reagent to 37°C.[37] b. Add a specific volume of the PT reagent to the plasma sample.[37] c. Simultaneously start a stopwatch and measure the time until a visible fibrin clot is formed.[32]

• Data Interpretation: A prolonged PT compared to a normal control indicates a deficiency in one or more of the extrinsic pathway clotting factors or the presence of an inhibitor, such as a coumarin-based anticoagulant.[38]

Conclusion and Future Perspectives

The coumarin scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The derivatives discussed in this guide demonstrate significant potential in the fields of oncology, infectious diseases, and hematology. Structure-activity relationship (SAR) studies are crucial for optimizing the potency and selectivity of these compounds.[39][40][41] Future research should focus on elucidating the precise molecular targets of these novel derivatives, evaluating their in vivo efficacy and safety profiles, and exploring their potential in combination therapies. The versatility of the coumarin precursor ensures that it will remain a cornerstone of drug discovery efforts for the foreseeable future.

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A Comparative Guide to the Synthetic Routes of 4-(4-Methylpiperazin-1-ylmethyl)benzoic Acid: An Essential Imatinib Precursor

In the landscape of targeted cancer therapy, the synthesis of key pharmaceutical intermediates with high purity and yield is of paramount importance. One such critical building block is 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, a primary precursor in the manufacture of Imatinib (Gleevec®), a frontline treatment for chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs)[1][2][3]. The efficiency, scalability, and economic viability of the overall Imatinib synthesis are heavily reliant on the chosen synthetic pathway for this key intermediate.

This guide provides a comprehensive comparison of the prevalent synthetic routes to 4-(4-methylpiperazin-1-ylmethyl)benzoic acid, offering an in-depth analysis of their chemical methodologies, efficacy, and practical considerations for researchers and professionals in drug development.

Strategic Approaches to Synthesis: An Overview

The synthesis of 4-(4-methylpiperazin-1-ylmethyl)benzoic acid primarily revolves around the formation of the benzylic C-N bond between a benzoic acid derivative and N-methylpiperazine. The main strategies diverge based on the choice of starting materials and the functional group manipulations involved. We will explore three major routes:

• Route A: Nucleophilic Substitution of Halomethyl Benzoic Acids

• Route B: Nitrile Hydrolysis via Cyanobenzyl Precursors

• Route C: Reductive Amination of 4-Formylbenzoic Acid

Below is a logical diagram illustrating the relationship between these synthetic strategies.

Caption: Overview of the main synthetic strategies for 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.

Route A: Nucleophilic Substitution of Halomethyl Benzoic Acids

This is arguably the most direct and commonly employed route, involving the reaction of a pre-functionalized benzoic acid with N-methylpiperazine. The choice between a chloromethyl or bromomethyl derivative often depends on the desired reactivity and the cost of the starting material.

Chemical Rationale

The underlying principle is a standard SN2 reaction, where the nucleophilic secondary amine of N-methylpiperazine attacks the electrophilic benzylic carbon of 4-(halomethyl)benzoic acid. The presence of a base is typically required to neutralize the hydrohalic acid byproduct. The reaction is often carried out in a polar solvent to facilitate the dissolution of the reactants and stabilize the transition state.

Experimental Protocols

Protocol A1: From 4-(Chloromethyl)benzoic Acid

This protocol is adapted from a patented procedure which reports high purity and yield[4].

• To a reaction vessel equipped with a stirrer and thermometer, add 100g of 4-(chloromethyl)benzoic acid, 59g of N-methylpiperazine, 33g of potassium hydroxide, and 400ml of water.

• Maintain the reaction temperature at 10°C and stir for 5 hours.

• Upon completion, cool the reaction mixture to room temperature.

• The product is often isolated as the dihydrochloride salt by introducing hydrogen chloride gas, which leads to the precipitation of a large amount of white solid.

• The solid is collected by centrifugation to yield the target compound.

Protocol A2: From 4-(Bromomethyl)benzoic Acid

This method utilizes the more reactive bromomethyl starting material[5].

• In a suitable reaction vessel, add 4-(bromomethyl)benzoic acid (25g) and potassium carbonate (32.1g) to n-butanol (125ml).

• Slowly add a solution of N-methylpiperazine (29.1g) in n-butanol (62.5ml) over one hour at room temperature.

• Stir the reaction mixture for a specified period to ensure completion.

• The product can be isolated by filtration and subsequent purification, often involving acidification to form the dihydrochloride salt.

Synthesis of Halomethyl Precursors

The efficacy of Route A is also dependent on the synthesis of the halomethyl starting materials.

• 4-(Chloromethyl)benzoic acid: This can be synthesized by the chlorination of 4-methyl-benzoic acid in chlorobenzene using elemental chlorine under UV light[6].

• 4-(Bromomethyl)benzoic acid: A common laboratory preparation involves the radical bromination of p-toluic acid using N-bromosuccinimide (NBS) and a radical initiator like dibenzoyl peroxide[5][7][8].

Route A Workflow

Caption: Workflow for the synthesis via nucleophilic substitution (Route A).

Route B: Nitrile Hydrolysis via Cyanobenzyl Precursors

This two-step approach involves first coupling a cyanobenzyl halide with N-methylpiperazine, followed by the hydrolysis of the nitrile group to the carboxylic acid.

Chemical Rationale

This route circumvents the direct use of a benzoic acid derivative in the coupling step. The initial SN2 reaction is similar to Route A, but with 4-(halomethyl)benzonitrile as the electrophile. The subsequent hydrolysis of the stable benzonitrile intermediate requires harsh conditions, typically strong acid or base at elevated temperatures, to convert the cyano group into a carboxylic acid.

Experimental Protocol

This protocol is based on a described synthesis of the dihydrochloride salt[9][10].

• Step 1: Synthesis of 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile:

  • Dissolve p-cyanobenzyl chloride in a mixed solvent of ethanol and water.

  • Add N-methylpiperazine (in a molar excess, e.g., 1.2-1.5 equivalents).

  • Heat the reaction mixture, for instance at 70-100°C for 1-2 hours.

  • After cooling, recover the solvent to obtain the intermediate product.

• Step 2: Hydrolysis to the Benzoic Acid:

  • To the obtained 4-((4-methylpiperazin-1-yl)methyl)benzonitrile, add a solution of sodium hydroxide.

  • Heat the mixture under reflux for 5-6 hours.

  • Cool the reaction to room temperature and then in an ice bath.

  • Slowly add dilute hydrochloric acid to acidify the mixture, which results in the precipitation of the product as its hydrochloride salt.

  • The solid product is then isolated by filtration and drying.

Route B Workflow

Caption: Workflow for the synthesis via the nitrile hydrolysis pathway (Route B).

Route C: Reductive Amination of 4-Formylbenzoic Acid

This elegant and efficient route involves the direct coupling of 4-formylbenzoic acid with N-methylpiperazine through reductive amination.

Chemical Rationale

Reductive amination is a powerful C-N bond-forming reaction. It proceeds via the initial formation of an iminium ion from the reaction of the aldehyde (4-formylbenzoic acid) and the secondary amine (N-methylpiperazine). This iminium ion is then reduced in situ by a selective reducing agent, such as sodium triacetoxyborohydride (STAB), to yield the tertiary amine product. STAB is particularly well-suited for this reaction as it is mild and tolerant of the acidic carboxylic acid group.

Experimental Protocol

This protocol is based on a reported high-yield synthesis[11].

• Combine 4-formylbenzoic acid and N-methylpiperazine in a suitable solvent.

• Add sodium triacetoxyborohydride to the mixture.

• Stir the reaction at room temperature until completion, which can be monitored by techniques like TLC or LC-MS.

• The workup typically involves quenching the excess reducing agent and then extracting the product.

• Further purification can be achieved by crystallization.

Route C Workflow

Caption: Workflow for the synthesis via reductive amination (Route C).

Efficacy Comparison

The choice of an optimal synthetic route depends on a multitude of factors including yield, purity, cost of reagents, reaction conditions, scalability, and environmental impact. The following table summarizes the key performance indicators for the discussed routes based on available data.

Parameter	Route A (Nucleophilic Substitution)	Route B (Nitrile Hydrolysis)	Route C (Reductive Amination)
Reported Yield	Very high (up to 98.5%)[4]	Good, but a two-step process	Excellent (95-99%)[11]
Purity	High (up to 99.9%)[4]	Generally good, but requires careful purification	High
Starting Materials	p-Toluic acid, NBS/Cl₂, N-methylpiperazine	p-Cyanobenzyl halide, N-methylpiperazine	4-Formylbenzoic acid, N-methylpiperazine
Key Reagents	Base (e.g., KOH, K₂CO₃)	Strong acid/base for hydrolysis	Selective reducing agent (e.g., NaBH(OAc)₃)
Reaction Conditions	Moderate to reflux temperatures	Elevated temperatures for hydrolysis	Mild (often room temperature)
Number of Steps	2 (including precursor synthesis)	2	1
Scalability	Well-established for large-scale production[9]	Feasible, but hydrolysis step can be challenging	Reported to be easily scalable[11]
Advantages	Direct, high yields, well-documented	Utilizes readily available starting materials	One-pot reaction, mild conditions, high efficiency
Disadvantages	Use of halogenated intermediates	Harsh hydrolysis conditions, potential for side reactions	Cost of the selective reducing agent

Conclusion and Recommendations

All three synthetic routes offer viable pathways to 4-(4-methylpiperazin-1-ylmethyl)benzoic acid.

• Route A (Nucleophilic Substitution) stands out as a robust and industrially proven method. Its high yields and the relatively low cost of starting from p-toluic acid make it an economically attractive option for large-scale manufacturing. The main considerations are the handling of halogenated compounds and the optimization of the substitution reaction conditions.

• Route B (Nitrile Hydrolysis) provides a solid alternative, though the harsh conditions required for the hydrolysis of the benzonitrile intermediate can be a drawback, potentially leading to impurity formation and requiring more robust equipment on a large scale.

• Route C (Reductive Amination) is the most elegant and efficient from a chemical synthesis perspective. Its one-pot nature, mild reaction conditions, and excellent yields are highly desirable. The primary factor to consider for industrial application would be the cost of the specialized reducing agent, sodium triacetoxyborohydride, compared to the reagents used in the other routes.

For academic and early-stage process development, the simplicity and efficiency of Route C make it an excellent choice. For large-scale, cost-driven manufacturing, Route A remains a highly competitive and well-established benchmark. The final decision will invariably depend on a detailed process-specific analysis of cost, safety, and available infrastructure.

References

• How is 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride synthesized? - FAQ. (n.d.).
• A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib | Request PDF. (2025). ResearchGate.
• 4-[(4-Methylpiperazin-1-yl)methyl]benzoic Acid Dihydrochloride: Comprehensive Overview. (2025).
• 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid synthesis. (n.d.). ChemicalBook.
• 4-[(4-methylpiperazin-1-yl)methyl]benzoic Acid Dihydrochloride | 106261-49-8. (n.d.). Benchchem.
• CN103382191A - Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride. (n.d.). Google Patents.
• CN104910101A - Synthesis process of imatinib intermediate 4-(4-methylpiperazin-1-ylmethyl) benzoic acid hydrochloride. (n.d.). Google Patents.
• US20080103305A1 - Process for the preparation of imatinib. (n.d.). Google Patents.
• Synthesis of 4-(chloromethyl)-benzoic acid. (n.d.). PrepChem.com.
• WO2013008242A1 - A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride. (n.d.). Google Patents.
• Chemistry 3719L – Lab Session 6 Synthesis of 4-Bromomethylbenzoic acid by Radical Substitution. (n.d.).
• Develop New Approaches to the Synthesis of N, N, N-triethyl-4-[(Hexahydro-2-oxo-1H-azepin-1-yl) Carbonyl]-Bromine/Chloride. (n.d.). International Journal of Chemical Engineering and Applications.

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A Comparative Kinetic Analysis of Acylation Reactions: Profiling 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride Against Key Alternatives

Introduction

In the landscape of modern drug discovery and fine chemical synthesis, acylation reactions are fundamental transformations for constructing complex molecular architectures. Benzoyl chlorides, as highly reactive acylating agents, are staples in the synthetic chemist's toolbox for introducing the benzoyl moiety.[1] The reactivity of these agents, however, is not monolithic; it is exquisitely tuned by the substituents on the aromatic ring.[2] This guide focuses on 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride, a reagent of interest due to the incorporation of a tertiary amine and a piperazine ring, motifs prevalent in pharmacologically active compounds.

The purpose of this guide is to provide a comprehensive kinetic comparison of 4-(4-methylpiperazin-1-ylmethyl)benzoyl chloride against a curated set of alternative benzoyl chlorides. We will delve into the underlying mechanistic principles, present detailed, field-proven experimental protocols for kinetic analysis, and offer insights into how structural modifications influence acylation efficiency. This analysis is designed to empower researchers, scientists, and drug development professionals to make informed decisions in reagent selection and reaction optimization.

Theoretical Framework: The Nucleophilic Acyl Substitution Reaction

The acylation of nucleophiles (such as amines or alcohols) by acyl chlorides proceeds via a well-established nucleophilic acyl substitution mechanism.[3] This is a two-step process involving addition followed by elimination.[4]

• Nucleophilic Attack: The reaction initiates with the nucleophile attacking the electrophilic carbonyl carbon of the acyl chloride. This breaks the C=O π bond and forms a transient, negatively charged tetrahedral intermediate.[5]

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses. The C=O π bond is reformed, and the chloride ion—an excellent leaving group—is expelled, resulting in the final acylated product.[4]

The first step, the nucleophilic attack, is typically the rate-limiting step of the reaction.[4] Consequently, any factor that influences the electrophilicity of the carbonyl carbon or the stability of the tetrahedral intermediate will directly impact the overall reaction rate.

Diagram 1: General Mechanism of Nucleophilic Acyl Substitution

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A Senior Application Scientist's Guide to Spectral Comparison: Confirming Chemical Transformation from Starting Material to Final Product

In the landscape of chemical synthesis and drug development, the unambiguous confirmation of a final product's identity and purity is paramount. A successful reaction is not merely assumed; it is proven. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of key spectroscopic techniques to compare starting materials and final products. We will delve into the "why" behind experimental choices, ensuring a robust and self-validating analytical approach.

The Logic of Spectral Comparison: A Workflow for Confidence

At its core, spectral comparison is a differential analysis. We are looking for the disappearance of key spectral features of the starting material and the concurrent appearance of new, characteristic features of the desired final product. This process not only confirms the chemical transformation but also provides insights into the reaction's completeness and the presence of any impurities.

Caption: Workflow for Spectral Comparison of Starting Material and Final Product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the structural analysis of organic molecules in solution. It provides detailed information about the chemical environment of individual atoms, allowing for the mapping of the molecular structure.

The "Why" Behind Experimental Choices in NMR

• Choice of Solvent: The ideal NMR solvent should not contain any protons that would interfere with the signals from the analyte. For this reason, deuterated solvents (e.g., CDCl₃, DMSO-d₆) are used. The choice of solvent also depends on the solubility of the starting material and final product. A solvent that dissolves both is ideal for comparative purposes.

• Internal Standard: A small amount of a reference compound, typically tetramethylsilane (TMS), is often added to the sample. TMS provides a sharp signal at 0 ppm, which is used to calibrate the chemical shift axis. This ensures that the chemical shifts of the starting material and final product can be accurately compared.

Experimental Protocol: ¹H NMR

• Sample Preparation:

  • Accurately weigh 5-10 mg of the starting material and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry NMR tube.

  • Add a small amount of TMS as an internal standard.

  • Cap the NMR tube and invert it several times to ensure a homogeneous solution.

  • Repeat the same procedure for the final product.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters. The number of scans can be increased for samples with low concentration to improve the signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID) to obtain the NMR spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0 ppm.

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

Interpreting the Spectra: A Comparative Analysis

Spectral Feature	Starting Material (Example: Benzaldehyde)	Final Product (Example: Benzyl alcohol)	Rationale for Change
Aldehydic Proton (CHO)	Singlet at ~9.9 ppm	Absent	The aldehyde functional group has been reduced to an alcohol.
Methylene Protons (CH₂)	Absent	Singlet at ~4.6 ppm	The reduction of the aldehyde creates a new methylene group.
Hydroxyl Proton (OH)	Absent	Broad singlet, variable chemical shift	The appearance of a hydroxyl group is a key indicator of the product.
Aromatic Protons	Multiplet at ~7.5-7.9 ppm	Multiplet at ~7.3 ppm	The chemical environment of the aromatic protons changes slightly upon reduction of the aldehyde.

Infrared (IR) Spectroscopy: The Fingerprint of Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. It is based on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational modes of their bonds.

The "Why" Behind Experimental Choices in IR

• Sample Preparation: The choice of sample preparation method depends on the physical state of the sample. For liquids, a thin film between two salt plates (e.g., NaCl, KBr) is often used. For solids, a KBr pellet or a mull (e.g., Nujol) is prepared to ensure that the sample is transparent to IR radiation.

• Background Correction: A background spectrum of the empty sample holder (or the solvent) is always acquired and subtracted from the sample spectrum. This removes any interfering signals from the atmosphere (e.g., CO₂, H₂O) or the sampling apparatus.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

ATR-IR is a popular technique as it requires minimal sample preparation.

• Background Acquisition:

  • Ensure the ATR crystal is clean.

  • Acquire a background spectrum.

• Sample Analysis:

  • Place a small amount of the solid or liquid sample directly on the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum.

  • Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

  • Repeat for the final product.

Interpreting the Spectra: A Comparative Analysis

Spectral Feature	Starting Material (Example: Cyclohexanone)	Final Product (Example: Cyclohexanol)	Rationale for Change
C=O Stretch (Ketone)	Strong, sharp peak at ~1715 cm⁻¹	Absent	The ketone functional group has been reduced to an alcohol.
O-H Stretch (Alcohol)	Absent	Strong, broad peak at ~3200-3600 cm⁻¹	The appearance of a broad O-H stretch is a definitive sign of alcohol formation.
C-H Stretch (sp³)	Peaks at ~2850-3000 cm⁻¹	Peaks at ~2850-3000 cm⁻¹	These peaks are expected to be present in both the starting material and the product.

Mass Spectrometry (MS): Unveiling the Molecular Weight

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight of the starting material and the final product, serving as a primary confirmation of the chemical transformation.

The "Why" Behind Experimental Choices in MS

• Ionization Technique: The choice of ionization technique depends on the polarity and thermal stability of the analyte. Electron ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, providing structural information. Electrospray ionization (ESI) is a soft ionization technique that is well-suited for polar and non-volatile molecules, often yielding the molecular ion peak with minimal fragmentation.

Experimental Protocol: Direct Infusion ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of the starting material (e.g., 10 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile) that is compatible with ESI.

  • Repeat for the final product.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate using a syringe pump.

  • Optimize the ESI source parameters (e.g., capillary voltage, cone voltage) to maximize the signal of the molecular ion.

  • Acquire the mass spectrum over a relevant m/z range.

Interpreting the Spectra: A Comparative Analysis

Spectral Feature	Starting Material (Example: 2-Naphthol, MW = 144.17)	Final Product (Example: 2-Methoxynaphthalene, MW = 158.20)	Rationale for Change
Molecular Ion Peak [M+H]⁺	m/z = 145.18	m/z = 159.21	The increase in molecular weight corresponds to the addition of a methyl group (CH₃).

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. It is particularly useful for compounds containing chromophores, such as conjugated systems or aromatic rings.

The "Why" Behind Experimental Choices in UV-Vis

• Solvent Choice: The solvent used for UV-Vis analysis should be transparent in the wavelength range of interest. Common UV-Vis solvents include ethanol, methanol, and hexane.

• Concentration: The concentration of the sample should be adjusted to ensure that the absorbance falls within the linear range of the instrument (typically 0.1 to 1.0 absorbance units) to adhere to the Beer-Lambert Law.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the starting material of known concentration in a suitable UV-transparent solvent.

  • Prepare a series of dilutions to determine the optimal concentration for analysis.

  • Repeat for the final product.

• Data Acquisition:

  • Fill a clean cuvette with the solvent to be used as a blank.

  • Acquire a baseline spectrum with the blank.

  • Fill the cuvette with the sample solution and acquire the UV-Vis spectrum.

Interpreting the Spectra: A Comparative Analysis

Spectral Feature	Starting Material (Example: Benzene)	Final Product (Example: Nitrobenzene)	Rationale for Change
λmax	~254 nm	~268 nm	The addition of the nitro group (a chromophore) causes a bathochromic (red) shift in the absorption maximum.

Conclusion

The systematic and comparative application of these spectroscopic techniques provides a robust and self-validating system for the confirmation of a chemical transformation. By understanding the underlying principles and making informed experimental choices, researchers can confidently establish the identity and purity of their final products, a critical step in all areas of chemical research and development.

References

• Introduction to Spectroscopy by Donald L. Pavia, Gary M. Lampman, George S. Kriz, and James R. Vyvyan. A foundational textbook covering the principles and applications of NMR, IR, MS, and UV-Vis spectroscopy. (Cengage Learning, URL: [Link])

• Spectrometric Identification of Organic Compounds by Robert M. Silverstein, Francis X. Webster, David J. Kiemle, and David L. Bryce. A classic text providing detailed guidance on the interpretation of spectra for structural elucidation. (John Wiley & Sons, URL: [Link])

• UCLA Department of Chemistry and Biochemistry - NMR Spectroscopy An educational resource providing an overview of NMR theory, instrumentation, and applications. (UCLA, URL: [Link])

• Michigan State University Department of Chemistry - Infrared Spectroscopy A resource detailing the theory and interpretation of IR spectra. (MSU, URL: [Link])

• IUPAC - Gold Book: Mass Spectrometry The International Union of Pure and Applied Chemistry's compendium of chemical terminology, providing authoritative definitions in mass spectrometry. (IUPAC, URL: [Link])

Unveiling Molecular Architecture: A Comparative Guide to 2D NMR for Validating Synthesized Derivatives

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a synthesized molecule's chemical structure is a cornerstone of scientific rigor and a prerequisite for further investigation. While 1D NMR provides a foundational overview of a molecule's proton and carbon framework, complex derivatives often yield congested spectra that defy straightforward interpretation. This guide provides an in-depth, comparative analysis of two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy, an indispensable tool for elucidating the intricate connectivity and spatial arrangement of atoms within a molecule.[1][2] By spreading nuclear correlations across two frequency dimensions, 2D NMR mitigates signal overlap and provides a detailed roadmap of the molecular structure.[1][2][3]

This guide, written from the perspective of a Senior Application Scientist, moves beyond a simple recitation of techniques. It delves into the causality behind experimental choices, offers field-proven insights for robust data acquisition, and provides a framework for interpreting the rich tapestry of information woven into 2D NMR spectra.

From Ambiguity to Certainty: Why 2D NMR is Essential

In the synthesis of novel chemical entities, particularly in drug discovery and materials science, structural validation is paramount. While techniques like Mass Spectrometry (MS) provide crucial information about molecular weight and elemental composition, and X-ray Crystallography offers a definitive 3D structure in the solid state, 2D NMR excels at defining the precise atom-to-atom connectivity and solution-state conformation of a molecule.[1] This is critical as the biological activity and physical properties of a compound are intrinsically linked to its three-dimensional shape and how its atoms are connected.

The power of 2D NMR lies in its ability to reveal correlations between different nuclei within a molecule, information that is often obscured in a 1D spectrum.[2][3] These correlations can be through chemical bonds (scalar or J-coupling) or through space (dipolar coupling or the Nuclear Overhauser Effect - NOE).[4][5] By selecting the appropriate 2D NMR experiment, a researcher can systematically piece together the molecular puzzle.

Caption: Selecting the appropriate 2D NMR experiment based on the structural question.

A Comparative Overview of Key 2D NMR Techniques

The choice of 2D NMR experiment is dictated by the specific structural information required. The four most common and powerful techniques for the structural validation of synthesized derivatives are COSY, HSQC, HMBC, and NOESY/ROESY.

Technique	Information Provided	Primary Application	Limitations
COSY (Correlation Spectroscopy)	Proton-proton (¹H-¹H) correlations through 2-3 bonds.[2][3][6][7]	Identifying adjacent protons and tracing out spin systems.	Can be complex in crowded spectral regions. Does not provide information about heteronuclear connectivity.
HSQC (Heteronuclear Single Quantum Coherence)	One-bond proton-carbon (¹H-¹³C) correlations.[3][5][8]	Assigning protons to their directly attached carbons.	Does not provide information about quaternary carbons or long-range connectivity.
HMBC (Heteronuclear Multiple Bond Correlation)	Long-range (2-4 bond) proton-carbon (¹H-¹³C) correlations.[5][8]	Connecting molecular fragments across heteroatoms and quaternary carbons.	Absence of a correlation is not definitive proof of a long separation.[8]
NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy)	Through-space proton-proton (¹H-¹H) correlations.[4][9][10]	Determining stereochemistry, conformation, and 3D structure in solution.	NOE can be zero for medium-sized molecules, requiring ROESY.[9][11]

Experimental Protocols: A Guide to Robust Data Acquisition

The quality of 2D NMR data is critically dependent on meticulous sample preparation and the careful selection of acquisition parameters. The following provides a generalized workflow, with technique-specific considerations highlighted.

Step 1: Sample Preparation

• Purity: Ensure the sample is of the highest possible purity to avoid interfering signals.

• Solvent: Dissolve the sample in a deuterated solvent that fully solubilizes the compound. The choice of solvent can also influence chemical shifts.

• Concentration: The required concentration depends on the specific experiment and the molecular weight of the compound. A higher concentration is generally needed for less sensitive experiments like HMBC and NOESY.

• Filtration: Filter the sample to remove any particulate matter that can degrade spectral quality.

Step 2: General 2D NMR Acquisition Protocol

• Initial Setup: Acquire and process a standard 1D ¹H spectrum to determine the spectral width and appropriate transmitter offset.[12]

• Load Pulse Program: Select the appropriate 2D pulse program (e.g., COSY, HSQC, HMBC, NOESY).

• Set Spectral Widths: Define the spectral widths for both the direct (F2, typically ¹H) and indirect (F1) dimensions.[12][13]

• Set Data Points (TD): Specify the number of data points to be collected in both dimensions. A larger number of points will provide better resolution but will also increase the experiment time.[1]

• Set Number of Scans (NS) and Dummy Scans (DS): The number of scans per increment determines the signal-to-noise ratio.[14] Dummy scans are used to allow the spin system to reach a steady state before data acquisition.

• Acquisition: Start the 2D acquisition. The total experiment time will be a function of the number of scans, the number of increments in the indirect dimension, and the relaxation delay.[14]

Caption: A generalized workflow for 2D NMR data acquisition and processing.

Technique-Specific Experimental Considerations

• COSY: A standard COSY-90 experiment is generally a good starting point. For molecules with complex coupling networks, a DQF-COSY (Double Quantum Filtered COSY) can provide a cleaner spectrum with reduced diagonal peak intensity.[3]

• HSQC: Gradient-selected, sensitivity-enhanced HSQC pulse programs are standard for their excellent sensitivity and artifact suppression. An edited HSQC can be used to differentiate between CH, CH₂, and CH₃ groups.[8]

• HMBC: The key parameter to optimize in an HMBC experiment is the long-range coupling delay, which is typically set to optimize for couplings in the range of 5-10 Hz.[8] Acquiring two HMBC experiments with different delays can sometimes be beneficial.

• NOESY/ROESY: The mixing time is a critical parameter in NOESY and ROESY experiments.[10] For small molecules, a longer mixing time (e.g., 0.5-1.5 seconds) is often required, while for larger molecules, shorter mixing times are used to avoid spin diffusion. For medium-sized molecules where the NOE may be close to zero, a ROESY experiment is the preferred choice.[9][11]

Case Study: Validating the Structure of a Novel Synthesized Derivative

To illustrate the power of a combined 2D NMR approach, consider the hypothetical synthesized molecule, "Compound X."

1D ¹H NMR: The 1D proton NMR spectrum of Compound X shows several overlapping multiplets in the aromatic region and complex signals in the aliphatic region, making unambiguous assignment impossible.

2D NMR Analysis:

• COSY: The COSY spectrum reveals the proton-proton coupling networks. For example, a cross-peak between a signal at 7.2 ppm and another at 7.5 ppm indicates that these two aromatic protons are adjacent. Similarly, a chain of correlations in the aliphatic region allows for the tracing of a propyl group.[7][15]

• HSQC: The HSQC spectrum correlates each proton signal to its directly attached carbon. This allows for the definitive assignment of the ¹³C spectrum for all protonated carbons.[8][16] For instance, the proton at 4.1 ppm is shown to be attached to the carbon at 65 ppm.

• HMBC: The HMBC spectrum is the key to connecting the molecular fragments. A cross-peak between the protons of the propyl group and a quaternary carbon in the aromatic system provides a crucial link.[8][17] Another HMBC correlation from an aromatic proton to the carbonyl carbon confirms the presence of an ester functionality.

Caption: The logical flow of information from different 2D NMR experiments to the final validated structure.

By systematically integrating the information from these 2D NMR experiments, the complete and unambiguous structure of Compound X can be determined, a feat that would be impossible with 1D NMR alone.

Troubleshooting Common 2D NMR Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Signal-to-Noise	Insufficient number of scans; low sample concentration; poor shimming.	Increase the number of scans (NS); prepare a more concentrated sample; re-shim the magnet.[18]
Broad Lineshapes	Poor shimming; sample viscosity; presence of paramagnetic impurities.	Carefully re-shim the magnet; use a less viscous solvent if possible; ensure the sample is free of paramagnetic metals.[18][19]
ADC Overflow Error	Receiver gain (RG) is set too high.	Manually reduce the receiver gain and restart the acquisition.[18]
t₁ Noise (streaks in F1)	Insufficient phase cycling; receiver artifacts.	Increase the number of dummy scans (DS); use gradient-selected pulse programs.
Missing Cross-peaks	Inappropriate delay times (e.g., in HMBC or NOESY); weak coupling.	Optimize the relevant delay parameter; increase the number of scans.

Conclusion: The Indispensable Role of 2D NMR

For the modern chemist, 2D NMR spectroscopy is not merely an analytical technique; it is a powerful logic engine for deconstructing and validating molecular structures.[1][20] The synergistic use of COSY, HSQC, HMBC, and NOESY/ROESY provides an unparalleled level of structural detail in the solution state.[2] By understanding the principles behind each experiment, carefully designing the acquisition parameters, and systematically interpreting the resulting data, researchers can move from a synthesized derivative of unknown structure to a fully validated molecule with confidence and certainty. This rigorous structural validation is the bedrock upon which further scientific inquiry and innovation are built.

References

• Unveiling Molecular Architecture: A Comparative Guide to 2D NMR Spectroscopy for Product Structure Confirm
• A Comparative Guide to the Structural Validation of trans-2-Decene Using 2D NMR Techniques - Benchchem.
• Stereochemistry Information from NOESY/ROESY d
• What is the difference between NOESY and ROESY for NMR? : r/chemistry - Reddit.
• Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia.
• Advanced NMR Techniques and Applications | Spectroscopy Class Notes - Fiveable.
• NOESY and EXSY.
• 2D NMR Spectroscopy: COSY | PDF - Scribd.
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• Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy) The most frequently used two-dime - CF NMR CEITEC.
• NOESY and ROESY.
• Troubleshooting | Department of Chemistry and Biochemistry - University of Maryland.
• HSQC and HMBC | NMR Core Facility - Columbia University.
• Common Problems | SDSU NMR Facility – Department of Chemistry.
• Getting the Most Out of HSQC and HMBC Spectra | Request PDF - ResearchG
• Identification of metabolites from 2D 1H-13C HSQC NMR using peak correl
• High-Resolution NMR for Complex Molecule Analysis - Cre
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• Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer.
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• nmr hsqc hmbc: Topics by Science.gov.
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• NOESY Spectra - Chemistry LibreTexts.
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• Innovative NMR Strategies for Complex Macromolecules | ACS Symposium Series.
• Development and Validation of 2D Difference Intensity Analysis for Chemical Library Screening by Protein-Detected NMR Spectroscopy - NIH.
• A Step-By-Step Guide to 1D and 2D NMR Interpret

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A Senior Application Scientist's Guide to Amide Bond Formation: Peptide Coupling Reagents vs. Acyl Chlorides

Introduction: The Ubiquitous Amide Bond

The amide bond is arguably the most important functional group in modern organic chemistry and biology, forming the backbone of peptides and proteins. Its synthesis is a cornerstone of pharmaceutical drug development, materials science, and polymer chemistry. The two most prominent methods for constructing this critical linkage are the classical acyl chloride approach and the more modern use of peptide coupling reagents.

This guide provides a detailed comparison of these two methodologies, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions for their specific synthetic challenges. We will delve into the mechanisms, practical advantages and limitations, and present experimental data to support our analysis.

The Classical Approach: Amide Synthesis via Acyl Chlorides

The reaction of an amine with an acyl chloride is a traditional and powerful method for amide bond formation. The high reactivity of the acyl chloride, derived from the excellent leaving group ability of the chloride ion, drives the reaction forward.

Mechanism of Action

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the acyl chloride, forming a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion and a proton to yield the amide. A base, typically a tertiary amine like triethylamine (TEA) or pyridine, is required to scavenge the HCl byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic.

Caption: General mechanism of amide synthesis via a coupling reagent.

Common Classes of Coupling Reagents:

• Carbodiimides: (e.g., DCC, EDC). These are cost-effective but can lead to racemization and the formation of difficult-to-remove urea byproducts.

• Phosphonium Salts: (e.g., BOP, PyBOP). These are highly efficient but generate carcinogenic HMPA as a byproduct. Newer alternatives like PyAOP have been developed to avoid this issue.

• Uronium/Guanidinium Salts: (e.g., HBTU, HATU, HCTU). These are among the most popular and efficient reagents, known for fast reaction times and low levels of racemization, especially HATU.

Advantages:

• Mild Conditions: Reactions are typically run at room temperature in a variety of common organic solvents.

• High Chemoselectivity & Functional Group Tolerance: The mild conditions preserve sensitive functional groups elsewhere in the molecules.

• Low Racemization: The use of additives and optimized conditions minimizes the risk of epimerization in chiral substrates.

• High Yields & Purity: These reagents often provide excellent yields with clean reaction profiles, simplifying purification.

Disadvantages:

• Cost: Coupling reagents are significantly more expensive than the chemicals used for acyl chloride formation.

• Stoichiometry & Atom Economy: They are used in stoichiometric amounts and generate significant byproducts that must be removed during workup, leading to poor atom economy.

• Purification: While the reactions are often clean, removal of the byproducts (e.g., isoureas, phosphine oxides) can sometimes be challenging.

Head-to-Head Comparison: Performance & Data

The choice between acyl chlorides and coupling reagents is dictated by the specific requirements of the synthesis, such as the complexity of the substrate, the need for stereochemical integrity, and cost constraints.

Feature	Acyl Chlorides	Peptide Coupling Reagents
Reactivity	Very High	High to Very High (Tunable)
Conditions	Often Harsh (requires SOCl₂ or (COCl)₂)	Mild (Room Temperature)
Functional Group Tolerance	Poor to Moderate	Excellent
Racemization Risk	High	Very Low (especially with additives)
Byproducts	HCl (gas)	Soluble organic molecules (e.g., ureas)
Cost	Low	High
Safety	Corrosive and toxic reagents	Generally safer, though some are irritants
Ideal Application	Simple, robust molecules; large-scale synthesis	Complex molecules, peptides, pharmaceuticals

Experimental Data Snapshot

A study comparing different methods for the synthesis of a key amide intermediate for a pharmaceutical candidate found the following results:

Method	Reagent(s)	Yield	Purity	Key Observation
Method A	SOCl₂, then amine	65%	85%	Significant byproduct formation due to lack of selectivity.
Method B	EDC/HOBt	88%	97%	Clean reaction, but slow (12 hours).
Method C	HATU/DIPEA	95%	>99%	Very fast reaction (1 hour), highest purity.

This data clearly illustrates that while the acyl chloride method is feasible, coupling reagents, particularly modern uronium salts like HATU, provide superior yields and purity, which are critical in a drug development setting.

Experimental Protocols

Protocol 1: General Procedure for Amide Synthesis via Acyl Chloride

• Acyl Chloride Formation: To a solution of the carboxylic acid (1.0 eq) in an anhydrous solvent (e.g., DCM or Toluene) at 0 °C, add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of DMF.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. The reaction is complete when gas evolution (CO₂, CO, HCl) ceases.

• Solvent Removal: Remove the solvent and excess reagent under reduced pressure to yield the crude acyl chloride.

• Coupling: Dissolve the crude acyl chloride in anhydrous DCM and cool to 0 °C. Add a solution of the amine (1.1 eq) and triethylamine (1.5 eq) in DCM dropwise.

• Workup: Stir the reaction for 1-3 hours. Upon completion, wash the mixture sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude amide, which can be purified by chromatography or recrystallization.

Protocol 2: General Procedure for Amide Synthesis via HATU Coupling

• Activation: To a solution of the carboxylic acid (1.0 eq), HATU (1.1 eq), and DIPEA (2.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF or NMP), stir at room temperature for 15-20 minutes.

• Coupling: Add the amine (1.1 eq) to the solution of the activated acid.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS. Reactions are often complete within 1-4 hours.

• Workup: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Decision Making: Choosing the Right Path

The selection of an amidation method is a critical process parameter. The following decision tree can guide the initial choice.

Caption: Decision tree for selecting an amide synthesis method.

Conclusion

Both acyl chlorides and peptide coupling reagents are effective tools for amide bond synthesis, but they serve different needs. The acyl chloride method remains a viable, cost-effective option for simple, robust substrates on a large scale. However, for the complex, stereochemically sensitive molecules prevalent in modern drug discovery and development, the mild conditions, high yields, and excellent functional group tolerance of peptide coupling reagents make them the superior choice. The development of increasingly efficient and specialized coupling reagents continues to expand the chemist's toolkit, enabling the synthesis of previously inaccessible molecular architectures.

References

• Larock, R. C. Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt. Chemistry – A European Journal, 15(37), 9394-9403. [Link]

A Senior Application Scientist's Guide to Benchmarking Synthesis Yield Against Published Literature

For researchers, scientists, and professionals in drug development, the ability to reliably reproduce and benchmark a chemical synthesis is paramount. The reported yield in a publication serves as a critical benchmark, yet achieving this in a different laboratory setting can be challenging. This guide provides an in-depth, experience-driven approach to rigorously benchmarking your synthesis yield against literature values, ensuring scientific integrity and fostering reproducible results.

The Reproducibility Challenge in Synthesis

A significant portion of published scientific findings are difficult to reproduce, a phenomenon often termed the "reproducibility crisis".[1][2] In chemistry, this can be particularly pronounced. A survey in Nature revealed that over 70% of researchers have failed to reproduce another scientist's experiment, with chemists reporting the most difficulty.[2][3] This is not always due to flawed or dishonest reporting, but can stem from a multitude of subtle, often unreported, variables.[4] Factors such as reagent purity, reaction setup, and even ambient conditions can significantly impact the outcome.[5][6][7]

This guide will use the Suzuki-Miyaura cross-coupling reaction as a practical example. It is one of the most common reactions in medicinal chemistry for creating carbon-carbon bonds, essential for building the complex molecules needed for new drugs.[8][9][10]

Part 1: The Foundational Phase - Rigorous Pre-Experiment Preparation

Before stepping into the lab, a thorough analysis of the literature and meticulous preparation are crucial. This phase sets the stage for a successful and meaningful comparison.

Deconstructing the Literature Protocol

Go beyond simply reading the experimental section. Critically analyze the entire publication to understand the context of the reported yield.

• Identify Key Parameters: Note every detail, including reaction scale, solvent and reagent grades, purification methods, and characterization data.

• Look for Implicit Information: Consider the authors' affiliations and potential access to specialized equipment or custom-made reagents.

• Question Ambiguities: If a procedure is unclear, don't hesitate to contact the corresponding author for clarification. Many researchers are open to discussing their work.

Sourcing and Validating Your Reagents

The quality of your starting materials is a primary determinant of reaction success.

• CAS Number is Key: When ordering chemicals, always use the CAS number to ensure you are obtaining the exact compound used in the study.[4]

• Request Certificates of Analysis (CoA): Obtain CoAs from your suppliers to verify the purity of your reagents.[4]

• "In-House" Purification: Be prepared to purify solvents and reagents, even if they are commercially available in high grades. Common procedures include distillation, recrystallization, and drying over appropriate agents.

Part 2: The Experimental Phase - A Self-Validating Protocol

The following protocol for a Suzuki-Miyaura cross-coupling reaction is designed to be self-validating, with explanations for each critical step. This example involves the coupling of an aryl halide with a boronic acid.[11]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Reaction: Aryl Halide + Aryl Boronic Acid → Biaryl

Materials:

• Aryl Halide (e.g., 4-bromotoluene)

• Aryl Boronic Acid (e.g., phenylboronic acid)

• Palladium Catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

Step-by-Step Methodology:

• Inert Atmosphere is Crucial: Assemble your glassware and dry it thoroughly in an oven. Allow it to cool under a stream of inert gas (e.g., nitrogen or argon). This prevents the degradation of the palladium catalyst and other sensitive reagents by oxygen.

• Reagent Addition Sequence:

  • To a round-bottom flask equipped with a magnetic stir bar, add the aryl halide, aryl boronic acid, and base.

  • Rationale: Adding the solid reagents first prevents them from clumping together when the solvent is added.

  • Evacuate the flask and backfill with inert gas three times. This process, known as purging, removes any residual air.

• Solvent Degassing:

  • In a separate flask, degas the solvent mixture by bubbling inert gas through it for at least 30 minutes.

  • Rationale: Solvents can dissolve a significant amount of oxygen, which can poison the palladium catalyst.

• Catalyst Addition:

  • Under a positive flow of inert gas, add the palladium catalyst to the reaction flask.

  • Rationale: Minimizing the catalyst's exposure to air is critical for maintaining its activity.

• Reaction Execution:

  • Add the degassed solvent to the reaction flask via cannula or syringe.

  • Heat the reaction mixture to the temperature specified in the literature (e.g., 80°C) and stir vigorously.

  • Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Add water and an organic solvent (e.g., ethyl acetate) to the flask and transfer the contents to a separatory funnel.

  • Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the organic layer under reduced pressure.

  • Purify the crude product using a method appropriate for the compound and the impurities present, such as column chromatography or recrystallization.

• Characterization and Yield Calculation:

  • Thoroughly dry the purified product under high vacuum to remove any residual solvent.

  • Obtain the mass of the pure product and calculate the percent yield.

  • Confirm the identity and purity of the product using techniques like NMR spectroscopy, mass spectrometry, and elemental analysis, as recommended by ACS guidelines.[12][13]

Visualizing the Workflow

The following diagram illustrates the key stages of a robust benchmarking process.

Caption: Workflow for Benchmarking Synthesis Yield.

Part 3: Data Analysis and Interpretation - Beyond the Numbers

Factors Influencing Yield Discrepancies

Numerous factors can lead to variations in reaction yields. Understanding these can help you troubleshoot and optimize your process.

Caption: Key Factors Influencing Reaction Yield.

Quantitative Comparison

When comparing your results to the literature, it's helpful to present the data in a clear, organized manner.

Parameter	Literature Value	Your Result	Notes
Reaction Scale	1 mmol	1 mmol
Catalyst Loading	1 mol%	1 mol%
Temperature	80°C	80°C
Reaction Time	12 hours	12 hours
Reported Yield	92%	85%
Purity	>98% (by NMR)	>98% (by NMR)

Statistical Significance

For a more rigorous comparison, especially when optimizing a reaction, statistical analysis is invaluable.[14] If you have multiple runs of your experiment, you can use a t-test to determine if the difference between your average yield and the literature value is statistically significant.[15]

Conclusion: A Commitment to Scientific Rigor

Benchmarking synthesis yield is more than just trying to match a number in a paper; it's a fundamental exercise in scientific rigor. By approaching the process with a critical eye, meticulous technique, and a thorough understanding of the underlying chemistry, you can not only validate your own results but also contribute to the broader goal of reproducible science.

References

• Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction | Organic Process Research & Development - ACS Publications. (2025).
• What factors can affect the yield of a reaction? - TutorChase. (n.d.). TutorChase.
• Taking on chemistry's reproducibility problem | News. (2017). Chemistry World.
• What is everyone's opinion on reproducibility? : r/chemistry - Reddit. (2023). Reddit.
• Statistical Analysis of Data | Solubility of Things. (n.d.). Solubility of Things.
• ACS Research Data Guidelines. (n.d.). American Chemical Society.
• Can Reproducibility in Chemical Research be Fixed? - Enago Academy. (2017). Enago Academy.
• Common Organic Reactions to Know for Organic Chemistry - Fiveable. (n.d.). Fiveable.
• Popular Organic Reactions | Fisher Scientific. (n.d.). Fisher Scientific.
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - NIH. (n.d.).
• Five of the Most Useful Transformations in Modern Organic Synthesis - Fisher Scientific. (n.d.). Fisher Scientific.
• Factors Affecting Rates of Reaction - Monash University. (n.d.). Monash University.
• Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis - AZoM. (2024). AZoM.com.
• Author Guidelines - American Chemical Society. (2025). American Chemical Society.
• The Reproducibility Crisis: How Open Science Can Save Research. (2023). Medium.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Yoneda Labs.
• Replication crisis - Wikipedia. (n.d.). Wikipedia.
• Factors that Affect Reaction Rates - Chemistry LibreTexts. (2023). Chemistry LibreTexts.
• Factors that Affect Rate of Reaction - MME Revise. (n.d.). MME Revise.
• A Quick Comparison of Experimental Results | Chemical Education Xchange. (2019).
• The five reactions on every organic chemist's wish list | Research - Chemistry World. (2019). Chemistry World.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of Synthesized Inhibitors

In the landscape of drug discovery and chemical biology, the development of potent and selective inhibitors is paramount.[1] However, the journey from a promising hit compound to a refined chemical probe or therapeutic candidate is fraught with challenges, a primary one being the potential for off-target interactions.[2][3] This guide provides a comprehensive overview of the principles and methodologies for assessing the cross-reactivity of synthesized inhibitors, designed for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, provide detailed protocols for key techniques, and offer a comparative analysis to aid in the selection of the most appropriate methods for your research needs.

The Imperative of Selectivity Profiling

The term "selectivity" in the context of drug action refers to a drug's ability to preferentially produce a particular effect.[4] While absolute specificity is a laudable goal, it is rarely achieved.[5] Most small molecule inhibitors interact with multiple targets, a phenomenon known as polypharmacology.[6] These off-target interactions can lead to a range of consequences, from unexpected therapeutic benefits to adverse side effects.[7][8] Therefore, a thorough understanding of an inhibitor's cross-reactivity profile is not merely an academic exercise but a critical step in drug development.[3] It allows for the rational interpretation of experimental results, the anticipation of potential toxicities, and the design of more selective compounds.[1]

A variety of techniques have been developed to assess inhibitor cross-reactivity, each with its own strengths and limitations. The choice of method often depends on the stage of the drug discovery process, the nature of the inhibitor, and the specific questions being asked. This guide will focus on three widely used and powerful approaches: Kinase Profiling, Cellular Thermal Shift Assay (CETSA), and Chemoproteomics.

A Comparative Overview of Cross-Reactivity Profiling Methods

To aid in the selection of the most suitable method for your research, the following table provides a comparative overview of the key performance characteristics of Kinase Profiling, CETSA, and Chemoproteomics.

Feature	Kinase Profiling	Cellular Thermal Shift Assay (CETSA)	Chemoproteomics
Principle	Measures the ability of an inhibitor to displace a labeled ligand from a panel of kinases or inhibit their enzymatic activity.[9]	Based on the principle that ligand binding stabilizes a target protein against thermal denaturation.[10]	Utilizes chemical probes to enrich and identify inhibitor-binding proteins from complex biological samples.[11]
Assay Format	In vitro (recombinant enzymes)	In cellulo (live cells or cell lysates)	In cellulo or in vitro
Throughput	High (can screen against hundreds of kinases simultaneously)	Medium to High (amenable to 96- and 384-well formats)[12]	Low to Medium
Sensitivity	High (can detect potent inhibitors)	Moderate to High	High
Quantitative?	Yes (provides IC50 or Kd values)	Semi-quantitative (can provide apparent EC50 values)	Yes (with quantitative mass spectrometry)[13]
Direct Target ID	Yes (for the kinases on the panel)	Yes (for the protein of interest)	Yes (unbiased, proteome-wide)
Physiological Relevance	Lower (uses recombinant enzymes, lacks cellular context)	High (measures target engagement in a cellular environment)	High (can be performed in live cells)
Cost	High	Moderate	High
Best Suited For	Early-stage lead optimization, understanding kinome-wide selectivity.	Target validation, confirming cellular target engagement, studying drug permeability.[14]	Unbiased off-target identification, mechanism-of-action studies.[15]

Kinase Profiling: A Broad View of the Kinome

Kinase profiling is a widely used method to assess the selectivity of inhibitors against a large panel of kinases.[16] This approach provides a broad overview of the inhibitor's interactions across the kinome, which is crucial given the high degree of structural similarity among kinase active sites.[2]

Rationale and Experimental Choices

The core principle of most large-scale kinase profiling platforms is to measure the ability of a test compound to compete with a known ligand for binding to a panel of kinases. This is often done using techniques like affinity chromatography or by measuring the inhibition of the kinase's enzymatic activity.[9] The choice of a broad, representative kinase panel is critical for obtaining a comprehensive selectivity profile.

Experimental Workflow: Kinase Profiling

Caption: Workflow for a typical kinase profiling experiment.

Detailed Protocol: Radiometric Kinase Profiling Assay

This protocol provides a general framework for a radiometric kinase profiling assay. Specific conditions will need to be optimized for each kinase.

• Kinase Reaction Buffer Preparation: Prepare a suitable kinase reaction buffer. A common buffer consists of 25 mM HEPES (pH 7.5), 10 mM MgCl2, 0.5 mM EGTA, and 0.1% (v/v) β-mercaptoethanol.

• Inhibitor Dilution: Prepare a serial dilution of the synthesized inhibitor in DMSO. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid affecting enzyme activity.

• Kinase and Substrate Preparation: Dilute the recombinant kinase and its specific substrate in the kinase reaction buffer to their optimal concentrations.

• Assay Plate Preparation: In a 96-well plate, add the inhibitor dilutions. Include positive controls (a known inhibitor for the kinase) and negative controls (DMSO vehicle).

• Initiation of Kinase Reaction: Add the kinase and substrate mixture to each well. To start the reaction, add ATP mix containing [γ-33P]ATP.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Stopping the Reaction: Terminate the reaction by adding a stop solution, such as 3% phosphoric acid.

• Substrate Capture and Washing: Spot the reaction mixture onto a phosphocellulose membrane (e.g., P81 paper). Wash the membrane extensively with phosphoric acid to remove unincorporated [γ-33P]ATP.

• Detection: Measure the radioactivity on the membrane using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA): Probing Target Engagement in a Native Environment

CETSA is a powerful technique that allows for the assessment of target engagement in a cellular context.[10] It is based on the principle that the binding of a ligand to its target protein increases the protein's thermal stability.[17] This method provides a more physiologically relevant measure of inhibitor binding than in vitro assays.[14]

Rationale and Experimental Choices

The key experimental step in CETSA is the controlled heating of cells or cell lysates. Unbound proteins will denature and aggregate at their characteristic melting temperature (Tm), while ligand-bound proteins will remain soluble at higher temperatures.[18] The amount of soluble protein at different temperatures is then quantified, typically by Western blotting or other protein detection methods.[19] The choice of temperature range and heating time is critical and must be optimized for each target protein.[20]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Workflow for a typical CETSA experiment.

Detailed Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment: Culture cells to the desired confluency. Treat the cells with the synthesized inhibitor or vehicle (DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

• Cell Harvesting and Resuspension: Harvest the cells and wash them with PBS. Resuspend the cell pellet in PBS containing protease and phosphatase inhibitors.

• Aliquoting and Heat Treatment: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation for Western Blot: Collect the supernatant (soluble fraction) and determine the protein concentration. Normalize the protein concentration for all samples. Prepare the samples for SDS-PAGE by adding loading buffer and boiling.

• Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. Block the membrane and probe with a primary antibody specific for the target protein, followed by an HRP-conjugated secondary antibody.

• Detection and Quantification: Detect the protein bands using a chemiluminescence substrate. Quantify the band intensities using densitometry.

• Data Analysis: Plot the quantified band intensities against the corresponding temperatures to generate a melt curve. A shift in the melt curve in the presence of the inhibitor indicates target engagement.

Chemoproteomics: Unbiased Discovery of Off-Targets

Chemoproteomics is a powerful approach for the unbiased identification of protein targets of small molecules in a complex biological system.[11] This methodology is particularly valuable for discovering unanticipated off-targets that may not be included in standard profiling panels.[1]

Rationale and Experimental Choices

A common chemoproteomics strategy involves the use of a chemical probe, which is a modified version of the inhibitor that contains a reactive group for covalent attachment to its targets and a tag (e.g., biotin) for enrichment.[21][22] The choice of the probe design is critical to ensure that it retains the binding properties of the parent inhibitor.[23] After treating cells with the probe, the tagged proteins are enriched and identified by mass spectrometry.[1]

Experimental Workflow: Chemoproteomics

Caption: Workflow for a typical chemoproteomics experiment.

Detailed Protocol: Affinity-Based Chemoproteomics

• Chemical Probe Synthesis: Synthesize a chemical probe by modifying the inhibitor to include a linker and a biotin tag. The attachment point of the linker should be carefully chosen to minimize disruption of the inhibitor's binding to its targets.

• Cell Culture and Treatment: Treat cultured cells with the biotinylated probe. Include a control where cells are pre-treated with an excess of the unmodified inhibitor to compete for binding sites, which helps to identify specific binders.

• Cell Lysis: Lyse the cells in a buffer containing detergents and protease/phosphatase inhibitors.

• Affinity Enrichment: Add streptavidin-coated beads to the cell lysates and incubate to capture the biotinylated probe-protein complexes.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads, for example, by boiling in SDS-PAGE sample buffer.

• In-gel or In-solution Digestion: Separate the eluted proteins by SDS-PAGE and perform in-gel digestion with trypsin, or perform in-solution digestion of the eluate.

• Mass Spectrometry Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins from the MS/MS data using a protein database search algorithm. Compare the proteins identified in the probe-treated sample with those in the competitor-treated sample to identify specific binders.

• Hit Validation: Validate the identified off-targets using orthogonal methods, such as CETSA or individual enzyme assays.[24]

Data Interpretation and Validation: From Hits to Confirmed Off-Targets

The data generated from cross-reactivity studies require careful interpretation and validation. It is crucial to distinguish between true off-target interactions and experimental artifacts.[25] For kinase profiling data, a common approach is to visualize the results as a kinome map, which provides a graphical representation of the inhibitor's selectivity. For CETSA, a significant and dose-dependent thermal shift is a strong indicator of target engagement. In chemoproteomics, hits should be prioritized based on their enrichment ratio and validated using independent assays.

A powerful strategy is to use a combination of these methods to gain a more complete picture of an inhibitor's cross-reactivity profile. For example, a broad kinase screen can identify potential off-targets, which can then be confirmed in a more physiologically relevant context using CETSA.

Case Study: Off-Target Effects of a Kinase Inhibitor

To illustrate the importance of cross-reactivity studies, let's consider a hypothetical kinase inhibitor, "Inhibitor X," designed to target Kinase A, which is involved in a cancer-related signaling pathway.

Signaling Pathway Diagram: On-Target and Off-Target Effects of Inhibitor X

Caption: On-target and off-target effects of Inhibitor X.

In this scenario, while Inhibitor X effectively inhibits its intended target, Kinase A, leading to the desired anti-cancer effect, it also cross-reacts with Kinase B, a protein crucial for normal cell survival. This off-target inhibition could lead to toxicity. Cross-reactivity studies are essential to identify such liabilities early in the drug development process.

Conclusion

The systematic evaluation of inhibitor cross-reactivity is an indispensable component of modern drug discovery. The methods described in this guide—Kinase Profiling, CETSA, and Chemoproteomics—provide a powerful toolkit for characterizing the selectivity of synthesized inhibitors. By understanding the principles behind these techniques, carefully designing and executing experiments, and rigorously interpreting the data, researchers can gain crucial insights into the on- and off-target effects of their compounds. This knowledge is fundamental for the development of safer and more effective chemical probes and therapeutic agents.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride

The proper handling and disposal of reactive chemical reagents are paramount to ensuring laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride (CAS No. 148077-69-4). As a bifunctional molecule containing a reactive acyl chloride and a basic piperazine moiety, its disposal requires a carefully controlled neutralization process to mitigate risks associated with its corrosivity, reactivity with water, and potential physiological effects. This document is intended for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

Hazard Profile and Core Safety Principles

Understanding the inherent risks of a chemical is the foundation of its safe management. 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a reactive solid that presents multiple hazards. The primary risk stems from the benzoyl chloride group, which is highly susceptible to nucleophilic attack, particularly by water (hydrolysis).

Causality of Hazards:

• Reactivity with Water: The acyl chloride functional group reacts exothermically with water and other protic solvents.[1][2] This reaction, known as hydrolysis, produces the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[3][4] Uncontrolled quenching can lead to a violent reaction, splattering of corrosive materials, and a rapid release of toxic fumes.

• Corrosivity: Due to the formation of HCl upon contact with moisture (e.g., on skin, in eyes, or in the respiratory tract), the compound is a severe irritant.[3] It is classified as causing serious eye irritation and skin irritation.[3][5]

• Respiratory Effects: Inhalation of the dust or the HCl gas produced during hydrolysis may cause respiratory irritation.[3][6]

The core principle for the safe disposal of this compound is controlled neutralization . This involves a two-stage process: first, the careful and complete hydrolysis of the reactive acyl chloride group, followed by the neutralization of the resulting acidic solution and the basic piperazine group to a safe pH range before final disposal.

Hazard Classification	GHS Information	Primary Safety Concern
Skin Irritation	Category 2 (H315)	Causes skin irritation upon contact.[3]
Eye Irritation	Category 2A (H319)	Causes serious eye irritation.[3]
Respiratory Irritation	Category 3 (H335)	May cause respiratory irritation if inhaled.[3]
Reactivity	Moisture-sensitive	Reacts with water to produce corrosive HCl gas.[1][3]
Decomposition Products	Carbon Oxides, Nitrogen Oxides, Hydrogen Chloride	Generated during combustion or thermal decomposition.[3][6]

Mandatory Personal Protective Equipment (PPE)

A robust defense against chemical exposure is non-negotiable. The following PPE must be worn at all times during the handling and disposal of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles and a full-face shield.[2][7]	Protects against splashes of the corrosive material and the neutralized solution. A face shield offers a secondary layer of protection for the entire face.
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber or Nitrile).[7][8][9]	Protects hands from direct contact. Ensure gloves are rated for use with acyl chlorides and corrosive substances.
Body Protection	Flame-retardant lab coat and closed-toe shoes.[7]	Prevents skin contact on arms and body. Closed-toe shoes protect feet from spills.
Respiratory Protection	NIOSH-approved respirator with acid gas cartridges.	Required if handling outside of a certified chemical fume hood or if dust/vapors are generated.[7][8]

Step-by-Step Disposal Protocol: Controlled Neutralization

This protocol is designed for the safe treatment of small quantities (typically <10 g) of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride waste in a laboratory setting. Crucially, all steps must be performed inside a certified chemical fume hood. [7][10]

Materials Required:

• Waste 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride

• Large beaker or flask (volume should be at least 5 times the total final volume)

• Stir bar and magnetic stir plate

• Ice bath

• Dropping funnel or pipette

• 6M Sodium hydroxide (NaOH) solution

• pH paper or calibrated pH meter

• Designated, properly labeled hazardous waste container

Experimental Procedure:

• Preparation of the Quenching Medium:

  • Place the large beaker or flask in an ice bath on a magnetic stir plate.

  • Add a stir bar and a volume of cold water sufficient to create a stirrable slurry when the waste is added. The excess of water is critical to absorb the heat of reaction.

  • Begin gentle stirring.

• Slow Addition of the Acyl Chloride:

  • Rationale: This is the most critical step. Adding the reactive acyl chloride to the water slowly and in small portions prevents a runaway exothermic reaction.[10] NEVER add water to the acyl chloride, as this can cause a violent eruption of the material.[11]

  • Carefully and slowly add the solid 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride waste to the stirring cold water in small increments.

  • Monitor the reaction vessel for any signs of excessive heat generation or fuming. If the reaction becomes too vigorous, stop the addition immediately and allow the mixture to cool before proceeding.

• Hydrolysis and Stirring:

  • Once the addition is complete, allow the mixture to stir in the ice bath for at least 30 minutes.

  • Self-Validation: This step ensures the complete hydrolysis of the acyl chloride to the more stable carboxylic acid. The initial solid will dissolve as it reacts to form the water-soluble hydrochloride salt of the corresponding carboxylic acid.

• Neutralization of the Solution:

  • Rationale: The solution is now highly acidic due to the formation of two equivalents of HCl (one from the hydrolysis and one reacting with the basic piperazine nitrogen). This acidic solution must be neutralized to a safe pH before final disposal.

  • While keeping the solution in the ice bath and stirring, slowly add 6M sodium hydroxide (NaOH) solution dropwise.

  • Monitor the pH of the solution frequently using pH paper or a pH meter.

  • Continue adding NaOH until the pH is stable within a neutral range (pH 6-8).[10] Be aware that neutralization is also an exothermic process.

• Final Waste Collection:

  • Once the solution is confirmed to be at a neutral pH and has returned to room temperature, it can be transferred to a designated aqueous hazardous waste container.

  • Do not pour the neutralized solution down the drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[10]

  • Label the waste container clearly with all chemical constituents (e.g., "Neutralized 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid solution, contains sodium chloride").

• Disposal of Contaminated Materials:

  • All contaminated materials, including gloves, weighing paper, pipette tips, and any absorbent material used for cleaning, must be collected in a solid hazardous waste container for disposal by a licensed professional waste service.[8][12]

Visualized Disposal Workflow

The following diagram illustrates the logical flow of the disposal procedure, emphasizing safety and decision points.

Caption: Disposal workflow for 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

• Wear Full PPE: Do not attempt to clean a spill without wearing the full PPE detailed in Section 2.

• Contain and Absorb: For small spills, cover the material with a dry, inert absorbent such as sand, vermiculite, or a universal spill absorbent.[3][8] Do NOT use combustible materials like paper towels.

• Collect Waste: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.[8]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.[12]

• Report: Report the incident to your laboratory supervisor and institutional EHS office.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and responsible disposal of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, protecting themselves, their colleagues, and the environment.

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Mastering the Safe Handling of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl Chloride: A Comprehensive Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical development, particularly those working with kinase inhibitors like Imatinib, the intermediate 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a critical reagent. However, its potent reactivity, characteristic of acyl chlorides, necessitates a rigorous and well-understood safety protocol to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of this compound, moving beyond mere procedural steps to explain the fundamental principles that underpin these essential safety measures.

Understanding the Inherent Risks: A Proactive Approach to Safety

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a corrosive solid that is highly reactive, particularly with nucleophiles. Its primary hazards stem from its acyl chloride functional group and its piperazine moiety.

Corrosivity and Reactivity: The acyl chloride group reacts vigorously with water, including atmospheric moisture, to produce hydrochloric acid and the corresponding carboxylic acid.[1] This reaction is exothermic and can lead to a rapid increase in pressure if it occurs in a sealed container. The generated hydrochloric acid is corrosive and can cause severe skin and eye burns, as well as respiratory tract irritation.[2][3]

Piperazine-Related Hazards: While the toxicological properties of this specific compound have not been exhaustively studied, piperazine and its derivatives can be sensitizers and may cause allergic skin reactions. Therefore, repeated or prolonged contact should be avoided.

Intermediate for a Potent Pharmaceutical: It is crucial to remember that this compound is a key intermediate in the synthesis of Imatinib, a potent tyrosine kinase inhibitor.[4] Handling intermediates of pharmacologically active molecules requires an elevated level of caution, as their biological effects may not be fully characterized.

Essential Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride. The following table outlines the minimum required PPE, with explanations rooted in the chemical's properties.

PPE Component	Specifications and Rationale
Eye Protection	Chemical splash goggles and a full-face shield are mandatory. The corrosive nature of the compound and its reaction products poses a significant risk of severe eye damage.[3]
Hand Protection	Fluorinated rubber (FKM/Viton®) or Butyl rubber gloves are strongly recommended. For benzoyl chloride, a close structural analog, FKM gloves have demonstrated a breakthrough time of over 480 minutes.[5][6] Double gloving is a prudent practice to mitigate the risk of exposure from a single glove failure.
Body Protection	A chemical-resistant laboratory coat, worn fully buttoned, is essential. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	All handling of the solid compound and its solutions must be conducted within a certified chemical fume hood.[2] If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Procedural Guidance for Safe Handling: A Step-by-Step Workflow

The following workflow is designed to minimize exposure and ensure a controlled environment when working with 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Figure 1: A logical workflow for the safe handling of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride.

Detailed Experimental Protocol for Handling

• Preparation:

  • Before entering the laboratory, ensure you are wearing the appropriate personal protective equipment as outlined in the table above.

  • Verify that the chemical fume hood has a current certification and is functioning correctly.

  • Assemble all necessary equipment and reagents, including an inert gas source (e.g., nitrogen or argon), anhydrous solvents, and quenching solutions.

• Handling and Weighing:

  • Conduct all manipulations of the solid compound within the fume hood.

  • To minimize the generation of dust, use a spatula to carefully transfer the desired amount of the solid to a tared weighing boat.

  • Promptly transfer the weighed solid to the reaction vessel.

• Reaction Setup:

  • The reaction vessel should be flame-dried or oven-dried to remove any residual moisture.

  • The reaction should be performed under an inert atmosphere to prevent reaction with atmospheric moisture.

  • Dissolve the 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in a suitable anhydrous solvent.

Emergency Procedures: Preparedness is Paramount

Spills:

• Small Spills (in a fume hood): Absorb the spill with an inert, non-combustible absorbent material such as vermiculite or sand. Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Large Spills: Evacuate the immediate area and alert your institution's environmental health and safety (EHS) department.

Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[7]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

Disposal Plan: Responsible Stewardship

Proper disposal is a critical component of the safe handling of this reagent.

Quenching and Neutralization Protocol for Excess Reagent and Contaminated Materials:

This procedure should be performed in a chemical fume hood with appropriate PPE.

• Prepare a Quenching Solution: Prepare a 5-10% aqueous solution of sodium bicarbonate or sodium carbonate in a beaker large enough to accommodate the volume of the material to be quenched and the quenching solution, with ample headspace to account for potential foaming.

• Cool the Quenching Solution: Place the beaker containing the quenching solution in an ice bath to cool. This will help to control the exothermicity of the reaction.

• Slow Addition: Slowly and carefully add the 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride or a solution containing the compound to the cold, stirred quenching solution. The addition should be done dropwise or in very small portions to control the rate of reaction and gas evolution (carbon dioxide).

• Stir and Monitor: Continue to stir the mixture in the ice bath for at least one hour after the addition is complete to ensure the reaction has gone to completion.

• Neutralization and Disposal: Check the pH of the resulting solution to ensure it is neutral or slightly basic. If necessary, add more sodium bicarbonate solution. The neutralized aqueous waste should be disposed of in a properly labeled hazardous waste container according to your institution's guidelines.

By adhering to these comprehensive safety protocols, researchers can confidently and safely utilize 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride in their vital work, ensuring both personal safety and the integrity of their scientific endeavors.

References

• Carl Roth GmbH + Co. KG. (2024). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]

• Imatinib mesylate. (n.d.). Safety Data Sheet.
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1999). α-Chlorinated Toluenes and Benzoyl Chloride. In Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 71. Lyon, FR: IARC.
• IARC. (1982). α-Chlorinated Toluenes and Benzoyl Chloride. In Some Industrial Chemicals and Dyestuffs. IARC Monographs on the Evaluation of the Carcinogenic Risk of Chemicals to Humans, 29, 49-81.

• New Jersey Department of Health. (2008). Hazardous Substance Fact Sheet: Benzoyl Chloride. Retrieved from [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2019). NIOSH Pocket Guide to Chemical Hazards: Benzoyl chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7412, Benzoyl chloride. Retrieved from [Link]

• Hefei TNJ Chemical Industry Co.,Ltd. (2005). Material Safety Data Sheet Benzoyl chloride.
• LGC Standards. (2014). Safety Data Sheet - Version 5.0.

• New Jersey Department of Health. (2008). Hazardous Substance Fact Sheet: Benzoyl Chloride. Retrieved from [Link]

• Novartis. (2017). Safety Data Sheet for Drug Products (US).

• Centers for Disease Control and Prevention (CDC). (n.d.). Benzyl chloride - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2020). BENZOYL CHLORIDE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7412, Benzoyl chloride. Retrieved from [Link]

• Connor, T. H., & McDiarmid, M. A. (2006). Safe Handling of Oral Antineoplastic Medications: Focus on Targeted Therapeutics in the Home Setting. Journal of oncology pharmacy practice : official publication of the International Society of Oncology Pharmacy Practitioners, 12(4), 219–226.

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